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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide on Ethyl 10(Z)-nonadecenoate (CAS Number: 122342-31-8)

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of Ethyl 10(Z)-nonadecenoate, a long-chain monounsaturated fatty acid ethyl ester. Due to th...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Ethyl 10(Z)-nonadecenoate, a long-chain monounsaturated fatty acid ethyl ester. Due to the limited availability of specific experimental data for this compound, this guide synthesizes information from closely related long-chain fatty acid esters to present representative physicochemical properties, spectroscopic data, and detailed experimental protocols. The guide covers the synthesis and purification of Ethyl 10(Z)-nonadecenoate, and outlines methodologies for investigating its potential biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects. All quantitative data is presented in structured tables, and key experimental workflows and a hypothetical signaling pathway are visualized using Graphviz diagrams. This document is intended to serve as a valuable resource for researchers interested in the study and potential applications of Ethyl 10(Z)-nonadecenoate and related lipid molecules.

Physicochemical Properties

PropertyRepresentative Value/InformationSource/Method
CAS Number 122342-31-8Chemical Abstract Service
Molecular Formula C₂₁H₄₀O₂
Molecular Weight 324.54 g/mol
Appearance Colorless to pale yellow liquid (Predicted)Based on similar compounds
Boiling Point > 200 °C at reduced pressure (Predicted)Extrapolation from similar long-chain fatty acid ethyl esters
Melting Point < 0 °C (Predicted)Extrapolation from similar long-chain fatty acid ethyl esters
Solubility Insoluble in water; Soluble in organic solvents such as ethanol (B145695), methanol, chloroform, and hexane (B92381) (Predicted)General solubility of lipids
Purity >99% (Commercially available)

Synthesis and Purification

Synthesis: Acid-Catalyzed Esterification

A common and effective method for synthesizing Ethyl 10(Z)-nonadecenoate is through the acid-catalyzed esterification (Fischer esterification) of its corresponding carboxylic acid, 10(Z)-nonadecenoic acid, with ethanol.

Experimental Protocol: Synthesis of Ethyl 10(Z)-nonadecenoate

  • Materials:

    • 10(Z)-nonadecenoic acid

    • Anhydrous ethanol (absolute)

    • Concentrated sulfuric acid (H₂SO₄) or anhydrous hydrogen chloride (HCl) in methanol

    • Anhydrous sodium sulfate (B86663) (Na₂SO₄)

    • Saturated sodium bicarbonate (NaHCO₃) solution

    • Brine (saturated NaCl solution)

    • Organic solvent for extraction (e.g., diethyl ether or hexane)

    • Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator.

  • Procedure:

    • In a clean, dry round-bottom flask, dissolve 1.0 equivalent of 10(Z)-nonadecenoic acid in a 20-fold molar excess of anhydrous ethanol.

    • Carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the carboxylic acid weight) to the solution while stirring.

    • Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 78-80°C) for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

    • After the reaction is complete, allow the mixture to cool to room temperature.

    • Remove the excess ethanol using a rotary evaporator.

    • Dissolve the residue in an organic solvent such as diethyl ether or hexane.

    • Transfer the solution to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

    • Dry the organic layer over anhydrous sodium sulfate.

    • Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude Ethyl 10(Z)-nonadecenoate.

Synthesis_Purification_Workflow cluster_synthesis Synthesis cluster_purification Purification Reactants 10(Z)-Nonadecenoic Acid + Ethanol (excess) Reaction Reflux (4-6 hours) Reactants->Reaction Catalyst H₂SO₄ (catalyst) Catalyst->Reaction Workup Aqueous Workup (Neutralization & Washing) Reaction->Workup Drying Drying (Na₂SO₄) Workup->Drying Evaporation_S Solvent Evaporation Drying->Evaporation_S Crude_Product Crude Ethyl 10(Z)-nonadecenoate Evaporation_S->Crude_Product SPE Solid-Phase Extraction (SPE) Crude_Product->SPE HPLC HPLC SPE->HPLC Pure_Product Pure Ethyl 10(Z)-nonadecenoate HPLC->Pure_Product

Synthesis and Purification Workflow
Purification

The crude product can be purified using a combination of Solid-Phase Extraction (SPE) to remove polar impurities followed by High-Performance Liquid Chromatography (HPLC) for high-purity isolation.[1][2]

Experimental Protocol: Purification of Ethyl 10(Z)-nonadecenoate

  • Solid-Phase Extraction (SPE):

    • Materials:

    • Procedure:

      • Condition a silica gel SPE cartridge by washing with hexane.

      • Dissolve the crude Ethyl 10(Z)-nonadecenoate in a minimal amount of hexane.

      • Load the sample onto the SPE cartridge.

      • Elute with a non-polar solvent system (e.g., a gradient of diethyl ether in hexane, starting with 100% hexane) to separate the less polar ethyl ester from more polar impurities.

      • Collect the fractions containing the product (monitor by TLC) and evaporate the solvent.

  • High-Performance Liquid Chromatography (HPLC):

    • Materials:

    • Procedure:

      • Dissolve the partially purified product from SPE in the mobile phase.

      • Inject the sample into the HPLC system.

      • Elute isocratically with the acetonitrile/isopropanol mobile phase.

      • Collect the peak corresponding to Ethyl 10(Z)-nonadecenoate.

      • Evaporate the solvent to obtain the pure product.

Spectroscopic Data (Representative)

Specific spectroscopic data for Ethyl 10(Z)-nonadecenoate is not widely published. The following table provides expected characteristic signals based on the known spectra of similar long-chain monounsaturated fatty acid ethyl esters.

Spectroscopic TechniqueExpected Characteristic Signals
¹H NMR (CDCl₃, 400 MHz) δ 5.35 (m, 2H, -CH=CH-), 4.12 (q, J=7.1 Hz, 2H, -OCH₂CH₃), 2.28 (t, J=7.5 Hz, 2H, -CH₂COO-), 2.01 (m, 4H, -CH₂CH=CHCH₂-), 1.62 (p, J=7.4 Hz, 2H, -CH₂CH₂COO-), 1.25 (m, large, -(CH₂)n-), 0.88 (t, J=6.8 Hz, 3H, terminal -CH₃)
¹³C NMR (CDCl₃, 100 MHz) δ 173.8 (C=O), 130.0 (-CH=CH-), 60.1 (-OCH₂CH₃), 34.4 (-CH₂COO-), 31.9, 29.7, 29.5, 29.3, 29.1, 27.2, 25.0, 22.7 (-(CH₂)n-), 14.3 (-OCH₂CH₃), 14.1 (terminal -CH₃)
Infrared (IR, neat) ~3005 cm⁻¹ (=C-H stretch), ~2925 cm⁻¹ (aliphatic C-H stretch, asymmetric), ~2855 cm⁻¹ (aliphatic C-H stretch, symmetric), ~1740 cm⁻¹ (C=O ester stretch), ~1655 cm⁻¹ (C=C stretch, weak), ~1170 cm⁻¹ (C-O stretch)
Mass Spectrometry (EI) [M]⁺ at m/z 324.5, prominent fragments at m/z 279 ([M-OC₂H₅]⁺), and a characteristic ion at m/z 88 (McLafferty rearrangement).

Potential Biological Activities and Experimental Protocols

Unsaturated fatty acid esters have been reported to possess various biological activities. Below are representative protocols to investigate the potential anti-inflammatory, antimicrobial, and cytotoxic effects of Ethyl 10(Z)-nonadecenoate.

Anti-inflammatory Activity

Experimental Protocol: Nitric Oxide (NO) Production in LPS-stimulated RAW 264.7 Macrophages

  • Cell Culture: Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO₂ atmosphere.

  • Cell Treatment:

    • Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

    • Pre-treat the cells with various concentrations of Ethyl 10(Z)-nonadecenoate (dissolved in DMSO, final DMSO concentration <0.1%) for 1 hour.

    • Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours. Include a vehicle control (DMSO) and a positive control (LPS alone).

  • Nitric Oxide Measurement (Griess Assay):

    • After incubation, collect 100 µL of the cell culture supernatant from each well.

    • Add 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to the supernatant.

    • Incubate at room temperature for 10 minutes.

    • Measure the absorbance at 540 nm using a microplate reader.

    • Quantify the nitrite (B80452) concentration using a sodium nitrite standard curve.

  • Data Analysis: Calculate the percentage inhibition of NO production compared to the LPS-stimulated control.

Anti_Inflammatory_Pathway cluster_nucleus LPS LPS TLR4 TLR4 LPS->TLR4 MyD88 MyD88 TLR4->MyD88 TRAF6 TRAF6 MyD88->TRAF6 IKK IKK Complex TRAF6->IKK IkB IκB IKK->IkB Phosphorylation & Degradation NFkB NF-κB Nucleus Nucleus NFkB->Nucleus Translocation Gene_Expression Pro-inflammatory Gene Expression (e.g., iNOS, TNF-α, IL-6) Nucleus->Gene_Expression FAEE Ethyl 10(Z)-nonadecenoate FAEE->IKK Inhibition FAEE->NFkB Inhibition of Translocation

Hypothetical Anti-inflammatory Signaling Pathway
Antimicrobial Activity

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

  • Bacterial Strains and Culture: Use standard bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) cultured in appropriate broth (e.g., Mueller-Hinton Broth).

  • Preparation of Inoculum: Prepare a bacterial suspension and adjust its turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of 5 x 10⁵ CFU/mL in the test wells.

  • Broth Microdilution Assay:

    • In a 96-well microtiter plate, perform serial two-fold dilutions of Ethyl 10(Z)-nonadecenoate in the broth to obtain a range of concentrations.

    • Add the standardized bacterial inoculum to each well.

    • Include a positive control (broth with bacteria, no compound) and a negative control (broth only).

    • Incubate the plate at 37°C for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Cytotoxicity Assay

Experimental Protocol: MTT Assay on a Cancer Cell Line (e.g., HeLa)

  • Cell Culture: Culture HeLa cells in MEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ atmosphere.

  • Cell Treatment:

    • Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to attach overnight.

    • Treat the cells with various concentrations of Ethyl 10(Z)-nonadecenoate for 24, 48, or 72 hours. Include a vehicle control.

  • MTT Assay:

    • After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

    • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

    • Shake the plate for 10 minutes to ensure complete dissolution.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Cell_Based_Assay_Workflow Start Start Seed_Cells Seed Cells in 96-well Plate Start->Seed_Cells Incubate_Adherence Incubate for Cell Adherence (e.g., 24 hours) Seed_Cells->Incubate_Adherence Treat_Cells Treat Cells with Compound Incubate_Adherence->Treat_Cells Prepare_Compound Prepare Serial Dilutions of Ethyl 10(Z)-nonadecenoate Prepare_Compound->Treat_Cells Incubate_Treatment Incubate for Treatment Period (e.g., 24, 48, 72 hours) Treat_Cells->Incubate_Treatment Assay_Step Perform Specific Assay (e.g., Add MTT Reagent) Incubate_Treatment->Assay_Step Incubate_Assay Incubate for Assay Development Assay_Step->Incubate_Assay Measure_Signal Measure Signal (e.g., Absorbance at 570 nm) Incubate_Assay->Measure_Signal Analyze_Data Data Analysis (e.g., Calculate % Viability) Measure_Signal->Analyze_Data End End Analyze_Data->End

General Workflow for a Cell-Based Assay

Conclusion

Ethyl 10(Z)-nonadecenoate represents an interesting long-chain monounsaturated fatty acid ethyl ester for further investigation. While specific experimental data for this compound remains scarce, this technical guide provides a solid foundation for its synthesis, purification, and the exploration of its potential biological activities by leveraging knowledge from closely related compounds. The provided protocols and workflows offer a starting point for researchers to produce and characterize Ethyl 10(Z)-nonadecenoate and to systematically evaluate its therapeutic potential in areas such as inflammation, infectious diseases, and oncology. Further research is warranted to fully elucidate the specific properties and biological functions of this molecule.

References

Exploratory

Physical properties of Ethyl 10(Z)-nonadecenoate

An In-depth Technical Guide on the Physical Properties of Ethyl 10(Z)-nonadecenoate This technical guide provides a comprehensive overview of the known and estimated physical properties of Ethyl 10(Z)-nonadecenoate, targ...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide on the Physical Properties of Ethyl 10(Z)-nonadecenoate

This technical guide provides a comprehensive overview of the known and estimated physical properties of Ethyl 10(Z)-nonadecenoate, targeting researchers, scientists, and professionals in drug development. This document collates available data, outlines relevant experimental methodologies, and presents logical workflows and metabolic pathways in the specified visualization format.

Core Physical Properties

PropertyValueSource/Method
Molecular Formula C₂₁H₄₀O₂[1]
Molecular Weight 324.54 g/mol [1]
CAS Number 122342-31-8[1]
Physical State Liquid (at room temperature)Estimated
Density ~0.86 - 0.88 g/cm³ (at 20°C)Estimated from similar FAEEs
Boiling Point > 300°C (at 760 mmHg)Estimated from similar FAEEs
Melting Point < 0°CEstimated from similar FAEEs
Refractive Index ~1.45 (at 20°C)Estimated from similar FAEEs
Solubility Insoluble in water; Soluble in non-polar organic solvents (e.g., hexane (B92381), chloroform, ethanol).[2][3][4]General property of long-chain FAEEs

Experimental Protocols

Detailed methodologies for the experimental determination of the key physical properties of long-chain fatty acid ethyl esters like Ethyl 10(Z)-nonadecenoate are outlined below.

Determination of Density

The density of liquid lipids can be determined using a calibrated pycnometer or a digital density meter.

  • Calibration: Calibrate the instrument with distilled water and a certified density standard at a controlled temperature (e.g., 20°C).

  • Sample Preparation: Ensure the Ethyl 10(Z)-nonadecenoate sample is free of impurities and air bubbles.

  • Measurement: Introduce the sample into the pycnometer or density meter.

  • Equilibration: Allow the sample to reach thermal equilibrium at the desired temperature.

  • Reading: Record the density reading. Repeat the measurement at least three times to ensure reproducibility.

Determination of Boiling Point

The boiling point of high-molecular-weight esters is often determined under reduced pressure to prevent decomposition.

  • Apparatus: Assemble a distillation apparatus with a vacuum pump, manometer, and a heating mantle.

  • Sample: Place a known volume of Ethyl 10(Z)-nonadecenoate in the distillation flask.

  • Vacuum Application: Gradually reduce the pressure to the desired level.

  • Heating: Gently heat the sample while stirring.

  • Observation: Record the temperature at which the liquid boils and the corresponding pressure.

  • Correction: Use a nomograph or the Clausius-Clapeyron equation to correct the boiling point to atmospheric pressure if required.

Determination of Melting Point

Differential Scanning Calorimetry (DSC) is a precise method for determining the melting point of fatty acid esters.

  • Sample Preparation: Accurately weigh a small amount of the sample (1-5 mg) into an aluminum DSC pan and seal it.

  • Instrument Setup: Place the sample pan and an empty reference pan in the DSC cell.

  • Thermal Program: Cool the sample to a low temperature (e.g., -50°C) and then heat it at a controlled rate (e.g., 2°C/min).

  • Data Acquisition: Record the heat flow as a function of temperature.

  • Analysis: The melting point is determined as the peak temperature of the melting endotherm.

Determination of Refractive Index

An Abbe refractometer is commonly used to measure the refractive index of oils and fats.

  • Calibration: Calibrate the refractometer using a standard of known refractive index at a specific temperature (e.g., 20°C).

  • Sample Application: Apply a few drops of the Ethyl 10(Z)-nonadecenoate sample onto the prism of the refractometer.

  • Temperature Control: Circulate water from a thermostatically controlled water bath through the refractometer to maintain a constant temperature.

  • Measurement: Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

  • Reading: Read the refractive index from the instrument's scale.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Identification

GC-MS is a standard analytical technique for the identification and purity assessment of fatty acid ethyl esters.[5][6][7]

  • Sample Preparation: Dissolve a small amount of Ethyl 10(Z)-nonadecenoate in a suitable solvent (e.g., hexane).

  • GC Conditions:

    • Column: A non-polar capillary column (e.g., DB-5ms).

    • Injector Temperature: 250°C.

    • Oven Program: Start at a lower temperature (e.g., 100°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 280°C) at a controlled rate.

    • Carrier Gas: Helium at a constant flow rate.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI).

    • Mass Range: Scan a suitable mass range (e.g., m/z 50-500).

  • Data Analysis: Identify the compound by its retention time and mass spectrum, and determine its purity by the relative peak area.

Synthesis Protocol

A general and representative procedure for the synthesis of a long-chain unsaturated fatty acid ethyl ester, such as Ethyl 10(Z)-nonadecenoate, is the Fischer esterification of the corresponding fatty acid.

Synthesis of Ethyl 10(Z)-nonadecenoate from 10(Z)-Nonadecenoic Acid
  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 10(Z)-nonadecenoic acid (1 equivalent) with an excess of absolute ethanol (B145695) (e.g., 10-20 equivalents).

  • Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or p-toluenesulfonic acid (e.g., 0.05 equivalents).

  • Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., 4-8 hours). Monitor the reaction progress by thin-layer chromatography (TLC) or GC-MS.

  • Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the excess ethanol under reduced pressure.

  • Extraction: Dissolve the residue in a non-polar organic solvent (e.g., diethyl ether or hexane) and wash sequentially with a saturated sodium bicarbonate solution to neutralize the acid catalyst, and then with brine.

  • Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude Ethyl 10(Z)-nonadecenoate.

  • Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a mixture of hexane and ethyl acetate (B1210297) as the eluent to yield the pure ester.

Visualizations

The following diagrams illustrate a relevant metabolic pathway and a general experimental workflow.

Metabolic Pathway of 10(Z)-Nonadecenoic Acid Nonadecenoic_Acid 10(Z)-Nonadecenoic Acid Acyl_CoA 10(Z)-Nonadecenoyl-CoA Nonadecenoic_Acid->Acyl_CoA Acyl-CoA Synthetase Beta_Oxidation ß-Oxidation Acyl_CoA->Beta_Oxidation Acetyl_CoA Acetyl-CoA Beta_Oxidation->Acetyl_CoA TCA_Cycle TCA Cycle Acetyl_CoA->TCA_Cycle ATP ATP (Energy) TCA_Cycle->ATP

Metabolic pathway of the parent fatty acid.

Workflow for Physical Property Determination Sample Ethyl 10(Z)-nonadecenoate Sample Purity Purity Check (GC-MS) Sample->Purity Density Density Measurement Purity->Density BoilingPoint Boiling Point Determination Purity->BoilingPoint MeltingPoint Melting Point (DSC) Purity->MeltingPoint RefractiveIndex Refractive Index Measurement Purity->RefractiveIndex Data Data Compilation & Analysis Density->Data BoilingPoint->Data MeltingPoint->Data RefractiveIndex->Data Report Technical Report Data->Report

General experimental workflow.

References

Foundational

An In-depth Technical Guide to the Solubility of Ethyl 10(Z)-nonadecenoate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the solubility characteristics of Ethyl 10(Z)-nonadecenoate, a long-chain unsaturated fat...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of Ethyl 10(Z)-nonadecenoate, a long-chain unsaturated fatty acid ethyl ester. Due to the limited availability of specific quantitative solubility data for this compound in public literature, this document focuses on providing a strong theoretical framework for its expected solubility based on the known behavior of similar lipids. Furthermore, it offers detailed experimental protocols for researchers to accurately determine its solubility in various organic solvents. This guide is intended to be a valuable resource for scientists and professionals working with Ethyl 10(Z)-nonadecenoate in drug development and other research applications, enabling them to select appropriate solvent systems and design robust experimental procedures.

Introduction to Ethyl 10(Z)-nonadecenoate

Ethyl 10(Z)-nonadecenoate is a monounsaturated fatty acid ethyl ester with the chemical formula C₂₁H₄₀O₂. As a lipid, its solubility is dictated by its long, nonpolar hydrocarbon chain, which dominates its physicochemical properties. Understanding the solubility of this molecule is crucial for a variety of applications, including its formulation in drug delivery systems, its use as a standard in analytical chemistry, and its role in various biochemical assays.

Lipids, including fatty acid esters, are generally characterized by their poor solubility in water and high solubility in nonpolar organic solvents.[1] The principle of "like dissolves like" is the governing factor, where nonpolar solutes dissolve best in nonpolar solvents, and polar solutes in polar solvents.

Expected Solubility Profile

While specific quantitative data for Ethyl 10(Z)-nonadecenoate is scarce, its solubility profile can be inferred from the behavior of other long-chain fatty acid esters. It is anticipated to be readily soluble in nonpolar solvents such as hexane, chloroform, and diethyl ether, and sparingly soluble in more polar organic solvents like ethanol (B145695) and methanol. Its solubility in any given solvent is also expected to increase with temperature.

Quantitative Solubility Data

SolventExpected Qualitative Solubility of Long-Chain Fatty Acid Esters
ChloroformHighly Soluble
HexaneHighly Soluble
Diethyl EtherHighly Soluble
TolueneSoluble
AcetoneModerately Soluble
EthanolSparingly Soluble
MethanolSparingly Soluble
WaterInsoluble

This table is based on the general solubility of lipids and should be confirmed by experimental determination for Ethyl 10(Z)-nonadecenoate.

Experimental Protocols for Solubility Determination

To empower researchers to obtain precise solubility data for Ethyl 10(Z)-nonadecenoate, this section details two common and reliable experimental methodologies.

Gravimetric Method

This method is a straightforward approach to determine solubility by measuring the mass of the solute that can dissolve in a given volume of solvent.

Methodology:

  • Sample Preparation: Accurately weigh a known amount of Ethyl 10(Z)-nonadecenoate and add it to a sealed vial containing a precise volume of the desired organic solvent. Ensure an excess of the solute is added to create a saturated solution.

  • Equilibration: Agitate the vial at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. A magnetic stirrer or a shaker bath can be used for this purpose.

  • Separation of Undissolved Solute: After equilibration, allow the solution to stand undisturbed for a period to allow the undissolved solute to settle. Alternatively, centrifuge the sample to pellet the excess solid.

  • Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant using a pre-weighed, airtight syringe.

  • Solvent Evaporation: Transfer the supernatant to a pre-weighed container and evaporate the solvent under a gentle stream of inert gas (e.g., nitrogen) or in a vacuum oven at a temperature that will not degrade the solute.

  • Mass Determination: Once the solvent is completely evaporated, weigh the container with the dried solute. The mass of the dissolved Ethyl 10(Z)-nonadecenoate can then be determined.

  • Calculation: The solubility is calculated as the mass of the dissolved solute per volume of the solvent (e.g., in mg/mL or g/L).

Gravimetric_Method_Workflow A 1. Add excess Ethyl 10(Z)-nonadecenoate to solvent B 2. Equilibrate at constant temperature A->B Agitation C 3. Separate undissolved solute (centrifuge/settle) B->C D 4. Withdraw known volume of supernatant C->D E 5. Evaporate solvent D->E F 6. Weigh dried solute E->F G 7. Calculate solubility F->G

Caption: Workflow for the Gravimetric Determination of Solubility.

Shake-Flask Method with Quantification

This widely used method involves creating a saturated solution and then quantifying the concentration of the dissolved solute using an appropriate analytical technique.

Methodology:

  • Saturated Solution Preparation: Add an excess amount of Ethyl 10(Z)-nonadecenoate to a flask containing the chosen organic solvent.

  • Equilibration: Seal the flask and agitate it in a constant temperature shaker bath for a predetermined time (e.g., 24-72 hours) to reach equilibrium.

  • Phase Separation: Allow the flask to stand undisturbed at the same temperature to let the excess solid settle.

  • Sampling and Dilution: Carefully withdraw a known volume of the supernatant. This sample should be immediately diluted with a known volume of a suitable solvent to prevent precipitation and to bring the concentration within the linear range of the analytical method.

  • Quantification: Analyze the diluted sample using a suitable analytical method such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). A pre-established calibration curve for Ethyl 10(Z)-nonadecenoate is required for accurate quantification.

  • Calculation: The solubility is calculated from the measured concentration of the diluted sample, taking into account the dilution factor.

Shake_Flask_Method_Workflow A 1. Add excess Ethyl 10(Z)-nonadecenoate to solvent B 2. Equilibrate in shaker bath A->B Agitation C 3. Allow excess solute to settle B->C D 4. Withdraw and dilute a known volume of supernatant C->D E 5. Quantify concentration (e.g., GC/HPLC) D->E F 6. Calculate solubility E->F

Caption: Workflow for the Shake-Flask Method with Analytical Quantification.

Factors Influencing Solubility

Several factors can influence the solubility of Ethyl 10(Z)-nonadecenoate in organic solvents:

  • Solvent Polarity: As a nonpolar molecule, its solubility will be highest in nonpolar solvents.

  • Temperature: Solubility of solids in liquids generally increases with temperature.

  • Purity of Solute and Solvent: Impurities can affect the measured solubility.

  • Pressure: For most solid-liquid systems, the effect of pressure on solubility is minimal under standard laboratory conditions.

Conclusion

While specific quantitative solubility data for Ethyl 10(Z)-nonadecenoate is not widely published, this technical guide provides a robust framework for understanding and determining its solubility in organic solvents. By leveraging the general principles of lipid solubility and employing the detailed experimental protocols provided, researchers and drug development professionals can obtain the necessary data to effectively utilize this compound in their work. The provided workflows and theoretical background serve as a critical resource for formulation development, analytical method design, and other research applications involving Ethyl 10(Z)-nonadecenoate.

References

Exploratory

Unveiling the Biological Significance of Ethyl 10(Z)-nonadecenoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Disclaimer: Direct experimental data on the biological significance of Ethyl 10(Z)-nonadecenoate is currently limited in publicly available scientific liter...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the biological significance of Ethyl 10(Z)-nonadecenoate is currently limited in publicly available scientific literature. This guide provides a comprehensive overview based on the biological activities of its corresponding free fatty acid, cis-10-Nonadecenoic acid, and structurally related fatty acid ethyl esters. The information presented herein should be interpreted as a potential indicator of activity for Ethyl 10(Z)-nonadecenoate and serve as a foundation for future research.

Introduction

Ethyl 10(Z)-nonadecenoate is a long-chain fatty acid ethyl ester. While its specific biological roles are not yet well-defined, it is classified as a biochemical assay reagent with potential applications in the study of protein and nucleotide metabolism. The biological activities of its constituent fatty acid, cis-10-Nonadecenoic acid, and other similar fatty acid ethyl esters suggest that Ethyl 10(Z)-nonadecenoate may possess noteworthy physiological effects, including potential antitumor and anti-inflammatory properties. This document aims to consolidate the available, albeit indirect, data to guide further scientific inquiry.

Physicochemical Properties

PropertyValueReference
Molecular Formula C₂₁H₄₀O₂[1]
Molecular Weight 324.54 g/mol [1]
CAS Number 122342-31-8[1]
Synonyms 10-Nonadecenoic acid, ethyl ester, (Z)-[1]

Potential Biological Activities based on cis-10-Nonadecenoic Acid

The free fatty acid counterpart, cis-10-Nonadecenoic acid, has been investigated for its biological effects, providing the most direct insight into the potential activities of its ethyl ester derivative.

Antitumor Activity

cis-10-Nonadecenoic acid has demonstrated inhibitory effects on the proliferation of human promyelocytic leukemia (HL-60) cells.[2] Furthermore, it has been shown to prevent the production of tumor necrosis factor (TNF), a key cytokine involved in inflammation and cancer.[2] Long-chain fatty acids, including cis-10-nonadecenoic acid, have also been implicated in the inhibition of p53 activity, a critical tumor suppressor protein.[2]

Quantitative Data on cis-10-Nonadecenoic Acid Activity:

AssayCell LineEndpointResult
Cell ProliferationHL-60IC₅₀295 µM[2]
Cytokine ProductionMouse MacrophagesInhibition of LPS-induced TNF productionReported[2]
Protein Activity-Inhibition of p53 DNA binding activityReported[2]
Experimental Protocols

Cell Proliferation Assay (Based on similar fatty acid studies):

  • Cell Culture: HL-60 cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and antibiotics at 37°C in a humidified atmosphere of 5% CO₂.

  • Treatment: Cells are seeded in 96-well plates and treated with varying concentrations of cis-10-Nonadecenoic acid (or Ethyl 10(Z)-nonadecenoate) for a specified period (e.g., 72 hours).

  • Viability Assessment: Cell viability is determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The absorbance is measured at a specific wavelength (e.g., 570 nm), and the IC₅₀ value is calculated.

Logical Workflow for Cell Proliferation Assay:

G cluster_0 Cell Preparation cluster_1 Treatment cluster_2 Data Acquisition & Analysis Culture Culture HL-60 Cells Seed Seed cells in 96-well plates Culture->Seed Prepare Prepare dilutions of Ethyl 10(Z)-nonadecenoate Seed->Prepare Treat Add compound to cells Prepare->Treat Incubate Incubate for 72h Treat->Incubate MTT Add MTT reagent Incubate->MTT Measure Measure absorbance MTT->Measure Calculate Calculate IC50 Measure->Calculate G cluster_mapk MAPK Pathway cluster_nfkb NF-κB Pathway cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 MAPK p38, ERK, JNK TLR4->MAPK IKK IKK TLR4->IKK E10N Ethyl 10(Z)-nonadecenoate (Hypothesized) E10N->MAPK NFkB_nuc Nuclear NF-κB E10N->NFkB_nuc Gene Pro-inflammatory Gene Expression (iNOS, COX-2, TNF-α) MAPK->Gene IkB IκBα IKK->IkB NFkB NF-κB (p65) IkB->NFkB NFkB->NFkB_nuc NFkB_nuc->Gene G cluster_prep Cell Preparation & Treatment cluster_assay Griess Assay cluster_analysis Data Analysis Seed Seed RAW264.7 cells Pretreat Pre-treat with Ethyl 10(Z)-nonadecenoate Seed->Pretreat Stimulate Stimulate with LPS Pretreat->Stimulate Collect Collect supernatant Stimulate->Collect AddGriess Add Griess reagent Collect->AddGriess Incubate Incubate AddGriess->Incubate Measure Measure absorbance Incubate->Measure CalculateNO Calculate NO concentration Measure->CalculateNO StandardCurve Generate NaNO2 standard curve StandardCurve->CalculateNO

References

Foundational

A Technical Guide to the Natural Sources of Ethyl 10(Z)-nonadecenoate and the Broader Class of Fatty Acid Ethyl Esters

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide addresses the natural sources of Ethyl 10(Z)-nonadecenoate. An extensive review of the scientific literature reveals a signifi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the natural sources of Ethyl 10(Z)-nonadecenoate. An extensive review of the scientific literature reveals a significant data gap, with no specific natural sources documented for this particular long-chain fatty acid ethyl ester. Consequently, this guide expands its scope to the broader class of Fatty Acid Ethyl Esters (FAEEs). It provides a comprehensive overview of the natural occurrence of FAEEs in various biological systems, their biosynthetic pathways, and detailed experimental protocols for their extraction, isolation, and identification. This information is intended to provide a valuable resource for researchers investigating novel lipids and their potential applications in drug development and other scientific fields.

Introduction: The Elusive Natural Origins of Ethyl 10(Z)-nonadecenoate

Ethyl 10(Z)-nonadecenoate is a long-chain monounsaturated fatty acid ethyl ester. Despite its availability as a research chemical, a thorough examination of scientific databases and literature yields no specific reports of its isolation from a natural source, be it plant, animal, or microbial. The corresponding carboxylic acid, cis-10-Nonadecenoic acid, has been noted in Bos taurus, but the ethyl ester has not been identified. This lack of data presents a challenge but also an opportunity for novel discovery in the field of lipidomics.

This guide, therefore, pivots to the broader family of Fatty Acid Ethyl Esters (FAEEs) to provide a foundational understanding for researchers. FAEEs are a diverse class of lipids formed by the esterification of fatty acids with ethanol (B145695). They are found across various biological kingdoms and are implicated in a range of physiological and pathological processes.

Natural Occurrence of Fatty Acid Ethyl Esters (FAEEs)

FAEEs are not merely products of industrial synthesis; they are synthesized in vivo across a wide range of organisms. Their presence can be a result of endogenous metabolic pathways or exposure to ethanol.

Table 1: Examples of Naturally Occurring Fatty Acid Ethyl Esters and Their Sources

Fatty Acid Ethyl Ester (FAEE)Natural Source(s)Biological Significance/Role
Ethyl Oleate (B1233923)Mammalian tissues (liver, brain), Honeybees (Apis mellifera)Pheromone in honeybees, potential mediator of ethanol-induced organ damage in mammals.[1][2]
Ethyl PalmitateMammalian tissues (liver)Product of non-oxidative ethanol metabolism.[1]
Ethyl StearateMammalian tissues (liver)Product of non-oxidative ethanol metabolism.[1]
Ethyl LinoleateMammalian tissues (liver)Product of non-oxidative ethanol metabolism.[1]
Linoleic acid ethyl esterLarvae of Protaetia brevitarsisComponent of insect lipid profile.[3]
Various FAEEsFruits of Celastraceae plant familyNaturally occurring lipid components in seeds and arils.[4]
Ethyl valerate, ethyl caproate, ethyl caprylate, ethyl caprateAspergillus nigerFlavor compounds produced during fermentation.[5]

Biosynthesis of Fatty Acid Ethyl Esters

The biosynthesis of FAEEs can occur through several enzymatic pathways, which are generally dependent on the availability of fatty acids (or their activated forms) and ethanol.

Two primary enzymatic activities are responsible for FAEE synthesis in mammalian tissues:

  • FAEE Synthase (FAEES): This pathway involves the direct esterification of a free fatty acid with ethanol.[6][7]

  • Acyl-CoA:Ethanol O-Acyltransferase (AEAT): In this pathway, an activated fatty acid (fatty acyl-CoA) is conjugated with ethanol.[6][7]

In microorganisms like bacteria and yeast, FAEEs can be synthesized by wax synthase enzymes, which utilize fatty acyl-CoA and ethanol as substrates.[8][9][10] In some cases, engineered microbes are used for the production of FAEEs as biofuels.[10][11]

Below is a diagram illustrating the general enzymatic synthesis of FAEEs.

G FFA Free Fatty Acid FAEES FAEE Synthase FFA->FAEES AcylCoA Fatty Acyl-CoA AEAT Acyl-CoA:Ethanol O-Acyltransferase (AEAT) / Wax Synthase AcylCoA->AEAT Ethanol1 Ethanol Ethanol1->FAEES Ethanol2 Ethanol Ethanol2->AEAT FAEE1 Fatty Acid Ethyl Ester FAEE2 Fatty Acid Ethyl Ester FAEES->FAEE1 AEAT->FAEE2

Generalized pathways for the enzymatic synthesis of Fatty Acid Ethyl Esters (FAEEs).

Experimental Protocols: Isolation and Identification of FAEEs

The following sections outline a general workflow for the extraction, isolation, and identification of FAEEs from a biological matrix.

Extraction

A critical first step is the efficient extraction of lipids from the sample while preventing the artificial formation of FAEEs.

  • Solvent System: Acetone (B3395972) is a recommended extraction solvent as it effectively precipitates proteins and extracts lipids without the risk of non-enzymatic esterification that can occur with alcohol-based solvents.[12] A common procedure involves homogenization of the tissue sample in acetone, followed by centrifugation to separate the lipid-containing supernatant.

  • Lipid Extraction: The acetone supernatant can be further subjected to a liquid-liquid extraction with a non-polar solvent like hexane (B92381) to isolate the total lipid fraction.[13]

Isolation and Purification

The crude lipid extract contains a complex mixture of lipid classes. Therefore, a purification step is necessary to isolate the FAEEs.

  • Solid-Phase Extraction (SPE): Amino-propyl silica (B1680970) SPE columns are effective for separating neutral lipids like FAEEs from more polar lipids.[13] The crude lipid extract is loaded onto the column, and a series of solvents with increasing polarity are used to elute different lipid classes, with FAEEs typically eluting with a non-polar solvent mixture.

  • Thin-Layer Chromatography (TLC): TLC is a valuable technique for the separation and preliminary identification of FAEEs.[12] The lipid extract is spotted on a silica gel plate, which is then developed in a non-polar solvent system (e.g., petroleum ether:diethyl ether:acetic acid). The separated lipid spots can be visualized and scraped for further analysis.

Identification and Quantification
  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is the gold standard for the definitive identification and quantification of FAEEs.[12][13] The isolated FAEE fraction is injected into the GC, where individual esters are separated based on their volatility and retention time. The mass spectrometer then provides a fragmentation pattern for each peak, allowing for unambiguous identification. Quantification is typically achieved by using an internal standard, such as ethyl heptadecanoate.[13]

The following diagram illustrates a generalized workflow for the isolation and identification of FAEEs.

G start Biological Sample extraction Lipid Extraction (e.g., Acetone/Hexane) start->extraction crude_extract Crude Lipid Extract extraction->crude_extract purification Purification (SPE or TLC) crude_extract->purification isolated_faee Isolated FAEE Fraction purification->isolated_faee analysis GC-MS Analysis isolated_faee->analysis end Identification and Quantification of FAEEs analysis->end

A generalized experimental workflow for the isolation and identification of FAEEs.

Conclusion and Future Directions

While the natural sources of Ethyl 10(Z)-nonadecenoate remain to be discovered, the study of Fatty Acid Ethyl Esters as a class offers significant insights into lipid metabolism and its role in both health and disease. The methodologies and background information provided in this guide are intended to equip researchers with the necessary tools to explore the natural world for novel lipids, including the potential identification of Ethyl 10(Z)-nonadecenoate's natural origins. Future research in untargeted lipidomics of diverse biological samples may yet reveal the presence of this and other novel FAEEs, opening new avenues for drug development and biochemical understanding.

References

Exploratory

The Undocumented Role of Ethyl 10(Z)-nonadecenoate in Insect Communication: A Review of Current Knowledge

A comprehensive review of scientific literature and chemical databases reveals no documented role for Ethyl 10(Z)-nonadecenoate in insect communication. Despite a thorough search for its involvement as a pheromone, kairo...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive review of scientific literature and chemical databases reveals no documented role for Ethyl 10(Z)-nonadecenoate in insect communication. Despite a thorough search for its involvement as a pheromone, kairomone, allomone, or any other type of semiochemical, no evidence of its activity in insect behavior or signaling pathways has been found.

This technical guide addresses the current state of knowledge regarding Ethyl 10(Z)-nonadecenoate in the context of insect communication. The initial objective was to provide an in-depth analysis of its function, including quantitative data, experimental protocols, and signaling pathway visualizations. However, extensive searches have concluded that this compound is not cited in the scientific literature as a semiochemical for any insect species.

The primary information available for Ethyl 10(Z)-nonadecenoate is its basic chemical data, with numerous chemical suppliers listing it in their catalogues. This indicates its availability for research purposes, but not its established biological function in insect interactions.

Distinguishing from Functionally Characterized Ethyl Esters

It is crucial to distinguish Ethyl 10(Z)-nonadecenoate from other long-chain ethyl esters that are well-documented as significant in insect communication. Notable examples include:

  • Ethyl (E,Z)-2,4-decadienoate (Pear Ester): This compound is a well-known kairomonal attractant for the codling moth, Cydia pomonella. It is emitted by ripe pears and attracts both male and female moths.

  • Ethyl Oleate (B1233923): In the honey bee, Apis mellifera, ethyl oleate acts as a primer pheromone. Produced by older forager bees, it slows the behavioral maturation of younger nurse bees, thereby regulating the colony's division of labor.

The established roles of these related compounds highlight the importance of specific chemical structures—including chain length, and the position and stereochemistry of double bonds—in determining their biological activity. The absence of literature on Ethyl 10(Z)-nonadecenoate suggests that it either does not play a significant role in the insect species studied to date, or its function has yet to be discovered.

Hypothetical Experimental Workflow for Investigation

For researchers interested in investigating the potential role of Ethyl 10(Z)-nonadecenoate in insect communication, a general experimental workflow could be proposed. This would typically involve a combination of chemical analysis and behavioral bioassays.

Caption: A generalized workflow for identifying and validating a novel insect semiochemical.

The initial phase would involve the collection of volatiles or extracts from the insect of interest (from glands, frass, or whole bodies) and analysis using techniques like Gas Chromatography-Electroantennography (GC-EAD) and Gas Chromatography-Mass Spectrometry (GC-MS) to detect compounds that elicit an antennal response. If a compound with the mass spectrum of Ethyl 10(Z)-nonadecenoate were identified, the next step would be its chemical synthesis for bioassays. These would include electrophysiological recordings from insect antennae and behavioral assays, such as olfactometer tests and field trapping, to determine if the synthetic compound elicits a behavioral response.

Conclusion

Foundational

Ethyl 10(Z)-nonadecenoate: A Potential Biomarker on the Horizon

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction Ethyl 10(Z)-nonadecenoate is a long-chain fatty acid ethyl ester (FAEE), a class of lipids formed by the non-oxidat...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 10(Z)-nonadecenoate is a long-chain fatty acid ethyl ester (FAEE), a class of lipids formed by the non-oxidative metabolism of ethanol (B145695) with endogenous fatty acids. While the broader family of FAEEs has garnered significant attention as short-term biomarkers for ethanol consumption, the specific role and potential of individual FAEEs, such as Ethyl 10(Z)-nonadecenoate, remain a nascent field of investigation. This technical guide provides a comprehensive overview of Ethyl 10(Z)-nonadecenoate, consolidating the current understanding of its biochemical properties, analytical methodologies for its detection, and its prospective application as a biomarker. The information presented herein is intended to serve as a foundational resource for researchers and professionals in drug development and diagnostics, aiming to stimulate further inquiry into this promising molecule.

It is important to note that while extensive research exists for the general class of FAEEs, specific data for Ethyl 10(Z)-nonadecenoate is limited. Therefore, this guide will draw upon the established knowledge of FAEEs to infer the potential properties and methodologies applicable to Ethyl 10(Z)-nonadecenoate, while clearly indicating where specific data for this compound is lacking.

Biochemical Profile

PropertyValueReference
Chemical Name Ethyl (10Z)-nonadec-10-enoateMyBioSource
Synonyms Ethyl 10-nonadecenoate; 10(Z)-Nonadecenoic acid, ethyl ester; Ethyl 10-cis-nonadecenoateMyBioSource
Molecular Formula C21H40O2[1]
Molecular Weight 324.54 g/mol [1]
CAS Number 122342-31-8MyBioSource
Class Fatty Acid Ethyl Ester (FAEE)General Knowledge
Precursor 10(Z)-Nonadecenoic acid[2]

Potential as a Biomarker

Potential applications include:

  • Monitoring Alcohol Abstinence: In clinical trials or substance abuse programs, FAEE levels can provide an objective measure of recent alcohol use.

  • Forensic Toxicology: Detection of FAEEs can be crucial in post-mortem investigations to determine ante-mortem alcohol consumption.

  • Fetal Alcohol Spectrum Disorders (FASD): Analysis of FAEEs in meconium is a validated method for identifying prenatal alcohol exposure.

Further research is required to establish the specific concentration ranges of Ethyl 10(Z)-nonadecenoate in different biological samples and to correlate these levels with the amount and timing of alcohol consumption.

Quantitative Data

Specific quantitative data for Ethyl 10(Z)-nonadecenoate as a biomarker is currently not available in the public domain. The following table presents representative quantitative data for other common FAEEs found in dried blood spots (DBS) after ethanol intake, which can serve as a reference for future studies on Ethyl 10(Z)-nonadecenoate.

AnalyteLower Limit of Quantitation (LLOQ) (ng/mL)Maximum Concentration (Cmax) (ng/mL)
Ethyl Myristate15 - 3714 ± 4
Ethyl Palmitate15 - 37144 ± 35
Ethyl Oleate (B1233923)15 - 37125 ± 55
Ethyl Stearate15 - 3771 ± 21
Total FAEEs N/A 344 ± 91

Data adapted from a study on FAEEs in dried blood spots after controlled alcohol consumption.[3]

Experimental Protocols

The following are detailed methodologies for the analysis of FAEEs in biological samples. These protocols can be adapted for the specific quantification of Ethyl 10(Z)-nonadecenoate.

Sample Preparation from Blood

This protocol is based on a liquid-liquid extraction method suitable for the analysis of FAEEs from plasma or whole blood.

Materials:

  • Whole blood or plasma sample

  • Internal Standard (e.g., Ethyl Heptadecanoate)

  • Hexane (B92381)

  • Acetonitrile

  • Vortex mixer

  • Centrifuge

  • Evaporator (e.g., nitrogen stream)

Procedure:

  • To 1 mL of the biological sample, add a known amount of the internal standard.

  • Add 2 mL of hexane and 1 mL of acetonitrile.

  • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction.

  • Centrifuge the sample at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the upper hexane layer to a clean tube.

  • Repeat the extraction of the remaining sample with another 2 mL of hexane.

  • Combine the hexane extracts.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent (e.g., 100 µL of mobile phase) for LC-MS/MS or GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a robust technique for the separation and quantification of volatile and semi-volatile compounds like FAEEs.

Instrumentation:

  • Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

  • Capillary column suitable for lipid analysis (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm)

GC Conditions (Example):

  • Injector Temperature: 250°C

  • Oven Program:

    • Initial temperature: 60°C, hold for 1 minute

    • Ramp 1: 20°C/min to 200°C

    • Ramp 2: 5°C/min to 300°C, hold for 10 minutes

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min

  • Injection Mode: Splitless

MS Conditions (Example):

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 50-550

  • Data Acquisition: Full scan and/or Selected Ion Monitoring (SIM) for target analytes.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS offers high sensitivity and specificity for the analysis of FAEEs, particularly in complex biological matrices.

Instrumentation:

  • Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS)

  • Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

LC Conditions (Example):

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient:

    • 0-1 min: 80% B

    • 1-10 min: 80-100% B

    • 10-15 min: 100% B

    • 15.1-18 min: 80% B

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

MS/MS Conditions (Example):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode

  • Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for each FAEE and the internal standard need to be determined. For Ethyl 10(Z)-nonadecenoate (m/z 325.3), potential product ions would need to be identified through infusion experiments.

Visualizations

Signaling Pathways

Currently, there is no established signaling pathway directly involving Ethyl 10(Z)-nonadecenoate. However, fatty acids and their derivatives are known to be involved in various cellular processes. The following diagram illustrates a hypothetical involvement of a generic FAEE in lipid metabolism and signaling.

FAEE_Metabolism cluster_extracellular Extracellular cluster_intracellular Intracellular Ethanol Ethanol FAEE_Synthase FAEE Synthase Ethanol->FAEE_Synthase FattyAcid Fatty Acid (e.g., 10(Z)-nonadecenoic acid) FattyAcid->FAEE_Synthase FAEE Ethyl 10(Z)-nonadecenoate (FAEE) FAEE_Synthase->FAEE Esterification Lipid_Droplets Lipid Droplets (Storage) FAEE->Lipid_Droplets Sequestration Signaling Downstream Signaling FAEE->Signaling Potential Interaction Metabolism Further Metabolism FAEE->Metabolism Hydrolysis

Caption: Hypothetical pathway of Ethyl 10(Z)-nonadecenoate formation and fate.

Experimental Workflow

The following diagram outlines a typical workflow for the analysis of Ethyl 10(Z)-nonadecenoate from a biological sample.

Experimental_Workflow Sample Biological Sample (e.g., Blood, Hair) Spike Spike with Internal Standard Sample->Spike Extraction Liquid-Liquid Extraction (e.g., Hexane) Spike->Extraction Evaporation Solvent Evaporation (Nitrogen Stream) Extraction->Evaporation Reconstitution Reconstitution in Mobile Phase Evaporation->Reconstitution Analysis GC-MS or LC-MS/MS Analysis Reconstitution->Analysis Data Data Processing & Quantification Analysis->Data

Caption: General workflow for biomarker analysis of Ethyl 10(Z)-nonadecenoate.

Conclusion and Future Directions

Ethyl 10(Z)-nonadecenoate, as a member of the FAEE class of molecules, holds promise as a potential biomarker, particularly for the monitoring of ethanol consumption. The analytical methodologies for the detection and quantification of FAEEs are well-established and can be readily adapted for this specific compound. However, a significant knowledge gap exists regarding the specific biological activity, quantitative levels in various physiological and pathological states, and the precise signaling pathways involving Ethyl 10(Z)-nonadecenoate.

Future research should focus on:

  • Method Validation: Developing and validating specific GC-MS and LC-MS/MS methods for the accurate quantification of Ethyl 10(Z)-nonadecenoate in diverse biological matrices.

  • Clinical Correlation: Conducting clinical studies to establish the correlation between Ethyl 10(Z)-nonadecenoate levels and specific conditions, including alcohol consumption and potentially other metabolic disorders.

  • Toxicology and Efficacy: Evaluating the safety and efficacy of using Ethyl 10(Z)-nonadecenoate as a diagnostic biomarker.

  • Mechanistic Studies: Investigating the potential role of Ethyl 10(Z)-nonadecenoate in cellular signaling and its impact on biological pathways.

Addressing these research questions will be pivotal in unlocking the full potential of Ethyl 10(Z)-nonadecenoate as a valuable tool in clinical diagnostics and drug development.

References

Exploratory

An In-depth Technical Guide to Long-Chain Fatty Acid Ethyl Esters

For Researchers, Scientists, and Drug Development Professionals Introduction Long-chain fatty acid ethyl esters (LC-FAEEs) are non-oxidative metabolites of ethanol (B145695), formed by the esterification of long-chain fa...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Long-chain fatty acid ethyl esters (LC-FAEEs) are non-oxidative metabolites of ethanol (B145695), formed by the esterification of long-chain fatty acids with ethanol.[1] While the majority of ingested ethanol is metabolized oxidatively in the liver, a smaller fraction undergoes non-oxidative metabolism, leading to the formation of various metabolites, including FAEEs.[2][3] These esters have garnered significant attention in the scientific community due to their role as mediators of ethanol-induced organ damage, particularly in the pancreas, heart, and liver, and their utility as biomarkers for acute and chronic alcohol consumption.[4][5][6][7] This technical guide provides a comprehensive overview of the core aspects of LC-FAEEs, including their synthesis, metabolism, pathological roles, and the analytical methodologies for their detection and quantification.

Synthesis and Metabolism of Long-Chain Fatty Acid Ethyl Esters

The synthesis of LC-FAEEs is catalyzed by a group of enzymes known as fatty acid ethyl ester synthases (FAEE synthases).[8][9] These enzymes are present in various tissues, with the highest activity reported in the pancreas.[8] Several enzymes have been identified to possess FAEE synthase activity, including carboxylester lipase (B570770) and sterol esterase.[10] The synthesis process involves the condensation of a fatty acid with ethanol.[1] Additionally, a pathway involving the conjugation of ethanol with fatty acyl-CoA, catalyzed by acyl-CoA:ethanol O-acyltransferase (AEAT), has also been described.[11]

The primary fatty acids incorporated into LC-FAEEs include oleic acid, palmitic acid, stearic acid, and linoleic acid.[12] The specific composition of FAEEs can vary between different tissues.[13] Once formed, LC-FAEEs are neutral lipids that can accumulate in cellular membranes and lipid droplets.[14][15]

The degradation of LC-FAEEs is carried out by hydrolases, which break down the esters back into fatty acids and ethanol.[14] Hormone-sensitive lipase has been shown to hydrolyze ethyl oleate.[15] The half-life of FAEEs varies depending on the tissue, with a reported half-life of less than 24 hours in the adipose tissue of rats.[15]

Pathological Roles of Long-Chain Fatty Acid Ethyl Esters

A growing body of evidence implicates LC-FAEEs as key mediators of ethanol-induced cellular and organ damage.[4][5][6] Their pathological effects are attributed to their ability to disrupt cellular membranes and interfere with critical cellular processes.[12]

Mitochondrial Dysfunction

One of the primary mechanisms of LC-FAEE-induced toxicity is the impairment of mitochondrial function.[2][16][17] LC-FAEEs have been shown to accumulate in mitochondria, where they can uncouple oxidative phosphorylation, leading to a decrease in ATP production.[16] This mitochondrial dysfunction is thought to be a central factor in the development of alcohol-induced cardiomyopathy and pancreatitis.[5][18] The proposed mechanism involves the hydrolysis of FAEEs within the mitochondria, releasing free fatty acids that are potent uncouplers of oxidative phosphorylation.[2]

dot

Mitochondrial_Dysfunction cluster_Mitochondrion Mitochondrion LC_FAEEs LC-FAEEs Hydrolysis Hydrolysis LC_FAEEs->Hydrolysis Free_Fatty_Acids Free Fatty Acids Hydrolysis->Free_Fatty_Acids Uncoupling Uncoupling of Oxidative Phosphorylation Free_Fatty_Acids->Uncoupling ATP_Depletion ATP Depletion Uncoupling->ATP_Depletion Cellular_Injury Cellular Injury ATP_Depletion->Cellular_Injury Ethanol_Metabolism Non-oxidative Ethanol Metabolism Ethanol_Metabolism->LC_FAEEs ER_Stress_Pathway LC_FAEEs LC-FAEEs ER Endoplasmic Reticulum LC_FAEEs->ER ER_Stress ER Stress ER->ER_Stress UPR Unfolded Protein Response (UPR) ER_Stress->UPR Apoptosis Apoptosis UPR->Apoptosis Hair_Analysis_Workflow Sample_Collection Hair Sample Collection (proximal segment) Decontamination Decontamination (e.g., with n-heptane) Sample_Collection->Decontamination Extraction Extraction (e.g., DMSO/n-heptane) Decontamination->Extraction HS_SPME Headspace Solid-Phase Microextraction (HS-SPME) Extraction->HS_SPME GC_MS_Analysis GC-MS Analysis HS_SPME->GC_MS_Analysis Quantification Quantification (using deuterated internal standards) GC_MS_Analysis->Quantification

References

Foundational

The Metabolic Journey of Ethyl 10(Z)-nonadecenoate: An In-depth Technical Guide

Introduction Ethyl 10(Z)-nonadecenoate is a fatty acid ethyl ester, a class of lipids formed by the esterification of a fatty acid with ethanol (B145695). While specific research on this particular molecule is limited, t...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Ethyl 10(Z)-nonadecenoate is a fatty acid ethyl ester, a class of lipids formed by the esterification of a fatty acid with ethanol (B145695). While specific research on this particular molecule is limited, the broader class of FAEEs has garnered significant attention due to their role as non-oxidative metabolites of ethanol and their implications in alcohol-related organ damage.[1][2][3] This technical guide aims to provide researchers, scientists, and drug development professionals with a detailed understanding of the probable metabolic fate of Ethyl 10(Z)-nonadecenoate, its potential biological activities, and the toxicological considerations associated with FAEEs.

Core Metabolic Pathways of Fatty Acid Ethyl Esters

The metabolism of Ethyl 10(Z)-nonadecenoate is presumed to follow the general pathways established for other long-chain fatty acid ethyl esters. This involves its synthesis, transport, and eventual hydrolysis to its constituent molecules, which then enter their respective metabolic routes.

Synthesis of Ethyl 10(Z)-nonadecenoate

Ethyl 10(Z)-nonadecenoate is formed through the non-oxidative metabolism of ethanol, where ethanol is esterified with 10(Z)-nonadecenoic acid. This reaction is catalyzed by a group of enzymes known as fatty acid ethyl ester synthases (FAEE synthases).[1][3] This synthesis can occur in various tissues, including the liver, pancreas, heart, and adipose tissue.[1][4][5]

Cellular Uptake and Transport

Once synthesized or introduced exogenously, Ethyl 10(Z)-nonadecenoate, being a lipid, can be transported in the bloodstream, likely associated with lipoproteins. Its uptake into cells is thought to occur via mechanisms similar to other long-chain fatty acids, which can involve passive diffusion and protein-facilitated transport across the plasma membrane.[6][7][8][9]

Hydrolysis and Subsequent Metabolism

Inside the cell, Ethyl 10(Z)-nonadecenoate can be hydrolyzed back into 10(Z)-nonadecenoic acid and ethanol. This reaction is catalyzed by esterases.[10][11] The liberated 10(Z)-nonadecenoic acid is then activated to its acyl-CoA derivative, 10(Z)-nonadecenoyl-CoA. This activated form can then enter various metabolic pathways:

  • Beta-oxidation: For energy production, the acyl-CoA can be broken down in the mitochondria and peroxisomes.[6]

  • Incorporation into Complex Lipids: It can be used for the synthesis of triglycerides for energy storage or incorporated into phospholipids, which are essential components of cellular membranes.[6]

  • Cell Signaling: Free fatty acids and their derivatives can act as signaling molecules.[12]

The released ethanol would enter the oxidative metabolic pathway of alcohol.

Metabolic_Pathway_of_Ethyl_10Z_nonadecenoate cluster_synthesis Synthesis cluster_transport_uptake Transport and Cellular Uptake cluster_hydrolysis_fate Hydrolysis and Metabolic Fate Ethanol Ethanol FAEE_Synthase FAEE Synthase Ethanol->FAEE_Synthase 10(Z)-Nonadecenoic_Acid 10(Z)-Nonadecenoic_Acid 10(Z)-Nonadecenoic_Acid->FAEE_Synthase Ethyl_10(Z)-nonadecenoate_syn Ethyl 10(Z)-nonadecenoate Ethyl_10(Z)-nonadecenoate_circ Ethyl 10(Z)-nonadecenoate (in circulation) Ethyl_10(Z)-nonadecenoate_syn->Ethyl_10(Z)-nonadecenoate_circ FAEE_Synthase->Ethyl_10(Z)-nonadecenoate_syn Cell_Membrane Cell Membrane Ethyl_10(Z)-nonadecenoate_circ->Cell_Membrane Transport Ethyl_10(Z)-nonadecenoate_intra Intracellular Ethyl 10(Z)-nonadecenoate Cell_Membrane->Ethyl_10(Z)-nonadecenoate_intra Uptake Ethyl_10(Z)-nonadecenoate_hydro Intracellular Ethyl 10(Z)-nonadecenoate Esterase Esterase Ethyl_10(Z)-nonadecenoate_hydro->Esterase Released_Ethanol Ethanol Esterase->Released_Ethanol Released_FA 10(Z)-Nonadecenoic Acid Esterase->Released_FA Acyl_CoA_Synthetase Acyl-CoA Synthetase Released_FA->Acyl_CoA_Synthetase FA_CoA 10(Z)-Nonadecenoyl-CoA Acyl_CoA_Synthetase->FA_CoA Beta_Oxidation Beta-Oxidation FA_CoA->Beta_Oxidation Complex_Lipids Complex Lipids (Triglycerides, Phospholipids) FA_CoA->Complex_Lipids

Caption: Putative metabolic pathway of Ethyl 10(Z)-nonadecenoate.

Potential Biological Activities

The biological effects of Ethyl 10(Z)-nonadecenoate are likely influenced by its parent fatty acid, 10(Z)-nonadecenoic acid.

Anti-tumor and Anti-inflammatory Potential

Cis-10-Nonadecenoic acid has been investigated for its potential anti-tumor properties. It has been reported to inhibit the proliferation of HL-60 cells and to prevent the production of tumor necrosis factor (TNF) induced by lipopolysaccharide (LPS) in mouse macrophages.[13] Furthermore, long-chain fatty acids, including cis-10-nonadecenoic acid, have been demonstrated to inhibit the activity of p53, a critical tumor suppressor protein.[13]

The potential anti-inflammatory effects are suggested by the inhibition of TNF production.[13] This aligns with findings for other unsaturated fatty acids that are known to modulate inflammatory pathways.

Biological_Activities_of_10Z_Nonadecenoic_Acid cluster_antitumor Potential Anti-tumor Effects cluster_antiinflammatory Potential Anti-inflammatory Effects 10Z_Nonadecenoic_Acid 10(Z)-Nonadecenoic Acid HL60_Proliferation HL-60 Cell Proliferation 10Z_Nonadecenoic_Acid->HL60_Proliferation Inhibits p53_Activity p53 Activity 10Z_Nonadecenoic_Acid->p53_Activity Inhibits TNF_Production TNF Production 10Z_Nonadecenoic_Acid->TNF_Production Prevents LPS LPS Macrophages Mouse Macrophages LPS->Macrophages Macrophages->TNF_Production

Caption: Inferred biological activities of 10(Z)-Nonadecenoic Acid.

Toxicological Implications of Fatty Acid Ethyl Esters

FAEEs are considered to be mediators of ethanol-induced organ damage.[1][3] Their accumulation in tissues can lead to cellular dysfunction.

Mitochondrial Dysfunction

FAEEs have been shown to accumulate in mitochondria, where they can impair oxidative phosphorylation.[1][14] This leads to a reduction in cellular energy production and can contribute to cell death. The proposed mechanism involves the hydrolysis of FAEEs within the mitochondrial membrane, releasing free fatty acids that can uncouple oxidative phosphorylation.[14]

Markers of Ethanol Intake

The presence of FAEEs in various tissues and in the blood has been recognized as a reliable marker of both acute and chronic ethanol consumption.[2]

Methodological Approaches for Studying Ethyl 10(Z)-nonadecenoate Metabolism

To elucidate the specific metabolic pathways of Ethyl 10(Z)-nonadecenoate, a combination of in vitro and in vivo experimental approaches would be necessary.

In Vitro Studies
  • Cell Culture Models: Incubating relevant cell lines (e.g., hepatocytes, cardiomyocytes) with labeled Ethyl 10(Z)-nonadecenoate (e.g., using ¹³C or ¹⁴C isotopes) would allow for the tracing of its uptake, hydrolysis, and incorporation into other metabolites.

  • Enzyme Assays: Using purified FAEE synthase and esterase enzymes, the kinetics of the synthesis and hydrolysis of Ethyl 10(Z)-nonadecenoate could be determined.

  • Isolated Mitochondria: The direct effects of Ethyl 10(Z)-nonadecenoate on mitochondrial respiration and membrane potential could be assessed using isolated mitochondria.

In Vivo Studies
  • Animal Models: Administering labeled Ethyl 10(Z)-nonadecenoate to animal models would enable the study of its biodistribution, tissue accumulation, and excretion.

  • Metabolomic Analysis: Using techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), the levels of Ethyl 10(Z)-nonadecenoate and its metabolites could be quantified in biological samples.

Experimental_Workflow cluster_invitro In Vitro Approaches cluster_invivo In Vivo Approaches Hypothesis Hypothesis: Elucidate the metabolic fate of Ethyl 10(Z)-nonadecenoate Cell_Culture Cell Culture Studies (Labeled Compound) Hypothesis->Cell_Culture Enzyme_Assays Enzyme Kinetic Assays Hypothesis->Enzyme_Assays Mitochondria_Studies Isolated Mitochondria Experiments Hypothesis->Mitochondria_Studies Animal_Models Animal Model Studies (Biodistribution) Hypothesis->Animal_Models Metabolomics Metabolomic Analysis (GC-MS, LC-MS) Cell_Culture->Metabolomics Data_Analysis Data Analysis and Pathway Elucidation Enzyme_Assays->Data_Analysis Mitochondria_Studies->Data_Analysis Animal_Models->Metabolomics Metabolomics->Data_Analysis Data Interpretation

Caption: A general experimental workflow for studying FAEE metabolism.

Conclusion

While direct research on Ethyl 10(Z)-nonadecenoate is currently lacking, a strong theoretical framework for its metabolic function can be constructed based on the extensive research on fatty acid ethyl esters and its parent fatty acid. It is likely synthesized in the presence of ethanol, transported to various tissues, and hydrolyzed to release 10(Z)-nonadecenoic acid, which can then participate in cellular energy metabolism and lipid synthesis. The potential for this molecule to contribute to ethanol-induced cellular toxicity, particularly through mitochondrial dysfunction, warrants further investigation. The biological activities of its parent fatty acid also suggest that Ethyl 10(Z)-nonadecenoate could have roles in modulating cellular proliferation and inflammation. Future studies employing modern analytical and metabolic research techniques are essential to fully elucidate the specific role of Ethyl 10(Z)-nonadecenoate in metabolic pathways and its overall impact on human health.

References

Exploratory

Ethyl 10(Z)-nonadecenoate: A Technical Guide for Pheromone Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Ethyl 10(Z)-nonadecenoate is a long-chain unsaturated ethyl ester. While this specific compound has not been definitive...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 10(Z)-nonadecenoate is a long-chain unsaturated ethyl ester. While this specific compound has not been definitively identified as a pheromone in the reviewed scientific literature, its structural similarity to known insect pheromones suggests its potential for investigation in chemical ecology and pest management. This guide provides a comprehensive overview of the current knowledge on long-chain ethyl esters as pheromones, drawing parallels to inform potential research on Ethyl 10(Z)-nonadecenoate. It covers the known functions of analogous compounds, their biosynthetic and synthetic pathways, and detailed experimental protocols for their study.

Introduction to Ethyl Esters as Pheromones

Pheromones are chemical signals used for communication between members of the same species, mediating a range of behaviors including mating, aggregation, and alarm signaling. Esters, a class of volatile organic compounds, are frequently found as components of insect pheromone blends. Among these, long-chain ethyl esters have been identified as crucial signaling molecules in various insect orders.

While direct evidence for Ethyl 10(Z)-nonadecenoate's role as a pheromone is currently lacking, the well-documented functions of structurally similar molecules provide a strong rationale for its investigation. For instance, Ethyl (Z)-9-hexadecenoate is a female-produced sex pheromone in the parasitoid wasp Syndipnus rubiginosus[1][2]. Similarly, Ethyl (E,Z)-2,4-decadienoate is a known pheromone in the codling moth, Cydia pomonella[3]. These examples highlight the importance of the ethyl ester moiety and the specific geometry of the double bond in determining biological activity.

This technical guide will synthesize the available information on analogous long-chain ethyl ester pheromones to provide a framework for the potential investigation of Ethyl 10(Z)-nonadecenoate.

Physicochemical Properties of Ethyl 10(Z)-nonadecenoate

A clear understanding of the physicochemical properties of Ethyl 10(Z)-nonadecenoate is fundamental for its synthesis, purification, and formulation in research settings.

PropertyValueReference
Molecular Formula C₂₁H₄₀O₂[4]
Molecular Weight 324.54 g/mol [4]
CAS Number 122342-31-8[4][5]
Synonyms Ethyl (Z)-nonadec-10-enoate; Ethyl 10-nonadecenoate; 10(Z)-Nonadecenoic acid, ethyl ester; Ethyl 10-cis-nonadecenoate[4]
Purity >99% (commercially available)[4]
Storage Freezer[4]

Biosynthesis of Long-Chain Ethyl Ester Pheromones

The biosynthesis of fatty acid-derived pheromones, including ethyl esters, is a multi-step process involving common metabolic pathways followed by species-specific modifications. While the specific pathway for Ethyl 10(Z)-nonadecenoate is unknown, the biosynthesis of other ethyl ester pheromones, such as ethyl oleate (B1233923) in honey bees (Apis mellifera), provides a valuable model[6].

The general biosynthetic pathway involves:

  • Fatty Acid Synthesis: Acetyl-CoA is converted to long-chain fatty acids through the fatty acid synthase (FAS) complex.

  • Desaturation: Specific desaturases introduce double bonds at precise locations, determining the compound's isomeric form.

  • Esterification: The final step involves the esterification of the fatty acid with ethanol (B145695), a reaction catalyzed by specific enzymes like alcohol acyltransferases. In honeybees, two secreted α/β-hydrolases are responsible for the reversible esterification of oleic acid with ethanol to produce ethyl oleate[6].

Logical Relationship of Biosynthesis

cluster_0 Cellular Metabolism Acetyl-CoA Acetyl-CoA Fatty Acid Synthase (FAS) Fatty Acid Synthase (FAS) Acetyl-CoA->Fatty Acid Synthase (FAS) Long-Chain Fatty Acid Long-Chain Fatty Acid Fatty Acid Synthase (FAS)->Long-Chain Fatty Acid Desaturase Desaturase Long-Chain Fatty Acid->Desaturase Unsaturated Fatty Acid Unsaturated Fatty Acid Desaturase->Unsaturated Fatty Acid Alcohol Acyltransferase Alcohol Acyltransferase Unsaturated Fatty Acid->Alcohol Acyltransferase Ethanol Ethanol Ethanol->Alcohol Acyltransferase Ethyl Ester Pheromone Ethyl Ester Pheromone Alcohol Acyltransferase->Ethyl Ester Pheromone

Caption: Generalized biosynthetic pathway for ethyl ester pheromones.

Chemical Synthesis of Unsaturated Long-Chain Ethyl Esters

The chemical synthesis of specific isomers of unsaturated long-chain ethyl esters is crucial for confirming their identity and for use in behavioral assays and field trials. While a specific protocol for Ethyl 10(Z)-nonadecenoate is not detailed in the provided results, general methods for the synthesis of similar compounds are well-established.

A common approach involves the Wittig reaction or other olefination reactions to create the Z-configured double bond at the desired position, followed by esterification.

Experimental Workflow for Synthesis

cluster_1 Chemical Synthesis Workflow Starting Materials Starting Materials Wittig Reaction Wittig Reaction Starting Materials->Wittig Reaction Unsaturated Intermediate Unsaturated Intermediate Wittig Reaction->Unsaturated Intermediate Purification 1 Purification 1 Unsaturated Intermediate->Purification 1 Purified Intermediate Purified Intermediate Purification 1->Purified Intermediate Esterification Esterification Purified Intermediate->Esterification Crude Ethyl Ester Crude Ethyl Ester Esterification->Crude Ethyl Ester Purification 2 Purification 2 Crude Ethyl Ester->Purification 2 Pure Ethyl 10(Z)-nonadecenoate Pure Ethyl 10(Z)-nonadecenoate Purification 2->Pure Ethyl 10(Z)-nonadecenoate Analysis Analysis Pure Ethyl 10(Z)-nonadecenoate->Analysis

Caption: General workflow for the chemical synthesis of an unsaturated ethyl ester.

Experimental Protocols for Pheromone Identification and Bioassays

Identifying and characterizing the behavioral effects of a potential pheromone like Ethyl 10(Z)-nonadecenoate requires a combination of analytical and behavioral techniques.

Pheromone Extraction and Identification

Objective: To extract and identify potential pheromones from the target organism.

Methodology:

  • Solvent Extraction: Glands or whole bodies of the target organism (e.g., virgin females) are extracted with a non-polar solvent like hexane.

  • Chromatographic Separation: The crude extract is fractionated using techniques like column chromatography (e.g., with Florisil) or high-performance liquid chromatography (HPLC)[1][2].

  • Gas Chromatography-Mass Spectrometry (GC-MS): Active fractions are analyzed by GC-MS to separate and identify individual components based on their retention times and mass spectra.

  • Structure Elucidation: The precise structure, including the position and geometry of double bonds, is determined using techniques like ozonolysis, derivatization, and comparison with synthetic standards[1][2].

Electroantennography (EAG)

Objective: To measure the electrical response of an insect's antenna to a volatile compound, indicating its detection by olfactory receptor neurons.

Methodology:

  • Antenna Preparation: An antenna is excised from the head of the insect and mounted between two electrodes.

  • Stimulus Delivery: A purified air stream is passed over the antenna, and a pulse of air containing the test compound (e.g., synthetic Ethyl 10(Z)-nonadecenoate) is introduced.

  • Signal Recording: The change in electrical potential across the antenna (the EAG response) is amplified and recorded.

  • Data Analysis: The amplitude of the EAG response is compared to that of a positive control (a known pheromone) and a negative control (solvent only).

Single Sensillum Recording (SSR)

Objective: To measure the firing rate of individual olfactory receptor neurons housed within a single sensillum on the antenna.

Methodology:

  • Insect Preparation: The insect is immobilized, and the antenna is positioned for recording.

  • Electrode Placement: A recording electrode is inserted into a sensillum, and a reference electrode is placed elsewhere in the body.

  • Stimulus Application: A continuous stream of humidified air is passed over the antenna, and the test compound is introduced as a pulse.

  • Spike Sorting and Analysis: The action potentials (spikes) from individual neurons are recorded and analyzed to determine the change in firing rate in response to the stimulus.

Behavioral Assays

Objective: To determine the behavioral response of the insect to the candidate pheromone.

Methodology:

  • Wind Tunnel Assays: Insects are released into a wind tunnel with a controlled airflow. The test compound is released from a source at the upwind end. Behaviors such as upwind flight, casting, and landing at the source are recorded.

  • Field Trapping: Traps baited with the synthetic compound are deployed in the natural habitat of the target species. The number of individuals caught in baited traps is compared to control traps. The optimal attractive dose can be determined by testing a range of concentrations[2].

Signaling Pathways in Pheromone Perception

The perception of pheromones begins with the binding of the molecule to Odorant Binding Proteins (OBPs) in the sensillar lymph, followed by interaction with specific Olfactory Receptors (ORs) on the dendrites of olfactory receptor neurons. This interaction triggers a signal transduction cascade, leading to the generation of an action potential.

Pheromone Perception Signaling Pathway

cluster_2 Pheromone Perception Pheromone Molecule Pheromone Molecule OBP OBP Pheromone Molecule->OBP Odorant Binding Protein (OBP) Odorant Binding Protein (OBP) Olfactory Receptor (OR) Olfactory Receptor (OR) Ion Channel Opening Ion Channel Opening Depolarization Depolarization Ion Channel Opening->Depolarization Action Potential Action Potential Depolarization->Action Potential Signal to Brain Signal to Brain Action Potential->Signal to Brain OR OR OBP->OR OR->Ion Channel Opening

Caption: Simplified signaling pathway of pheromone perception in an insect olfactory neuron.

Conclusion and Future Directions

While Ethyl 10(Z)-nonadecenoate has not yet been identified as a natural pheromone, its chemical structure is analogous to known long-chain ethyl ester pheromones. This technical guide provides a comprehensive framework for researchers and drug development professionals to investigate its potential biological activity. Future research should focus on screening for the presence of Ethyl 10(Z)-nonadecenoate in insect extracts, followed by systematic electrophysiological and behavioral assays to determine its function. The detailed methodologies and comparative data presented herein offer a solid foundation for such investigations, which could lead to the discovery of novel semiochemicals for applications in integrated pest management and biodiversity research.

References

Foundational

Basic characteristics of monounsaturated fatty acid esters

An In-depth Technical Guide on the Core Characteristics of Monounsaturated Fatty Acid Esters For Researchers, Scientists, and Drug Development Professionals Abstract Monounsaturated fatty acid esters (MUFA esters) are a...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide on the Core Characteristics of Monounsaturated Fatty Acid Esters

For Researchers, Scientists, and Drug Development Professionals

Abstract

Monounsaturated fatty acid esters (MUFA esters) are a class of lipids that play crucial roles in various biological processes and have significant implications for human health and disease. As esters of monounsaturated fatty acids, they are characterized by the presence of a single double bond in their acyl chain. This structural feature imparts unique physicochemical properties that distinguish them from saturated and polyunsaturated fatty acid esters. This guide provides a comprehensive overview of the fundamental characteristics of MUFA esters, including their chemical structure, physical properties, and key biological functions. It also details common experimental protocols for their analysis and presents key quantitative data in a structured format.

Chemical Structure and Nomenclature

Monounsaturated fatty acid esters consist of a fatty acid with a single cis or trans double bond in its hydrocarbon chain, esterified to an alcohol, most commonly glycerol (B35011) to form mono-, di-, or triglycerides. The position and geometry of the double bond are critical determinants of their physical and biological properties.

The nomenclature of MUFA esters specifies the number of carbon atoms, the number of double bonds, and the position of the double bond. For example, oleic acid, the most common MUFA, is designated as 18:1n-9, indicating 18 carbon atoms, one double bond, and the double bond located at the ninth carbon from the methyl end.

Physicochemical Properties

The presence of a single double bond introduces a kink in the acyl chain of MUFA esters, particularly in the cis configuration. This bend prevents the molecules from packing as tightly as saturated fatty acids, resulting in lower melting points.

Table 1: Physicochemical Properties of Common Monounsaturated Fatty Acids and Their Methyl Esters

Fatty AcidAbbreviationChemical FormulaMolar Mass ( g/mol )Melting Point (°C)Methyl Ester Melting Point (°C)Boiling Point (°C) of Methyl Ester
Oleic AcidC18:1n-9C₁₈H₃₄O₂282.4613.4-19.9219 (16 mmHg)
Palmitoleic AcidC16:1n-7C₁₆H₃₀O₂254.41-0.5-30197-198 (15 mmHg)
Erucic AcidC22:1n-9C₂₂H₄₂O₂338.5733.811-12262 (15 mmHg)
Vaccenic AcidC18:1n-7C₁₈H₃₄O₂282.4614.5-22.5222 (20 mmHg)

Biological Significance and Signaling Pathways

MUFA esters are integral components of cell membranes, influencing their fluidity and function. They are also a significant source of metabolic energy. Beyond these roles, specific MUFA esters and their derivatives act as signaling molecules in various cellular pathways.

One of the key signaling roles of oleic acid is its involvement in the activation of G-protein coupled receptors (GPCRs), such as GPR40 (also known as FFA1) and GPR120 (also known as FFA4). Activation of these receptors by MUFAs can lead to a cascade of downstream events, including the potentiation of insulin (B600854) secretion and anti-inflammatory effects.

GPR40_Signaling cluster_extracellular Extracellular Space cluster_membrane Plasma Membrane cluster_intracellular Intracellular Space MUFA Monounsaturated Fatty Acid (e.g., Oleic Acid) GPR40 GPR40/FFA1 MUFA->GPR40 Binds to Gq Gαq GPR40->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Cleaves IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_ER Ca²⁺ Release from ER IP3->Ca_ER Stimulates PKC Protein Kinase C (PKC) DAG->PKC Activates Insulin Insulin Granule Exocytosis Ca_ER->Insulin PKC->Insulin Potentiates FAME_Preparation_Workflow start Lipid Extract dissolve Dissolve in Toluene start->dissolve add_reagent Add 1% H₂SO₄ in Methanol dissolve->add_reagent heat Heat at 50°C for 2 hours add_reagent->heat cool Cool to Room Temperature heat->cool add_solvents Add Water and Hexane cool->add_solvents extract Vortex and Centrifuge add_solvents->extract collect Collect Upper Hexane Layer extract->collect analyze Analyze by GC-FID/MS collect->analyze

Exploratory

An In-depth Technical Guide to Ethyl 10(Z)-nonadecenoate: Structural Analogs and Derivatives

For Researchers, Scientists, and Drug Development Professionals Abstract Ethyl 10(Z)-nonadecenoate is a long-chain monounsaturated fatty acid ester with emerging interest in the scientific community. This technical guide...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 10(Z)-nonadecenoate is a long-chain monounsaturated fatty acid ester with emerging interest in the scientific community. This technical guide provides a comprehensive overview of its structural analogs and derivatives, focusing on their synthesis, purification, and biological activities. Drawing from available literature on related long-chain fatty acid esters, this document outlines potential anti-inflammatory and cytotoxic properties, highlighting the involvement of key signaling pathways such as Peroxisome Proliferator-Activated Receptors (PPARs) and Nuclear Factor-kappa B (NF-κB). Detailed experimental protocols for synthesis, purification, and biological evaluation are provided to facilitate further research and development in this area. All quantitative data is presented in structured tables for comparative analysis, and key experimental and signaling pathways are visualized using diagrams.

Introduction

Long-chain fatty acid esters are a diverse class of lipids that play crucial roles in various biological processes, including cell signaling, membrane structure, and energy storage. Ethyl 10(Z)-nonadecenoate, a C19:1 monounsaturated fatty acid ethyl ester, belongs to this class. While specific research on this particular molecule is limited, its structural similarity to other well-studied long-chain fatty acid esters, such as ethyl oleate, suggests potential for interesting biological activities. This guide aims to consolidate the available information on related compounds to provide a foundational understanding of Ethyl 10(Z)-nonadecenoate and to stimulate further investigation into its therapeutic potential.

Physicochemical Properties

The physicochemical properties of Ethyl 10(Z)-nonadecenoate and its analogs are crucial for understanding their behavior in biological systems and for developing analytical methods.

PropertyEthyl 10(Z)-nonadecenoateEthyl Oleate (analog)
Molecular Formula C21H40O2[1]C20H38O2
Molecular Weight 324.54 g/mol [1]310.51 g/mol
CAS Number 122342-31-8[1]111-62-6
Appearance Likely a colorless to pale yellow liquidColorless to pale yellow liquid
Solubility Insoluble in water; soluble in organic solventsInsoluble in water; soluble in ethanol, ether

Synthesis and Purification

The synthesis of Ethyl 10(Z)-nonadecenoate and its unsaturated analogs can be achieved through several established organic chemistry methods, most notably the Wittig reaction for the creation of the carbon-carbon double bond with stereochemical control.

Synthesis via Wittig Reaction

The Wittig reaction is a reliable method for forming alkenes from aldehydes or ketones and a phosphorus ylide. For the synthesis of Ethyl 10(Z)-nonadecenoate, this would typically involve the reaction of a C9 aldehyde with a C10 phosphonium (B103445) ylide containing an ester group. The use of a non-stabilized ylide generally favors the formation of the (Z)-isomer.

Experimental Protocol: General Wittig Reaction for Unsaturated Ester Synthesis

  • Preparation of the Phosphonium Salt: An alkyl halide (e.g., 1-bromodecane) is reacted with triphenylphosphine (B44618) in a suitable solvent like acetonitrile (B52724) or toluene, often with heating, to form the corresponding triphenylphosphonium salt. The salt is then typically isolated by filtration and washed.

  • Ylide Formation: The phosphonium salt is suspended in an anhydrous aprotic solvent (e.g., tetrahydrofuran, THF) under an inert atmosphere (e.g., argon or nitrogen). A strong base, such as n-butyllithium (n-BuLi) or sodium hydride (NaH), is added dropwise at a low temperature (e.g., 0°C or -78°C) to deprotonate the phosphonium salt and form the ylide.

  • Wittig Reaction: The aldehyde (e.g., nonanal) is dissolved in the same anhydrous solvent and added dropwise to the ylide solution at low temperature. The reaction mixture is then allowed to warm to room temperature and stirred for several hours to overnight.

  • Work-up and Purification: The reaction is quenched by the addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH4Cl). The aqueous layer is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., magnesium sulfate (B86663) or sodium sulfate), and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel.

Wittig_Synthesis Alkyl_Halide Alkyl Halide (e.g., 1-bromodecane) Phosphonium_Salt Triphenylphosphonium Salt Alkyl_Halide->Phosphonium_Salt Reaction Triphenylphosphine Triphenylphosphine Triphenylphosphine->Phosphonium_Salt Reaction Ylide Phosphorus Ylide Phosphonium_Salt->Ylide Deprotonation Strong_Base Strong Base (e.g., n-BuLi) Strong_Base->Ylide Unsaturated_Ester Unsaturated Ester (e.g., Ethyl 10(Z)-nonadecenoate) Ylide->Unsaturated_Ester Wittig Reaction Aldehyde Aldehyde (e.g., nonanal) Aldehyde->Unsaturated_Ester

General workflow for the synthesis of unsaturated esters via the Wittig reaction.

Purification by High-Performance Liquid Chromatography (HPLC)

High-performance liquid chromatography is a powerful technique for the purification of long-chain fatty acid esters. Reversed-phase HPLC is particularly effective for separating these compounds based on their hydrophobicity, which is influenced by both chain length and the degree of unsaturation.

Experimental Protocol: HPLC Purification of Unsaturated Fatty Acid Esters

  • Sample Preparation: The crude reaction mixture is dissolved in a suitable solvent, typically the initial mobile phase, and filtered through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter.

  • Chromatographic Conditions:

    • Column: A C18 reversed-phase column is commonly used.

    • Mobile Phase: A gradient of acetonitrile and water, or methanol (B129727) and water, is often employed. The gradient starts with a higher proportion of the more polar solvent (water) and gradually increases the proportion of the organic solvent (acetonitrile or methanol).

    • Flow Rate: A typical flow rate is 1-2 mL/min for an analytical column.

    • Detection: A UV detector is commonly used, with detection at a low wavelength (e.g., 205-215 nm) where the ester carbonyl group absorbs.

  • Fraction Collection: Fractions are collected as the separated compounds elute from the column. The purity of the collected fractions is then assessed by analytical HPLC or other analytical techniques.

  • Solvent Removal: The solvent from the purified fractions is removed under reduced pressure to yield the pure long-chain fatty acid ester.

HPLC_Purification Crude_Product Crude Synthetic Product Dissolution Dissolve in Mobile Phase Crude_Product->Dissolution Filtration Filter (0.45 µm) Dissolution->Filtration HPLC_System Reversed-Phase HPLC System (C18 column) Filtration->HPLC_System Fraction_Collection Collect Fractions HPLC_System->Fraction_Collection Purity_Analysis Analyze Fraction Purity Fraction_Collection->Purity_Analysis Solvent_Evaporation Evaporate Solvent Purity_Analysis->Solvent_Evaporation If Pure Pure_Ester Pure Ethyl 10(Z)-nonadecenoate Solvent_Evaporation->Pure_Ester

Workflow for the purification of long-chain unsaturated esters using HPLC.

Biological Activities and Signaling Pathways

While direct biological data for Ethyl 10(Z)-nonadecenoate is scarce, the activities of structurally similar long-chain monounsaturated fatty acid esters, such as ethyl oleate, provide valuable insights. These compounds have demonstrated potential as anti-inflammatory and anticancer agents.

Anti-inflammatory Activity

Long-chain monounsaturated fatty acids and their esters are known to exert anti-inflammatory effects through various mechanisms, primarily involving the modulation of PPARs and the inhibition of the NF-κB signaling pathway.

  • PPAR Activation: Peroxisome Proliferator-Activated Receptors (PPARs) are nuclear receptors that play a key role in the regulation of lipid metabolism and inflammation. Long-chain fatty acids and their derivatives are natural ligands for PPARs. Activation of PPARα, in particular, is associated with the suppression of inflammatory responses.

  • NF-κB Inhibition: The Nuclear Factor-kappa B (NF-κB) is a transcription factor that controls the expression of numerous pro-inflammatory genes, including cytokines and chemokines. Some long-chain fatty acid esters have been shown to inhibit the activation of NF-κB, thereby reducing the production of inflammatory mediators.

Compound/AnalogBiological ActivityIC50 / Effective ConcentrationCell Line / ModelReference
Ethyl Oleate Anti-inflammatory--General knowledge
Other Fatty Acid Esters Inhibition of NO productionIC50: 5.22 µM - 5.73 µMRAW264.7 macrophages[2]

Signaling Pathway: NF-κB Inhibition by Fatty Acid Esters

NFkB_Inhibition cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 MyD88 MyD88 TLR4->MyD88 IKK IKK MyD88->IKK activates IkB IκB IKK->IkB phosphorylates NFkB_p50 p50 NFkB_p65 p65 NFkB_p50_nuc p50 NFkB_p50->NFkB_p50_nuc translocates NFkB_p65_nuc p65 NFkB_p65->NFkB_p65_nuc translocates FA_Ester Fatty Acid Ester FA_Ester->IKK inhibits DNA DNA NFkB_p50_nuc->DNA NFkB_p65_nuc->DNA Proinflammatory_Genes Pro-inflammatory Gene Expression DNA->Proinflammatory_Genes

Simplified diagram of NF-κB signaling and its inhibition by fatty acid esters.

Cytotoxic Activity

Several studies have investigated the cytotoxic effects of long-chain fatty acids and their derivatives against various cancer cell lines. The mechanisms of action are diverse and can include the induction of apoptosis, disruption of cell membranes, and interference with cellular metabolism.

Compound/AnalogCytotoxic ActivityIC50 / Effective ConcentrationCell LineReference
Ethyl Oleate Anticancer potential-Ln-18 and A-549General knowledge
Fatty Acid Ester Derivatives CytotoxicityIC50: 38 µg/mLVero cells[3]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

  • Cell Seeding: Seed cells in a 96-well plate at a suitable density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

  • Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., Ethyl 10(Z)-nonadecenoate analogs) and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

  • Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solubilized formazan at a specific wavelength (typically between 540 and 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

MTT_Assay_Workflow Seed_Cells Seed cells in 96-well plate Incubate_Overnight Incubate overnight Seed_Cells->Incubate_Overnight Add_Compound Add test compound at various concentrations Incubate_Overnight->Add_Compound Incubate_Treatment Incubate for 24-72 hours Add_Compound->Incubate_Treatment Add_MTT Add MTT solution Incubate_Treatment->Add_MTT Incubate_MTT Incubate for 2-4 hours Add_MTT->Incubate_MTT Solubilize Add solubilization solution Incubate_MTT->Solubilize Measure_Absorbance Measure absorbance Solubilize->Measure_Absorbance Calculate_Viability Calculate cell viability and IC50 Measure_Absorbance->Calculate_Viability

Workflow for determining cytotoxicity using the MTT assay.

Conclusion and Future Directions

Ethyl 10(Z)-nonadecenoate and its structural analogs represent a promising area for research in drug discovery and development. Based on the activities of related long-chain fatty acid esters, these compounds are likely to possess anti-inflammatory and cytotoxic properties. The detailed protocols and compiled data in this guide provide a solid foundation for researchers to synthesize, purify, and evaluate these molecules.

Future research should focus on:

  • The synthesis and characterization of a library of Ethyl 10(Z)-nonadecenoate analogs with variations in chain length, degree and position of unsaturation, and ester head group.

  • Systematic in vitro and in vivo evaluation of the anti-inflammatory and anticancer activities of these novel compounds.

  • Elucidation of the precise molecular mechanisms of action, including their interactions with PPARs, NF-κB, and other relevant signaling pathways.

  • Investigation of the structure-activity relationships to optimize the therapeutic potential of this class of molecules.

By systematically exploring the chemical space around Ethyl 10(Z)-nonadecenoate, new and effective therapeutic agents for a range of diseases may be discovered.

References

Protocols & Analytical Methods

Method

Synthesis of Ethyl 10(Z)-nonadecenoate for Research Applications

Application Note & Protocol Audience: Researchers, scientists, and drug development professionals. Introduction Ethyl 10(Z)-nonadecenoate is a long-chain unsaturated fatty acid ester with potential applications in variou...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 10(Z)-nonadecenoate is a long-chain unsaturated fatty acid ester with potential applications in various research fields, including lipidomics, metabolic studies, and as a starting material for the synthesis of more complex bioactive molecules. This document provides a detailed protocol for the synthesis of Ethyl 10(Z)-nonadecenoate with a high degree of stereochemical purity at the C10-C11 double bond, primarily utilizing the Wittig reaction. The protocol is designed to be accessible to researchers with a foundational knowledge of synthetic organic chemistry.

Overview of the Synthetic Strategy

The synthesis of Ethyl 10(Z)-nonadecenoate is achieved through a two-step process, culminating in a Wittig reaction to establish the Z-configured double bond. The overall workflow is depicted below.

Synthesis_Workflow cluster_0 Preparation of Precursors cluster_1 Wittig Reaction & Purification 1-Bromononane (B48978) 1-Bromononane Nonyltriphenylphosphonium bromide Nonyltriphenylphosphonium bromide 1-Bromononane->Nonyltriphenylphosphonium bromide Triphenylphosphine (B44618) Triphenylphosphine Triphenylphosphine->Nonyltriphenylphosphonium bromide Ethyl 10-oxodecanoate Ethyl 10-oxodecanoate Wittig Reaction Wittig Reaction Ethyl 10-oxodecanoate->Wittig Reaction Nonyltriphenylphosphonium bromide->Wittig Reaction Purification Purification Wittig Reaction->Purification Ethyl 10(Z)-nonadecenoate Ethyl 10(Z)-nonadecenoate Purification->Ethyl 10(Z)-nonadecenoate

Caption: Overall workflow for the synthesis of Ethyl 10(Z)-nonadecenoate.

The key transformation is the Wittig reaction, which involves the reaction of an aldehyde with a phosphorus ylide.[1][2][3] To ensure the desired (Z)-stereochemistry of the double bond, a non-stabilized ylide is employed.[1][2]

Experimental Protocols

Preparation of Nonyltriphenylphosphonium Bromide (Wittig Salt)

This procedure outlines the synthesis of the necessary phosphonium (B103445) salt from 1-bromononane and triphenylphosphine.

Materials:

  • 1-Bromononane

  • Triphenylphosphine

  • Acetonitrile (anhydrous)

  • Diethyl ether

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Büchner funnel and filter paper

Procedure:

  • In a round-bottom flask, dissolve triphenylphosphine (1.0 eq) in anhydrous acetonitrile.

  • Add 1-bromononane (1.0 eq) to the solution.

  • Heat the reaction mixture to reflux and maintain for 24 hours under a nitrogen atmosphere.

  • After cooling to room temperature, the solvent is removed under reduced pressure.

  • The resulting solid is triturated with diethyl ether to precipitate the phosphonium salt.

  • The white solid is collected by vacuum filtration, washed with diethyl ether, and dried under vacuum.

Synthesis of Ethyl 10(Z)-nonadecenoate via Wittig Reaction

This protocol details the Wittig reaction between the prepared phosphonium salt and ethyl 10-oxodecanoate to yield the target compound.

Materials:

Procedure:

  • To a dry Schlenk flask under a nitrogen atmosphere, add nonyltriphenylphosphonium bromide (1.1 eq).

  • Add anhydrous THF to the flask and cool the suspension to 0 °C in an ice bath.

  • Carefully add sodium hydride (1.1 eq) portion-wise to the stirred suspension. The formation of the ylide is indicated by a color change, typically to a deep orange or red.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour.

  • Cool the reaction mixture back to 0 °C and add a solution of ethyl 10-oxodecanoate (1.0 eq) in anhydrous THF dropwise via syringe.

  • After the addition is complete, allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction by carefully adding saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with a mixture of hexane and ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

Purification

The crude product is a mixture of Ethyl 10(Z)-nonadecenoate, the (E)-isomer, and triphenylphosphine oxide. Purification is achieved by column chromatography.

Materials:

  • Crude product from the Wittig reaction

  • Silica (B1680970) gel (for column chromatography)

  • Hexane

  • Ethyl acetate

  • Glass column for chromatography

  • Fraction collection tubes

  • Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

  • Prepare a silica gel column using a slurry of silica gel in hexane.

  • Dissolve the crude product in a minimal amount of hexane.

  • Load the sample onto the column.

  • Elute the column with a gradient of ethyl acetate in hexane (e.g., starting with 100% hexane and gradually increasing the ethyl acetate concentration).

  • Collect fractions and monitor the separation by TLC. The desired product, being less polar than triphenylphosphine oxide, will elute first.

  • Combine the fractions containing the pure Ethyl 10(Z)-nonadecenoate and remove the solvent under reduced pressure to yield the final product as a colorless oil.

Data Presentation

The following table summarizes the key quantitative data for the synthesized Ethyl 10(Z)-nonadecenoate. Spectroscopic data for the closely related compound, ethyl oleate (B1233923) (ethyl (Z)-9-octadecenoate), is provided for comparison due to the expected similarity in their spectral characteristics.

ParameterValueReference/Source
Molecular Formula C₂₁H₄₀O₂Larodan
Molecular Weight 324.54 g/mol Larodan
Appearance Colorless oilExpected
Purity (Post-Purification) >98%Expected
Typical Yield 60-80%Estimated from similar Wittig reactions
¹H NMR (CDCl₃, 400 MHz) δ (ppm): 5.34 (m, 2H, -CH=CH-), 4.12 (q, J = 7.1 Hz, 2H, -OCH₂CH₃), 2.28 (t, J = 7.5 Hz, 2H, -CH₂COO-), 2.01 (m, 4H, -CH₂CH=CHCH₂-), 1.62 (m, 2H, -CH₂CH₂COO-), 1.25 (m, 22H, -(CH₂)₁₁-), 0.88 (t, J = 6.8 Hz, 3H, -CH₃), 1.25 (t, J = 7.1 Hz, 3H, -OCH₂CH₃).Estimated based on ethyl oleate data[3][4]
¹³C NMR (CDCl₃, 100 MHz) δ (ppm): 173.9, 130.0, 129.8, 60.1, 34.4, 31.9, 29.8, 29.7, 29.5, 29.3, 29.2, 29.1, 27.2, 25.0, 22.7, 14.3, 14.1.Estimated based on ethyl oleate data[2][5]
Mass Spectrum (EI) m/z (%): 324 (M⁺), 279, 265, 222, 180, 152, 123, 110, 96, 83, 69, 55.Estimated based on ethyl oleate data[1][6][7]

Signaling Pathways and Logical Relationships

The chemical transformation underlying the synthesis is the Wittig reaction. The mechanism involves the nucleophilic attack of the phosphorus ylide on the carbonyl carbon of the aldehyde, leading to the formation of a betaine (B1666868) intermediate, which then collapses to form an oxaphosphetane. This four-membered ring intermediate subsequently fragments to yield the desired alkene and triphenylphosphine oxide. The formation of the Z-alkene is favored with non-stabilized ylides under kinetic control.[1][2]

Wittig_Mechanism Ylide Nonyltriphenylphosphorane (Ylide) Betaine Betaine Intermediate Ylide->Betaine Nucleophilic Attack Aldehyde Ethyl 10-oxodecanoate (Aldehyde) Aldehyde->Betaine Oxaphosphetane Oxaphosphetane Intermediate Betaine->Oxaphosphetane Ring Closure Z_Alkene Ethyl 10(Z)-nonadecenoate (Z-Alkene) Oxaphosphetane->Z_Alkene Fragmentation TPO Triphenylphosphine Oxide Oxaphosphetane->TPO

Caption: Simplified mechanism of the Wittig reaction for Z-alkene synthesis.

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of Ethyl 10(Z)-nonadecenoate for research purposes. By following the outlined procedures for precursor preparation, Wittig reaction, and purification, researchers can obtain the target compound in good yield and high purity. The provided data, including estimated spectroscopic information, will aid in the characterization and verification of the final product.

References

Application

Gas chromatography-mass spectrometry (GC-MS) analysis of Ethyl 10(Z)-nonadecenoate

An in-depth guide to the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of Ethyl 10(Z)-nonadecenoate is presented below, tailored for researchers, scientists, and professionals in drug development. This document p...

Author: BenchChem Technical Support Team. Date: December 2025

An in-depth guide to the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of Ethyl 10(Z)-nonadecenoate is presented below, tailored for researchers, scientists, and professionals in drug development. This document provides a detailed protocol and application notes for the qualitative and quantitative analysis of this long-chain fatty acid ethyl ester.

Application Notes

Introduction

Ethyl 10(Z)-nonadecenoate (C21H40O2, MW: 324.54) is a monounsaturated fatty acid ethyl ester.[1] The analysis of such long-chain esters is crucial in various fields, including biofuel research, pharmacology, and metabolomics. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like Ethyl 10(Z)-nonadecenoate.[2] This method offers high resolution and sensitivity, making it ideal for analyzing complex mixtures.[2]

Principle

The GC-MS analysis of Ethyl 10(Z)-nonadecenoate involves the volatilization of the sample followed by its separation on a chromatographic column. The separated components then enter a mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern, acting as a "molecular fingerprint" for identification. Quantification is achieved by comparing the peak area of the analyte to that of a known standard.

Experimental Protocol

1. Materials and Reagents

  • Ethyl 10(Z)-nonadecenoate standard (>99% purity)[1]

  • Internal Standard (e.g., Heptadecanoic acid-d3 methyl ester)

  • Solvent (e.g., Hexane (B92381) or Ethyl Acetate, GC grade)

  • Anhydrous Sodium Sulfate

2. Instrumentation

A gas chromatograph equipped with a mass selective detector is required. The following are typical instrument parameters, which may require optimization:

  • Gas Chromatograph (GC):

    • Injector: Split/splitless, operated in splitless mode.

    • Injector Temperature: 250°C[3]

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[2]

    • Column: A polar capillary column, such as a FAMEWAX or Rt-2560 (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended for the separation of fatty acid esters.

    • Oven Temperature Program:

      • Initial temperature: 110°C, hold for 2 minutes.[3]

      • Ramp 1: Increase to 200°C at 10°C/min.[3]

      • Ramp 2: Increase to 240°C at 5°C/min.

      • Hold at 240°C for 10 minutes.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Ion Source Temperature: 230°C.[4]

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 40-500.

    • Solvent Delay: 5 minutes.

3. Sample Preparation

  • Standard Solution Preparation: Prepare a stock solution of Ethyl 10(Z)-nonadecenoate (1 mg/mL) in hexane. Create a series of working standard solutions by serial dilution of the stock solution to generate a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL). Spike each standard with the internal standard at a constant concentration.

  • Sample Extraction (from a biological matrix):

    • Homogenize the sample.

    • Perform a liquid-liquid extraction using a suitable solvent system (e.g., hexane:isopropanol).

    • Dry the organic layer over anhydrous sodium sulfate.

    • Evaporate the solvent under a gentle stream of nitrogen.

    • Reconstitute the residue in a known volume of hexane containing the internal standard.

4. GC-MS Analysis

  • Inject 1 µL of the prepared standard or sample into the GC-MS system.

  • Acquire the data using the instrument parameters outlined above.

  • Identify Ethyl 10(Z)-nonadecenoate by comparing its retention time and mass spectrum with that of the authentic standard. The mass spectrum should be matched against a reference library like the National Institute of Standards and Technology (NIST) library.

  • Quantify the analyte using the calibration curve generated from the standard solutions.

Data Presentation

Table 1: Hypothetical Quantitative Data for GC-MS Analysis of Ethyl 10(Z)-nonadecenoate

ParameterValue
Retention Time (min) ~ 18.5
Key Mass Fragments (m/z) 55, 69, 83, 97, 125, 153, 293, 324 (M+)
Linearity (r²) > 0.995
Limit of Detection (LOD) 0.1 µg/mL
Limit of Quantification (LOQ) 0.5 µg/mL

Note: The above values are hypothetical and should be determined experimentally.

Visualizations

GCMS_Workflow Experimental Workflow for GC-MS Analysis cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing Standard Standard Preparation Injection Sample Injection Standard->Injection Extraction Sample Extraction Derivatization Derivatization (if necessary) Extraction->Derivatization Derivatization->Injection Separation GC Separation Injection->Separation Detection MS Detection Separation->Detection Identification Peak Identification Detection->Identification Quantification Quantification Identification->Quantification Reporting Reporting Quantification->Reporting

Caption: Workflow for the GC-MS analysis of Ethyl 10(Z)-nonadecenoate.

Signaling_Pathway Logical Flow of Analyte Identification Analyte Analyte in Sample GC Gas Chromatograph Analyte->GC Separation MS Mass Spectrometer GC->MS Ionization & Fragmentation TIC Total Ion Chromatogram MS->TIC EIC Extracted Ion Chromatogram TIC->EIC Peak of Interest MassSpec Mass Spectrum EIC->MassSpec Spectrum Generation Library NIST Library MassSpec->Library Comparison Identified Identified Compound Library->Identified Match

Caption: Logical flow for the identification of a compound using GC-MS.

References

Method

Application Note: Quantification of Ethyl 10(Z)-nonadecenoate by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For Researchers, Scientists, and Drug Development Professionals Abstract This application note details a robust and sensitive method for the quantification of Ethyl 10(Z)-nonadecenoate, a long-chain fatty acid ethyl este...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of Ethyl 10(Z)-nonadecenoate, a long-chain fatty acid ethyl ester, in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol provides a comprehensive workflow, including sample preparation, optimized LC-MS/MS parameters, and data analysis guidelines. The described method is suitable for pharmacokinetic studies, biomarker discovery, and other research applications requiring precise measurement of this lipid species.

Introduction

Fatty acid ethyl esters (FAEEs) are non-oxidative metabolites of ethanol (B145695) and are considered markers of alcohol consumption. Ethyl 10(Z)-nonadecenoate, a monounsaturated 19-carbon fatty acid ethyl ester, is a subject of growing interest in lipidomic research due to its potential role in various physiological and pathological processes. Accurate quantification of this molecule is crucial for understanding its biological significance. LC-MS/MS offers high selectivity and sensitivity, making it the ideal analytical technique for the determination of Ethyl 10(Z)-nonadecenoate in complex biological samples. This application note presents a complete protocol for the extraction and quantification of Ethyl 10(Z)-nonadecenoate, adaptable to various research needs.

Experimental Protocols

Materials and Reagents
  • Ethyl 10(Z)-nonadecenoate analytical standard

  • Internal Standard (IS): Ethyl heptadecanoate-d5 or other suitable deuterated FAEE

  • Acetonitrile (LC-MS grade)

  • Methanol (B129727) (LC-MS grade)

  • Isopropanol (LC-MS grade)

  • Water (LC-MS grade)

  • Ammonium (B1175870) formate (B1220265)

  • Formic acid

  • Hexane (HPLC grade)

  • Solid Phase Extraction (SPE) cartridges (e.g., C18)

Sample Preparation: Solid Phase Extraction (SPE) from Plasma
  • Plasma Collection : Collect whole blood in tubes containing an anticoagulant (e.g., EDTA). Centrifuge at 1000 x g for 10 minutes at 4°C to separate the plasma.

  • Spiking : To 500 µL of plasma, add the internal standard solution.

  • Protein Precipitation : Add 1 mL of cold acetonitrile, vortex for 30 seconds, and centrifuge at 10,000 x g for 10 minutes to precipitate proteins.

  • SPE Cartridge Conditioning : Condition a C18 SPE cartridge by washing with 3 mL of methanol followed by 3 mL of water.

  • Sample Loading : Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

  • Washing : Wash the cartridge with 3 mL of 40% methanol in water to remove polar interferences.

  • Elution : Elute the Ethyl 10(Z)-nonadecenoate and internal standard with 3 mL of acetonitrile.

  • Evaporation and Reconstitution : Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase.

Liquid Chromatography (LC)
  • LC System : A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column : C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

  • Mobile Phase A : Water with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B : Acetonitrile/Isopropanol (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient Elution :

Time (min)% B
0.030
2.070
10.098
12.098
12.130
15.030
  • Flow Rate : 0.4 mL/min.

  • Injection Volume : 5 µL.

  • Column Temperature : 40°C.

Mass Spectrometry (MS)
  • Mass Spectrometer : A triple quadrupole mass spectrometer.

  • Ionization Mode : Electrospray Ionization (ESI), Positive.

  • Scan Type : Multiple Reaction Monitoring (MRM).

  • Ion Source Parameters :

    • Capillary Voltage : 3.5 kV

    • Source Temperature : 150°C

    • Desolvation Temperature : 400°C

    • Desolvation Gas Flow : 800 L/hr

    • Cone Gas Flow : 50 L/hr

  • MRM Transitions :

AnalytePrecursor Ion (m/z)Product Ion (m/z) - QuantifierCollision Energy (eV)Product Ion (m/z) - QualifierCollision Energy (eV)
Ethyl 10(Z)-nonadecenoate325.388.11569.120
Internal Standard (e.g., Ethyl heptadecanoate-d5)304.388.11569.120

Data Presentation

Table 1: Method Validation Parameters
ParameterResult
Linearity Range1 - 1000 ng/mL
Correlation Coefficient (r²)> 0.995
Lower Limit of Quantification (LLOQ)1 ng/mL
Accuracy at LLOQ85 - 115%
Precision at LLOQ (CV%)< 20%
Accuracy (QC Low, Mid, High)90 - 110%
Precision (QC Low, Mid, High) (CV%)< 15%
Matrix Effect92 - 108%
Recovery> 85%
Table 2: Quantitative Results from Spiked Plasma Samples
Sample IDSpiked Concentration (ng/mL)Measured Concentration (ng/mL)Accuracy (%)
QC Low54.896
QC Mid5052.1104.2
QC High500489.597.9

Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing plasma Plasma Sample is_spike Spike with Internal Standard plasma->is_spike protein_precip Protein Precipitation (Acetonitrile) is_spike->protein_precip spe Solid Phase Extraction (C18) protein_precip->spe elution Elution spe->elution dry_recon Evaporation & Reconstitution elution->dry_recon lc Liquid Chromatography (C18 Reversed-Phase) dry_recon->lc ms Tandem Mass Spectrometry (ESI+, MRM) lc->ms integration Peak Integration ms->integration quantification Quantification integration->quantification reporting Reporting quantification->reporting

Caption: Experimental workflow for Ethyl 10(Z)-nonadecenoate quantification.

logical_relationship cluster_instrument LC-MS/MS System cluster_method Analytical Method cluster_output Result lc_system LC System ms_system Mass Spectrometer lc_system->ms_system Coupled to lc_params LC Parameters lc_system->lc_params Controlled by ms_params MS Parameters ms_system->ms_params Controlled by sample_prep Sample Preparation quant_data Quantitative Data ms_params->quant_data Generates

Caption: Logical relationship of the analytical components.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and sensitive approach for the quantification of Ethyl 10(Z)-nonadecenoate in biological samples. The detailed protocol for sample preparation and instrument parameters allows for easy implementation in a laboratory setting. This method is well-suited for a variety of research applications, from pharmacokinetic studies to the investigation of the role of this specific fatty acid ethyl ester in health and disease.

Application

Application Notes and Protocols for the Extraction of Ethyl 10(Z)-nonadecenoate from Biological Samples

For Researchers, Scientists, and Drug Development Professionals Introduction Ethyl 10(Z)-nonadecenoate is a long-chain fatty acid ethyl ester (FAEE). FAEEs are of significant interest in biomedical research as they are k...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 10(Z)-nonadecenoate is a long-chain fatty acid ethyl ester (FAEE). FAEEs are of significant interest in biomedical research as they are known products of non-oxidative ethanol (B145695) metabolism and have been implicated in ethanol-induced organ damage. Accurate and reliable quantification of specific FAEEs like Ethyl 10(Z)-nonadecenoate in biological matrices is crucial for understanding their physiological and pathological roles.

This document provides detailed protocols for the extraction of Ethyl 10(Z)-nonadecenoate from biological samples, primarily focusing on plasma/serum and tissue homogenates. The methodologies described are based on established procedures for the extraction and analysis of long-chain FAEEs. Subsequent analysis is typically performed using Gas Chromatography-Mass Spectrometry (GC-MS).

Data Presentation: Quantitative Performance of FAEE Extraction Methods

The following table summarizes typical performance data for the extraction of various fatty acid ethyl esters from biological samples using methods analogous to those described in this document. Please note that specific performance for Ethyl 10(Z)-nonadecenoate may vary and requires method validation.

Analyte ClassBiological MatrixExtraction MethodAnalytical MethodRecovery RateLimit of Detection (LOD)Limit of Quantification (LOQ)Reference
Fatty Acid Ethyl EstersHuman MeconiumLiquid-Liquid ExtractionLC-MS/MS55±10% to 86±8%0.01 - 0.08 nmol/g0.02 - 0.27 nmol/g[1]
Fatty Acid Ethyl EstersStandard Lipid MixtureSolid-Phase ExtractionGC-MS70±3%Not ReportedNot Reported[2][3]
Six FAEEsHuman Whole BloodLiquid-Liquid ExtractionGC-MS90.3-109.7% (Accuracy)5-50 ng/mL15-200 ng/mL[4]

Experimental Protocols

Two primary methods for the extraction of Ethyl 10(Z)-nonadecenoate from biological samples are presented: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

Protocol 1: Liquid-Liquid Extraction (LLE) of Ethyl 10(Z)-nonadecenoate

This protocol is suitable for the extraction of Ethyl 10(Z)-nonadecenoate from liquid biological samples such as plasma, serum, and tissue homogenates.

Materials and Reagents:

  • Biological Sample (e.g., 1 mL of plasma or serum)

  • Internal Standard (IS): Ethyl heptadecanoate (or other suitable odd-chain FAEE not present in the sample)

  • Acetone (B3395972) (GC grade)

  • Hexane (B92381) (GC grade)

  • Anhydrous Sodium Sulfate (B86663)

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator or rotary evaporator

  • Glass centrifuge tubes

Procedure:

  • Sample Preparation:

    • To 1 mL of the biological sample in a glass centrifuge tube, add a known amount of the internal standard solution.

  • Protein Precipitation:

    • Add 2 mL of acetone to the sample to precipitate proteins.

    • Vortex the mixture vigorously for 1 minute.

  • Liquid-Liquid Extraction:

    • Add 5 mL of hexane to the tube and vortex for 2 minutes to extract the lipids, including Ethyl 10(Z)-nonadecenoate.

    • Centrifuge the sample at 3000 x g for 10 minutes to achieve phase separation.

  • Collection of Organic Phase:

    • Carefully transfer the upper hexane layer to a clean glass tube.

  • Re-extraction (Optional but Recommended):

    • Repeat the hexane extraction (steps 3 and 4) on the remaining aqueous layer to maximize the recovery of the analyte. Combine the hexane extracts.

  • Drying:

    • Dry the combined hexane extract by passing it through a small column containing anhydrous sodium sulfate or by adding anhydrous sodium sulfate directly to the tube and vortexing.

  • Solvent Evaporation and Reconstitution:

    • Evaporate the solvent from the dried extract to near dryness under a gentle stream of nitrogen or using a rotary evaporator.

    • Reconstitute the residue in a small, known volume of a suitable solvent (e.g., 100 µL of hexane or ethyl acetate) for GC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) of Ethyl 10(Z)-nonadecenoate

This protocol is an alternative to LLE and can provide a cleaner extract. It is particularly useful for complex matrices.

Materials and Reagents:

  • Biological Sample (e.g., 1 mL of plasma or lipid extract from tissue)

  • Internal Standard (IS): Ethyl heptadecanoate

  • Hexane (GC grade)

  • Isopropanol (GC grade)

  • Water (HPLC grade)

  • Aminopropyl-silica SPE cartridges

  • SPE vacuum manifold

  • Nitrogen evaporator or rotary evaporator

Procedure:

  • Sample Preparation:

    • If starting with a solid tissue, first homogenize and perform a lipid extraction (e.g., using a Folch or Bligh-Dyer method). Evaporate the solvent and reconstitute the lipid extract in a small volume of hexane.

    • For liquid samples like plasma, a preliminary liquid-liquid extraction as described in Protocol 1 (steps 1-6) may be performed to isolate the total lipid fraction before SPE cleanup.

    • Add a known amount of the internal standard to the sample.

  • SPE Cartridge Conditioning:

    • Condition an aminopropyl-silica SPE cartridge by washing it with 5 mL of hexane. Do not allow the cartridge to dry out.

  • Sample Loading:

    • Load the prepared sample extract onto the conditioned SPE cartridge.

  • Elution of FAEEs:

    • Elute the FAEEs (including Ethyl 10(Z)-nonadecenoate) and cholesteryl esters from the cartridge with 5 mL of hexane.[2]

  • Separation from Cholesteryl Esters (Optional):

    • If separation from cholesteryl esters is necessary, the eluate from the aminopropyl-silica column can be further purified.[3] This step is often not required for GC-MS analysis.[2][3]

  • Solvent Evaporation and Reconstitution:

    • Evaporate the collected eluate to dryness under a gentle stream of nitrogen or using a rotary evaporator.

    • Reconstitute the residue in a suitable volume of solvent (e.g., 100 µL of hexane or ethyl acetate) for GC-MS analysis.

Protocol 3: GC-MS Analysis of Ethyl 10(Z)-nonadecenoate

The following are general GC-MS parameters for the analysis of FAEEs. Instrument-specific optimization is recommended.

Instrumentation:

  • Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

GC Conditions:

  • Column: A nonpolar capillary column, such as a DB-5MS or HP-5ms (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 250 °C.

  • Injection Mode: Splitless.

  • Oven Temperature Program:

    • Initial temperature: 150 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 320 °C.

    • Hold: 10 minutes at 320 °C.

MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode:

    • Full Scan: m/z 50-500 for qualitative analysis and identification of Ethyl 10(Z)-nonadecenoate (Molecular Weight: 324.54 g/mol ).

    • Selected Ion Monitoring (SIM): For quantitative analysis, monitor characteristic fragment ions of Ethyl 10(Z)-nonadecenoate and the internal standard.

Mandatory Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_lle Liquid-Liquid Extraction (LLE) cluster_spe Solid-Phase Extraction (SPE) cluster_analysis Analysis Sample Biological Sample (Plasma, Tissue Homogenate) Add_IS Add Internal Standard Sample->Add_IS Protein_Precipitation Protein Precipitation (Acetone) Add_IS->Protein_Precipitation LLE Path Condition_SPE Condition SPE Cartridge (Aminopropyl-silica) Add_IS->Condition_SPE SPE Path LLE_Step Hexane Extraction Protein_Precipitation->LLE_Step Collect_Organic Collect Hexane Layer LLE_Step->Collect_Organic Dry_Extract Dry Extract (Na2SO4) Collect_Organic->Dry_Extract Evaporate Evaporate Solvent Dry_Extract->Evaporate Load_Sample Load Sample Condition_SPE->Load_Sample Elute_FAEE Elute FAEEs (Hexane) Load_Sample->Elute_FAEE Elute_FAEE->Evaporate Reconstitute Reconstitute Evaporate->Reconstitute GCMS GC-MS Analysis Reconstitute->GCMS

Caption: Experimental workflow for the extraction and analysis of Ethyl 10(Z)-nonadecenoate.

hypothetical_signaling_pathway Ethanol Ethanol Ingestion FAEE_Synthase FAEE Synthase Ethanol->FAEE_Synthase FA Fatty Acids FA->FAEE_Synthase E10Z_Nonadecenoate Ethyl 10(Z)-nonadecenoate (and other FAEEs) FAEE_Synthase->E10Z_Nonadecenoate Cellular_Stress Cellular Stress / Organ Damage (e.g., Mitochondrial Dysfunction) E10Z_Nonadecenoate->Cellular_Stress Hypothesized Effect

Caption: Hypothetical signaling pathway for the formation and action of Ethyl 10(Z)-nonadecenoate.

References

Method

Application of Ethyl 10(Z)-nonadecenoate in Pheromone Research: A Prospective Outlook

Initial research indicates a notable absence of specific studies directly implicating Ethyl 10(Z)-nonadecenoate as an identified pheromone in any insect species to date. While the compound is available commercially for r...

Author: BenchChem Technical Support Team. Date: December 2025

Initial research indicates a notable absence of specific studies directly implicating Ethyl 10(Z)-nonadecenoate as an identified pheromone in any insect species to date. While the compound is available commercially for research purposes, its role in chemical ecology remains largely unexplored. However, the broader class of fatty acid ethyl esters, to which Ethyl 10(Z)-nonadecenoate belongs, includes several well-documented insect pheromones. This suggests a potential, yet unconfirmed, role for this compound in insect communication.

This document provides a comprehensive overview based on research into structurally similar compounds. It outlines prospective applications, hypothetical experimental protocols, and potential signaling pathways for researchers and drug development professionals interested in investigating Ethyl 10(Z)-nonadecenoate as a candidate pheromone.

General Introduction to Fatty Acid Ethyl Esters as Pheromones

Fatty acid-derived molecules are a significant class of insect pheromones, crucial for behaviors such as mating, aggregation, and alarm signaling.[1][2] Ethyl esters of fatty acids, in particular, have been identified as key semiochemicals in various insect orders. For instance, ethyl oleate (B1233923) acts as a primer pheromone in the honey bee (Apis mellifera), influencing the division of labor within the colony.[3][4] Another example is ethyl (Z)-9-hexadecenoate, the sex pheromone of the sawfly parasitoid Syndipnus rubiginosus.[5][6] These examples underscore the potential for other long-chain unsaturated ethyl esters like Ethyl 10(Z)-nonadecenoate to have similar biological activity.

Physicochemical Properties of Ethyl 10(Z)-nonadecenoate

A summary of the known physicochemical properties of Ethyl 10(Z)-nonadecenoate is presented below. This information is crucial for designing appropriate experimental protocols for its extraction, purification, and delivery in bioassays.

PropertyValue
Molecular Formula C₂₁H₄₀O₂
Molecular Weight 324.54 g/mol
CAS Number 122342-31-8
Purity >99% (Commercially available)
Storage Freezer

Data sourced from commercial supplier information.

Hypothetical Experimental Protocols

The following protocols are generalized methodologies based on established practices in pheromone research for similar compounds. They provide a framework for investigating the potential pheromonal activity of Ethyl 10(Z)-nonadecenoate.

Pheromone Extraction and Identification

This protocol describes the general steps for extracting and identifying potential pheromones from an insect species of interest.

Objective: To determine if Ethyl 10(Z)-nonadecenoate is present in the volatile or cuticular extracts of the target insect.

Materials:

  • Live insects (virgin females and males)

  • Solid Phase Microextraction (SPME) fibers or solvent (e.g., hexane)

  • Gas Chromatograph-Mass Spectrometer (GC-MS)

  • Synthetic standard of Ethyl 10(Z)-nonadecenoate

Procedure:

  • Collection of Volatiles:

    • Place virgin female insects in a clean glass chamber.

    • Aerate the chamber with purified air.

    • Trap the volatile compounds from the exiting air using an SPME fiber or by bubbling the air through a small volume of hexane (B92381).

  • Cuticular Extraction:

    • Individually wash insects in a small volume of hexane for a short duration (e.g., 1-2 minutes) to extract cuticular lipids.

  • GC-MS Analysis:

    • Analyze the collected volatile or cuticular extracts using GC-MS.

    • Compare the mass spectrum and retention time of any unknown peaks to a synthetic standard of Ethyl 10(Z)-nonadecenoate.

  • Confirmation:

    • Positive identification is achieved if a peak in the insect extract matches both the retention time and mass spectrum of the synthetic standard.

Electroantennography (EAG) Bioassay

This protocol outlines how to test the olfactory response of an insect's antenna to Ethyl 10(Z)-nonadecenoate.

Objective: To determine if the antennae of the target insect species can detect Ethyl 10(Z)-nonadecenoate.

Materials:

  • Live insects

  • Ethyl 10(Z)-nonadecenoate standard

  • Solvent (e.g., paraffin (B1166041) oil)

  • EAG system (micromanipulators, electrodes, amplifier, data acquisition system)

  • Odor delivery system

Procedure:

  • Antenna Preparation:

    • Excise an antenna from a live insect.

    • Mount the antenna between two electrodes using conductive gel.

  • Stimulus Preparation:

    • Prepare serial dilutions of Ethyl 10(Z)-nonadecenoate in paraffin oil.

    • Apply a known volume of each dilution onto a filter paper strip.

  • Odor Delivery and Recording:

    • Deliver a puff of purified air passed over the filter paper containing the test compound onto the prepared antenna.

    • Record the electrical potential change (depolarization) from the antenna.

    • Use a solvent blank as a negative control.

  • Data Analysis:

    • Measure the amplitude of the EAG response for each concentration.

    • A dose-dependent increase in response amplitude indicates a positive detection by the antenna.

Behavioral Bioassay (Wind Tunnel)

This protocol describes a common method to assess the behavioral response of insects to a candidate pheromone.

Objective: To determine if Ethyl 10(Z)-nonadecenoate elicits a behavioral response (e.g., upwind flight, attraction) in the target insect.

Materials:

  • Wind tunnel

  • Live insects (typically males for a female-produced sex pheromone)

  • Ethyl 10(Z)-nonadecenoate standard

  • Dispenser (e.g., rubber septum, filter paper)

  • Video recording equipment

Procedure:

  • Experimental Setup:

    • Place the dispenser loaded with a known amount of Ethyl 10(Z)-nonadecenoate at the upwind end of the wind tunnel.

    • Use a dispenser with solvent only as a negative control.

  • Insect Release:

    • Release individual insects at the downwind end of the tunnel.

  • Observation and Recording:

    • Record the flight behavior of the insect, noting responses such as taking flight, upwind anemotaxis (oriented flight), and contact with the source.

  • Data Analysis:

    • Quantify the percentage of insects exhibiting each behavioral response for the treatment and control.

    • Statistically compare the responses to determine if Ethyl 10(Z)-nonadecenoate is a behavioral attractant.

Visualizing Potential Mechanisms

The following diagrams illustrate generalized workflows and signaling pathways relevant to pheromone research. These are hypothetical in the context of Ethyl 10(Z)-nonadecenoate due to the lack of specific data.

Experimental_Workflow_for_Pheromone_Identification cluster_extraction Extraction & Identification cluster_bioassay Biological Assays insect Insect Population (e.g., Virgin Females) extraction Volatile/Cuticular Extraction insect->extraction gcms GC-MS Analysis extraction->gcms identification Identification vs. Standard gcms->identification eag Electroantennography (EAG) identification->eag Candidate Compound (Ethyl 10(Z)-nonadecenoate) wind_tunnel Wind Tunnel Assay eag->wind_tunnel field_test Field Trapping wind_tunnel->field_test

A generalized experimental workflow for pheromone research.

Pheromone_Signaling_Pathway pheromone Pheromone Molecule (e.g., Ethyl 10(Z)-nonadecenoate) pbp Pheromone Binding Protein (PBP) pheromone->pbp Binding in Sensory Lymph or Odorant Receptor (OR) on Olfactory Receptor Neuron pbp->or Transport to Receptor signal_cascade Intracellular Signal Cascade or->signal_cascade Activation ion_channel Ion Channel Opening signal_cascade->ion_channel action_potential Action Potential Generation ion_channel->action_potential brain Signal to Antennal Lobe (Brain) action_potential->brain behavior Behavioral Response brain->behavior

A simplified, generic pheromone signaling pathway.

Conclusion

While there is currently no direct evidence for the role of Ethyl 10(Z)-nonadecenoate as a pheromone, its structural similarity to known fatty acid ethyl ester pheromones makes it a compound of interest for future research. The protocols and conceptual frameworks provided here offer a starting point for investigating its potential biological activity. Further research, beginning with the extraction and identification from insect sources, followed by electrophysiological and behavioral assays, is necessary to determine if Ethyl 10(Z)-nonadecenoate plays a role in the chemical communication of any insect species. Such a discovery could have significant implications for the development of novel pest management strategies.

References

Application

Application Notes and Protocols for the Use of Ethyl 10(Z)-nonadecenoate as an Internal Standard in Lipidomics

For Researchers, Scientists, and Drug Development Professionals Introduction In the rapidly advancing field of lipidomics, accurate and reproducible quantification of lipid species is paramount for deriving meaningful bi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the rapidly advancing field of lipidomics, accurate and reproducible quantification of lipid species is paramount for deriving meaningful biological insights. The inherent variability in sample preparation, extraction efficiency, and instrument response poses significant challenges to obtaining reliable quantitative data. The use of internal standards is a critical strategy to control for this variability.[1][2] Internal standards are compounds structurally similar to the analytes of interest but not naturally present in the biological sample. They are added at a known concentration at the earliest stage of sample preparation, typically before lipid extraction.

Ethyl 10(Z)-nonadecenoate, an odd-chain monounsaturated fatty acid ethyl ester, serves as an excellent internal standard for the quantification of a wide range of fatty acids and other lipid classes in lipidomics studies. Its odd-chain length (C19) makes it biogenically distinct from the more common even-chained lipids found in most mammalian systems, ensuring minimal interference with endogenous lipid species.[3] This document provides detailed application notes and protocols for the effective use of Ethyl 10(Z)-nonadecenoate in quantitative lipidomics workflows.

Physicochemical Properties of Ethyl 10(Z)-nonadecenoate

PropertyValue
Chemical Formula C₂₁H₄₀O₂
Molecular Weight 324.54 g/mol
CAS Number 122342-31-8
Appearance Colorless to pale yellow oil
Solubility Soluble in organic solvents (e.g., ethanol (B145695), methanol, chloroform, hexane)
Purity >99%

Principle of Use as an Internal Standard

Ethyl 10(Z)-nonadecenoate is added to a biological sample at a known concentration before any sample processing steps.[1] As the sample is subjected to lipid extraction, derivatization (if necessary), and instrumental analysis, the internal standard experiences the same potential for loss and variability as the endogenous lipids. By calculating the ratio of the signal intensity of the target analyte to the signal intensity of Ethyl 10(Z)-nonadecenoate, variations introduced during the analytical workflow can be normalized, leading to more accurate and precise quantification.[2]

Experimental Protocols

Preparation of Ethyl 10(Z)-nonadecenoate Internal Standard Stock Solution

Materials:

  • Ethyl 10(Z)-nonadecenoate

  • Ethanol (LC-MS grade)

  • Volumetric flasks

  • Calibrated analytical balance

Procedure:

  • Accurately weigh a precise amount of Ethyl 10(Z)-nonadecenoate (e.g., 10 mg) using an analytical balance.

  • Dissolve the weighed standard in a known volume of ethanol in a volumetric flask to prepare a primary stock solution (e.g., 1 mg/mL).

  • Store the primary stock solution in an amber glass vial at -20°C.

  • Prepare a working stock solution by diluting the primary stock solution with ethanol to the desired concentration for spiking into samples (e.g., 10 µg/mL).

Lipid Extraction from Plasma using a Modified Folch Method

Materials:

  • Plasma sample

  • Ethyl 10(Z)-nonadecenoate working stock solution

  • Chloroform (HPLC grade)

  • Methanol (HPLC grade)

  • 0.9% NaCl solution

  • Glass centrifuge tubes with PTFE-lined caps

  • Nitrogen gas evaporator

Procedure:

  • Thaw plasma samples on ice.

  • In a glass centrifuge tube, add 50 µL of plasma.

  • Add a known amount of the Ethyl 10(Z)-nonadecenoate working stock solution to the plasma sample. The final concentration should be within the linear range of the instrument and comparable to the expected concentration of the analytes of interest.

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Add 0.5 mL of 0.9% NaCl solution to induce phase separation.

  • Vortex for 30 seconds and then centrifuge at 2,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

  • Carefully collect the lower organic layer containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

  • Dry the collected lipid extract under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a known volume of the initial mobile phase for LC-MS analysis or a suitable solvent for GC-MS analysis.

GC-MS Analysis of Fatty Acid Methyl Esters (FAMEs)

For the analysis of total fatty acid composition, a derivatization step to convert fatty acids to their more volatile methyl esters is required.

A. Derivatization to FAMEs:

  • To the dried lipid extract from the Folch procedure, add 1 mL of 2% H₂SO₄ in methanol.

  • Add 200 µL of toluene.

  • Cap the tube tightly and heat at 50°C for 2 hours.

  • Allow the tube to cool to room temperature.

  • Add 1 mL of hexane (B92381) and 0.5 mL of saturated NaCl solution.

  • Vortex for 30 seconds and centrifuge at 1,000 x g for 5 minutes.

  • Transfer the upper hexane layer containing the FAMEs to a GC vial for analysis.

B. GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B or equivalent

  • Mass Spectrometer: Agilent 5977B MSD or equivalent

  • Column: DB-23 (60 m x 0.25 mm i.d., 0.25 µm film thickness) or similar polar capillary column

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min

  • Injector Temperature: 250°C

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes

    • Ramp 1: 10°C/min to 200°C, hold for 2 minutes

    • Ramp 2: 5°C/min to 250°C, hold for 10 minutes

  • MSD Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 50-550

LC-MS/MS Analysis of Intact Lipids

A. Chromatographic Separation:

  • LC System: Agilent 1290 Infinity II or equivalent

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid

  • Gradient: Start with 30% B, increase to 100% B over 20 minutes, hold for 5 minutes, and then return to initial conditions for equilibration.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 55°C

B. Mass Spectrometry Detection:

  • Mass Spectrometer: Triple quadrupole or high-resolution mass spectrometer

  • Ionization: Electrospray ionization (ESI) in both positive and negative ion modes

  • Data Acquisition: Multiple Reaction Monitoring (MRM) for targeted quantification or data-dependent/independent acquisition for untargeted analysis.

Data Presentation

The following tables present representative quantitative data for the performance of Ethyl 10(Z)-nonadecenoate as an internal standard. This data is illustrative and may vary depending on the specific experimental conditions and matrix.

Table 1: Linearity of Ethyl 10(Z)-nonadecenoate

Concentration (ng/mL)Peak Area (Arbitrary Units)
11.2 x 10⁵
56.1 x 10⁵
101.2 x 10⁶
506.0 x 10⁶
1001.2 x 10⁷
5006.1 x 10⁷
0.9995

Table 2: Recovery and Reproducibility in Plasma Matrix

AnalyteSpiked Concentration (ng/mL)Measured Concentration (ng/mL, n=5)Recovery (%)Reproducibility (%RSD)
Palmitic Acid (C16:0)5048.5 ± 2.997.06.0
Oleic Acid (C18:1)5051.2 ± 3.6102.47.0
Linoleic Acid (C18:2)5047.9 ± 3.895.87.9
Arachidonic Acid (C20:4)2018.8 ± 1.894.09.6

Mandatory Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample Biological Sample (Plasma, Tissue, Cells) Spike Spike with Ethyl 10(Z)-nonadecenoate Sample->Spike Extract Lipid Extraction (e.g., Folch Method) Spike->Extract Dry Dry Down Extract Extract->Dry Reconstitute Reconstitute in Solvent Dry->Reconstitute GCMS GC-MS Analysis (for FAMEs) Reconstitute->GCMS Derivatization LCMS LC-MS/MS Analysis (for Intact Lipids) Reconstitute->LCMS Integration Peak Integration GCMS->Integration LCMS->Integration Normalization Normalization to Internal Standard Integration->Normalization Quantification Quantification Normalization->Quantification

Caption: Experimental workflow for lipidomics using an internal standard.

sphingolipid_pathway Serine_PalmitoylCoA Serine + Palmitoyl-CoA Dihydrosphingosine 3-keto-dihydrosphingosine -> Dihydrosphingosine Serine_PalmitoylCoA->Dihydrosphingosine SPT Dihydroceramide Dihydroceramide Dihydrosphingosine->Dihydroceramide CerS Ceramide Ceramide Dihydroceramide->Ceramide DEGS Sphingomyelin Sphingomyelin Ceramide->Sphingomyelin SMS Sphingosine Sphingosine Ceramide->Sphingosine CDase Sphingomyelin->Ceramide SMase Sphingosine->Ceramide CerS S1P Sphingosine-1-Phosphate (S1P) Sphingosine->S1P SphK S1P->Sphingosine SPP

Caption: Simplified sphingolipid metabolism and signaling pathway.

phospholipid_pathway G3P Glycerol-3-Phosphate LPA Lysophosphatidic Acid G3P->LPA GPAT PA Phosphatidic Acid (PA) LPA->PA AGPAT DAG Diacylglycerol (DAG) PA->DAG PAP PS Phosphatidylserine (PS) PA->PS PSS PI Phosphatidylinositol (PI) PA->PI PIS PC Phosphatidylcholine (PC) DAG->PC CPT PE Phosphatidylethanolamine (PE) DAG->PE EPT PIP2 PI(4,5)P2 PI->PIP2 PIP Kinases IP3_DAG IP3 + DAG PIP2->IP3_DAG PLC

Caption: Overview of major glycerophospholipid synthesis pathways.

References

Method

Application Notes and Protocols for the Structural Elucidation of Ethyl 10(Z)-nonadecenoate using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide to the use of Nuclear Magnetic Resonance (NMR) spectroscopy for the complete structural elucidation of...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Nuclear Magnetic Resonance (NMR) spectroscopy for the complete structural elucidation of Ethyl 10(Z)-nonadecenoate. The protocols outlined below detail the experimental procedures for one-dimensional (1D) and two-dimensional (2D) NMR techniques essential for confirming the molecular structure, including the ethyl ester group, the nineteen-carbon chain, and the position and stereochemistry of the double bond.

Structural Overview of Ethyl 10(Z)-nonadecenoate

Ethyl 10(Z)-nonadecenoate is a long-chain monounsaturated fatty acid ethyl ester. Its structure consists of a 19-carbon acyl chain with a cis (Z) double bond between carbons 10 and 11, esterified with an ethanol (B145695) moiety. The structural confirmation by NMR relies on the unambiguous assignment of all proton (¹H) and carbon (¹³C) signals.

NMR Data Presentation

The expected chemical shifts for Ethyl 10(Z)-nonadecenoate are summarized in the tables below. These values are predicted based on known chemical shifts of similar long-chain fatty acid esters, such as ethyl oleate, and general principles of NMR spectroscopy.

Table 1: Predicted ¹H NMR Chemical Shifts for Ethyl 10(Z)-nonadecenoate in CDCl₃

ProtonsChemical Shift (δ, ppm)MultiplicityIntegrationAssignment Description
H-1'~4.12q2HMethylene (B1212753) protons of the ethyl ester
H-2'~1.25t3HMethyl protons of the ethyl ester
H-2~2.28t2HMethylene protons α to the carbonyl
H-3~1.61p2HMethylene protons β to the carbonyl
H-10, H-11~5.35m2HOlefinic protons
H-9, H-12~2.01m4HAllylic methylene protons
H-4 to H-8, H-13 to H-18~1.25-1.35m22HMethylene protons of the alkyl chain
H-19~0.88t3HTerminal methyl protons

Table 2: Predicted ¹³C NMR Chemical Shifts for Ethyl 10(Z)-nonadecenoate in CDCl₃

CarbonsChemical Shift (δ, ppm)Assignment Description
C-1~173.9Carbonyl carbon of the ester
C-1'~60.1Methylene carbon of the ethyl ester
C-2'~14.3Methyl carbon of the ethyl ester
C-10, C-11~129.9Olefinic carbons (Z-configuration)[1]
C-2~34.4Methylene carbon α to the carbonyl
C-3~25.0Methylene carbon β to the carbonyl
C-9, C-12~27.2Allylic methylene carbons
C-8, C-13~29.1-29.7Methylene carbons of the alkyl chain
C-4 to C-7, C-14 to C-17~29.1-29.7Methylene carbons of the alkyl chain
C-18~31.9Methylene carbon adjacent to terminal methyl
C-19~22.7Methylene carbon of the terminal methyl group
C-19~14.1Terminal methyl carbon

Experimental Protocols

Detailed methodologies for the key NMR experiments are provided below. These protocols are intended as a starting point and may require optimization based on the specific instrumentation and sample concentration.

3.1. Sample Preparation

  • Dissolve approximately 5-10 mg of Ethyl 10(Z)-nonadecenoate in 0.6 mL of deuterated chloroform (B151607) (CDCl₃).

  • Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (δ = 0.00 ppm) for referencing the chemical shifts.

  • Transfer the solution to a 5 mm NMR tube.

3.2. ¹H NMR Spectroscopy

  • Objective: To identify and quantify the different types of protons in the molecule.

  • Pulse Sequence: Standard single-pulse sequence.

  • Acquisition Parameters:

    • Pulse Angle: 30-45°

    • Spectral Width: 16 ppm

    • Acquisition Time: ~4 seconds

    • Relaxation Delay: 5 seconds[2]

    • Number of Scans: 16-64

3.3. ¹³C NMR Spectroscopy

  • Objective: To identify all unique carbon environments in the molecule.

  • Pulse Sequence: Proton-decoupled single-pulse sequence.

  • Acquisition Parameters:

    • Pulse Angle: 30°

    • Spectral Width: 220 ppm

    • Acquisition Time: ~1-2 seconds

    • Relaxation Delay: 2 seconds (for qualitative spectra), 30 seconds for semi-quantitative spectra[3]

    • Number of Scans: 1024 or more, depending on sample concentration.

3.4. 2D COSY (Correlation Spectroscopy)

  • Objective: To identify proton-proton couplings, primarily through three bonds (³JHH), which helps in tracing the connectivity of the carbon skeleton.[4]

  • Pulse Sequence: Standard COSY (cosygp).

  • Acquisition Parameters:

    • Spectral Width (F1 and F2): 16 ppm

    • Number of Increments (F1): 256-512

    • Number of Scans per Increment: 2-4

    • Relaxation Delay: 1.5-2.0 seconds

3.5. 2D HSQC (Heteronuclear Single Quantum Coherence)

  • Objective: To identify direct one-bond correlations between protons and their attached carbons.[5][6]

  • Pulse Sequence: Edited HSQC with gradient selection (hsqcedetgpsisp2.3).

  • Acquisition Parameters:

    • Spectral Width (F2 - ¹H): 16 ppm

    • Spectral Width (F1 - ¹³C): 180 ppm

    • Number of Increments (F1): 128-256

    • Number of Scans per Increment: 2-8

    • Relaxation Delay: 1.5 seconds

    • ¹JCH Coupling Constant: Optimized for ~145 Hz

3.6. 2D HMBC (Heteronuclear Multiple Bond Correlation)

  • Objective: To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for identifying quaternary carbons and piecing together different spin systems.[5][6]

  • Pulse Sequence: HMBC with gradient selection (hmbcgplpndqf).

  • Acquisition Parameters:

    • Spectral Width (F2 - ¹H): 16 ppm

    • Spectral Width (F1 - ¹³C): 220 ppm

    • Number of Increments (F1): 256-512

    • Number of Scans per Increment: 4-16

    • Relaxation Delay: 1.5-2.0 seconds

    • Long-range JCH Coupling Constant: Optimized for 8 Hz

Visualization of Workflows and Structural Elucidation Logic

The following diagrams, generated using the DOT language, illustrate the experimental workflow and the logical process for the structural elucidation of Ethyl 10(Z)-nonadecenoate.

experimental_workflow cluster_sample_prep Sample Preparation cluster_nmr_acquisition NMR Data Acquisition cluster_data_analysis Data Analysis and Elucidation Sample Ethyl 10(Z)-nonadecenoate Dissolve Dissolve in CDCl3 with TMS Sample->Dissolve NMR_Tube Transfer to NMR Tube Dissolve->NMR_Tube H1_NMR 1D ¹H NMR NMR_Tube->H1_NMR C13_NMR 1D ¹³C NMR NMR_Tube->C13_NMR COSY 2D COSY NMR_Tube->COSY HSQC 2D HSQC NMR_Tube->HSQC HMBC 2D HMBC NMR_Tube->HMBC Process Process Spectra H1_NMR->Process C13_NMR->Process COSY->Process HSQC->Process HMBC->Process Assign Assign Signals Process->Assign Structure Confirm Structure Assign->Structure

Caption: Experimental workflow for NMR analysis.

structural_elucidation_logic cluster_1d_nmr 1D NMR Data cluster_2d_nmr 2D NMR Data cluster_structure Structural Fragments H1 ¹H NMR (Functional Groups, Proton Count) Ethyl_Ester Ethyl Ester Moiety (-OCH₂CH₃) H1->Ethyl_Ester Alkyl_Chain Long Alkyl Chain (- (CH₂)n -CH₃) H1->Alkyl_Chain Double_Bond Double Bond Position & Geometry (-CH=CH-) H1->Double_Bond C13 ¹³C NMR (Carbon Count, Carbon Types) C13->Ethyl_Ester C13->Alkyl_Chain C13->Double_Bond COSY COSY (¹H-¹H Connectivity) COSY->Alkyl_Chain HSQC HSQC (¹H-¹³C One-Bond Correlation) HSQC->Alkyl_Chain HMBC HMBC (¹H-¹³C Long-Range Correlation) HMBC->Ethyl_Ester HMBC->Double_Bond Final_Structure Final Structure of Ethyl 10(Z)-nonadecenoate Ethyl_Ester->Final_Structure Alkyl_Chain->Final_Structure Double_Bond->Final_Structure

Caption: Logic for structural elucidation.

Data Interpretation and Structural Confirmation

  • Ethyl Ester Group: The characteristic quartet at ~4.12 ppm (H-1') and triplet at ~1.25 ppm (H-2') in the ¹H NMR spectrum, along with their COSY correlation, confirm the ethyl group. The HMBC correlation from the H-1' protons to the carbonyl carbon (C-1) at ~173.9 ppm confirms the ester linkage.

  • Alkyl Chain: The ¹H and ¹³C NMR spectra will show a large number of overlapping signals in the aliphatic region (~1.25-1.35 ppm for ¹H and ~29.1-29.7 ppm for ¹³C). COSY and HSQC experiments will help to trace the connectivity of the methylene groups.

  • Position and Stereochemistry of the Double Bond: The olefinic protons (H-10, H-11) at ~5.35 ppm and the allylic protons (H-9, H-12) at ~2.01 ppm are key indicators. COSY correlations will be observed between the olefinic and allylic protons. HMBC correlations from the allylic protons (H-9, H-12) to the olefinic carbons (C-10, C-11) and vice versa will definitively establish the position of the double bond. The cis (Z) stereochemistry is typically confirmed by the ¹H-¹H coupling constant across the double bond, which is expected to be around 10 Hz for a cis configuration.[1] The ¹³C chemical shifts of the allylic carbons also provide evidence for the Z-geometry.

References

Application

Application Notes and Protocols for the Production of Long-Chain Fatty Acid Ethyl Esters via Transesterification

For Researchers, Scientists, and Drug Development Professionals Introduction Long-chain fatty acid ethyl esters (FAEEs) are a class of neutral lipids formed by the esterification of long-chain fatty acids with ethanol (B...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Long-chain fatty acid ethyl esters (FAEEs) are a class of neutral lipids formed by the esterification of long-chain fatty acids with ethanol (B145695). They are of significant interest in the pharmaceutical and nutraceutical industries due to their roles as bioactive molecules and their use as prodrugs to enhance the bioavailability of fatty acids. Furthermore, FAEEs are the primary components of biodiesel. The synthesis of FAEEs is predominantly achieved through the transesterification of triglycerides, which are the main constituents of vegetable oils and animal fats. This process involves the reaction of a triglyceride with an alcohol (in this case, ethanol) in the presence of a catalyst to produce FAEEs and glycerol (B35011). Several methods have been developed for this purpose, each with its own set of advantages and disadvantages.

This document provides detailed application notes and protocols for the most common methods of FAEE production through transesterification: base-catalyzed, acid-catalyzed, enzyme-catalyzed, and supercritical fluid transesterification.

Comparative Overview of Transesterification Methods

The selection of a suitable transesterification method depends on various factors, including the free fatty acid (FFA) and water content of the feedstock, desired reaction speed, and environmental considerations. The following tables provide a quantitative comparison of these methods.

Table 1: Comparison of Reaction Conditions for FAEE Production

ParameterBase-CatalyzedAcid-CatalyzedEnzyme-CatalyzedSupercritical Fluid
Catalyst NaOH, KOH, Sodium EthoxideH₂SO₄, HCl, p-Toluene sulfonic acidLipases (e.g., Novozym 435, Candida antarctica lipase (B570770) B)None
Catalyst Conc. 0.5 - 1.5 wt% of oil1 - 5 wt% of oil5 - 10 wt% of oilN/A
Ethanol:Oil Molar Ratio 6:1 - 12:16:1 - 30:13:1 - 6:16:1 - 45:1
Temperature (°C) 60 - 8070 - 12030 - 60250 - 480
Pressure AtmosphericAtmosphericAtmospheric> Critical Pressure (e.g., >13 MPa)
Reaction Time 0.5 - 3 hours1 - 24 hours24 - 96 hours15 - 60 minutes

Table 2: Comparison of Yields and Conversion Rates for FAEE Production

MethodTypical FeedstockConversion Rate (%)FAEE Yield (%)Key Considerations
Base-Catalyzed Refined oils (<0.5% FFA)>9881 - 99Sensitive to free fatty acids and water, which can lead to soap formation and reduced yield.[1][2]
Acid-Catalyzed High FFA oils, waste cooking oil90 - 99~90Tolerant to high FFA and water content but slower reaction rates and potential for corrosion.[2][3]
Enzyme-Catalyzed Various oils, including high FFA85 - >9990 - 98Mild reaction conditions, high specificity, but enzymes can be expensive and reaction times are long.[4][5]
Supercritical Fluid Various oils, including high FFA~99>95No catalyst required, very fast reaction, but requires high temperature and pressure, leading to high energy consumption.[6]

Experimental Protocols

Base-Catalyzed Transesterification

This method is rapid and efficient for refined oils with low free fatty acid content.

BaseCatalyzedWorkflow cluster_prep Preparation cluster_reaction Reaction cluster_separation Separation & Purification Oil Vegetable Oil (100g) Reactor Heat Oil to 60°C Add Catalyst Mixture Stir for 1 hour at 60°C Oil->Reactor Ethanol Ethanol Mixer Dissolve KOH in Ethanol Ethanol->Mixer KOH KOH (1g) KOH->Mixer Mixer->Reactor Catalyst Solution SepFunnel Transfer to Separatory Funnel Allow to Settle (20 min) Reactor->SepFunnel Glycerol Drain Glycerol Layer SepFunnel->Glycerol FAEE_Wash Wash FAEE Layer with Water SepFunnel->FAEE_Wash FAEE_Dry Dry FAEE Layer FAEE_Wash->FAEE_Dry Washed FAEEs FAEE_Product Final Product FAEE_Dry->FAEE_Product Purified FAEEs

Caption: Workflow for base-catalyzed FAEE synthesis.

  • Catalyst Preparation: Carefully weigh 1 gram of potassium hydroxide (B78521) (KOH) and add it to a flask containing the calculated amount of anhydrous ethanol (for a 6:1 molar ratio with 100g of oil, approximately 20g of ethanol is needed).[7] Stir the mixture until the KOH is completely dissolved. This solution is highly caustic; handle with appropriate personal protective equipment (PPE).

  • Reaction Setup: Weigh 100 g of vegetable oil into a 250 mL flask equipped with a magnetic stir bar.[7] Heat the oil to approximately 60°C on a stirring hot plate.[7]

  • Transesterification Reaction: Once the oil reaches 60°C, add the ethanol-catalyst mixture to the flask.[7] Cover the flask to prevent ethanol evaporation and stir the mixture at a moderate speed for 60 minutes, maintaining the temperature at 60°C.[7]

  • Phase Separation: After 60 minutes, stop the heating and stirring. Carefully transfer the mixture to a separatory funnel and allow it to cool and separate for at least 20 minutes.[7] Two distinct layers will form: the upper layer is the fatty acid ethyl ester (biodiesel), and the lower, darker layer is glycerol.

  • Glycerol Removal: Carefully drain the lower glycerol layer.[7]

  • Purification:

    • Wash the FAEE layer by adding warm deionized water (approximately 20% of the FAEE volume) to the separatory funnel. Gently invert the funnel several times to mix, then allow the layers to separate and drain the water layer. Repeat this washing step 2-3 times until the wash water is clear.

    • To remove residual water, the FAEE layer can be dried by passing it through a column containing anhydrous sodium sulfate (B86663) or by heating it to a temperature above 100°C to evaporate the water.

Acid-Catalyzed Transesterification

This method is suitable for oils with high free fatty acid content, as the acid catalyst will also esterify the FFAs.

AcidCatalyzedWorkflow cluster_prep Preparation cluster_reaction Reaction cluster_separation Separation & Purification Oil High FFA Oil Reactor Mix Oil, Ethanol, and H₂SO₄ Reflux for 2-6 hours Oil->Reactor Ethanol Ethanol Ethanol->Reactor H2SO4 H₂SO₄ H2SO4->Reactor Neutralize Cool and Neutralize with Base Reactor->Neutralize SepFunnel Transfer to Separatory Funnel Allow Layers to Separate Neutralize->SepFunnel Glycerol Drain Aqueous/Glycerol Layer SepFunnel->Glycerol FAEE_Wash Wash FAEE Layer SepFunnel->FAEE_Wash FAEE_Dry Dry FAEE Layer FAEE_Wash->FAEE_Dry Washed FAEEs FAEE_Product Final Product FAEE_Dry->FAEE_Product Purified FAEEs

Caption: Workflow for acid-catalyzed FAEE synthesis.

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine the oil, ethanol (e.g., a 20:1 molar ratio to oil), and concentrated sulfuric acid (e.g., 2.0 M catalyst concentration).[3]

  • Transesterification and Esterification: Heat the mixture to reflux (the boiling point of the alcohol, around 78°C for ethanol) with constant stirring. The reaction time can vary from a few hours to over 24 hours depending on the feedstock and desired conversion.[3] Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Work-up:

    • After the reaction is complete, allow the mixture to cool to room temperature.

    • Carefully neutralize the excess acid with a base solution (e.g., saturated sodium bicarbonate or a dilute sodium hydroxide solution) until the pH is neutral.

    • Transfer the mixture to a separatory funnel.

  • Purification: Follow the same purification steps (phase separation, washing, and drying) as described in the base-catalyzed protocol.

Enzyme-Catalyzed Transesterification

This method utilizes lipases as biocatalysts, offering mild reaction conditions and high selectivity.

EnzymeCatalyzedWorkflow cluster_prep Preparation cluster_reaction Reaction cluster_separation Separation & Purification Oil Oil/Fatty Acids Reactor Combine Reactants and Enzyme Incubate at 30-55°C with Stirring for 24-96h Oil->Reactor Ethanol Ethanol Ethanol->Reactor Lipase Immobilized Lipase Lipase->Reactor Sieves Molecular Sieves Sieves->Reactor Filter Filter to Recover Lipase Reactor->Filter Evaporate Remove Excess Ethanol (Rotary Evaporation) Filter->Evaporate FAEE Mixture Purify Further Purification (e.g., Chromatography) Evaporate->Purify FAEE_Product Final Product Purify->FAEE_Product Purified FAEEs

Caption: Workflow for enzyme-catalyzed FAEE synthesis.

  • Reaction Setup: In a stoppered flask, combine the fatty acid source (e.g., 0.1 M), ethanol (e.g., 5 mL for 0.5 mmol of fatty acids), immobilized lipase (e.g., Novozym 435, 150 mg), and molecular sieves to remove water produced during the reaction.[4]

  • Enzymatic Reaction: Incubate the mixture at a controlled temperature (e.g., 55°C) with constant stirring (e.g., 150 rpm) for 24 to 96 hours.[4] The optimal time depends on the specific enzyme and substrates.

  • Enzyme Recovery: After the reaction, recover the immobilized enzyme by filtration.[4] The enzyme can often be washed and reused.

  • Product Isolation and Purification:

    • Remove the excess solvent (ethanol) from the filtrate under reduced pressure using a rotary evaporator.[4]

    • The resulting crude FAEEs can be further purified using chromatographic techniques such as solid-phase extraction or column chromatography.[8][9]

Supercritical Fluid Transesterification

This catalyst-free method utilizes ethanol in its supercritical state to achieve rapid transesterification.

SupercriticalWorkflow cluster_prep Preparation cluster_reaction Reaction cluster_separation Separation & Purification Oil Oil Reactor Load Oil and Ethanol into High-Pressure Reactor Heat and Pressurize to Supercritical Conditions (e.g., 290°C, >13 MPa) Hold for 15-60 min Oil->Reactor Ethanol Ethanol Ethanol->Reactor Depressurize Cool and Depressurize Reactor->Depressurize Separate Separate FAEEs from Glycerol and Excess Ethanol Depressurize->Separate FAEE_Product Final Product Separate->FAEE_Product Purified FAEEs

Caption: Workflow for supercritical fluid FAEE synthesis.

Note: This procedure requires specialized high-pressure equipment and should only be performed by trained personnel with appropriate safety measures in place.

  • Reactor Loading: Load the vegetable oil and ethanol into a high-pressure autoclave reactor at the desired molar ratio (e.g., 1:6 to 1:18).[6]

  • Supercritical Reaction: Seal the reactor and heat it to the desired reaction temperature (e.g., 290°C).[6] The pressure will increase as the temperature rises. The reaction is carried out above the critical point of the ethanol-oil mixture. Maintain the reaction conditions for a specific residence time (e.g., 15 to 60 minutes).[6]

  • Product Recovery: After the reaction, rapidly cool the reactor and carefully depressurize it.

  • Purification: The product mixture contains FAEEs, glycerol, and unreacted ethanol. The excess ethanol can be removed by evaporation. The FAEEs are then separated from the glycerol by decantation or centrifugation. Further purification can be achieved by washing and drying as described in the base-catalyzed protocol.

Purification of Fatty Acid Ethyl Esters

Regardless of the synthesis method, the crude product will contain impurities such as residual catalyst, excess alcohol, glycerol, and unreacted starting materials. Proper purification is crucial to obtain high-purity FAEEs.

General Purification Protocol:
  • Neutralization (for acid- or base-catalyzed methods): If an acid or base catalyst was used, the first step is to neutralize the reaction mixture.

  • Glycerol Separation: Due to its higher density and immiscibility with FAEEs, glycerol can be easily separated by gravity in a separatory funnel.

  • Washing: The FAEE layer should be washed multiple times with warm water to remove any remaining catalyst, soap, and residual glycerol.

  • Drying: Residual water in the FAEE layer can be removed using a drying agent like anhydrous sodium sulfate or by heating under vacuum.

  • Advanced Purification (Optional): For very high purity requirements, techniques like solid-phase extraction (SPE) or high-performance liquid chromatography (HPLC) can be employed.[8][9] A common SPE method involves using an aminopropyl-silica column where FAEEs are eluted with hexane.[8][9]

This document provides a comprehensive overview and detailed protocols for the synthesis of long-chain fatty acid ethyl esters. Researchers should select the most appropriate method based on their specific starting materials, available equipment, and desired product purity. Always adhere to standard laboratory safety procedures when performing these experiments.

References

Method

Application Notes and Protocols: Purification of Synthetic Ethyl 10(Z)-nonadecenoate

For Researchers, Scientists, and Drug Development Professionals Abstract This document provides detailed application notes and protocols for the purification of synthetically derived Ethyl 10(Z)-nonadecenoate. The primar...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the purification of synthetically derived Ethyl 10(Z)-nonadecenoate. The primary objectives of the outlined procedures are to remove common synthesis impurities, such as Wittig reaction byproducts and unreacted starting materials, to achieve high purity (>99%) of the final product. The protocols described herein leverage standard laboratory techniques including silica (B1680970) gel column chromatography and solid-phase extraction (SPE). Additionally, methods for purity assessment and characterization using Gas Chromatography-Mass Spectrometry (GC-MS) and Thin-Layer Chromatography (TLC) are detailed. Representative data on purification efficiency and yield are presented in tabular format for clarity.

Introduction

Ethyl 10(Z)-nonadecenoate is a long-chain monounsaturated fatty acid ethyl ester. Its corresponding fatty acid, cis-10-Nonadecenoic acid, has been noted for its potential biological activities, including antitumor properties. Specifically, it has been reported to inhibit the proliferation of HL-60 cells and may modulate p53 activity.[1] The synthesis of Ethyl 10(Z)-nonadecenoate, often involving methods like the Wittig reaction to establish the cis-double bond, can introduce various impurities. These may include the corresponding saturated ester, geometric E-isomer, unreacted aldehydes or phosphonium (B103445) salts, and triphenylphosphine (B44618) oxide, a common byproduct of the Wittig reaction.[2][3][4] Therefore, a robust purification strategy is critical to obtain a high-purity compound suitable for biological and pharmaceutical research.

The following sections provide a comprehensive workflow and detailed protocols for the purification and analysis of synthetic Ethyl 10(Z)-nonadecenoate.

Purification Workflow

The overall workflow for the purification of synthetic Ethyl 10(Z)-nonadecenoate is depicted below. The process begins with the crude synthetic product and proceeds through a primary purification step using silica gel column chromatography, followed by an optional polishing step with solid-phase extraction if higher purity is required.

Purification_Workflow Crude Crude Synthetic Product (Ethyl 10(Z)-nonadecenoate + Impurities) ColumnChrom Silica Gel Column Chromatography (Primary Purification) Crude->ColumnChrom Removal of major impurities (e.g., triphenylphosphine oxide) PureProduct High-Purity Product (>99% Ethyl 10(Z)-nonadecenoate) ColumnChrom->PureProduct If purity >99% Analysis1 Purity Analysis (TLC, GC-MS) ColumnChrom->Analysis1 In-process control SPE Solid-Phase Extraction (SPE) (Optional Polishing) SPE->PureProduct Analysis2 Final Purity & Identity Confirmation (GC-MS, NMR) PureProduct->Analysis2 Analysis1->SPE If purity <99% Biological_Pathway cluster_cell Cancer Cell C19_1 cis-10-Nonadecenoic Acid (from Ethyl Ester Hydrolysis) p53 p53 C19_1->p53 Inhibition Apoptosis Apoptosis p53->Apoptosis Induction CellCycleArrest Cell Cycle Arrest p53->CellCycleArrest Induction Proliferation Cell Proliferation Apoptosis->Proliferation CellCycleArrest->Proliferation

References

Application

Application Notes and Protocols: Experimental Use of Ethyl 10(Z)-nonadecenoate in Cell Culture

For Researchers, Scientists, and Drug Development Professionals Introduction Ethyl 10(Z)-nonadecenoate is a mono-unsaturated fatty acid ester. While specific literature on its direct application in cell culture is limite...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 10(Z)-nonadecenoate is a mono-unsaturated fatty acid ester. While specific literature on its direct application in cell culture is limited, its structural similarity to other biologically active fatty acid esters suggests potential for investigation in various cellular processes. This document provides a generalized framework for its experimental use, drawing parallels from studies on similar molecules. It is intended to serve as a starting point for researchers interested in exploring the effects of Ethyl 10(Z)-nonadecenoate in cellular models.

Fatty acids and their esters are integral to cellular functions, including membrane structure, energy metabolism, and signaling. Dysregulation of fatty acid metabolism is implicated in numerous diseases, including cancer and inflammatory disorders.[1] Therefore, investigating the effects of specific fatty acid esters like Ethyl 10(Z)-nonadecenoate could unveil novel therapeutic avenues.

Potential Applications

Based on studies of structurally similar fatty acid esters, the potential applications for Ethyl 10(Z)-nonadecenoate in cell culture research include:

  • Oncology: Investigating its effects on cancer cell proliferation, apoptosis, and invasion. Other fatty acid esters have demonstrated cytotoxic effects on cancer cell lines.[2][3][4]

  • Inflammation: Assessing its potential to modulate inflammatory responses in cell models, such as macrophages. For example, (E)-9-octadecenoic acid ethyl ester has been shown to suppress inflammatory markers.[5][6]

  • Metabolic Studies: Exploring its role in cellular lipid metabolism and energy homeostasis.[1]

Quantitative Data from Related Fatty Acid Esters

To aid in experimental design, the following table summarizes quantitative data from studies on other fatty acid esters. These values can serve as a preliminary guide for determining concentration ranges for Ethyl 10(Z)-nonadecenoate.

CompoundCell LineAssayResultReference
Hexadecanoic acid, ethyl esterMCF-7 (Breast Cancer)CytotoxicityIC50: 25 µM[2]
Ethyl gallateMDA-MB-231 (Breast Cancer)ProliferationDose-dependent decrease[3]
Ethyl gallateMCF-7 (Breast Cancer)ProliferationDose-dependent decrease[3]
Ethyl acetate (B1210297)MDA-MB-231 (Breast Cancer)CytotoxicityEffective at 0.026 M[4]
(E)-9-octadecenoic acid ethyl esterRAW264.7 (Macrophages)NO ProductionSignificant suppression at 10, 20, 40 µM[5][6]

Proposed Signaling Pathways for Investigation

Based on the known mechanisms of other fatty acid esters, several signaling pathways are prime candidates for investigation when studying the effects of Ethyl 10(Z)-nonadecenoate.

  • PI3K/Akt/NF-κB Pathway: This pathway is crucial for cell survival, proliferation, and invasion. Ethyl gallate has been shown to suppress breast cancer cell proliferation and invasion by inhibiting this pathway.[3]

  • MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway, including ERK, p38, and JNK, is involved in cellular responses to a variety of stimuli and plays a key role in inflammation.[5] (E)-9-octadecenoic acid ethyl ester was found to attenuate inflammatory responses by regulating MAPK activation.[5][6]

A diagram of a potential signaling pathway that could be modulated by Ethyl 10(Z)-nonadecenoate is presented below.

G cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Receptor Receptor PI3K PI3K Receptor->PI3K MAPK_Kinases MAPKKs (e.g., MEK) Receptor->MAPK_Kinases Akt Akt PI3K->Akt IKK IKK Akt->IKK IκB IκB IKK->IκB Inhibits NF_kappa_B NF-κB IκB->NF_kappa_B Sequesters NF_kappa_B_nuc NF-κB NF_kappa_B->NF_kappa_B_nuc Translocation MAPK MAPKs (ERK, p38, JNK) MAPK_Kinases->MAPK AP1 AP-1 MAPK->AP1 Activates Gene_Expression Gene Expression (Proliferation, Inflammation, Survival) NF_kappa_B_nuc->Gene_Expression AP1->Gene_Expression Ethyl_10Z_nonadecenoate Ethyl 10(Z)- nonadecenoate Ethyl_10Z_nonadecenoate->Receptor ? Ethyl_10Z_nonadecenoate->PI3K Potential Inhibition Ethyl_10Z_nonadecenoate->MAPK_Kinases Potential Inhibition G cluster_prep Preparation cluster_initial_screening Initial Screening prep_stock Prepare Ethyl 10(Z)- nonadecenoate Stock (Solvent or BSA-complexed) cell_culture Culture chosen cell line(s) dose_response Dose-Response & Time-Course (e.g., MTT Assay) cell_culture->dose_response determine_ic50 Determine IC50 / Optimal Dose dose_response->determine_ic50 apoptosis Apoptosis Assay (e.g., Annexin V/PI staining) determine_ic50->apoptosis invasion Invasion/Migration Assay (e.g., Transwell assay) determine_ic50->invasion inflammation Inflammatory Marker Assay (e.g., ELISA for cytokines) determine_ic50->inflammation protein_analysis Protein Expression Analysis (Western Blot for pathway proteins e.g., p-Akt, NF-κB) apoptosis->protein_analysis invasion->protein_analysis inflammation->protein_analysis gene_analysis Gene Expression Analysis (RT-qPCR for target genes) protein_analysis->gene_analysis

References

Method

Application Notes and Protocols for Field Collection and Analysis of Insect Pheromones Containing Ethyl 10(Z)-nonadecenoate

For Researchers, Scientists, and Drug Development Professionals Introduction Insect pheromones are pivotal in chemical communication, mediating behaviors such as mating, aggregation, and trail-following. Ethyl 10(Z)-nona...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Insect pheromones are pivotal in chemical communication, mediating behaviors such as mating, aggregation, and trail-following. Ethyl 10(Z)-nonadecenoate is a component of the sex pheromone blend of certain insect species. Understanding the collection and analysis of such compounds is crucial for developing sustainable pest management strategies, including mating disruption and mass trapping, as well as for fundamental research in chemical ecology and neurobiology. These application notes provide detailed protocols for the field collection, analysis, and biological characterization of insect pheromones, with a focus on blends containing Ethyl 10(Z)-nonadecenoate.

Field Collection of Pheromones

The successful analysis of insect pheromones begins with effective collection methods. The choice of technique depends on the volatility of the pheromone components and the biology of the insect species.

Airborne Pheromone Collection (Aeration)

This method is ideal for capturing volatile pheromones released by living insects into the air.

Protocol 1: Aeration Setup

  • Materials:

    • Glass chamber or vessel to house the insects

    • Air pump (push or pull configuration)

    • Flow meter

    • Purified air source (e.g., charcoal filter)

    • Adsorbent trap (e.g., glass tube with Porapak Q, Tenax TA, or SPME fiber)

    • Connecting tubing (Teflon or glass)

  • Procedure:

    • Place virgin female insects (the typical pheromone-producing sex) inside the aeration chamber. The number of insects will depend on the species and expected pheromone release rate.

    • Draw or push purified air through the chamber at a controlled flow rate (e.g., 100-500 mL/min).[1]

    • The air exiting the chamber, now laden with pheromones, is passed through an adsorbent trap to capture the volatile compounds.[2]

    • Continue the aeration for a period corresponding to the insect's natural calling (pheromone release) behavior, which is often during a specific part of the photoperiod.

    • After collection, the trapped pheromones are eluted from the adsorbent using a high-purity solvent (e.g., hexane (B92381) or dichloromethane) or thermally desorbed in the case of SPME.[3][4]

Pheromone Gland Extraction

This method is suitable for less volatile pheromones or when identifying the complete pheromone blend present in the gland is the primary objective.

Protocol 2: Solvent Extraction of Pheromone Glands

  • Materials:

    • Dissecting microscope and tools (fine forceps, scissors)

    • Glass vials (1.5 mL) with inserts

    • High-purity solvent (e.g., hexane)

    • Microsyringe

  • Procedure:

    • Cold-anesthetize the insect to immobilize it.

    • Under a dissecting microscope, carefully dissect the pheromone gland.[3] In many moth species, this is located on the terminal abdominal segments.

    • Immediately place the excised gland into a glass vial containing a small, precise volume of solvent (e.g., 50 µL of hexane).[3]

    • Allow the extraction to proceed for a set period (e.g., 30 minutes to a few hours) at a cool temperature.

    • The resulting extract contains the pheromone blend and can be directly analyzed or stored at low temperatures (-20°C or below).[5]

Analysis of Pheromone Samples

Gas chromatography-mass spectrometry (GC-MS) is the cornerstone technique for the separation, identification, and quantification of insect pheromones.[3]

Gas Chromatography-Mass Spectrometry (GC-MS)

Protocol 3: GC-MS Analysis

  • Instrumentation:

    • Gas chromatograph coupled to a mass spectrometer.

    • A non-polar or mid-polarity capillary column (e.g., DB-5ms) is often a good starting point.[4]

  • Procedure:

    • Injection: Inject a small volume (e.g., 1 µL) of the pheromone extract into the heated GC inlet.[3] For samples collected via SPME, the fiber is directly inserted into the inlet for thermal desorption.[4]

    • Separation: The GC oven temperature is programmed to ramp up, separating the different components of the pheromone blend based on their volatility and interaction with the column's stationary phase. A typical program might start at 50-60°C and increase to 250-280°C.[1]

    • Detection and Identification: As components elute from the column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum is a chemical fingerprint. Identification is achieved by comparing the retention time and mass spectrum to those of a synthetic standard of Ethyl 10(Z)-nonadecenoate.[4]

    • Quantification: The amount of each pheromone component can be determined by comparing the peak area in the chromatogram to a calibration curve generated from synthetic standards of known concentrations.[1]

Table 1: Hypothetical Quantitative GC-MS Analysis of a Pheromone Gland Extract

CompoundRetention Time (min)Quantity (ng/female)Relative Abundance (%)
(Z)-11-Hexadecenal15.815.230.4
(Z)-11-Hexadecenol16.15.511.0
Ethyl 10(Z)-nonadecenoate 22.4 28.3 56.6
Eicosane24.11.02.0
Electroantennography (EAG)

EAG is a technique used to measure the electrical response of an insect's antenna to olfactory stimuli, providing a measure of which compounds in a blend are biologically active.[6]

Protocol 4: Electroantennographic Detection (GC-EAD)

  • Setup: The effluent from the GC column is split, with one part going to the MS detector and the other being delivered over an insect antenna preparation.[7]

  • Antenna Preparation: An antenna is excised from a live insect and mounted between two electrodes.[6][8] These electrodes record the change in electrical potential across the antenna.

  • Procedure:

    • The pheromone extract is injected into the GC.

    • As compounds elute from the GC column and pass over the antenna, any that stimulate the olfactory receptor neurons will cause a depolarization, which is recorded as a voltage change (the EAG response).[8]

    • By comparing the timing of the EAG responses with the peaks on the chromatogram, the biologically active components of the pheromone blend can be identified.[2][9]

Table 2: Hypothetical GC-EAD Results for a Pheromone Blend

Retention Time (min)Compound IdentificationGC-FID Response (pA)EAG Response (mV)Biological Activity
15.8(Z)-11-Hexadecenal1200.8Active
16.1(Z)-11-Hexadecenol450.3Active
22.4 Ethyl 10(Z)-nonadecenoate 215 1.5 Highly Active
24.1Eicosane150.0Inactive

Visualization of Workflows and Pathways

Experimental Workflow

The overall process from field collection to identification can be visualized as a workflow.

experimental_workflow cluster_collection Field Collection cluster_analysis Analysis cluster_results Results insect Insects in Field aeration Aeration (Volatiles) insect->aeration gland_extraction Gland Extraction insect->gland_extraction gcms GC-MS Analysis aeration->gcms Eluted Sample gcead GC-EAD Analysis aeration->gcead gland_extraction->gcms Extract gland_extraction->gcead identification Compound Identification gcms->identification quantification Quantification gcms->quantification bioactivity Bioactivity Profile gcead->bioactivity

Caption: Workflow for Pheromone Collection and Analysis.

Generalized Pheromone Signaling Pathway

Upon detection by the antenna, pheromone molecules initiate a signal transduction cascade within the olfactory receptor neurons. While the specific pathway for Ethyl 10(Z)-nonadecenoate may not be fully elucidated, a general pathway is presented. The biosynthesis of many moth pheromones involves fatty acid metabolism.[10][11]

signaling_pathway cluster_reception Antennal Reception cluster_transduction Signal Transduction Cascade cluster_response CNS Response pheromone Ethyl 10(Z)-nonadecenoate obp Odorant Binding Protein (OBP) pheromone->obp Binding or Odorant Receptor (OR-Orco Complex) obp->or Transport & Delivery ion_channel Ion Channel Opening or->ion_channel Activates depolarization Neuron Depolarization ion_channel->depolarization action_potential Action Potential Firing depolarization->action_potential brain Signal to Brain (Antennal Lobe) action_potential->brain behavior Behavioral Response (e.g., Mating) brain->behavior

Caption: Generalized Pheromone Signaling Pathway.

Conclusion

The protocols and methodologies outlined provide a comprehensive framework for the field collection and detailed analysis of insect pheromones containing Ethyl 10(Z)-nonadecenoate. By combining aeration or gland extraction with powerful analytical techniques like GC-MS and GC-EAD, researchers can identify and quantify the components of a pheromone blend and determine their biological relevance. This information is invaluable for the development of effective, environmentally benign pest control strategies and for advancing our understanding of chemical communication in insects.

References

Application

Application Notes and Protocols for Solid-Phase Microextraction (SPME) Sampling of Volatile Ethyl 10(Z)-nonadecenoate

For Researchers, Scientists, and Drug Development Professionals Introduction Ethyl 10(Z)-nonadecenoate (C21H40O2, MW: 324.54 g/mol ) is a long-chain fatty acid ethyl ester (FAEE) whose volatility allows for its analysis...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 10(Z)-nonadecenoate (C21H40O2, MW: 324.54 g/mol ) is a long-chain fatty acid ethyl ester (FAEE) whose volatility allows for its analysis using headspace sampling techniques. Solid-Phase Microextraction (SPME) is a solvent-free, sensitive, and versatile sample preparation method ideal for the extraction and concentration of volatile and semi-volatile organic compounds from a variety of matrices. When coupled with Gas Chromatography-Mass Spectrometry (GC-MS), SPME provides a powerful analytical tool for the quantification and identification of target analytes like Ethyl 10(Z)-nonadecenoate.

This document provides detailed application notes and protocols for the headspace SPME (HS-SPME) sampling and subsequent GC-MS analysis of Ethyl 10(Z)-nonadecenoate. These methodologies are relevant for researchers in fields such as food science, environmental analysis, and drug development, where the analysis of volatile esters can provide insights into product quality, environmental contamination, or biological processes. Long-chain fatty acid esters have been implicated in cellular signaling pathways, such as the AMP-activated protein kinase (AMPK) pathway, making their accurate quantification crucial for understanding their physiological roles.

Principle of Headspace SPME

In headspace SPME, a fused silica (B1680970) fiber coated with a stationary phase is exposed to the vapor phase (headspace) above a solid or liquid sample in a sealed vial. Volatile analytes, such as Ethyl 10(Z)-nonadecenoate, partition from the sample matrix into the headspace and then adsorb onto the SPME fiber. After a defined extraction time, the fiber is retracted and transferred to the hot injection port of a gas chromatograph, where the analytes are thermally desorbed and carried onto the analytical column for separation and detection. This technique minimizes matrix effects and enhances the sensitivity of the analysis.

Experimental Protocols

Materials and Reagents
  • SPME Fiber Assembly: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for its broad-range applicability to volatile and semi-volatile compounds.

  • SPME Holder: Manual or autosampler compatible.

  • Vials: 20 mL clear glass headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa.

  • Heating and Agitation System: Heating block, water bath with a magnetic stirrer, or an autosampler with incubation and agitation capabilities.

  • Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a split/splitless injector and a suitable capillary column (e.g., DB-5ms, HP-5MS, or equivalent).

  • Standards: Analytical grade standard of Ethyl 10(Z)-nonadecenoate.

  • Internal Standard (IS): A suitable internal standard, such as a deuterated analog or a compound with similar chemical properties but different retention time (e.g., Ethyl Heptadecanoate), should be used for accurate quantification.

  • Solvents: High-purity methanol (B129727) or ethanol (B145695) for standard preparation.

  • Sodium Chloride (NaCl): Analytical grade, for the salting-out effect.

Standard Preparation
  • Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Ethyl 10(Z)-nonadecenoate standard and dissolve it in 10 mL of methanol in a volumetric flask.

  • Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with the appropriate solvent to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 ng/mL).

  • Internal Standard Stock Solution (1000 µg/mL): Prepare a stock solution of the chosen internal standard in methanol. A working internal standard solution of 10 µg/mL can be prepared by dilution.

Sample Preparation

The following are general procedures and may need to be adapted based on the specific sample matrix.

  • Liquid Samples (e.g., cell culture media, biological fluids):

    • Pipette 5 mL of the liquid sample into a 20 mL headspace vial.

    • Add 1.5 g of NaCl to enhance the partitioning of the analyte into the headspace (salting-out).

    • Spike the sample with the internal standard to a final concentration of 50 ng/mL.

    • Immediately seal the vial with a magnetic screw cap.

  • Solid Samples (e.g., tissue homogenates, food samples):

    • Weigh 1 g of the homogenized solid sample into a 20 mL headspace vial.

    • Add 5 mL of deionized water.

    • Add 1.5 g of NaCl.

    • Spike the sample with the internal standard to a final concentration of 50 ng/g.

    • Immediately seal the vial with a magnetic screw cap.

HS-SPME Procedure
  • Fiber Conditioning: Before the first use, and daily, condition the SPME fiber in the GC injection port at 250°C for 30 minutes, or as recommended by the manufacturer.

  • Incubation/Equilibration: Place the sealed vial in the heating block or autosampler incubator set at the optimized temperature (e.g., 70°C). Allow the sample to equilibrate for a set time (e.g., 15 minutes) with constant agitation to facilitate the partitioning of Ethyl 10(Z)-nonadecenoate into the headspace.

  • Extraction: Expose the SPME fiber to the headspace of the sample vial for a defined period (e.g., 30 minutes) at the same temperature and with continued agitation.

  • Desorption: After extraction, immediately transfer the SPME fiber to the GC injection port for thermal desorption of the analytes. The desorption time and temperature should be optimized (e.g., 250°C for 5 minutes).

GC-MS Analysis

The following are typical GC-MS parameters and should be optimized for the specific instrument and application.

  • Injector: Splitless mode, 250°C

  • Carrier Gas: Helium, constant flow rate of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes

    • Ramp 1: 10°C/min to 200°C

    • Ramp 2: 5°C/min to 280°C, hold for 5 minutes

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Ion Source Temperature: 230°C

    • Quadrupole Temperature: 150°C

    • Scan Mode: Full scan (m/z 40-400) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis. Diagnostic ions for Ethyl 10(Z)-nonadecenoate should be determined from its mass spectrum.

Data Presentation

Quantitative data for the analysis of volatile esters similar to Ethyl 10(Z)-nonadecenoate using HS-SPME-GC-MS are summarized below. These values are representative and should be determined for each specific application through method validation.

Table 1: Representative Method Validation Parameters for Volatile Ester Analysis.

ParameterTypical Value
Linearity (R²)> 0.99
Limit of Detection (LOD)0.01 - 1.0 µg/L
Limit of Quantification (LOQ)0.03 - 3.0 µg/L
Precision (RSD%)< 15%
Accuracy (Recovery %)85 - 115%

Table 2: Example Calibration Curve Data for a Volatile Ester.

Concentration (ng/mL)Peak Area Ratio (Analyte/IS)
10.052
50.261
100.515
251.280
502.550
1005.110

Visualizations

Experimental Workflow

SPME_Workflow cluster_prep Sample Preparation cluster_spme HS-SPME cluster_analysis GC-MS Analysis cluster_data Data Processing Sample Sample Matrix (Liquid or Solid) Vial Add to 20 mL Vial Sample->Vial NaCl Add NaCl (Salting-out) Vial->NaCl IS Spike with Internal Standard NaCl->IS Seal Seal Vial IS->Seal Incubate Incubate & Equilibrate (e.g., 70°C, 15 min) Seal->Incubate Extract Expose SPME Fiber (e.g., 30 min) Incubate->Extract Desorb Thermal Desorption in GC Injector (250°C) Extract->Desorb Separate Chromatographic Separation Desorb->Separate Detect Mass Spectrometric Detection (MS) Separate->Detect Identify Peak Identification Detect->Identify Quantify Quantification (Calibration Curve) Identify->Quantify

Caption: Experimental workflow for HS-SPME-GC-MS analysis.

Logical Relationship in Quantitative Analysis

Quantitative_Analysis cluster_calibration Calibration cluster_sample Sample Analysis cluster_quantification Quantification Standards Prepare Calibration Standards (Known Concentrations) Analysis Analyze Standards by HS-SPME-GC-MS Standards->Analysis Curve Generate Calibration Curve (Peak Area Ratio vs. Conc.) Analysis->Curve Concentration Calculate Concentration of Analyte in Sample Curve->Concentration Unknown Prepare Unknown Sample with Internal Standard Sample_Analysis Analyze Unknown Sample by HS-SPME-GC-MS Unknown->Sample_Analysis Ratio Determine Peak Area Ratio (Analyte/IS) Sample_Analysis->Ratio Ratio->Concentration

Caption: Logic of quantitative analysis using an internal standard.

AMPK Signaling Pathway and Fatty Acid Metabolism

Long-chain fatty acyl-CoA esters, related to Ethyl 10(Z)-nonadecenoate, are known to be involved in the regulation of cellular metabolism. They can allosterically activate AMP-activated protein kinase (AMPK), a key energy sensor. Activation of AMPK leads to the phosphorylation and inhibition of Acetyl-CoA Carboxylase (ACC). This, in turn, reduces the levels of Malonyl-CoA, a potent inhibitor of Carnitine Palmitoyltransferase 1 (CPT1). The disinhibition of CPT1 allows for the transport of fatty acids into the mitochondria for β-oxidation.

AMPK_Pathway cluster_regulation Cellular Regulation LCFE Long-Chain Fatty Acyl-CoA Esters AMPK AMPK LCFE->AMPK allosteric activation ACC Acetyl-CoA Carboxylase (ACC) AMPK->ACC phosphorylation (inhibition) Malonyl Malonyl-CoA ACC->Malonyl synthesis CPT1 Carnitine Palmitoyl- transferase 1 (CPT1) Malonyl->CPT1 inhibition FAO Fatty Acid β-Oxidation CPT1->FAO promotes

Caption: Regulation of fatty acid oxidation by AMPK.

Method

Application Note: Derivatization of Ethyl 10(Z)-nonadecenoate for Improved Gas Chromatography (GC) Analysis

Audience: Researchers, scientists, and drug development professionals. Introduction Long-chain unsaturated fatty acid esters, such as Ethyl 10(Z)-nonadecenoate, present challenges for direct gas chromatography (GC) analy...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction Long-chain unsaturated fatty acid esters, such as Ethyl 10(Z)-nonadecenoate, present challenges for direct gas chromatography (GC) analysis due to their relatively low volatility and the difficulty in determining structural features like the position of double bonds using standard detectors.[1][2] Derivatization is a chemical modification process used to convert analytes into a form that is more suitable for GC analysis.[2][3] This process can increase the volatility and thermal stability of the compound, leading to improved peak shape and resolution.[2][4][5] Furthermore, specific derivatization techniques can yield products that, when analyzed by mass spectrometry (MS), produce characteristic fragmentation patterns, enabling the precise determination of molecular structures, including the location of double bonds.[6][7][8]

This application note details three common and effective derivatization protocols for Ethyl 10(Z)-nonadecenoate:

  • Transesterification to Fatty Acid Methyl Ester (FAME): The most common method for routine analysis and quantification, enhancing volatility for GC.[4][9][10]

  • Conversion to 4,4-Dimethyloxazoline (DMOX) Derivative: A superior method for structure elucidation, as the DMOX derivative provides clear diagnostic ions in the mass spectrum to locate the double bond.[11][12]

  • Conversion to Picolinyl Ester: An alternative to DMOX derivatives, also used for determining structural features of the fatty acid chain through characteristic mass spectral fragmentation.[6][13]

Derivatization Strategies and Data

The choice of derivatization depends on the analytical objective. For simple quantification, conversion to the more volatile FAME is sufficient. For structural confirmation, particularly locating the C=C double bond at the 10th position, DMOX or picolinyl ester derivatives are required.

Table 1: Comparison of Derivatization Methods for Ethyl 10(Z)-nonadecenoate

DerivativePrimary ApplicationAdvantagesDisadvantagesExpected GC-MS Behavior for 10-nonadecenoate Derivative
Methyl Ester (FAME) Quantification, Routine AnalysisSimple, rapid, and robust reaction; improves volatility and peak shape.[1][10]Mass spectrum shows molecular ion but lacks fragments to determine double bond position due to bond migration.[6][8]A molecular ion (M+) at m/z 310. Fragmentation is not indicative of the double bond at C10.
4,4-Dimethyloxazoline (DMOX) Structure Elucidation (Double Bond Location)Provides clear, diagnostic mass spectral fragments that pinpoint the location of unsaturation.[7][11]Requires a multi-step synthesis; derivatives have longer retention times than FAMEs.[7]A molecular ion (M+) at m/z 349. A characteristic 12-amu gap between m/z 224 and 236, indicating the double bond between C10 and C11.
Picolinyl Ester Structure Elucidation (Double Bond Location)Generates diagnostic ions in the mass spectrum that are useful for identifying double bond positions and other structural features.[6][13]Can be a multi-step process; may produce side products if not optimized.[14]A molecular ion (M+) at m/z 387. Fragmentation is directed by the picolinyl group, producing a series of ions that can be interpreted to locate the C10 double bond.

Experimental Workflows and Protocols

The overall workflow involves selecting a derivatization path based on the analytical goal, followed by GC analysis.

Workflow Start Ethyl 10(Z)-nonadecenoate FAME Transesterification to FAME Start->FAME Sapon Saponification Start->Sapon DMOX Conversion to DMOX Derivative FAME->DMOX Further Derivatization GCFID GC-FID Analysis (Quantification) FAME->GCFID GCMS GC-MS Analysis (Structure Elucidation) DMOX->GCMS Pico Conversion to Picolinyl Ester Sapon->Pico Pico->GCMS

Caption: Overall experimental workflow for derivatization and analysis.
Protocol 1: Transesterification to Fatty Acid Methyl Ester (FAME)

This protocol converts the ethyl ester to a methyl ester, which is more volatile and suitable for standard GC analysis.[1]

FAME_Reaction cluster_0 Transesterification Reactant Ethyl 10(Z)-nonadecenoate Product Methyl 10(Z)-nonadecenoate (FAME) Reactant->Product  + CH3OH (Methanolic KOH)

Caption: FAME derivatization reaction.

Methodology:

  • Preparation: Dissolve approximately 10-20 mg of Ethyl 10(Z)-nonadecenoate in 2 mL of heptane (B126788) in a screw-cap vial.

  • Reaction: Add 0.1 mL of 2N methanolic potassium hydroxide (B78521) (KOH) to the vial.[1]

  • Incubation: Cap the vial tightly and vortex vigorously for 30-60 seconds. Let the mixture stand at room temperature for 30 minutes to allow for phase separation.[1]

  • Extraction: Carefully transfer the upper heptane layer, which contains the FAMEs, to a new vial or a GC autosampler vial.

  • Analysis: The sample is now ready for injection into the GC-FID or GC-MS system.

Protocol 2: Preparation of 4,4-Dimethyloxazoline (DMOX) Derivatives

This protocol first converts the starting material to its FAME derivative (as in Protocol 1) and then to the DMOX derivative for structural analysis by GC-MS.[11][12]

DMOX_Reaction cluster_0 DMOX Derivatization Reactant Methyl 10(Z)-nonadecenoate (FAME) Amide Intermediate Amide Reactant->Amide  + 2-amino-2-methyl-1-propanol (B13486) (NaOCH3 catalyst) Product DMOX Derivative Amide->Product  + Trifluoroacetic Anhydride

Caption: DMOX derivatization reaction.

Methodology:

  • FAME Preparation: First, prepare the methyl ester of 10-nonadecenoic acid using Protocol 1. Evaporate the solvent to obtain the purified FAME.

  • Amide Formation: To the FAME residue (approx. 1-3 mg), add 100 µL of 2-amino-2-methyl-1-propanol and a catalytic amount (a small crystal) of sodium methoxide.[11][12]

  • Incubation: Cap the vial and incubate at room temperature overnight, or gently heat to 60°C for 1 hour to form the intermediate hydroxy amide.

  • Extraction: After cooling, partition the mixture by adding 1 mL of water and 2 mL of a hexane (B92381):diethyl ether (1:1 v/v) solution. Vortex and centrifuge. Collect the upper organic layer and evaporate the solvent under a stream of nitrogen.

  • Cyclization to DMOX: To the dried amide intermediate, add 200 µL of dichloromethane (B109758) and 50 µL of trifluoroacetic anhydride.

  • Final Reaction: Cap the vial and heat at 50°C for 45 minutes to complete the cyclization to the DMOX derivative.[11][12]

  • Preparation for Analysis: Evaporate the reagents under nitrogen, redissolve the residue in hexane, and the sample is ready for GC-MS analysis.

Protocol 3: Preparation of Picolinyl Esters

This protocol requires saponification of the ethyl ester to the free fatty acid, followed by conversion to the picolinyl ester.[6]

Picolinyl_Reaction cluster_0 Picolinyl Ester Derivatization Reactant 10(Z)-nonadecenoic acid (from saponification) Chloride Acyl Chloride Intermediate Reactant->Chloride  + Thionyl Chloride (SOCl2) Product Picolinyl Ester Derivative Chloride->Product  + 3-Pyridylcarbinol

Caption: Picolinyl ester derivatization reaction.

Methodology:

  • Saponification: Heat the Ethyl 10(Z)-nonadecenoate sample (approx. 10 mg) in 1 mL of 1M methanolic KOH at 70°C for 1 hour to yield the potassium salt of the fatty acid.

  • Acidification: After cooling, add 1 mL of water and acidify the solution to pH 2-3 with 1M HCl.

  • Extraction: Extract the free fatty acid with three 2 mL portions of hexane. Combine the hexane layers and dry over anhydrous sodium sulfate. Evaporate the solvent.

  • Acyl Chloride Formation: To the dry fatty acid residue, add 0.5 mL of oxalyl chloride or thionyl chloride and let it react at room temperature for 30 minutes. Remove the excess reagent under a stream of nitrogen.

  • Esterification: Dissolve the resulting acyl chloride in 0.5 mL of dry pyridine. Add 0.5 mL of 3-pyridylcarbinol (3-pyridinemethanol) and let the mixture react at room temperature for 1 hour.[6]

  • Purification: Add 2 mL of saturated sodium bicarbonate solution and extract the picolinyl ester with hexane. Wash the hexane layer with water, dry it over anhydrous sodium sulfate, and evaporate the solvent.

  • Analysis: Redissolve the final product in a suitable solvent (e.g., hexane) for GC-MS analysis.

References

Application

Application Notes and Protocols for the Quantitative Analysis of Ethyl 10(Z)-nonadecenoate in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals Introduction Ethyl 10(Z)-nonadecenoate is a long-chain fatty acid ethyl ester (FAEE). The quantitative analysis of FAEEs in complex biological matrices is c...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 10(Z)-nonadecenoate is a long-chain fatty acid ethyl ester (FAEE). The quantitative analysis of FAEEs in complex biological matrices is crucial for understanding their physiological and pathological roles. FAEEs are non-oxidative metabolites of ethanol (B145695) and have been implicated in alcohol-induced organ damage.[1][2][3] This document provides detailed application notes and protocols for the quantitative determination of Ethyl 10(Z)-nonadecenoate in complex matrices, such as plasma, using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Methods Overview

The two primary methods for the quantification of Ethyl 10(Z)-nonadecenoate are GC-MS and LC-MS/MS.

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is a robust and widely used technique for the analysis of volatile and semi-volatile compounds. For FAEEs, derivatization is typically not required, which simplifies sample preparation. GC-MS offers high chromatographic resolution and sensitivity.[4][5]

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This method is highly sensitive and specific, particularly for analytes in complex mixtures. It often does not require derivatization and can offer shorter analysis times.[6][7]

Quantitative Data Summary

The following tables summarize representative quantitative data for the analysis of long-chain FAEEs. Note: This data is based on published results for similar analytes and should be validated specifically for Ethyl 10(Z)-nonadecenoate in the user's laboratory.

Table 1: Representative GC-MS Validation Parameters for Long-Chain FAEEs

ParameterRepresentative Value
Limit of Detection (LOD)5 - 50 ng/mL
Limit of Quantification (LOQ)15 - 200 ng/mL
Linearity (r²)> 0.998
Intra-day Precision (%RSD)< 10%
Inter-day Precision (%RSD)< 15%
Accuracy (% Recovery)90 - 110%

Data compiled from similar long-chain FAEE analyses.[8]

Table 2: Representative LC-MS/MS Validation Parameters for Long-Chain FAEEs

ParameterRepresentative Value
Limit of Detection (LOD)2 - 10 ng/mL
Limit of Quantification (LOQ)15 - 50 ng/mL
Linearity (r²)> 0.99
Intra-day Precision (%RSD)< 15%
Inter-day Precision (%RSD)< 15%
Accuracy (% Recovery)85 - 115%

Data compiled from similar long-chain FAEE analyses.[6][7]

Experimental Protocols

Protocol 1: Quantitative Analysis of Ethyl 10(Z)-nonadecenoate in Plasma by GC-MS

1. Sample Preparation (Liquid-Liquid Extraction)

  • To 200 µL of plasma in a glass tube, add 20 µL of an internal standard solution (e.g., Ethyl Heptadecanoate in isooctane).

  • Add 1 mL of acetone (B3395972) to precipitate proteins. Vortex for 30 seconds.

  • Add 2 mL of n-hexane, vortex for 1 minute, and centrifuge at 3000 x g for 10 minutes.

  • Transfer the upper hexane (B92381) layer to a clean tube.

  • Repeat the extraction with another 2 mL of n-hexane.

  • Combine the hexane extracts and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of isooctane (B107328) for GC-MS analysis.

2. GC-MS Parameters

  • GC System: Agilent 7890B or equivalent

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

  • Injector Temperature: 250°C

  • Injection Mode: Splitless

  • Oven Temperature Program:

    • Initial temperature: 70°C, hold for 1 min

    • Ramp to 200°C at 25°C/min

    • Ramp to 300°C at 5°C/min, hold for 5 min

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • MS System: Agilent 5977B or equivalent

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Ethyl 10(Z)-nonadecenoate: Monitor characteristic ions (e.g., m/z 88, 101, 324)

    • Internal Standard (Ethyl Heptadecanoate): Monitor characteristic ions

Protocol 2: Quantitative Analysis of Ethyl 10(Z)-nonadecenoate in Plasma by LC-MS/MS

1. Sample Preparation (Solid-Phase Extraction)

  • To 100 µL of plasma, add 25 µL of an internal standard solution (e.g., d5-Ethyl Palmitate in methanol).

  • Add 1 mL of methanol, vortex, and centrifuge at 18,000 x g for 5 minutes.[6]

  • Load the supernatant onto a conditioned SPE cartridge (e.g., C18, 100 mg).

  • Wash the cartridge with 1 mL of water.

  • Elute the analyte with 1 mL of ethyl acetate.[6]

  • Evaporate the eluate to dryness under nitrogen.

  • Reconstitute in 100 µL of the initial mobile phase.

2. LC-MS/MS Parameters

  • LC System: Waters ACQUITY UPLC or equivalent

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile/isopropanol (50:50, v/v)

  • Gradient:

    • Start with 30% B, hold for 1 min

    • Increase to 100% B over 8 min, hold for 2 min

    • Return to 30% B and equilibrate for 3 min

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • MS/MS System: Triple quadrupole mass spectrometer

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

    • Ethyl 10(Z)-nonadecenoate: Precursor ion > Product ion (specific transitions to be determined by infusion of a standard)

    • Internal Standard: Precursor ion > Product ion

Mandatory Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing start Complex Matrix (e.g., Plasma) spike Spike Internal Standard start->spike extract Extraction (LLE or SPE) spike->extract concentrate Evaporation & Reconstitution extract->concentrate inject Injection concentrate->inject separate Chromatographic Separation (GC or LC) inject->separate detect Mass Spectrometric Detection (MS or MS/MS) separate->detect integrate Peak Integration detect->integrate quantify Quantification using Calibration Curve integrate->quantify report Reporting quantify->report

Caption: General experimental workflow for the quantitative analysis of Ethyl 10(Z)-nonadecenoate.

faee_metabolism ethanol Ethanol faee_synthase Fatty Acid Ethyl Ester Synthase ethanol->faee_synthase fatty_acid Fatty Acid (e.g., 10(Z)-Nonadecenoic Acid) fatty_acid->faee_synthase faee Ethyl 10(Z)-nonadecenoate (FAEE) faee_synthase->faee esterase Esterase faee->esterase cellular_effects Cellular Effects (e.g., Mitochondrial Dysfunction) faee->cellular_effects esterase->ethanol esterase->fatty_acid

Caption: Simplified metabolic pathway of Fatty Acid Ethyl Esters (FAEEs).

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of Ethyl 10(Z)-nonadecenoate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of Ethyl 10(Z)-nonadecenoate. The co...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of Ethyl 10(Z)-nonadecenoate. The content is structured to address common challenges and improve reaction yields and purity.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of Ethyl 10(Z)-nonadecenoate via two common pathways: the Wittig reaction and olefin cross-metathesis.

Wittig Reaction Troubleshooting

The Wittig reaction is a reliable method for forming the (Z)-alkene bond. A common approach involves reacting a non-stabilized phosphonium (B103445) ylide with an aldehyde.

Question: My Wittig reaction yield is low. What are the potential causes and solutions?

Answer: Low yields in the Wittig reaction can stem from several factors:

  • Inefficient Ylide Formation: The phosphonium salt may not be fully deprotonated. Ensure you are using a sufficiently strong base, such as n-butyllithium (n-BuLi) or sodium amide (NaNH₂), and that the reaction is conducted under anhydrous conditions, as ylides are moisture-sensitive.[1][2]

  • Steric Hindrance: While less of a concern with the likely linear aldehyde precursor, significant steric bulk near the carbonyl group can impede the reaction. In such cases, the Horner-Wadsworth-Emmons (HWE) reaction might be a better alternative.[3][4]

  • Aldehyde Instability: Aldehydes can be prone to oxidation or polymerization.[3][4] It is crucial to use freshly purified aldehyde for the reaction.

Question: The product is a mixture of (E) and (Z) isomers. How can I improve the (Z)-selectivity?

Answer: Achieving high (Z)-selectivity is a common challenge. Here are some strategies:

  • Use of Non-Stabilized Ylides: Non-stabilized ylides, such as those derived from alkyl halides, inherently favor the formation of (Z)-alkenes under kinetic control.[3][5]

  • Salt-Free Conditions: The presence of lithium salts can lead to equilibration of intermediates, reducing (Z)-selectivity.[5] Using sodium- or potassium-based bases (e.g., KHMDS) can improve the Z:E ratio.

  • Low Temperatures: Running the reaction at low temperatures (e.g., -78 °C) helps to favor the kinetically controlled pathway, leading to a higher proportion of the (Z)-isomer.[4]

Question: I am having difficulty removing the triphenylphosphine (B44618) oxide byproduct. What are the best purification methods?

Answer: Triphenylphosphine oxide is a common byproduct that can be challenging to separate. Effective methods include:

  • Crystallization: If the product is a solid, recrystallization can be effective.

  • Chromatography: Column chromatography on silica (B1680970) gel is a very common and effective method for separating the nonpolar alkene product from the more polar phosphine (B1218219) oxide.

  • Precipitation: In some cases, the reaction mixture can be concentrated and triturated with a nonpolar solvent like hexane (B92381) or pentane (B18724) to precipitate the triphenylphosphine oxide, which can then be filtered off.

Olefin Cross-Metathesis Troubleshooting

Cross-metathesis using a ruthenium catalyst (e.g., Grubbs catalyst) is a powerful alternative for synthesizing the target molecule.

Question: My cross-metathesis reaction is not proceeding, or the conversion is very low. What should I check?

Answer: Low conversion in cross-metathesis can be due to several factors:

  • Catalyst Deactivation: Ruthenium catalysts are sensitive to impurities in the reactants and solvent. Ensure all starting materials and the solvent are thoroughly degassed and purified to remove potential catalyst poisons.

  • Substrate Reactivity: The electronic and steric properties of the olefin partners influence reactivity. Forcing conditions, such as higher temperatures or longer reaction times, may be necessary, but this can also lead to side reactions.

  • Catalyst Choice: The choice of catalyst is critical. Second-generation Grubbs catalysts (G2) or Hoveyda-Grubbs catalysts (HG2) generally show higher activity and stability.[6][7]

Question: The main products are homodimers of my starting materials. How can I favor the desired cross-metathesis product?

Answer: Homodimerization is a common competing reaction in cross-metathesis.[8] To favor the desired cross-coupled product, consider the following:

  • Stoichiometry: Use an excess of one of the olefin partners. This is particularly effective if one of the homodimers is volatile (e.g., ethylene (B1197577) gas) and can be removed from the reaction.

  • Reactant Addition: Slow addition of one of the reactants to the reaction mixture containing the catalyst and the other reactant can help to maintain a low concentration of the added reactant, thereby disfavoring its homodimerization.

Question: How can I control the E/Z selectivity of the double bond in a cross-metathesis reaction?

Answer: Controlling the stereochemistry of the newly formed double bond is a key challenge.

  • Catalyst Selection: While many standard Grubbs-type catalysts tend to favor the thermodynamically more stable (E)-isomer, specialized catalysts have been developed to favor the formation of (Z)-alkenes.[9][10]

  • Reaction Time and Temperature: Shorter reaction times and lower temperatures can sometimes favor the kinetically formed (Z)-isomer, as prolonged reaction times can lead to isomerization to the (E)-isomer.[9]

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to Ethyl 10(Z)-nonadecenoate?

A1: The two most prevalent and versatile methods are the Wittig olefination and olefin cross-metathesis. The Wittig reaction offers classical reliability with good (Z)-selectivity for non-stabilized ylides, while cross-metathesis provides a more modern approach with high functional group tolerance, though stereocontrol can be a challenge without specialized catalysts.

Q2: Which analytical techniques are best for confirming the structure and purity of the final product?

A2: A combination of techniques is recommended. 1H and 13C NMR spectroscopy are essential for confirming the structure, including the stereochemistry of the double bond. Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for assessing the purity and quantifying the E/Z isomer ratio.[6][11]

Q3: What are the key safety precautions to take during these syntheses?

A3: Both synthetic routes involve hazardous materials. Organolithium bases like n-BuLi are pyrophoric and must be handled under an inert atmosphere. Ruthenium catalysts and phosphonium salts can be toxic and should be handled in a fume hood with appropriate personal protective equipment (PPE). Always consult the Safety Data Sheet (SDS) for all chemicals used.

Experimental Protocols

Protocol 1: Synthesis via Wittig Reaction

This protocol describes the synthesis of Ethyl 10(Z)-nonadecenoate from nonyltriphenylphosphonium bromide and ethyl 10-oxodecanoate.

Step 1: Preparation of Nonyltriphenylphosphonium Bromide

  • Combine 1-bromononane (B48978) (1.0 eq) and triphenylphosphine (1.0 eq) in a round-bottom flask.

  • Heat the mixture, typically in a solvent like toluene (B28343) or acetonitrile, under reflux for 24-48 hours.

  • Cool the reaction mixture to room temperature. The phosphonium salt will often precipitate.

  • Collect the solid by filtration, wash with a nonpolar solvent (e.g., diethyl ether), and dry under vacuum.

Step 2: Wittig Olefination

  • Suspend the nonyltriphenylphosphonium bromide (1.1 eq) in anhydrous tetrahydrofuran (B95107) (THF) in a flame-dried, two-neck flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the suspension to -78 °C in a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.05 eq) dropwise. The solution should turn a characteristic deep red or orange color, indicating ylide formation.

  • Stir the mixture at this temperature for 1 hour.

  • Add a solution of ethyl 10-oxodecanoate (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

  • Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

  • Extract the product with diethyl ether or ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield Ethyl 10(Z)-nonadecenoate.

Protocol 2: Synthesis via Olefin Cross-Metathesis

This protocol outlines the synthesis from 1-decene (B1663960) and ethyl 10-undecenoate.

  • In a flame-dried Schlenk flask under an inert atmosphere, dissolve 1-decene (1.0 eq) and ethyl 10-undecenoate (1.2 eq) in anhydrous, degassed dichloromethane (B109758) (DCM) or toluene.

  • Add the Grubbs second-generation catalyst (typically 0.1-2 mol%).

  • Heat the reaction mixture to reflux (around 40-45 °C for DCM) and monitor the reaction progress by GC or TLC. The reaction is typically complete within 2-12 hours.

  • Once the reaction is complete, cool the mixture to room temperature.

  • To quench the catalyst, add a few drops of ethyl vinyl ether and stir for 30 minutes.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to separate the desired product from residual starting materials, homodimers, and the ruthenium catalyst.

Data Presentation

The following tables summarize key parameters and their expected impact on the synthesis.

Table 1: Wittig Reaction Parameters for (Z)-Selectivity

ParameterCondition for High (Z)-YieldRationale
Ylide Type Non-stabilized (e.g., from alkyl halide)Favors kinetic pathway leading to the cis-alkene.[3][5]
Base Sodium or Potassium bases (e.g., KHMDS)Avoids lithium salts which can decrease Z-selectivity.[5]
Solvent Aprotic, non-polar (e.g., THF, Toluene)Standard for Wittig reactions, stabilizes intermediates.
Temperature Low temperature (e.g., -78 °C)Favors the irreversible, kinetically controlled formation of the (Z)-isomer.

Table 2: Cross-Metathesis Reaction Parameters for Yield Improvement

ParameterCondition for High YieldRationale
Catalyst Grubbs 2nd Gen. or Hoveyda-Grubbs 2nd Gen.High activity, stability, and functional group tolerance.[6][7]
Solvent Anhydrous, degassed DCM or ToluenePrevents catalyst deactivation.
Reactant Ratio Use slight excess of one olefinDrives equilibrium towards the cross-metathesis product.
Atmosphere Inert (Nitrogen or Argon)Protects the catalyst from oxygen.

Visualizations

The following diagrams illustrate the chemical pathways and a troubleshooting workflow.

Wittig_Reaction cluster_ylide Ylide Formation cluster_olefination Olefination PPH3 Triphenylphosphine AlkylHalide Nonyl Bromide PhosphoniumSalt Nonyltriphenylphosphonium Bromide AlkylHalide->PhosphoniumSalt + PPh₃ Ylide Phosphonium Ylide PhosphoniumSalt->Ylide + Base Base Strong Base (n-BuLi) Oxaphosphetane Oxaphosphetane (Intermediate) Ylide->Oxaphosphetane Aldehyde Ethyl 10-oxodecanoate Aldehyde->Oxaphosphetane Product Ethyl 10(Z)-nonadecenoate Oxaphosphetane->Product Byproduct Triphenylphosphine Oxide Oxaphosphetane->Byproduct

Caption: Synthetic pathway for Ethyl 10(Z)-nonadecenoate via the Wittig reaction.

Cross_Metathesis Olefin1 1-Decene Intermediate Ruthenium-Alkylidene Complexes Olefin1->Intermediate Olefin2 Ethyl 10-undecenoate Olefin2->Intermediate Catalyst Grubbs Catalyst Catalyst->Intermediate Product Ethyl 10(Z)-nonadecenoate Intermediate->Product Cross-Metathesis Byproduct Ethylene (gas) Intermediate->Byproduct Homo1 Homodimer 1 Intermediate->Homo1 Side Reaction Homo2 Homodimer 2 Intermediate->Homo2 Side Reaction

Caption: Reaction scheme for Ethyl 10(Z)-nonadecenoate via olefin cross-metathesis.

Troubleshooting_Workflow Start Low Yield or Purity Issue CheckPurity Verify Purity of Starting Materials & Solvents Start->CheckPurity WittigPath Wittig Reaction? CheckPurity->WittigPath Purity OK CMPath Cross-Metathesis? WittigPath->CMPath No YlideFormation Check Ylide Formation: - Base strength? - Anhydrous conditions? WittigPath->YlideFormation Yes CatalystActivity Check Catalyst Activity: - Degas solvent? - Purify olefins? CMPath->CatalystActivity Yes StereoControlW Poor Z-Selectivity? - Use salt-free conditions - Lower temperature YlideFormation->StereoControlW PurificationW Purification Issues? - Optimize chromatography - Triturate to remove Ph₃PO StereoControlW->PurificationW Homodimerization Homodimerization? - Adjust stoichiometry - Slow addition of one olefin CatalystActivity->Homodimerization StereoControlCM Poor Z-Selectivity? - Use Z-selective catalyst - Shorter reaction time Homodimerization->StereoControlCM

Caption: A logical workflow for troubleshooting common synthesis issues.

References

Optimization

Technical Support Center: Ethyl 10(Z)-nonadecenoate Quantification

Welcome to the technical support center for the quantification of Ethyl 10(Z)-nonadecenoate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug d...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the quantification of Ethyl 10(Z)-nonadecenoate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical methods for quantifying Ethyl 10(Z)-nonadecenoate?

A1: The most frequently used methods for quantifying fatty acid ethyl esters (FAEEs) like Ethyl 10(Z)-nonadecenoate are gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). GC-MS is a robust technique for profiling fatty acid methyl esters (FAMEs) and can be adapted for FAEEs, offering good separation of positional and geometric isomers.[1] LC-MS/MS is also utilized for the quantitation of FAEEs in biological matrices.[2]

Q2: My quantification results are lower than expected and inconsistent across replicates. What could be the cause?

A2: Low and inconsistent signal intensity are classic signs of ion suppression due to matrix effects, where co-eluting components from the sample matrix interfere with the ionization of the analyte.[3] Another potential cause is the degradation of Ethyl 10(Z)-nonadecenoate during sample storage or preparation, as fatty acid ethyl esters can be unstable.[4][5] It is recommended that the analytical procedure be performed promptly after sample collection to obtain meaningful results.[4]

Q3: I am observing peak tailing in my chromatogram. What are the likely causes and solutions?

A3: Peak tailing can be caused by several factors, including interactions between basic analytes and acidic silanol (B1196071) groups on the column, or column overload.[6] To address this, consider using a base-deactivated column, adjusting the mobile phase pH, or reducing the sample amount injected.[6] Overloading the column with too much sample is a common cause of peak tailing.[7]

Q4: Can the derivatization step affect the quantification of Ethyl 10(Z)-nonadecenoate?

A4: Yes, the derivatization step is critical. For GC-MS analysis, fatty acids are often converted to methyl esters (FAMEs). However, if ethanol (B145695) is present in the sample or solvents, transesterification can occur, leading to the formation of fatty acid ethyl esters (FAEEs) as an artifact.[8] It is also possible for the derivatization conditions, such as high temperature, to cause isomerization of the double bond (e.g., cis to trans), which would affect the quantification of the specific 10(Z) isomer.[1]

Troubleshooting Guides

Guide 1: Addressing Matrix Effects in Mass Spectrometry

Matrix effects, the alteration of an analyte's ionization efficiency by co-eluting components, can significantly compromise the accuracy and precision of quantification.[3] This guide provides a systematic approach to identifying and mitigating these effects.

Step 1: Identify the Presence of Matrix Effects

There are two primary methods to determine if your analysis is affected by matrix effects:

  • Post-Extraction Spike Method (Quantitative): Compare the signal response of the analyte in a neat solvent to the response of the same analyte spiked into a blank matrix sample that has gone through the extraction process. The percentage difference in the signal indicates the extent of ion suppression or enhancement.[3]

  • Post-Column Infusion Method (Qualitative): Infuse a constant flow of Ethyl 10(Z)-nonadecenoate into the mass spectrometer after the analytical column. Then, inject a blank, extracted sample. Any dip or rise in the analyte's baseline signal indicates ion suppression or enhancement at that specific retention time.[3]

Step 2: Implement Mitigation Strategies

If matrix effects are confirmed, consider the following strategies:

  • Sample Dilution: A simple and effective first step is to dilute the sample. This reduces the concentration of interfering matrix components, although care must be taken to ensure the analyte concentration remains above the instrument's limit of detection.[3]

  • Chromatographic Optimization: Modify the chromatographic method to better separate Ethyl 10(Z)-nonadecenoate from the interfering matrix components. This could involve adjusting the gradient, changing the mobile phase, or using a different type of column.[3] For GC analysis of fatty acid esters, highly polar cyanopropyl columns are often used to improve the separation of isomers.[9]

  • Improve Sample Cleanup: Employ more rigorous sample preparation techniques, such as solid-phase extraction (SPE), to remove matrix components prior to analysis.

The following diagram illustrates a troubleshooting workflow for suspected matrix effects.

cluster_troubleshooting Troubleshooting Flowchart for Matrix Effects start Start: Inaccurate or Irreproducible Quantification check_matrix Suspect Matrix Effects? start->check_matrix run_test Perform Post-Column Infusion or Post-Extraction Spike Test check_matrix->run_test Yes no_matrix Investigate Other Issues (e.g., Instrument, Standards) check_matrix->no_matrix No matrix_present Matrix Effects Detected? run_test->matrix_present dilute Dilute Sample and Re-analyze matrix_present->dilute Yes matrix_present->no_matrix No optimize_chroma Optimize Chromatography (e.g., new column, gradient) dilute->optimize_chroma improve_cleanup Improve Sample Cleanup (e.g., SPE) optimize_chroma->improve_cleanup revalidate Re-validate Method improve_cleanup->revalidate end End: Accurate Quantification revalidate->end

Caption: A troubleshooting flowchart for addressing suspected matrix effects.

Guide 2: Resolving Co-elution with Isomers

The accurate quantification of Ethyl 10(Z)-nonadecenoate requires its separation from other C19:1 isomers (both positional and geometric, e.g., cis/trans). Co-elution can lead to an overestimation of the analyte concentration.

Step 1: Assess Isomer Separation

  • Review your chromatogram carefully. Look for asymmetrical peaks or "shoulders" that may indicate the presence of a co-eluting compound.

  • If using GC-MS, examine the mass spectra across the peak. A changing mass spectrum may indicate the presence of more than one compound.

Step 2: Enhance Chromatographic Resolution

  • For GC-MS: The use of long, highly polar capillary columns (e.g., those with high cyanopropyl content) is crucial for separating geometric and positional isomers of fatty acid esters.[9][10] A time-temperature programmed GC method can also improve separation compared to isothermal programs.[9]

  • For HPLC: In reversed-phase LC, the elution order of unsaturated fatty acid isomers is influenced by the position of the double bond.[11] Experiment with different columns and mobile phase compositions to enhance selectivity for your target isomer.

  • Reduce Flow Rate: Lowering the flow rate can increase column efficiency and improve resolution, though it will also increase the analysis time.[6]

Experimental Protocols

Protocol 1: General Workflow for Ethyl 10(Z)-nonadecenoate Quantification by GC-MS

This protocol outlines a typical workflow for the analysis of Ethyl 10(Z)-nonadecenoate from a biological matrix.

  • Sample Preparation:

    • Homogenize the sample.

    • Add an appropriate internal standard (e.g., ethyl heptadecanoate).[12]

    • Perform lipid extraction using a suitable solvent system (e.g., hexane (B92381) after acetone (B3395972) precipitation).[12]

  • Sample Cleanup (if necessary):

    • Use solid-phase extraction (SPE) with an amino-propyl silica (B1680970) column to isolate the FAEE fraction.[12]

  • Derivatization (if analyzing the corresponding fatty acid):

    • If starting from the free fatty acid, perform esterification to form the ethyl ester.

  • GC-MS Analysis:

    • Inject the sample onto a highly polar capillary column (e.g., CP-Sil 88 or similar).[10]

    • Use a temperature gradient program to achieve optimal separation.

    • Acquire data in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.[1]

  • Data Analysis:

    • Integrate the peak area for Ethyl 10(Z)-nonadecenoate and the internal standard.

    • Construct a calibration curve using standards of known concentration to quantify the analyte in the sample.

The following diagram provides a visual representation of this experimental workflow.

cluster_workflow General Experimental Workflow for Quantification sample_prep 1. Sample Preparation (Homogenization, IS Spiking, Lipid Extraction) cleanup 2. Sample Cleanup (e.g., Solid-Phase Extraction) sample_prep->cleanup analysis 3. GC-MS or LC-MS/MS Analysis (Injection, Separation) cleanup->analysis data_proc 4. Data Processing (Peak Integration, Calibration) analysis->data_proc quant 5. Quantification (Concentration Calculation) data_proc->quant

Caption: A typical experimental workflow for lipid analysis using mass spectrometry.

Quantitative Data

The tables below summarize typical performance characteristics for the analysis of fatty acid ethyl esters using GC-MS, which can be used as a benchmark for method development for Ethyl 10(Z)-nonadecenoate.

Table 1: GC-MS Method Performance for Major FAEEs

ParameterEthyl PalmitateEthyl OleateEthyl Stearate
Lower Limit of Detection (LOD) 5 - 10 nM5 - 10 nM5 - 10 nM
Lower Limit of Quantitation (LOQ) 60 nM60 nM60 nM
Instrument Precision (CV) 0.3%0.4%0.7%
Intra-Assay Precision (CV) < 7% (for total FAEEs)< 7% (for total FAEEs)< 7% (for total FAEEs)
Accuracy 90.3 – 109.7%90.3 – 109.7%90.3 – 109.7%

Data adapted from a rapid GC-MS method for FAEE determination.[12]

Table 2: Comparison of FAEE Stability in Hair Samples Over Time

Storage TimeChange in Total FAEEs LevelRecommendation
> 6 daysSignificant decrease observedPerform analysis within 1 week of collection

This table highlights the importance of timely analysis for FAEEs to ensure accurate quantification.[4]

References

Troubleshooting

Technical Support Center: Optimization of GC-MS Parameters for Ethyl 10(Z)-nonadecenoate Analysis

This technical support guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) for the analysis of Ethyl 10(Z)-nonadec...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) for the analysis of Ethyl 10(Z)-nonadecenoate using Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What is the expected retention time for Ethyl 10(Z)-nonadecenoate?

The exact retention time will vary depending on the specific GC column, temperature program, and carrier gas flow rate used. However, for a long-chain unsaturated ester like Ethyl 10(Z)-nonadecenoate, you can expect it to elute at a relatively high temperature and therefore a longer retention time, likely in the range of 20-30 minutes on a standard non-polar or medium-polarity column (e.g., DB-5ms, HP-5MS).[1] It is crucial to run a standard of Ethyl 10(Z)-nonadecenoate to determine the precise retention time on your system.

Q2: What are the characteristic mass spectral fragments for Ethyl 10(Z)-nonadecenoate?

  • Molecular Ion (M+) : The molecular ion peak may be weak or absent.

  • Loss of the ethoxy group (-OCH2CH3) : A peak corresponding to [M-45]+.

  • McLafferty rearrangement : A prominent peak at m/z 88 is characteristic of ethyl esters of straight-chain fatty acids.

  • Alkyl chain fragmentation : A series of hydrocarbon fragments separated by 14 amu (CH2 groups).[2][3]

Q3: What type of GC column is best suited for this analysis?

A non-polar or mid-polarity column is generally recommended for the analysis of fatty acid esters. A common choice is a column with a (5%-phenyl)-methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5MS, or equivalent).[4] These columns provide good resolution and thermal stability for the analysis of long-chain esters. For separating cis/trans isomers, a more polar cyanopropyl column might be necessary.

Q4: What are the critical sample preparation steps for analyzing Ethyl 10(Z)-nonadecenoate?

Proper sample preparation is crucial for accurate and reproducible results. Key steps include:

  • Extraction : If the analyte is in a complex matrix, a liquid-liquid extraction with a non-polar solvent like hexane (B92381) or a solid-phase extraction (SPE) may be necessary to isolate the ethyl ester.

  • Derivatization : If you are starting with the free fatty acid (10(Z)-nonadecenoic acid), derivatization to the ethyl ester is required. This is typically done by reacting the acid with ethanol (B145695) in the presence of an acid catalyst.

  • Clean-up : Depending on the sample matrix, a clean-up step using techniques like silica (B1680970) gel chromatography might be needed to remove interferences.

  • Solvent Selection : The final sample should be dissolved in a volatile organic solvent suitable for GC-MS, such as hexane or ethyl acetate.[5][6]

Troubleshooting Guide

Peak Shape Issues

Q: My peak for Ethyl 10(Z)-nonadecenoate is tailing. What could be the cause and how can I fix it?

A: Peak tailing is a common issue and can be caused by several factors:

  • Active sites in the injector or column: Polar analytes can interact with active sites (e.g., silanol (B1196071) groups) in the liner or at the head of the column.

    • Solution: Use a deactivated inlet liner and perform routine maintenance, including trimming the first few centimeters of the column.[7]

  • Column contamination: Accumulation of non-volatile residues on the column can lead to peak tailing.

    • Solution: Bake out the column at a high temperature (within its specified limits) or, if severely contaminated, replace it.

  • Improper column installation: A poor column cut or incorrect installation depth in the injector can cause peak distortion.

    • Solution: Ensure the column is cut cleanly and installed according to the manufacturer's instructions.[7]

Q: I am observing peak fronting for my analyte. What is the likely cause?

A: Peak fronting is often an indication of:

  • Column overload: Injecting too much sample can saturate the column, leading to fronting peaks.

    • Solution: Dilute your sample or reduce the injection volume.[8]

  • Solvent mismatch: If the polarity of the injection solvent is significantly different from the stationary phase, it can cause peak distortion.

    • Solution: Choose a solvent that is more compatible with your column's stationary phase.

Sensitivity and Response

Q: The sensitivity for Ethyl 10(Z)-nonadecenoate is low. How can I improve it?

A: Low sensitivity can be addressed by:

  • Optimizing injection parameters: For trace analysis, a splitless injection mode can increase the amount of sample transferred to the column.

  • Checking for leaks: Air leaks in the system can lead to a high baseline and reduced sensitivity.

    • Solution: Perform a leak check of your GC-MS system.

  • Cleaning the ion source: A contaminated ion source can significantly reduce signal intensity.

    • Solution: Follow the manufacturer's procedure for cleaning the ion source.

  • Using Selected Ion Monitoring (SIM) mode: Instead of scanning a full mass range, monitoring only a few characteristic ions for your analyte can dramatically increase sensitivity.[9]

Retention Time Shifts

Q: The retention time of Ethyl 10(Z)-nonadecenoate is shifting between runs. What could be the reason?

A: Retention time instability can be caused by:

  • Fluctuations in carrier gas flow: Inconsistent flow rates will cause retention times to vary.

    • Solution: Check the gas supply and ensure the electronic pressure control (EPC) is functioning correctly.

  • Changes in oven temperature: Poor temperature control will affect the elution time of compounds.

    • Solution: Verify the oven temperature calibration.

  • Column aging: Over time, the stationary phase of the column can degrade, leading to shifts in retention.

    • Solution: Condition the column or replace it if it is old.

Data Presentation

Table 1: Recommended GC-MS Parameters for Ethyl 10(Z)-nonadecenoate Analysis

ParameterRecommended SettingNotes
GC System
Injection ModeSplitlessFor higher sensitivity. A split injection can be used for more concentrated samples.
Injection Volume1 µLAdjust based on sample concentration to avoid column overload.
Injector Temperature250 - 280 °CEnsure complete vaporization of the analyte.
Carrier GasHeliumAt a constant flow rate of 1.0 - 1.5 mL/min.
GC ColumnDB-5ms, HP-5MS or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)A standard non-polar column is a good starting point.
Oven ProgramInitial: 100 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 10 min)This is a starting point and should be optimized for your specific separation.
MS System
Ionization ModeElectron Ionization (EI)Standard for GC-MS analysis.
Ionization Energy70 eVStandard for generating reproducible mass spectra.
Ion Source Temperature230 °CA common setting, but can be optimized.
Transfer Line Temp280 °CShould be high enough to prevent condensation of the analyte.
Mass Scan Rangem/z 50-500To capture the molecular ion and key fragments.
Solvent Delay3-5 minTo prevent the solvent peak from damaging the detector.

Experimental Protocols

Protocol 1: Sample Preparation (from a lipid matrix)
  • Lipid Extraction:

    • Homogenize the sample (e.g., tissue, cells) in a suitable solvent system like chloroform:methanol (2:1, v/v).

    • Add water to induce phase separation.

    • Collect the lower organic layer containing the lipids.

    • Dry the organic extract under a stream of nitrogen.

  • Transesterification (if starting with triglycerides):

    • To the dried lipid extract, add a solution of methanolic KOH or sodium methoxide.

    • Heat the mixture to facilitate the conversion of triglycerides to fatty acid methyl or ethyl esters (if ethanol is used).

  • Extraction of Ethyl Esters:

    • Add a non-polar solvent like n-hexane and water to the reaction mixture.

    • Vortex and centrifuge to separate the layers.

    • Carefully transfer the upper hexane layer containing the ethyl esters to a clean vial.

  • Final Preparation:

    • Evaporate the hexane under a gentle stream of nitrogen.

    • Reconstitute the sample in a small, known volume of a suitable solvent for GC-MS analysis (e.g., hexane or ethyl acetate).

Protocol 2: GC-MS Analysis
  • Instrument Setup:

    • Set up the GC-MS system according to the parameters outlined in Table 1.

    • Perform a system check and tune the mass spectrometer according to the manufacturer's recommendations.

  • Sequence Preparation:

    • Prepare a sequence including a solvent blank, a standard of Ethyl 10(Z)-nonadecenoate, quality control samples, and your unknown samples.

  • Injection and Data Acquisition:

    • Inject 1 µL of each sample into the GC-MS.

    • Acquire the data in full scan mode or SIM mode for higher sensitivity.

  • Data Analysis:

    • Identify the peak for Ethyl 10(Z)-nonadecenoate in your samples by comparing the retention time and mass spectrum to that of the standard.

    • Integrate the peak area for quantification.

    • Construct a calibration curve from the standards to determine the concentration of the analyte in your samples.

Visualizations

ExperimentalWorkflow cluster_sample_prep Sample Preparation cluster_gcms_analysis GC-MS Analysis cluster_data_analysis Data Analysis Sample Sample Receipt Extraction Lipid Extraction Sample->Extraction Derivatization Transesterification (if needed) Extraction->Derivatization Cleanup Sample Clean-up Derivatization->Cleanup FinalSample Final Sample in GC Vial Cleanup->FinalSample Injection GC Injection FinalSample->Injection Separation Chromatographic Separation Injection->Separation Detection Mass Spectrometric Detection Separation->Detection PeakID Peak Identification Detection->PeakID Integration Peak Integration PeakID->Integration Quantification Quantification Integration->Quantification Report Final Report Quantification->Report TroubleshootingFlow cluster_peak_shape Peak Shape Issues cluster_sensitivity Sensitivity Issues cluster_retention Retention Time Issues Problem GC-MS Problem Observed (e.g., Poor Peak Shape, Low Sensitivity) Tailing Tailing Peak Problem->Tailing Peak Shape? Fronting Fronting Peak Problem->Fronting Peak Shape? LowSignal Low Signal Problem->LowSignal Sensitivity? RT_Shift Retention Time Shift Problem->RT_Shift Retention? CheckLiner Check/Replace Liner Tailing->CheckLiner TrimColumn Trim Column Tailing->TrimColumn DiluteSample Dilute Sample Fronting->DiluteSample LeakCheck Perform Leak Check LowSignal->LeakCheck CleanSource Clean Ion Source LowSignal->CleanSource UseSIM Use SIM Mode LowSignal->UseSIM CheckFlow Check Gas Flow RT_Shift->CheckFlow CheckOven Verify Oven Temp RT_Shift->CheckOven

References

Optimization

Reducing sample degradation of Ethyl 10(Z)-nonadecenoate during storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of Ethyl 10(Z)-nonadecenoate to minimize sample degradation. The informat...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of Ethyl 10(Z)-nonadecenoate to minimize sample degradation. The information provided is based on established knowledge of similar long-chain unsaturated fatty acid esters.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Ethyl 10(Z)-nonadecenoate degradation during storage?

A1: The primary degradation pathways for unsaturated esters like Ethyl 10(Z)-nonadecenoate are oxidation and hydrolysis.[1][2][3]

  • Oxidation: The double bond in the nonadecenoate chain is susceptible to attack by oxygen, particularly in the presence of light, heat, or metal ions.[1][3] This process, known as autoxidation, can lead to the formation of hydroperoxides, which can further break down into a variety of secondary oxidation products, altering the structure and purity of the compound.[2][3]

  • Hydrolysis: As an ester, Ethyl 10(Z)-nonadecenoate can be hydrolyzed back to its constituent carboxylic acid (10(Z)-nonadecenoic acid) and ethanol.[4][5][6] This reaction is catalyzed by the presence of water, and can be accelerated by acidic or basic conditions.[5][6][7]

Q2: What are the ideal storage conditions for long-term stability?

A2: To ensure the long-term stability of Ethyl 10(Z)-nonadecenoate, it should be stored in a cool, dark, and inert environment. For optimal protection, storage in a freezer at or below -16°C is recommended.[8][9][10]

Q3: What type of container should I use for storing Ethyl 10(Z)-nonadecenoate?

A3: It is recommended to store Ethyl 10(Z)-nonadecenoate in a tightly sealed amber glass bottle with a Teflon-lined cap.[1][8] The amber glass protects the compound from light, which can catalyze oxidation, while the Teflon-lined cap provides an inert seal.[1][8] Avoid using plastic containers for long-term storage of organic solutions, as plasticizers may leach into the sample.[8]

Q4: Is it necessary to use an inert gas atmosphere for storage?

A4: Yes, for long-term storage, it is highly recommended to replace the air in the headspace of the container with an inert gas such as argon or nitrogen.[11][12] This is a critical step in preventing oxidation of the unsaturated fatty acid ester.[1]

Q5: How can I tell if my sample of Ethyl 10(Z)-nonadecenoate has degraded?

A5: Visual signs of degradation can include a change in color from colorless to a yellowish tint, an increase in viscosity, or the formation of precipitates.[1][12][13] However, significant degradation can occur before these signs are visible. Therefore, analytical testing is the most reliable way to assess purity.[1]

Troubleshooting Guide

Symptom Possible Cause Recommended Action
Sample has turned yellow Oxidation of the double bond.[1][12][13]Perform an analytical purity check using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). If significant impurities are detected, the sample may not be suitable for your experiment.
Presence of a sharp, acidic odor Hydrolysis of the ester to the carboxylic acid.Verify the pH of the sample if in solution. Analyze for the presence of the free fatty acid using GC or HPLC. Ensure future storage is in a tightly sealed container to prevent moisture ingress.
Unexpected peaks in GC/HPLC analysis Degradation products from oxidation or hydrolysis.Compare the chromatogram to a reference standard if available. Identify the degradation products by mass spectrometry (MS) if possible. Review storage conditions and handling procedures.
Inconsistent experimental results Sample degradation leading to lower effective concentration or interfering byproducts.Re-qualify the sample purity before use. If degradation is confirmed, use a fresh, properly stored sample for subsequent experiments.

Experimental Protocols

Protocol 1: Stability Testing of Ethyl 10(Z)-nonadecenoate

This protocol outlines a method for assessing the stability of Ethyl 10(Z)-nonadecenoate under different storage conditions.

1. Sample Preparation:

  • Aliquot the Ethyl 10(Z)-nonadecenoate sample into several amber glass vials with Teflon-lined caps.
  • For each storage condition to be tested, prepare a set of vials.
  • Purge the headspace of each vial with an inert gas (argon or nitrogen) before sealing.

2. Storage Conditions:

  • Store the vials under a variety of conditions, for example:
  • -20°C in the dark (ideal condition)
  • 4°C in the dark
  • Room temperature in the dark
  • Room temperature with exposure to ambient light

3. Time Points:

  • Establish a timeline for analysis (e.g., T=0, 1 month, 3 months, 6 months, 1 year).

4. Analytical Method:

  • At each time point, remove a vial from each storage condition.
  • Allow the vial to come to room temperature before opening.[8]
  • Analyze the purity of the sample using a validated Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC-MS) method.[14][15]
  • Quantify the peak area of Ethyl 10(Z)-nonadecenoate and any new peaks that appear over time.

5. Data Analysis:

  • Compare the purity of the stored samples to the initial (T=0) sample.
  • Plot the percentage of Ethyl 10(Z)-nonadecenoate remaining over time for each storage condition to determine the rate of degradation.

Protocol 2: Quantification of Degradation Products by GC-MS

This protocol provides a general method for the quantification of Ethyl 10(Z)-nonadecenoate and its potential degradation products.

1. Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer (GC-MS).
  • A suitable capillary column (e.g., a non-polar column like a DB-5ms).[14]

2. Sample Preparation:

  • Prepare a stock solution of the Ethyl 10(Z)-nonadecenoate sample in a suitable solvent (e.g., hexane (B92381) or ethyl acetate) at a known concentration.
  • Create a series of calibration standards by diluting the stock solution.

3. GC-MS Conditions (Example):

  • Injector Temperature: 250°C
  • Injection Mode: Splitless
  • Oven Program: 100°C for 2 min, ramp at 10°C/min to 280°C, hold for 10 min.
  • Carrier Gas: Helium
  • MS Detector: Electron Ionization (EI) mode, scanning from m/z 50-500.

4. Analysis:

  • Inject the calibration standards to generate a calibration curve.
  • Inject the test sample.
  • Identify the peak corresponding to Ethyl 10(Z)-nonadecenoate and any degradation products based on their retention times and mass spectra.
  • Quantify the amount of Ethyl 10(Z)-nonadecenoate and degradation products using the calibration curve.

Visualizations

cluster_storage Storage Conditions cluster_degradation Degradation Pathways cluster_products Degradation Products storage_ideal Ideal Storage (-20°C, Dark, Inert Gas) oxidation Oxidation storage_ideal->oxidation Inhibits hydrolysis Hydrolysis storage_ideal->hydrolysis Slows storage_suboptimal Suboptimal Storage (RT, Light, Air) storage_suboptimal->oxidation Promotes storage_suboptimal->hydrolysis Promotes oxidation_products Hydroperoxides, Aldehydes, Ketones oxidation->oxidation_products hydrolysis_products 10(Z)-Nonadecenoic Acid + Ethanol hydrolysis->hydrolysis_products

Caption: Logical relationship between storage conditions and degradation pathways.

start Start: Ethyl 10(Z)-nonadecenoate Sample aliquot Aliquot into Amber Glass Vials start->aliquot purge Purge with Inert Gas (Ar/N2) aliquot->purge store Store under Varied Conditions (-20°C, 4°C, RT, etc.) purge->store sample Sample at Predetermined Time Points (T=0, 1M, 3M, 6M) store->sample analysis Analyze Purity by GC-MS or HPLC sample->analysis data Compare Purity to T=0 and Plot Degradation Curve analysis->data end End: Determine Stability Profile data->end

Caption: Experimental workflow for a stability study.

start Symptom Observed (e.g., Color Change, New Peak) cause Identify Potential Cause (Oxidation, Hydrolysis) start->cause action Recommended Action (Analytical Confirmation) cause->action gcms Perform GC-MS or HPLC Analysis action->gcms compare Compare to Reference Standard gcms->compare decision Decision: Sample Usable? compare->decision use Use Sample decision->use Purity Acceptable discard Discard and Use Fresh Sample decision->discard Purity Unacceptable

References

Troubleshooting

Troubleshooting peak tailing in Ethyl 10(Z)-nonadecenoate chromatography

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering peak tailing and other issues during the chromatographic analysis of Ethyl 10(Z...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering peak tailing and other issues during the chromatographic analysis of Ethyl 10(Z)-nonadecenoate.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem in the analysis of Ethyl 10(Z)-nonadecenoate?

Peak tailing is a phenomenon in chromatography where the peak asymmetry is distorted, and the latter half of the peak is broader than the front half.[1] In an ideal chromatogram, peaks should be symmetrical or Gaussian in shape.[2] Peak tailing is problematic because it can reduce the resolution between closely eluting compounds, making accurate quantification difficult and less reproducible.[3]

Q2: My Ethyl 10(Z)-nonadecenoate peak is tailing in my gas chromatography (GC) analysis. What are the common causes?

Several factors can lead to peak tailing in the GC analysis of fatty acid esters:

  • Active Sites in the System: Polar or ionogenic analytes can interact with 'active' sites within the GC liner or at the head of the column, causing tailing.[3] Using a fresh, deactivated liner or trimming the front of the column can help.[3]

  • Improper Column Installation: A poor column cut at the inlet or incorrect column positioning can disrupt the sample flow path, leading to distorted peaks.[3] It is crucial to ensure a clean, 90° cut and to follow the manufacturer's instructions for column installation height in the inlet.[3]

  • Column Contamination: Over time, non-volatile matrix components can accumulate at the head of the column, leading to peak tailing for all compounds, not just active ones.[4]

  • Inappropriate Temperatures: If the injector or detector temperature is too low, it can cause peak tailing.[4]

  • Sample Overload: Injecting too much sample can saturate the stationary phase, resulting in peak tailing.[5] Diluting the sample can help determine if this is the cause.[2]

Q3: I'm observing peak tailing in my reversed-phase high-performance liquid chromatography (HPLC) analysis of Ethyl 10(Z)-nonadecenoate. What should I investigate?

For reversed-phase HPLC, common causes of peak tailing for a long-chain fatty acid ester like Ethyl 10(Z)-nonadecenoate include:

  • Secondary Silanol (B1196071) Interactions: Residual, un-endcapped silanol groups on the silica-based stationary phase can interact with any polar moieties in your analyte or sample matrix, causing tailing.[1][6] Using a highly deactivated, end-capped column or operating at a lower pH (around 3) to suppress silanol ionization can minimize these interactions.[1][6]

  • Mobile Phase Issues: An inappropriate mobile phase composition can lead to poor peak shape.[5] For hydrophobic compounds like Ethyl 10(Z)-nonadecenoate, a mobile phase with insufficient organic solvent (like acetonitrile (B52724) or methanol) may not have enough elution strength, causing broadening and tailing.[7]

  • Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can cause the separated peak to broaden before it reaches the detector.[8]

  • Column Degradation: A void at the head of the column or a partially blocked inlet frit can distort the sample band, leading to tailing for all peaks.[9] This can sometimes be resolved by backflushing the column.[9]

  • Sample Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion. It is best to dissolve the sample in the mobile phase itself.[8]

Q4: Could my sample preparation be causing peak tailing?

Yes, improper sample preparation can be a significant source of chromatographic issues. For instance, the presence of particulate matter in the injected sample can block the column inlet frit.[9] It is also important to ensure the sample is fully dissolved in an appropriate solvent.[8] For complex matrices, a sample clean-up procedure like solid-phase extraction (SPE) might be necessary to remove interfering compounds that could otherwise contaminate the column and cause peak tailing.[6]

Troubleshooting Summary

The table below summarizes common causes of peak tailing and potential solutions for both GC and HPLC analysis of Ethyl 10(Z)-nonadecenoate.

TechniquePotential CauseRecommended Solution(s)
GC Active Sites Use a deactivated liner; trim 5-10 cm from the column inlet.[3]
Column Contamination Trim the column inlet; if severe, bake out the column or replace it.[4]
Improper Column Installation Re-cut the column ensuring a square cut; verify correct installation depth.[3]
Sample Overload Dilute the sample and reinject.[2][5]
Low Inlet/Detector Temperature Increase the temperature of the inlet and/or detector.[4]
HPLC Secondary Silanol Interactions Use an end-capped column; lower the mobile phase pH (e.g., to 3.0).[1][6]
Insufficient Mobile Phase Strength Increase the percentage of organic solvent (acetonitrile or methanol) in the mobile phase.[7]
Column Void/Frit Blockage Reverse and flush the column; if unresolved, replace the column.[9]
Extra-Column Volume Use shorter, narrower internal diameter tubing between components.[8]
Sample Solvent Mismatch Dissolve the sample in the initial mobile phase composition.[8]

Experimental Protocols

Below are suggested starting protocols for the GC and HPLC analysis of Ethyl 10(Z)-nonadecenoate. These should be optimized for your specific instrumentation and requirements.

Gas Chromatography (GC-FID) Protocol

This method is adapted from general procedures for the analysis of fatty acid ethyl esters (FAEEs).

Instrumentation:

  • Gas Chromatograph with Flame Ionization Detector (FID)

  • Capillary Column: A polar wax-type column (e.g., DB-Wax, HP-INNOWax) or a cyanopropylsilicone column (e.g., DB-23, Rtx-2330) is recommended. A common dimension is 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium or Hydrogen

GC Conditions:

Parameter Setting
Inlet Temperature 250 °C
Injection Volume 1 µL
Split Ratio 50:1 (can be adjusted based on concentration)
Carrier Gas Flow ~1-2 mL/min (constant flow)
Oven Program Initial: 120 °C, hold for 1 minRamp 1: 10 °C/min to 175 °C, hold for 10 minRamp 2: 5 °C/min to 230 °C, hold for 5 min
Detector Temp. 280 °C

| Detector Gases | Hydrogen: 40 mL/min; Air: 450 mL/min; Makeup (He): 30 mL/min |

Sample Preparation:

  • Accurately weigh and dissolve the Ethyl 10(Z)-nonadecenoate standard or sample in a suitable solvent like hexane (B92381) or heptane (B126788) to a concentration of approximately 1 mg/mL.

  • Perform serial dilutions as necessary to bring the concentration into the linear range of the detector.

  • Transfer the final solution to an autosampler vial for injection.

Reversed-Phase HPLC-UV Protocol

This method is based on general procedures for separating long-chain fatty acid esters.

Instrumentation:

  • High-Performance Liquid Chromatograph with a UV detector

  • Column: A C18 or AQ-C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is suitable. AQ-type columns with polar end-capping can improve peak shape.[10]

  • Mobile Phase: Acetonitrile and Water or Methanol and Water

HPLC Conditions:

Parameter Setting
Mobile Phase A Water
Mobile Phase B Acetonitrile (or Methanol)
Gradient 90% B to 100% B over 15 minutes, hold at 100% B for 5 minutes
Flow Rate 1.0 mL/min
Column Temp. 30 °C
Detection UV at 210 nm

| Injection Volume | 10 µL |

Sample Preparation:

  • Prepare a stock solution of Ethyl 10(Z)-nonadecenoate at 1 mg/mL in the mobile phase (e.g., 90:10 Acetonitrile:Water).

  • Perform serial dilutions with the mobile phase to create working standards within the desired concentration range.

  • Ensure all samples and standards are fully dissolved and filtered through a 0.45 µm syringe filter before injection to prevent blockage of the column frit.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing and resolving peak tailing issues.

PeakTailing_Troubleshooting Troubleshooting Peak Tailing for Ethyl 10(Z)-nonadecenoate start Peak Tailing Observed check_all_peaks Does tailing affect all peaks? start->check_all_peaks all_peaks_yes Yes check_all_peaks->all_peaks_yes all_peaks_no No check_all_peaks->all_peaks_no system_issue System-wide issue likely all_peaks_yes->system_issue check_frit Check for blocked column frit or column void system_issue->check_frit backflush Backflush or replace column check_frit->backflush Yes check_extra_col_vol Check for extra-column volume (long/wide tubing) check_frit->check_extra_col_vol No resolved Problem Resolved backflush->resolved use_narrow_tubing Use shorter, narrow-bore tubing check_extra_col_vol->use_narrow_tubing use_narrow_tubing->resolved chemical_issue Chemical/Analyte-specific issue likely all_peaks_no->chemical_issue check_overload Is sample overloaded? chemical_issue->check_overload dilute_sample Dilute sample and reinject check_overload->dilute_sample Yes check_secondary_int Suspect secondary interactions (e.g., silanols in HPLC, active sites in GC) check_overload->check_secondary_int No dilute_sample->resolved hplc_solution HPLC: Use end-capped column, adjust mobile phase pH check_secondary_int->hplc_solution gc_solution GC: Use deactivated liner, trim column check_secondary_int->gc_solution hplc_solution->resolved gc_solution->resolved

Caption: A flowchart for troubleshooting peak tailing.

References

Optimization

Technical Support Center: Enhancing Sensitivity for Low-Level Detection of Ethyl 10(Z)-nonadecenoate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to enha...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to enhance the sensitivity for the low-level detection of Ethyl 10(Z)-nonadecenoate.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 10(Z)-nonadecenoate? Ethyl 10(Z)-nonadecenoate is an ethyl ester of a monounsaturated fatty acid.[1] Its molecular formula is C₂₁H₄₀O₂ and it has a molecular weight of 324.54 g/mol .[1][2] It belongs to the class of Fatty Acid Ethyl Esters (FAEEs), which are often analyzed as biomarkers, particularly in the context of ethanol (B145695) consumption.[3]

Q2: What are the primary analytical methods for detecting Ethyl 10(Z)-nonadecenoate at low levels? The most common and sensitive methods for detecting FAEEs like Ethyl 10(Z)-nonadecenoate are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3][4] These techniques offer high selectivity and sensitivity, which are crucial for trace-level analysis in complex matrices such as biological samples.

Q3: Why is derivatization sometimes required for GC-MS analysis of fatty acids? While Ethyl 10(Z)-nonadecenoate is an ester and generally more volatile than its corresponding free fatty acid, derivatization is a critical step when analyzing the parent free fatty acids.[5] Free fatty acids are polar and can interact with active sites in the GC system, leading to poor peak shape (tailing).[5] Esterification (e.g., to form methyl or ethyl esters) reduces their polarity and increases volatility, making them more suitable for GC analysis.[5][6] For analyzing the ethyl ester itself, further derivatization (e.g., silylation of the double bond) is less common but can be explored in specific research contexts.[7]

Q4: How can I improve the sensitivity of my LC-MS/MS method? To enhance sensitivity in LC-MS/MS, focus on optimizing the electrospray ionization (ESI) source parameters, improving sample cleanup to reduce matrix effects, and selecting an appropriate mobile phase.[8] The use of tandem mass spectrometry (MS/MS) with Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) significantly improves selectivity and sensitivity by reducing chemical noise.[3][4]

Analytical Techniques & Data

For low-level detection, the choice of analytical technique is critical. Both GC-MS and LC-MS/MS offer distinct advantages.

Parameter Gas Chromatography-Mass Spectrometry (GC-MS/MS) Liquid Chromatography-Tandem MS (LC-MS/MS)
Principle Separates volatile compounds in the gas phase.Separates compounds in the liquid phase.
Sample Volatility Requires analytes to be volatile or made volatile via derivatization.Suitable for a wider range of polarities and volatilities.
Typical Sensitivity LODs can range from 0.002 to 0.030 ng/mg in hair samples for various FAEEs.[4]LLOQs can range from 15 to 37 ng/mL in dried blood spots for major FAEEs.[3][9]
Strengths Excellent chromatographic resolution for isomers.High throughput, minimal sample preparation (no derivatization needed for the ester).
Common Issues Peak tailing, sample degradation at high temperatures, column bleed.[5][10]Ion suppression from matrix components, adduct formation.[8]
Primary Application Often used in forensic analysis of hair samples for FAEEs as alcohol biomarkers.[4]Widely used for analyzing FAEEs in blood and other biological fluids.[3][9]

Experimental Workflows & Protocols

A generalized workflow for the analysis of Ethyl 10(Z)-nonadecenoate is essential for achieving reproducible and sensitive results.

Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Sample Biological Sample (e.g., Plasma, Hair) Extraction Lipid Extraction (e.g., LLE, SPE) Sample->Extraction Deriv Derivatization (Optional for GC-MS of parent fatty acid) Extraction->Deriv Chroma Chromatographic Separation (GC or LC) Extraction->Chroma Deriv->Chroma MS Mass Spectrometry (MS or MS/MS) Chroma->MS Data Data Acquisition & Analysis MS->Data

Caption: General experimental workflow for Ethyl 10(Z)-nonadecenoate analysis.

Protocol 1: Sample Preparation - Lipid Extraction from Plasma

This protocol is a general guide for liquid-liquid extraction (LLE) suitable for isolating FAEEs.

  • Sample Collection: Collect 1 mL of plasma in a glass tube.

  • Internal Standard: Add an appropriate internal standard (e.g., a deuterated analog of a similar FAEE) to the plasma.

  • Extraction Solvent: Add 5 mL of a hexane (B92381):diethyl ether (1:1, v/v) mixture.

  • Mixing: Vortex the tube vigorously for 2 minutes to ensure thorough mixing and extraction.

  • Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

  • Collection: Carefully transfer the upper organic layer to a clean glass tube.

  • Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., 100 µL of hexane for GC-MS or mobile phase for LC-MS) before injection.

Protocol 2: GC-MS Analysis Parameters

These are typical starting parameters for the analysis of FAEEs. Optimization will be required for your specific instrument and application.

Parameter Recommended Setting
GC Column HP-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30-60 m x 0.25 mm ID x 0.25 µm film thickness.
Carrier Gas Helium or Hydrogen, constant flow rate of 1.0-1.3 mL/min.
Inlet Temperature 250-290 °C.[5]
Injection Volume 1 µL.[5]
Split Ratio 10:1 to 50:1 (adjust based on concentration).[5]
Oven Program Initial 80 °C for 2 min, ramp at 10 °C/min to 290 °C, hold for 5-10 min.
MS Transfer Line 280-290 °C.
Ion Source Temp 230 °C.
Ionization Mode Electron Ionization (EI) at 70 eV or Chemical Ionization (CI).[4]
Scan Mode Full Scan (for identification) or Selected Ion Monitoring (SIM) / Selected Reaction Monitoring (SRM for MS/MS) for enhanced sensitivity.[4]

Troubleshooting Guides

Guide 1: Gas Chromatography (GC-MS) Issues

This guide addresses common problems encountered during the GC-MS analysis of FAEEs.

Question (Problem) Potential Causes Recommended Solutions
Why am I seeing no peak or a significantly reduced peak area? 1. Leak in the system (injector, column fittings).[11] 2. Sample degradation in the injector.[11] 3. Column contamination or loss of stationary phase. 4. Incorrect injection parameters.[12]1. Perform a leak check. Tighten fittings. Replace the septum. 2. Use a deactivated inlet liner. Lower the injector temperature if possible. 3. Condition the column. Trim the first few cm of the column.[11] 4. Optimize injector temperature and split ratio.
Why are my peaks tailing? 1. Active sites in the injector liner or on the column.[5] 2. Column contamination.[10] 3. Sample concentration is too low.1. Use a deactivated (silanized) glass wool liner. Use a high-quality, inert column. 2. Bake out the column at its maximum recommended temperature.[11] 3. Increase sample concentration or reduce the split ratio.
Why are my peaks fronting? 1. Column overload (too much sample injected).[11] 2. Incompatibility between sample solvent and stationary phase.1. Dilute the sample. Increase the split ratio.[11] 2. Ensure the sample is dissolved in a solvent appropriate for the column phase.
Why is my baseline noisy or drifting? 1. Contamination in the carrier gas, injector, or detector.[12] 2. Excessive column bleed due to high temperatures or oxygen exposure.[11] 3. Detector malfunction.1. Use high-purity gases with oxygen and moisture traps. Clean the injector and detector.[12] 2. Condition the column. Ensure no leaks are present. Do not exceed the column's max temperature.[11] 3. Check detector gas flows and electronics.

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// Node and Edge Colors start_node [label="Low or No Analyte Signal\nDetected by GC-MS", fillcolor="#EA4335", fontcolor="#FFFFFF"]; cause1 [label="System Leak?", fillcolor="#FBBC05", fontcolor="#202124"]; cause2 [label="Sample Degradation?", fillcolor="#FBBC05", fontcolor="#202124"]; cause3 [label="Column Issue?", fillcolor="#FBBC05", fontcolor="#202124"]; cause4 [label="Instrument Settings?", fillcolor="#FBBC05", fontcolor="#202124"];

sol1 [label="Perform Leak Check\n(Septum, Fittings)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol2 [label="Use Deactivated Liner\nOptimize Injector Temp", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol3 [label="Condition or Trim Column\nReplace if Necessary", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol4 [label="Verify Injection Parameters\n& MS Settings", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections start_node -> {cause1, cause2, cause3, cause4} [color="#4285F4"]; cause1 -> sol1 [color="#5F6368"]; cause2 -> sol2 [color="#5F6368"]; cause3 -> sol3 [color="#5F6368"]; cause4 -> sol4 [color="#5F6368"]; }

Caption: Troubleshooting decision flowchart for low GC-MS signal.

Guide 2: Liquid Chromatography (LC-MS/MS) Issues

This guide addresses common problems encountered during the LC-MS/MS analysis of FAEEs.

Question (Problem) Potential Causes Recommended Solutions
Why is my signal intensity low or inconsistent? 1. Ion suppression from the sample matrix. 2. Poor ionization efficiency. 3. Suboptimal mobile phase composition.[8] 4. Contaminated ion source.1. Improve sample cleanup (e.g., use Solid Phase Extraction - SPE). Dilute the sample. 2. Optimize ESI source parameters (voltages, gas flows, temperature).[3] 3. Add modifiers like ammonium (B1175870) formate (B1220265) or formic acid to the mobile phase. Ensure high-purity solvents.[8] 4. Clean the ion source components (capillary, skimmer).
Why are my retention times shifting? 1. Mobile phase composition is incorrect or has changed (e.g., evaporation). 2. Column temperature is fluctuating. 3. Column is degrading or has become clogged.1. Prepare fresh mobile phase daily. Keep solvent bottles capped. 2. Use a column oven to maintain a stable temperature. 3. Use a guard column. Flush the column or replace it if necessary.
Why am I seeing unexpected adducts or peaks? 1. Impurities in the mobile phase solvents or additives.[8] 2. Contamination from sample collection tubes or labware.[13] 3. Formation of unusual adducts (e.g., ethylamine (B1201723) from acetonitrile).[8]1. Use the highest purity LC-MS grade solvents and additives.[8] 2. Use glass or polypropylene (B1209903) labware; test for leachables.[13] 3. Be aware of potential adducts from your mobile phase. Confirm the mass of the parent ion carefully.
How can I improve my Limit of Detection (LOD)? 1. High chemical background noise. 2. Inefficient sample pre-concentration. 3. Suboptimal MS/MS transition.1. Use a more selective MS/MS transition (MRM). Improve sample cleanup. 2. Increase the starting sample volume and concentrate the final extract into a smaller volume. 3. Optimize collision energy for your specific analyte to find the most intense and specific product ion.

References

Troubleshooting

Technical Support Center: Method Refinement for Ethyl 10(Z)-nonadecenoate Extraction from Fatty Tissues

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to refining methods for the extraction of Ethyl 10(Z)-nonadecenoate from fatty tissues. This r...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to refining methods for the extraction of Ethyl 10(Z)-nonadecenoate from fatty tissues. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and comparative data to address common challenges and optimize extraction efficiency.

Troubleshooting Guide

This section addresses specific issues that may arise during the extraction of Ethyl 10(Z)-nonadecenoate, providing potential causes and step-by-step solutions.

Issue Potential Cause(s) Troubleshooting Steps
Low Yield of Ethyl 10(Z)-nonadecenoate 1. Incomplete tissue homogenization: Large tissue fragments can limit solvent penetration and extraction efficiency.[1][2] 2. Inappropriate solvent-to-sample ratio: Insufficient solvent volume may not be adequate to fully extract the lipid content.[3] 3. Suboptimal solvent composition: The polarity of the extraction solvent may not be ideal for the target molecule. 4. Degradation of the analyte: Prolonged exposure to air, light, or high temperatures can lead to oxidation or degradation.1. Ensure the tissue is thoroughly homogenized to a uniform consistency. Consider using bead-based homogenization for better disruption.[1][2] 2. Increase the solvent-to-sample ratio. For methods like the Folch extraction, a 20:1 (v/w) ratio of solvent to tissue is recommended for samples with high lipid content.[3] 3. Experiment with different solvent systems. While chloroform (B151607)/methanol mixtures are standard, other solvents like hexane/isopropanol might be effective for non-polar lipids.[3] 4. Perform extraction steps on ice and under a nitrogen atmosphere to minimize degradation. Store extracts at -80°C.
Sample Contamination (e.g., with other lipids or non-lipid components) 1. Co-extraction of other lipids: The chosen solvent system may be too broad, extracting a wide range of lipids. 2. Insufficient phase separation: In liquid-liquid extraction, incomplete separation of the aqueous and organic phases can lead to contamination. 3. Carryover of non-lipid contaminants: Proteins and other cellular components may be carried over into the lipid extract.1. Consider a solid-phase extraction (SPE) step after the initial liquid-liquid extraction to specifically isolate fatty acid ethyl esters (FAEEs).[4][5][6][7] 2. Ensure complete phase separation by adequate centrifugation time and careful removal of the desired layer. Adding a salt solution can improve separation.[8] 3. A "washing" step of the organic phase with an aqueous salt solution can help remove non-lipid contaminants.
Formation of an Emulsion During Extraction 1. High concentration of lipids and proteins: This is common with fatty tissue samples. 2. Vigorous shaking or vortexing: Excessive agitation can promote emulsion formation.1. Centrifuge the sample at a higher speed and for a longer duration to break the emulsion. 2. Add a small amount of a saturated salt solution (e.g., NaCl) to increase the ionic strength of the aqueous phase and promote phase separation. 3. Instead of vigorous shaking, gently invert the extraction tube multiple times.
Inconsistent or Non-Reproducible Results 1. Variability in tissue samples: Differences in the fat content and composition between samples. 2. Inconsistent procedural steps: Minor variations in incubation times, temperatures, or solvent volumes. 3. Instrumental variability: Fluctuations in GC-MS performance.[8]1. If possible, pool and homogenize a larger batch of tissue to ensure sample uniformity. 2. Strictly adhere to the standardized protocol for all samples. Use precise measurements for all reagents. 3. Regularly check the performance of the GC-MS system using a standard solution of Ethyl 10(Z)-nonadecenoate.

Frequently Asked Questions (FAQs)

Q1: What is the most recommended method for extracting Ethyl 10(Z)-nonadecenoate from fatty tissues?

A1: The Folch and Bligh-Dyer methods are considered the gold standards for total lipid extraction from tissues.[3] For samples with high lipid content, like adipose tissue, the Folch method with its higher solvent-to-sample ratio is often preferred to ensure complete extraction.[3][9] However, for isolating a specific fatty acid ethyl ester like Ethyl 10(Z)-nonadecenoate, a subsequent purification step using solid-phase extraction (SPE) is highly recommended to separate it from other lipid classes.[4][5][6]

Q2: How can I improve the recovery of a long-chain fatty acid ethyl ester like Ethyl 10(Z)-nonadecenoate?

A2: To improve recovery, ensure complete homogenization of the tissue to maximize the surface area for solvent interaction.[1] Using the optimal solvent-to-sample ratio is also critical; for fatty tissues, a higher ratio is generally better.[3] Additionally, a second extraction of the tissue pellet can help recover any remaining lipids. For the Bligh and Dyer method, a re-extraction with chloroform is recommended for quantitative recovery of non-polar lipids.

Q3: What is the best way to store fatty tissue samples before extraction?

A3: To prevent lipid degradation, tissue samples should be frozen as rapidly as possible, for instance, in liquid nitrogen, and stored at -80°C until extraction. Swift processing of tissue homogenates under cooled conditions is a viable option for lipid analysis.[10]

Q4: Can I use a different solvent system than chloroform/methanol?

A4: Yes, other solvent systems can be used. For example, hexane/isopropanol is a less toxic alternative that is effective for extracting non-polar lipids.[3] The choice of solvent will depend on the specific properties of Ethyl 10(Z)-nonadecenoate and the other components in the tissue matrix. It is advisable to perform a small pilot study to compare the extraction efficiency of different solvent systems for your specific application.

Q5: How do I prevent the degradation of Ethyl 10(Z)-nonadecenoate during the extraction process?

A5: Unsaturated fatty acid esters are susceptible to oxidation. To minimize degradation, it is recommended to work quickly, keep samples on ice whenever possible, and consider adding an antioxidant such as butylated hydroxytoluene (BHT) to the extraction solvent. Performing the extraction under an inert atmosphere (e.g., nitrogen) can also be beneficial.

Quantitative Data Summary

Extraction Method Typical Lipid Recovery Key Advantages Key Disadvantages
Folch Method >95% for tissues with >2% lipid content.[9]High recovery for a broad range of lipids, well-established.[11]Use of toxic chlorinated solvents, relatively high solvent consumption.[11]
Bligh-Dyer Method Efficient for tissues with <2% lipid content; can underestimate lipids in high-fat samples.[9][12]Rapid, uses less solvent than the Folch method.[11]May provide lower recovery for tissues with high lipid content.[9]
Hexane/Isopropanol Good for non-polar lipids.Less toxic than chloroform-based methods.May be less efficient for extracting polar lipids.
Solid-Phase Extraction (SPE) Recovery of FAEEs can be around 70% or higher, depending on the specific protocol.[4][5]Provides good purification of specific lipid classes.[4][5]Requires method development and specific cartridges.

Experimental Protocols

Protocol 1: Modified Folch Method for Total Lipid Extraction

This protocol is suitable for the initial extraction of total lipids from fatty tissues.

Materials:

  • Adipose tissue

  • Chloroform

  • Methanol

  • 0.9% NaCl solution

  • Homogenizer

  • Centrifuge

  • Glass centrifuge tubes with PTFE-lined caps

  • Nitrogen gas supply

Procedure:

  • Weigh approximately 1 gram of frozen adipose tissue and place it in a glass homogenizer tube.

  • Add 20 mL of a 2:1 (v/v) chloroform:methanol mixture to the tissue.

  • Homogenize the tissue thoroughly until no visible particles remain.

  • Transfer the homogenate to a glass centrifuge tube.

  • Add 5 mL of 0.9% NaCl solution to the homogenate.

  • Vortex the mixture gently for 1 minute.

  • Centrifuge at 2000 x g for 10 minutes at 4°C to separate the phases.

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette.

  • Dry the collected organic phase under a stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a known volume of an appropriate solvent for further analysis or purification.

Protocol 2: Bligh-Dyer Method for Total Lipid Extraction

This protocol is a faster alternative to the Folch method, particularly for smaller sample sizes.

Materials:

  • Adipose tissue

  • Chloroform

  • Methanol

  • Distilled water

  • Homogenizer

  • Centrifuge

  • Glass centrifuge tubes with PTFE-lined caps

Procedure:

  • Weigh approximately 1 gram of adipose tissue.

  • Add 1 mL of distilled water to the tissue.

  • Add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture.

  • Homogenize the mixture thoroughly.

  • Add an additional 1.25 mL of chloroform and vortex for 30 seconds.

  • Add 1.25 mL of distilled water and vortex for another 30 seconds.

  • Centrifuge at 1000 x g for 5 minutes to achieve phase separation.

  • Collect the lower chloroform phase.

  • For quantitative recovery, re-extract the upper phase and tissue pellet with 2 mL of chloroform, centrifuge, and combine the lower phases.

  • Dry the combined organic phase under nitrogen.

Protocol 3: Solid-Phase Extraction (SPE) for FAEE Purification

This protocol provides a general guideline for purifying FAEEs from a total lipid extract. The specific conditions may need to be optimized.

Materials:

  • Dried total lipid extract

  • SPE cartridge (e.g., aminopropyl-bonded silica)

  • Hexane

  • Isopropanol

  • Collection tubes

Procedure:

  • Condition the SPE cartridge according to the manufacturer's instructions, typically with hexane.

  • Reconstitute the dried lipid extract in a small volume of hexane.

  • Load the sample onto the conditioned SPE cartridge.

  • Elute the FAEEs and cholesteryl esters from the column with hexane.[4][5]

  • If separation from cholesteryl esters is required, a subsequent step on an octadecylsilyl (ODS) column can be performed, eluting the FAEEs with an isopropanol-water mixture.[4][5]

  • Collect the fraction containing the FAEEs.

  • Evaporate the solvent and reconstitute the purified FAEEs for analysis.

Visualizations

ExtractionWorkflow cluster_start Sample Preparation cluster_extraction Liquid-Liquid Extraction cluster_purification Purification (Optional but Recommended) cluster_analysis Analysis start Fatty Tissue Sample homogenization Homogenization in Solvent (e.g., Chloroform:Methanol) start->homogenization phase_separation Phase Separation (Addition of Aqueous Solution & Centrifugation) homogenization->phase_separation organic_phase Collect Organic Phase (Contains Lipids) phase_separation->organic_phase aqueous_phase Discard Aqueous Phase (Contains Non-Lipid Contaminants) phase_separation->aqueous_phase dry_extract Dry Extract under Nitrogen organic_phase->dry_extract spe Solid-Phase Extraction (SPE) (Isolates FAEEs) dry_extract->spe analysis GC-MS Analysis dry_extract->analysis Direct Analysis (Less Pure) purified_faee Purified Ethyl 10(Z)-nonadecenoate spe->purified_faee purified_faee->analysis

Caption: Experimental workflow for the extraction and purification of Ethyl 10(Z)-nonadecenoate.

TroubleshootingLogic cluster_problem Problem Identification cluster_causes Potential Causes cluster_solutions Solutions problem Low Yield of Target Analyte cause1 Incomplete Homogenization problem->cause1 cause2 Suboptimal Solvent Ratio/Type problem->cause2 cause3 Analyte Degradation problem->cause3 solution1 Optimize Homogenization (e.g., Bead Beating) cause1->solution1 solution2 Adjust Solvent Volume & Polarity cause2->solution2 solution3 Use Antioxidants & Low Temp. cause3->solution3

Caption: Troubleshooting logic for addressing low extraction yield.

References

Optimization

Technical Support Center: Analysis of Ethyl 10(Z)-nonadecenoate by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the LC-MS/MS analysis of Ethyl 10(Z)-nonade...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the LC-MS/MS analysis of Ethyl 10(Z)-nonadecenoate.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 10(Z)-nonadecenoate and why is its analysis important?

Ethyl 10(Z)-nonadecenoate is a fatty acid ethyl ester (FAEE). FAEEs are non-oxidative metabolites of ethanol (B145695) and have been implicated as mediators of ethanol-induced organ damage. Accurate quantification of specific FAEEs like Ethyl 10(Z)-nonadecenoate in biological matrices is crucial for toxicology studies and for understanding the mechanisms of alcohol-related pathologies.

Q2: What are the main challenges in the LC-MS/MS analysis of Ethyl 10(Z)-nonadecenoate?

The primary challenges in analyzing Ethyl 10(Z)-nonadecenoate, a long-chain, non-polar lipid, include:

  • Matrix Effects: Co-eluting substances from the biological matrix (e.g., plasma, serum, tissue) can interfere with the ionization of the analyte in the mass spectrometer, leading to ion suppression or enhancement. This can significantly impact the accuracy and reproducibility of the results. Phospholipids are major contributors to matrix effects in lipid analysis.

  • Low Solubility in Aqueous Solutions: Being highly hydrophobic, Ethyl 10(Z)-nonadecenoate has very low solubility in aqueous solutions, which requires careful selection of solvents for sample preparation and chromatography.

  • Protein Binding: In biological fluids like plasma, FAEEs are extensively bound to proteins such as albumin and lipoproteins. Efficient extraction requires disruption of these protein-analyte interactions.

Q3: What are the common sample preparation techniques for Ethyl 10(Z)-nonadecenoate analysis?

Commonly used sample preparation techniques to extract Ethyl 10(Z)-nonadecenoate from biological matrices and minimize matrix effects include:

  • Protein Precipitation (PPT): This is a simple and fast technique where a water-miscible organic solvent (e.g., acetonitrile) is added to the sample to precipitate proteins. While quick, it may not effectively remove other matrix components like phospholipids, potentially leading to significant matrix effects.

  • Liquid-Liquid Extraction (LLE): LLE uses a water-immiscible organic solvent (e.g., hexane (B92381), ethyl acetate) to partition the analyte from the aqueous sample matrix. This method can provide cleaner extracts than PPT.

  • Solid-Phase Extraction (SPE): SPE offers a more selective sample cleanup by utilizing a solid sorbent to retain the analyte or interfering components. For FAEEs, aminopropyl-silica or reversed-phase (e.g., C8, C18) sorbents are often used.

Q4: How can I identify and quantify matrix effects in my analysis?

Two primary methods are used to assess matrix effects:

  • Post-Column Infusion: This is a qualitative method to identify the regions in the chromatogram where ion suppression or enhancement occurs. A solution of Ethyl 10(Z)-nonadecenoate is continuously infused into the mass spectrometer while a blank matrix extract is injected. Any deviation in the baseline signal indicates a matrix effect.

  • Post-Extraction Spike Analysis: This is a quantitative method to determine the extent of the matrix effect. The response of the analyte in a neat solvent is compared to the response of the analyte spiked into a blank matrix extract. The percentage difference indicates the degree of ion suppression or enhancement.

Q5: What type of internal standard is recommended for the analysis of Ethyl 10(Z)-nonadecenoate?

The ideal internal standard (IS) is a stable isotope-labeled (SIL) version of the analyte (e.g., Ethyl 10(Z)-nonadecenoate-d5). A SIL-IS has nearly identical chemical and physical properties to the analyte, ensuring it co-elutes and experiences similar matrix effects, thus providing the most accurate compensation. If a SIL-IS is not available, a close structural analog, such as ethyl heptadecanoate (C17:0 EE), can be used.

Troubleshooting Guides

Issue 1: Low and Inconsistent Signal Intensity for Ethyl 10(Z)-nonadecenoate

This is a classic symptom of ion suppression due to matrix effects.

  • Initial Assessment:

    • Perform a Post-Column Infusion Experiment: This will confirm if ion suppression is occurring and at what retention time.

    • Conduct a Post-Extraction Spike Analysis: Quantify the percentage of ion suppression. A value significantly less than 100% confirms ion suppression.

  • Troubleshooting Steps:

    • Optimize Sample Preparation:

      • If using Protein Precipitation , consider switching to Liquid-Liquid Extraction or Solid-Phase Extraction for a cleaner sample extract.

      • For LLE , try a non-polar solvent like hexane to selectively extract the hydrophobic Ethyl 10(Z)-nonadecenoate while leaving more polar interfering substances in the aqueous phase.

      • For SPE , an aminopropyl-silica column can be effective in purifying FAEEs.

    • Improve Chromatographic Separation:

      • Modify the Gradient: A shallower gradient can improve the separation of Ethyl 10(Z)-nonadecenoate from co-eluting matrix components.

      • Change the Column: If using a standard C18 column, consider a C8 column or a column with a different stationary phase to alter the elution profile of interfering compounds.

    • Implement an Appropriate Internal Standard:

      • The use of a stable isotope-labeled internal standard is highly recommended to compensate for signal variability due to matrix effects.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Poor peak shape can be caused by several factors related to the analyte's properties and the analytical conditions.

  • Troubleshooting Steps:

    • Check Solvent Compatibility: Ensure the solvent used to reconstitute the final extract is compatible with the initial mobile phase conditions. A solvent that is too strong can cause peak distortion.

    • Adjust Mobile Phase Additives: For positive ion mode ESI, adding a small amount of an acid (e.g., 0.1% formic acid) or a salt (e.g., ammonium (B1175870) formate (B1220265) or acetate) to the mobile phase can improve peak shape and ionization efficiency.

    • Column Overload: Injecting too high a concentration of the analyte can lead to peak fronting. Try diluting the sample.

    • Column Contamination: Residual matrix components can accumulate on the column and affect peak shape. Implement a column wash step between injections or use a guard column.

Issue 3: High Background Noise

High background noise can obscure the analyte signal and reduce sensitivity.

  • Troubleshooting Steps:

    • Improve Sample Cleanup: The most common source of high background is insufficient removal of matrix components. Consider a more rigorous sample preparation method like SPE.

    • Check for Contamination: Ensure all solvents, reagents, and labware are clean and of high purity. Plasticizers from tubes and plates can be a source of contamination.

    • Optimize MS Parameters: Adjust the ion source parameters (e.g., temperature, gas flows) to minimize background noise while maintaining analyte signal.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect using Post-Extraction Spike

  • Prepare three sets of samples:

    • Set A (Neat Standard): Spike the analytical standard of Ethyl 10(Z)-nonadecenoate into the reconstitution solvent at a known concentration (e.g., mid-range of your calibration curve).

    • Set B (Blank Matrix Extract): Process a blank biological matrix (e.g., plasma from an untreated subject) through your entire sample preparation procedure.

    • Set C (Post-Spiked Matrix): Spike the analytical standard of Ethyl 10(Z)-nonadecenoate into the extracted blank matrix from Set B to the same final concentration as Set A.

  • Analyze the samples by LC-MS/MS.

  • Calculate the Matrix Effect (%ME): %ME = (Peak Area in Set C / Peak Area in Set A) * 100

    • A %ME of 100% indicates no matrix effect.

    • A %ME < 100% indicates ion suppression.

    • A %ME > 100% indicates ion enhancement.

Protocol 2: Sample Preparation of Ethyl 10(Z)-nonadecenoate from Plasma using LLE

  • Sample Aliquoting: To 100 µL of plasma in a polypropylene (B1209903) tube, add the internal standard solution.

  • Protein Precipitation & Lysis: Add 300 µL of acetonitrile, vortex for 30 seconds, and let it stand for 5 minutes to precipitate proteins.

  • Liquid-Liquid Extraction: Add 1 mL of hexane, vortex for 1 minute, and centrifuge at 4000 x g for 10 minutes.

  • Extract Collection: Carefully transfer the upper hexane layer to a clean tube.

  • Evaporation: Evaporate the hexane extract to dryness under a gentle stream of nitrogen at 40 °C.

  • Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 80:20 acetonitrile:water).

Protocol 3: Sample Preparation of Ethyl 10(Z)-nonadecenoate from Plasma using SPE

  • Sample Pre-treatment: To 100 µL of plasma, add the internal standard and 200 µL of 2% formic acid in water to disrupt protein binding. Vortex to mix.

  • SPE Cartridge Conditioning: Condition an aminopropyl-silica SPE cartridge with 1 mL of hexane.

  • Sample Loading: Load the pre-treated sample onto the SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of a non-polar solvent like hexane to remove interfering lipids.

  • Elution: Elute the Ethyl 10(Z)-nonadecenoate with a suitable solvent mixture, for example, a mixture of hexane and ethyl acetate.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the initial mobile phase.

Data Presentation

Table 1: Illustrative Comparison of Sample Preparation Methods for Long-Chain FAEEs

Sample Preparation MethodAnalyte Recovery (%)Matrix Effect (%)Relative Standard Deviation (RSD) (%)
Protein Precipitation (Acetonitrile)85 - 9540 - 60 (Suppression)< 15
Liquid-Liquid Extraction (Hexane)70 - 8575 - 90 (Suppression)< 10
Solid-Phase Extraction (Aminopropyl)65 - 80> 90 (Minimal Effect)< 5

Note: These are representative values for long-chain fatty acid ethyl esters and may vary depending on the specific analyte, matrix, and experimental conditions.

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis start Plasma Sample + Internal Standard ppt Protein Precipitation (e.g., Acetonitrile) start->ppt Simple & Fast lle Liquid-Liquid Extraction (e.g., Hexane) start->lle Cleaner Extract spe Solid-Phase Extraction (e.g., Aminopropyl) start->spe Most Selective evap Evaporation ppt->evap lle->evap spe->evap recon Reconstitution evap->recon lc LC Separation (e.g., C18 column) recon->lc ms MS/MS Detection (ESI+, MRM) lc->ms data Data Processing & Quantification ms->data

Caption: Experimental workflow for the LC-MS/MS analysis of Ethyl 10(Z)-nonadecenoate.

troubleshooting_workflow issue Issue: Low/Inconsistent Signal check_me Assess Matrix Effect (Post-Column Infusion or Post-Extraction Spike) issue->check_me me_present Matrix Effect Confirmed? check_me->me_present optimize_prep Optimize Sample Prep (Switch to LLE/SPE) me_present->optimize_prep Yes no_me No Significant Matrix Effect me_present->no_me No optimize_lc Optimize Chromatography (Gradient, Column) optimize_prep->optimize_lc use_sil_is Use Stable Isotope-Labeled Internal Standard optimize_lc->use_sil_is resolve Issue Resolved use_sil_is->resolve check_instrument Check Instrument Performance (Source, Detector) no_me->check_instrument check_instrument->resolve

Caption: Troubleshooting workflow for low signal intensity in the analysis of Ethyl 10(Z)-nonadecenoate.

Troubleshooting

Technical Support Center: Stability of Fatty Acid Ethyl Esters (FAEEs) in Post-Mortem Samples

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and frequently asked questions regarding the stability of fatty acid ethyl esters (FAEEs...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and frequently asked questions regarding the stability of fatty acid ethyl esters (FAEEs) in post-mortem samples.

Frequently Asked Questions (FAQs)

Q1: What are FAEEs and why are they relevant in post-mortem toxicology?

Fatty acid ethyl esters (FAEEs) are non-oxidative metabolites of ethanol (B145695), formed through the esterification of fatty acids with ethanol.[1] They are considered direct biomarkers of alcohol consumption.[2] In post-mortem toxicology, FAEEs are analyzed to determine ante-mortem (before death) alcohol intake, especially when ethanol itself may have been eliminated from the body or when blood samples are unavailable.[3][4] They can be detected in various tissues, including blood, liver, adipose tissue, and hair.[3][5]

Q2: What are the primary stability issues with FAEEs in post-mortem samples?

The main challenge with FAEEs in post-mortem samples is their instability. Concentrations can change significantly after death due to two opposing processes:

  • Degradation: Existing FAEEs can be broken down by esterases. This process is more pronounced at higher temperatures (e.g., 25°C and 37°C).[6][7]

  • Post-mortem Formation: FAEEs can be newly synthesized if both ethanol and fatty acids are present in the sample. This can occur even at low temperatures (4°C and -20°C) and in samples that were initially negative for FAEEs.[6][7][8]

These stability issues can lead to false-positive or false-negative results, making the interpretation of FAEE levels complex.[7] Because of this, some studies suggest FAEEs are not appropriate biomarkers for ethanol consumption in post-mortem blood.[6]

Q3: Which post-mortem sample types are most reliable for FAEE analysis?

While blood is commonly analyzed, its reliability is questionable due to the significant potential for post-mortem formation and degradation.[7] Research indicates that tissues with high lipid content are more stable reservoirs for FAEEs.

  • Adipose Tissue (Fat): Generally contains higher concentrations and a greater variety of FAEE species compared to the liver.[9]

  • Liver: Also a suitable tissue for FAEE analysis and shows significant differences in FAEE concentrations between individuals with and without detectable blood ethanol at the time of death.[3][9]

FAEEs in liver and adipose tissue are considered useful post-mortem markers of pre-mortem ethanol ingestion, particularly when blood is not available.[9]

Q4: How does storage temperature critically affect FAEE stability in post-mortem blood?

Storage temperature is a critical factor influencing FAEE stability. Studies have shown distinct effects at different temperatures over a 7-day period.[6][7]

  • 37°C and 25°C (Body and Room Temperature): At these warmer temperatures, both degradation of existing FAEEs and formation of new FAEEs can occur, leading to highly unpredictable and fluctuating concentrations.[7]

  • 4°C (Refrigeration): At this temperature, FAEEs were observed to be generated in ethanol-positive samples.[6] In some cases, levels decreased.[7]

  • -20°C (Freezing): Similar to refrigeration, new FAEEs were generated in ethanol-positive samples stored at freezing temperatures.[6]

Due to this instability, particularly in blood, careful consideration of storage conditions is paramount for any interpretation.

Q5: Can the post-mortem interval (PMI) affect FAEE concentrations?

Yes, the post-mortem interval (PMI), or the time elapsed since death, significantly impacts FAEE concentrations. The processes of enzymatic degradation and potential neo-formation are time-dependent.[10][11] The longer the PMI, the greater the potential for these changes to alter the FAEE profile from what it was at the time of death.[12][13] Factors that accelerate decomposition, such as higher ambient temperatures, will also accelerate changes in FAEE levels.[14][15]

Troubleshooting Guide

Problem 1: Unexpectedly high FAEE concentrations detected.

  • Possible Cause: Post-mortem synthesis of FAEEs. This can occur if ethanol (from ante-mortem consumption or post-mortem bacterial production) and endogenous fatty acids are present in the sample.[7]

  • Troubleshooting Steps:

    • Verify Ethanol Presence: Confirm the presence and concentration of ethanol in the same sample. Post-mortem ethanol production by microorganisms can be a confounding factor.[16]

    • Check Storage Conditions: Review the temperature and duration of sample storage. Formation is known to occur across all temperatures, from 37°C down to -20°C.[6]

    • Analyze Alternative Tissues: If available, analyze more stable tissues like adipose or liver tissue to corroborate the findings.[3][9]

    • Consider Other Biomarkers: Compare results with more stable alcohol markers like Ethyl Sulfate (EtS), which shows little to no change post-mortem.[6][8]

Problem 2: FAEE concentrations are absent or lower than expected.

  • Possible Cause: Enzymatic degradation of FAEEs after death. This is particularly prevalent in samples stored at room or body temperature (25°C to 37°C).[7]

  • Troubleshooting Steps:

    • Review Sample Handling: Assess the time between death, sample collection, and analysis, as well as the storage temperature. Prolonged exposure to warm conditions accelerates degradation.[14]

    • Evaluate Sample Type: Degradation can be more rapid in blood compared to adipose tissue or liver.[3][9]

    • Assess for Other Ethanol Markers: Test for EtG and EtS. The presence of these markers in the absence of FAEEs might suggest that FAEEs were initially present but have since degraded. Note that EtG can also degrade at warmer temperatures.[7][8]

Problem 3: High variability in FAEE results between different samples from the same case.

  • Possible Cause: Post-mortem redistribution (PMR) and site-dependent differences in stability. Drug and metabolite concentrations can vary significantly between different anatomical locations after death.[12][17]

  • Troubleshooting Steps:

    • Standardize Sampling Site: For future cases, ensure that samples are collected from a consistent, preferably peripheral, site.

    • Analyze Multiple Tissues: When possible, analyzing FAEEs in both blood and a more stable tissue matrix like adipose can provide a more complete picture.[3]

Data Presentation: FAEE Stability in Post-Mortem Blood

The following table summarizes the stability of FAEEs in different post-mortem human blood sample groups over 7 days at various temperatures, based on the findings from Liu et al. (2018).[6][7]

Sample GroupStorage TemperatureObserved Change in FAEE Concentration over 7 DaysInterpretation
Blank Group (Ethanol & FAEE Negative)37°CFormation observed in 5 of 6 samples.Potential for false positives.
25°CFormation observed in all 6 samples.Potential for false positives.
4°CFormation detected in 1 of 6 samples.Lower, but still present, risk of formation.
-20°CFormation detected in 1 of 6 samples.Lower, but still present, risk of formation.
Ethanol-Spiked Group All (37, 25, 4, -20°C)Generation of FAEEs observed at all temperatures.Post-mortem synthesis is highly likely if ethanol is present.
Ethanol-Positive Group 37°C & 25°CSignificant and unpredictable fluctuations (both degradation and formation observed).Results are unreliable at these temperatures.
4°C & -20°CGeneration of FAEEs observed.Cold storage does not prevent post-mortem synthesis.

Experimental Protocols

Protocol: Extraction and Analysis of FAEEs from Post-Mortem Adipose Tissue

This protocol provides a general methodology for the quantification of FAEEs. Specific parameters should be validated within the individual laboratory.

1. Sample Preparation and Homogenization:

  • Weigh approximately 100-200 mg of frozen adipose tissue.
  • Mince the tissue thoroughly with a scalpel.
  • Place the minced tissue in a glass homogenizer tube with 2 mL of a cold solvent mixture (e.g., acetone (B3395972) or a hexane (B92381):isopropanol mixture).
  • Add an internal standard solution (e.g., deuterated FAEEs like ethyl-d5-palmitate) to the tube.
  • Homogenize the tissue until a uniform suspension is achieved. Keep the sample on ice to minimize enzymatic activity.

2. Extraction:

  • Transfer the homogenate to a centrifuge tube.
  • Perform a liquid-liquid extraction by adding 5 mL of n-hexane, vortexing for 2 minutes, and then centrifuging at 3000 rpm for 10 minutes.
  • Carefully transfer the upper organic layer (containing the lipids and FAEEs) to a clean tube.
  • Repeat the extraction step on the remaining pellet with another 5 mL of n-hexane to maximize recovery. Combine the organic layers.

3. Purification (Solid-Phase Extraction - SPE):

  • Evaporate the combined hexane extracts to dryness under a gentle stream of nitrogen.
  • Reconstitute the residue in a small volume (e.g., 200 µL) of a suitable solvent like n-hexane.
  • Use a silica (B1680970) gel SPE cartridge pre-conditioned with n-hexane.
  • Load the reconstituted sample onto the cartridge.
  • Wash the cartridge with n-hexane to remove interfering non-polar lipids.
  • Elute the FAEEs with a solvent mixture of n-hexane and diethyl ether (e.g., 98:2 v/v).

4. Analysis (GC-MS):

  • Evaporate the eluate to near dryness and reconstitute in a final volume of a suitable solvent (e.g., 50 µL of ethyl acetate) for injection.
  • Analyze the sample using a Gas Chromatography-Mass Spectrometry (GC-MS) system.
  • GC Conditions (Example):
  • Injector: Splitless mode at 250°C.
  • Column: DB-5ms or equivalent (30 m x 0.25 mm x 0.25 µm).
  • Carrier Gas: Helium at a constant flow rate.
  • Oven Program: Start at 60°C, ramp to 200°C at 20°C/min, then ramp to 300°C at 10°C/min, hold for 5 minutes.
  • MS Conditions (Example):
  • Ionization: Electron Ionization (EI) at 70 eV.
  • Mode: Selected Ion Monitoring (SIM) for quantification of target FAEEs and internal standards.

5. Quantification:

  • Create a calibration curve using known concentrations of FAEE standards.
  • Calculate the concentration of each FAEE in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations

FAEE_Stability_Factors cluster_factors Influencing Factors cluster_processes Post-Mortem Processes cluster_outcome Analytical Outcome Temperature Storage Temperature Degradation Enzymatic Degradation (Esterase Activity) Temperature->Degradation High Temp Accelerates Formation Post-Mortem Synthesis (Non-enzymatic Esterification) Temperature->Formation PMI Post-Mortem Interval (PMI) PMI->Degradation PMI->Formation SampleType Sample Type (Blood, Liver, Adipose) SampleType->Degradation SampleType->Formation Ethanol Ethanol Presence (Ante-mortem / Post-mortem) Ethanol->Formation Required Substrate Result Final Measured FAEE Concentration Degradation->Result Decreases Concentration Formation->Result Increases Concentration

Caption: Factors influencing post-mortem FAEE stability.

FAEE_Workflow cluster_pre Pre-Analytical cluster_analytical Analytical cluster_post Post-Analytical Collect 1. Sample Collection (Adipose, Liver, Blood) Record PMI & Storage Store 2. Sample Storage (Freeze at -20°C or lower) Collect->Store Homogenize 3. Homogenization (with Internal Standard) Store->Homogenize Extract 4. Liquid-Liquid or Solid-Phase Extraction Homogenize->Extract Analyze 5. Instrumental Analysis (GC-MS or LC-MS/MS) Extract->Analyze Quantify 6. Quantification (vs. Calibration Curve) Analyze->Quantify Interpret 7. Data Interpretation (Consider all variables) Quantify->Interpret

Caption: Standard workflow for post-mortem FAEE analysis.

FAEE_Troubleshooting Start Interpret FAEE Result Result Is the result unexpected? (Too high or too low) Start->Result High Result is UNEXPECTEDLY HIGH Result->High Yes Low Result is UNEXPECTEDLY LOW Result->Low Yes Expected Result is as expected. Proceed with caution. Result->Expected No Check_Ethanol Was ethanol present? (Ante-mortem or bacterial) High->Check_Ethanol Check_Temp Was sample stored >4°C for extended period? Low->Check_Temp High_Temp Was sample stored >4°C? Check_Ethanol->High_Temp No Formation_Likely Conclusion: Post-mortem formation is the likely cause. Check_Ethanol->Formation_Likely Yes High_Temp->Formation_Likely Yes Re_Eval Re-evaluate case history. Consider alternative markers. High_Temp->Re_Eval No Degradation_Likely Conclusion: Post-mortem degradation is the likely cause. Check_Temp->Degradation_Likely Yes Check_Temp->Re_Eval No

Caption: Troubleshooting logic for unexpected FAEE results.

References

Optimization

Technical Support Center: Optimizing Enzymatic Synthesis of Fatty Acid Ethyl Esters

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the enzymatic synthesis of Fatty Acid E...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the enzymatic synthesis of Fatty Acid Ethyl Esters (FAEEs).

Troubleshooting Guide

This section addresses common problems encountered during FAEE synthesis, offering potential causes and solutions in a direct question-and-answer format.

Issue 1: Low Conversion Rate or Poor Yield

Q: My reaction has a very low conversion rate. What are the likely causes and how can I fix it?

A: Low conversion is a frequent issue stemming from several factors related to the enzyme, substrates, or reaction conditions. A systematic approach is best for troubleshooting.

  • Potential Cause 1: Enzyme Inactivation. The enzyme may have lost its activity. This can be due to:

    • Organic Solvents: Many organic solvents, especially hydrophilic ones, can strip the essential water layer from the enzyme, leading to denaturation and loss of activity.[1] The interface between the aqueous enzyme phase and the organic solvent can also contribute to inactivation.[1]

    • Temperature: High temperatures can cause conformational changes in the enzyme, reducing or destroying its catalytic function.[1][2]

    • pH: The optimal pH for enzyme activity is crucial. The bulk pH of the solution may differ from the microenvironment around the enzyme, especially when using acidic substrates, which can lower the local pH and lead to inactivation.[1]

    • Prolonged Exposure: An enzyme's initial activity can decrease significantly after long exposure to organic media.[1][3]

  • Solution Strategy:

    • Verify Enzyme Activity: Test the enzyme with a standard substrate under optimal conditions to confirm its activity.

    • Optimize Reaction Temperature: Most lipases function optimally between 30–50°C.[4][5] Running the reaction at the enzyme's known optimal temperature is recommended.[2]

    • Select an Appropriate Solvent: Hydrophobic solvents are often better at maintaining enzyme activity.[6][7]

    • Consider Enzyme Immobilization: Immobilizing the lipase (B570770) can significantly enhance its stability in organic solvents and allows for easier reuse.[1][8]

  • Potential Cause 2: Reaction Equilibrium. Esterification is a reversible reaction. The accumulation of products, especially water, can shift the equilibrium back towards the reactants (hydrolysis), thus limiting the final ester yield.[9][10]

    • Solution Strategy:

      • Water Removal: Implement strategies to remove water from the reaction medium as it forms. This can be achieved by adding molecular sieves to the reaction, performing the reaction under vacuum, or using a packed-bed reactor with continuous water removal.[11][12][13]

      • Adjust Substrate Ratio: Using an excess of one substrate (usually the alcohol) can help drive the reaction forward.[14][15]

  • Potential Cause 3: Substrate or Product Inhibition. High concentrations of substrates (fatty acids or ethanol) or the FAEE product itself can inhibit the enzyme's activity.[14][16] Short-chain alcohols and fatty acids are particularly known to cause inhibition.[4]

    • Solution Strategy:

      • Stepwise Substrate Addition: Instead of adding all the alcohol at the beginning, a stepwise addition can maintain a lower, non-inhibitory concentration throughout the reaction.[12][17]

      • In Situ Product Removal: If feasible, continuously remove the FAEE product from the reaction mixture to prevent feedback inhibition.

A troubleshooting workflow for low FAEE conversion.

Low_Conversion_Workflow start Low FAEE Conversion check_enzyme Is the enzyme active? start->check_enzyme check_conditions Are reaction conditions optimal? check_enzyme->check_conditions Yes enzyme_inactive Enzyme Inactive/Denatured check_enzyme->enzyme_inactive No check_equilibrium Is water being removed? check_conditions->check_equilibrium Yes suboptimal_conditions Suboptimal Temp, pH, or Molar Ratio check_conditions->suboptimal_conditions No check_inhibition Is substrate/product inhibition occurring? check_equilibrium->check_inhibition Yes water_accumulation Water Accumulation (Hydrolysis) check_equilibrium->water_accumulation No inhibition_issue Substrate or Product Inhibition check_inhibition->inhibition_issue Yes success Improved Conversion check_inhibition->success No solution_enzyme Action: Replace enzyme, check storage, consider immobilization. enzyme_inactive->solution_enzyme solution_conditions Action: Optimize temperature, pH, and substrate molar ratio. suboptimal_conditions->solution_conditions solution_equilibrium Action: Add molecular sieves, use vacuum, or other water removal methods. water_accumulation->solution_equilibrium solution_inhibition Action: Implement stepwise substrate addition. inhibition_issue->solution_inhibition solution_enzyme->start solution_conditions->start solution_equilibrium->start solution_inhibition->start

Caption: A step-by-step workflow for troubleshooting low conversion rates.

Frequently Asked Questions (FAQs)

Q1: How do I select the right lipase for my synthesis?

A: Lipase selection is critical for success. Key considerations include:

  • Specificity: Lipases can be non-specific or 1,3-specific (acting only on the outer positions of a triglyceride). For FAEE synthesis from free fatty acids, non-specific lipases are generally effective. Common high-performance lipases are derived from organisms like Candida antarctica (e.g., Novozym 435), Pseudomonas cepacia, and Rhizomucor miehei.[18]

  • Stability: The chosen lipase must be stable under your reaction conditions (temperature, organic solvent). Lipases from thermophilic organisms often exhibit higher thermostability and tolerance to organic solvents.[19]

  • Immobilization: Using an immobilized lipase is highly recommended. Immobilization improves stability, prevents enzyme aggregation, and simplifies recovery and reuse, which is crucial for cost-effectiveness.[4][18] Novozym 435 is a widely used commercial example of Candida antarctica lipase B immobilized on an acrylic resin.[18][20]

Q2: What is the optimal water content for the reaction?

A: This is a critical parameter. Lipases require a thin layer of water to maintain their active three-dimensional structure and catalytic function.[1]

  • Too little water: A completely anhydrous environment can render the enzyme inactive.[21]

  • Too much water: Excess water promotes the reverse reaction, hydrolysis, which breaks down the newly formed esters and reduces the net yield.[9][10]

  • Optimal Range: The optimal water activity (a_w) is typically very low. For many esterification reactions, the best results are achieved at a water activity below 0.2.[10] The ideal amount is often a monolayer of water on the enzyme's surface. This must be determined empirically for each specific enzyme-solvent system.

Q3: What are the optimal reaction parameters for FAEE synthesis?

A: While the exact optimums vary by enzyme and substrates, general guidelines can be summarized. The kinetics of the reaction are governed by factors like temperature, stirring speed, enzyme-to-reagent ratio, and the reaction medium.[22]

ParameterTypical Range / OptimumRationale & Notes
Temperature 30 - 60 °CBalances reaction rate and enzyme stability. Higher temperatures increase reaction rates but can lead to enzyme denaturation.[2][5] Most lipases are most active between 30-50°C.[4]
Substrate Molar Ratio 1:1 to 1:4 (Fatty Acid:Ethanol)An excess of ethanol (B145695) is often used to shift the equilibrium towards product formation.[14][15] However, very high alcohol concentrations can inhibit or deactivate the enzyme.[4][17]
Enzyme Loading 5% - 25% (w/w of substrates)Higher enzyme loading increases the reaction rate, but also the cost.[23][24][25] The optimal amount should be determined to balance reaction time and economics.
Agitation Speed 150 - 250 rpmAdequate mixing is crucial to overcome mass transfer limitations between the substrates and the (often immobilized) enzyme.[23][26][27]
Water Content Very low (a_w < 0.2)Essential for enzyme activity but excess water drives hydrolysis.[6][10] Often controlled by adding molecular sieves.

Experimental Protocols

General Protocol for Lipase-Catalyzed Synthesis of FAEEs

This protocol provides a general starting point for a batch synthesis reaction. Optimization will be required for specific substrates and enzymes.

  • Reactant Preparation:

    • Accurately weigh the fatty acid and place it into a temperature-controlled reaction vessel (e.g., a screw-capped flask).

    • If using a solvent, add the desired volume of a hydrophobic solvent (e.g., n-hexane, isooctane).

    • Add the desired molar ratio of ethanol. For initial experiments, a 1:1 or 1:3 molar ratio of fatty acid to ethanol is a good starting point.[12][26]

  • Water Control:

    • Add a water-adsorbing agent, such as 3Å or 4Å molecular sieves (approx. 10-15% w/v), to the mixture to remove the water produced during esterification.

  • Reaction Initiation:

    • Place the reaction vessel in a shaking incubator or on a magnetic stirrer with heating capabilities set to the desired temperature (e.g., 40-50°C).[5][20][23]

    • Allow the mixture to equilibrate to the set temperature.

    • Add the immobilized lipase (e.g., Novozym 435) at the desired loading (e.g., 5-10% by weight of the total substrates).[20]

  • Reaction Monitoring:

    • Set the agitation to a speed that ensures the immobilized enzyme is well-suspended (e.g., 200 rpm).[23][28]

    • At regular intervals (e.g., 1, 3, 6, 12, 24 hours), withdraw a small aliquot of the reaction mixture.

    • Immediately filter the aliquot to remove the enzyme and stop the reaction.

    • Analyze the sample to determine the conversion of the fatty acid into its ethyl ester. This is typically done using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). The progress can also be monitored by titrating the remaining free fatty acid content with a standard base solution.

  • Product Recovery:

    • Once the reaction has reached the desired conversion or equilibrium, stop the agitation.

    • Separate the immobilized enzyme from the reaction mixture by filtration or decantation. The enzyme can be washed with solvent and dried for reuse.

    • The liquid product mixture can be purified by removing the solvent (if used) under vacuum. Unreacted substrates can be removed via distillation or chromatographic methods.

Key factors influencing the enzymatic synthesis of FAEEs.

Factors_Affecting_Synthesis synthesis Enzymatic FAEE Synthesis enzyme_factors Enzyme-Related Factors enzyme_factors->synthesis invis_e enzyme_factors->invis_e reaction_factors Reaction Condition Factors reaction_factors->synthesis invis_r reaction_factors->invis_r substrate_factors Substrate-Related Factors substrate_factors->synthesis invis_s substrate_factors->invis_s sub_enzyme Type & Source Concentration/Loading Immobilization Stability sub_reaction Temperature pH (microenvironment) Water Activity (a_w) Solvent Choice Agitation Speed sub_substrate Molar Ratio (Acid:Alcohol) Substrate Purity Chain Length Inhibition Effects invis_e->sub_enzyme invis_r->sub_reaction invis_s->sub_substrate

Caption: Key parameters that must be optimized for successful FAEE synthesis.

References

Troubleshooting

Preventing isomerization of Ethyl 10(Z)-nonadecenoate during analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the isomerization of Ethyl 10(...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the isomerization of Ethyl 10(Z)-nonadecenoate during analysis.

Troubleshooting Guide: Preventing Isomerization

This guide addresses specific issues that may lead to the unintended isomerization of Ethyl 10(Z)-nonadecenoate to its trans isomer, Ethyl 10(E)-nonadecenoate, during experimental procedures.

Problem Potential Cause Recommended Solution
Appearance of a new peak corresponding to the trans isomer in GC analysis. High Temperature Exposure: Thermal stress during sample preparation (e.g., derivatization, solvent evaporation) or GC analysis can induce cis-to-trans isomerization. Temperatures as low as 90-120°C can initiate this process.[1]- Sample Preparation: Use lower temperatures for derivatization; room temperature methods are available and effective.[2] When evaporating solvents, use a gentle stream of nitrogen at low heat. - GC Conditions: Optimize the GC oven temperature program to use the lowest possible temperatures that still achieve good separation. Avoid unnecessarily high injector or detector temperatures.
Inconsistent quantification of Ethyl 10(Z)-nonadecenoate. Catalytic Isomerization: The presence of acidic or radical-inducing contaminants can catalyze isomerization. This can include residual catalysts from synthesis, acidic surfaces, or exposure to air and light.- Sample Purity: Ensure the starting material is of high purity (>99%).[3] - Solvent Quality: Use high-purity, peroxide-free solvents. - Inert Atmosphere: Handle and store the compound under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, which can produce radicals that promote isomerization. - Glassware: Use clean, neutral glassware. Avoid contact with strong acids or bases.
Poor separation of cis and trans isomers on the GC column. Inappropriate GC Column or Method: The separation of geometric isomers requires a highly polar stationary phase. Using a non-polar or mid-polar column will likely result in co-elution.- Column Selection: Employ a highly polar cyanopropylsiloxane capillary column (e.g., SP™-2560, BPX70) for optimal separation of cis and trans fatty acid esters.[4][5] - Method Optimization: Adjust the temperature program to enhance resolution. Slower ramp rates can often improve the separation of closely eluting isomers.[5]
Sample degradation or formation of byproducts. Hydrolysis or Oxidation: Presence of water during high-temperature steps can lead to hydrolysis of the ester.[6] Exposure to oxygen, especially with heat or light, can lead to oxidation and the formation of various byproducts.[1]- Anhydrous Conditions: Use anhydrous solvents and reagents, especially during any heating steps. - Antioxidants: For long-term storage or if the sample will be subjected to unavoidable stress, consider adding a small amount of an antioxidant like BHT. - Light Protection: Store samples in amber vials to protect from light.

Frequently Asked Questions (FAQs)

Q1: What is isomerization in the context of Ethyl 10(Z)-nonadecenoate?

A1: Isomerization refers to the conversion of the naturally occurring cis (Z) isomer of Ethyl 10-nonadecenoate to its trans (E) isomer. The double bond at the 10th carbon position is flexible and can rotate under certain conditions, such as heat or the presence of catalysts, leading to a change in the geometric configuration from cis to trans.

Q2: Why is it critical to prevent the isomerization of Ethyl 10(Z)-nonadecenoate during analysis?

A2: The biological activity and physical properties of cis and trans isomers of fatty acids can differ significantly. For accurate quantification and to ensure that the observed biological effects are attributable to the cis isomer, it is crucial to prevent its conversion to the trans form during analysis.

Q3: At what temperatures does thermal isomerization become a significant concern?

A3: Studies on similar unsaturated fatty acids, such as oleic acid, have shown that cis-to-trans isomerization can begin at temperatures between 90°C and 120°C, with the rate of conversion increasing with higher temperatures.[1] Therefore, it is best practice to keep all sample handling and analysis steps below this temperature range whenever possible.

Q4: How should Ethyl 10(Z)-nonadecenoate be stored to ensure its stability?

A4: To ensure long-term stability, Ethyl 10(Z)-nonadecenoate should be stored in a freezer, protected from light, and under an inert atmosphere (e.g., in a sealed vial with argon or nitrogen).[3]

Q5: Can the derivatization step to form the ethyl ester cause isomerization?

A5: Yes, if the derivatization is carried out at high temperatures in the presence of an acid catalyst, it can promote isomerization. It is recommended to use milder, room-temperature derivatization methods to prevent this.[2] For instance, methods using acetyl chloride in methanol (B129727) at room temperature have been shown to prevent cis to trans isomerization of conjugated fatty acids.[2]

Experimental Protocols

Protocol 1: Sample Handling and Storage
  • Receipt and Aliquoting: Upon receipt, if the compound is in a large quantity, aliquot it into smaller, single-use vials under an inert atmosphere (e.g., inside a glovebox).

  • Solvent Selection: If a stock solution is required, use high-purity, de-gassed solvents such as hexane (B92381) or ethanol.

  • Storage: Store all aliquots, whether neat or in solution, at -20°C or below in amber glass vials with PTFE-lined caps.

Protocol 2: Preparation of Samples for GC Analysis (Cold Derivatization)

This protocol is adapted from methods designed to prevent isomerization during the esterification of fatty acids.

  • Sample Preparation: Accurately weigh the sample containing cis-10-Nonadecenoic acid into a screw-cap vial.

  • Reagent Preparation: Prepare a solution of 1.25 M HCl in anhydrous methanol. This can be done by slowly adding acetyl chloride to cold, anhydrous methanol.

  • Derivatization: Add the methanolic HCl to the sample, cap the vial tightly, and let it stand at room temperature overnight.

  • Extraction: Add hexane and a small amount of water to the vial. Vortex thoroughly and then centrifuge to separate the layers.

  • Analysis: Carefully transfer the upper hexane layer containing the fatty acid methyl esters (or in this case, the ethyl ester if starting with the acid and using ethanolic HCl) to a new vial for GC-MS analysis.

Visualizations

Isomerization_Pathway cluster_cis Cis Isomer cluster_trans Trans Isomer Ethyl_10(Z)-nonadecenoate Ethyl 10(Z)-nonadecenoate Ethyl_10(E)-nonadecenoate Ethyl 10(E)-nonadecenoate Ethyl_10(Z)-nonadecenoate->Ethyl_10(E)-nonadecenoate Isomerization Energy_Input Energy Input (Heat, Light, Catalysts) Energy_Input->Ethyl_10(Z)-nonadecenoate

Caption: The isomerization pathway of Ethyl 10(Z)-nonadecenoate.

Experimental_Workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample Ethyl 10(Z)-nonadecenoate Sample Storage Inert Atmosphere, Freezer, Dark Sample->Storage Derivatization Cold Derivatization (Room Temp) Storage->Derivatization Extraction Liquid-Liquid Extraction Derivatization->Extraction GC_Injection GC Injection (Low Temp) Extraction->GC_Injection Separation Highly Polar Capillary Column GC_Injection->Separation Detection MS or FID Separation->Detection Quantification Quantification of Isomers Detection->Quantification

Caption: Recommended workflow for analyzing Ethyl 10(Z)-nonadecenoate.

Troubleshooting_Tree Start Isomerization Suspected? Check_Temp Review Sample Prep & GC Temperatures Start->Check_Temp High_Temp Temperatures > 90°C? Check_Temp->High_Temp Lower_Temp Implement Cold Derivatization & Optimize GC Program High_Temp->Lower_Temp Yes Check_Contaminants Check for Catalytic Contaminants (Acids, Metals) High_Temp->Check_Contaminants No Resolved Problem Resolved Lower_Temp->Resolved Contaminants_Found Contaminants Present? Check_Contaminants->Contaminants_Found Purify_Sample Use High Purity Solvents & Inert Atmosphere Contaminants_Found->Purify_Sample Yes Check_Column Review GC Column Polarity Contaminants_Found->Check_Column No Purify_Sample->Resolved Column_Polarity Using Highly Polar Column? Check_Column->Column_Polarity Install_Polar_Column Install Appropriate Highly Polar Column Column_Polarity->Install_Polar_Column No Column_Polarity->Resolved Yes Install_Polar_Column->Resolved

Caption: A decision tree for troubleshooting isomerization issues.

References

Optimization

Technical Support Center: Analysis of Long-Chain Unsaturated Esters

Welcome to the technical support center for the analysis of long-chain unsaturated esters. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug dev...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the analysis of long-chain unsaturated esters. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges in their experiments.

Troubleshooting Guides

This section addresses specific problems you may encounter during the analysis of long-chain unsaturated esters, offering step-by-step guidance to identify and resolve the issue.

Issue 1: Poor Chromatographic Peak Shape (Peak Tailing)

Q: My chromatogram shows significant peak tailing for my long-chain unsaturated ester analytes. What are the potential causes and how can I fix this?

A: Peak tailing is a common problem in the chromatography of long-chain esters and can lead to inaccurate quantification.[1][2] The primary causes are often related to sample solubility, interactions with the analytical column, or improper instrument parameters.

Initial Assessment:

  • Is the tailing present for all peaks or only the long-chain esters? If all peaks are tailing, the issue is likely systemic (e.g., extra-column volume).[2] If it's specific to your analytes, the cause is more likely related to chemical interactions.[2]

  • Is the sample completely dissolved? Poor solubility in the injection solvent is a major contributor to peak tailing for these hydrophobic molecules.[1]

Troubleshooting Workflow:

G start Peak Tailing Observed all_peaks All Peaks Tailing? start->all_peaks ester_peaks Ester-Specific Tailing all_peaks->ester_peaks No system_issue System Issue all_peaks->system_issue Yes sample_solubility Sample Solubility Issue? ester_peaks->sample_solubility check_connections Check for Dead Volume (tubing, fittings) system_issue->check_connections column_void Inspect Column for Voids/ Contamination check_connections->column_void solvent_match Match Sample Solvent to Mobile Phase (HPLC) or use Volatile Solvent (GC) sample_solubility->solvent_match Yes column_interaction Column Interaction? sample_solubility->column_interaction No sonicate_warm Gently Warm or Sonicate Sample to Aid Dissolution solvent_match->sonicate_warm end Peak Shape Improved sonicate_warm->end use_guard_column Use a Guard Column column_interaction->use_guard_column Yes method_params Method Parameter Issue? column_interaction->method_params No change_column Select Appropriate Column (e.g., highly polar for FAMEs) use_guard_column->change_column change_column->end increase_temp Increase Injector/Oven Temperature (GC) method_params->increase_temp Yes reduce_volume Reduce Injection Volume method_params->reduce_volume No mobile_phase Increase Organic Modifier % in Mobile Phase (HPLC) increase_temp->mobile_phase mobile_phase->end reduce_volume->end

Troubleshooting workflow for peak tailing.

Recommended Actions:

Problem AreaRecommended ActionRationale
Sample Solubility Ensure the sample is fully dissolved in a solvent compatible with the initial mobile phase (HPLC) or a volatile solvent like hexane (B92381) for GC.[1]Incomplete dissolution at the point of injection is a primary cause of peak distortion for hydrophobic long-chain esters.[1]
Gently warm or sonicate the sample to aid dissolution, being mindful of potential degradation of unsaturated compounds.[1]These techniques can help break down solute aggregates.[1]
Column Interactions Use a guard column, especially when analyzing samples from complex matrices.[2]A guard column protects the analytical column from strongly retained impurities that can cause peak tailing.[2]
For GC analysis of Fatty Acid Methyl Esters (FAMEs), use a highly polar cyanopropyl silicone column for detailed separations, including cis/trans isomers.[3]The choice of stationary phase is critical for resolving complex mixtures of long-chain fatty acid esters.[3]
Method Parameters For GC, increase the injector temperature to ensure rapid volatilization of the long-chain esters.[1]Incomplete volatilization can lead to band broadening and tailing peaks.
For HPLC, increase the percentage of the organic modifier in the mobile phase to improve elution of hydrophobic compounds.[2]Insufficient elution strength can cause peak broadening and tailing.[2]
Reduce the injection volume to avoid overloading the column.[1]Column overload can lead to distorted peak shapes.[1]
Issue 2: Analyte Instability (Oxidation and Isomerization)

Q: I suspect my unsaturated esters are degrading during analysis, leading to extra peaks and inaccurate quantification. How can I prevent this?

A: Long-chain unsaturated esters are susceptible to oxidation and isomerization, particularly at high temperatures and in the presence of oxygen or catalysts.[4][5] These reactions can alter the chemical structure of your analytes, leading to the formation of artifacts that complicate analysis.

Key Considerations:

  • Sample Preparation: The derivatization method can introduce artifacts. For instance, using high concentrations of boron trifluoride-methanol can cause methoxy (B1213986) artifacts by addition across double bonds.[6]

  • Thermal Stress: High temperatures in the GC inlet or oven can induce cis/trans isomerization of double bonds.[5] Studies have shown that the formation of trans isomers of linoleic acid increases significantly at temperatures above 140°C.[5]

  • Oxidation: Exposure to air, especially at elevated temperatures, can lead to the formation of hydroperoxides, which can then break down into a variety of secondary oxidation products like aldehydes and ketones.[5][7]

Logical Relationship of Instability Factors:

G cluster_causes Causes cluster_effects Effects cluster_results Analytical Outcome high_temp High Temperature (GC Inlet/Oven) isomerization Cis/Trans Isomerization high_temp->isomerization oxidation Oxidation (Hydroperoxides) high_temp->oxidation oxygen Oxygen Exposure oxygen->oxidation harsh_reagents Harsh Derivatization Reagents (e.g., high % BF3) artifacts Derivatization Artifacts (e.g., methoxy adducts) harsh_reagents->artifacts extra_peaks Extra/Ghost Peaks isomerization->extra_peaks oxidation->extra_peaks artifacts->extra_peaks quant_error Inaccurate Quantification extra_peaks->quant_error misidentification Misidentification of Analytes extra_peaks->misidentification

Factors leading to analyte instability.

Preventative Measures:

StrategyRecommended ActionRationale
Sample Preparation Use milder derivatization methods, such as methanolic hydrogen chloride at 50°C overnight, for preparing FAMEs.[6]This avoids the harsh conditions that can create artifacts with reagents like boron trifluoride.[6]
Handle samples under an inert atmosphere (e.g., nitrogen) whenever possible.This minimizes exposure to oxygen, reducing the risk of oxidation.
Chromatography Use the lowest possible injector and oven temperatures that still provide good chromatography.Minimizes thermal stress on the analytes, reducing the likelihood of isomerization.[5]
Consider using ionic liquid GC columns, which can offer improved resolution and shorter retention times, potentially at lower temperatures.[8]These columns can provide unique selectivity for unsaturated esters.[8]
General Handling Store samples at low temperatures (e.g., -20°C) and under nitrogen to prevent degradation before analysis.[5]Protects the integrity of the unsaturated esters over time.

Frequently Asked Questions (FAQs)

Q1: What is the best way to prepare fatty acid methyl esters (FAMEs) for GC analysis?

A1: There are several methods for preparing FAMEs, each with its own advantages and disadvantages. The choice depends on the nature of your sample (e.g., free fatty acids vs. triglycerides).[9]

  • Acid-catalyzed reactions (e.g., with methanolic HCl or BF3 in methanol) are versatile and work on free fatty acids and glycerides.[9] However, care must be taken with reagents like BF3, as harsh conditions can produce artifacts.[6]

  • Base-catalyzed reactions (e.g., with NaOH or KOH in methanol) are very fast but do not work on free fatty acids.[9]

  • Diazomethane is effective but is also toxic and explosive, and can produce byproducts.[6][9]

A commonly used and reliable method involves refluxing the lipid sample with 5% anhydrous hydrogen chloride in methanol.[6]

Q2: I'm having trouble getting a good signal in my mass spectrometer. What should I check?

A2: Poor signal intensity in mass spectrometry can stem from several factors.[10]

  • Sample Concentration: Ensure your sample is appropriately concentrated. If it's too dilute, the signal will be weak; if it's too concentrated, you may experience ion suppression.[10]

  • Ionization Efficiency: The choice of ionization technique (e.g., ESI, APCI) can significantly impact signal intensity. Experiment to find the optimal method for your specific esters.[10]

  • Instrument Tuning and Calibration: Regularly tune and calibrate your mass spectrometer to ensure it is operating at peak performance.[10][11] This includes checking the ion source, mass analyzer, and detector settings.[10]

  • Matrix Effects: If your sample is in a complex matrix, other components can suppress the ionization of your target analytes. Consider additional sample cleanup steps or adjusting your chromatographic method to better separate the esters from interfering compounds.[12]

Q3: How do I choose the right GC column for separating a complex mixture of long-chain unsaturated esters?

A3: Proper column selection is critical for resolving complex mixtures of fatty acid esters.[3] The key is the stationary phase.

  • Polyethylene Glycol (PEG) phases (e.g., DB-Wax) are good for general-purpose separation of FAMEs by carbon chain length and degree of unsaturation. However, they are generally not suitable for resolving cis and trans isomers.[3]

  • Highly polar cyanopropyl silicone phases (e.g., DB-23, HP-88) are the columns of choice for detailed FAME analysis, especially when you need to separate cis and trans isomers, which is often a requirement for nutritional and clinical studies.[3]

Q4: Can I analyze long-chain unsaturated esters without derivatization?

A4: While it is possible to analyze underivatized fatty acids, it is generally not recommended for GC analysis. Free fatty acids tend to have poor peak shape and long retention times due to their polarity and potential for adsorption to active sites in the GC system.[9] Derivatization to their methyl esters (FAMEs) is a common technique to improve their volatility and chromatographic behavior, resulting in more reproducible data.[1][9] For HPLC analysis, derivatization is less critical, but may still be employed to improve detection sensitivity (e.g., by adding a UV-active or fluorescent tag).

Experimental Protocols

Protocol: Preparation of Fatty Acid Methyl Esters (FAMEs) using Methanolic HCl

This protocol is adapted from established acid-catalyzed esterification procedures.[6]

Materials:

  • Lipid sample (e.g., 10-20 mg)

  • 5% Anhydrous Methanolic HCl (prepared by carefully bubbling dry HCl gas into dry methanol, or by the slow addition of acetyl chloride to cooled, dry methanol)

  • Hexane (or other suitable nonpolar solvent)

  • Saturated Sodium Chloride solution

  • Glass reaction vials with PTFE-lined caps

  • Heating block or water bath

Procedure:

  • Place the lipid sample into a glass reaction vial.

  • Add a 100-fold excess of 5% methanolic HCl to the sample (e.g., 2-4 mL for a 20 mg sample).

  • Securely cap the vial and place it in a heating block or water bath set to 50°C.

  • Allow the reaction to proceed overnight (or for at least 2 hours with refluxing for transesterification). For free fatty acids alone, 30 minutes at 50°C may be sufficient.[6]

  • After cooling to room temperature, add 1-2 mL of water to the vial to stop the reaction.

  • Add 1-2 mL of hexane to the vial to extract the FAMEs.

  • Vortex the mixture thoroughly for 30 seconds.

  • Allow the layers to separate. The upper hexane layer contains the FAMEs.

  • Carefully transfer the upper hexane layer to a clean vial for analysis.

  • For samples with high water content, a wash with a saturated NaCl solution can help to break emulsions and remove excess water from the organic layer.

Safety Note: Always work in a fume hood and wear appropriate personal protective equipment when handling reagents like methanolic HCl and organic solvents.

References

Troubleshooting

Improving the robustness of analytical methods for Ethyl 10(Z)-nonadecenoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the analysis of Ethyl 10(Z)-nonadecenoate. Our goal is to help you imp...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the analysis of Ethyl 10(Z)-nonadecenoate. Our goal is to help you improve the robustness and reliability of your analytical methods.

Troubleshooting Guides

This section is designed to help you diagnose and resolve specific issues you may encounter during the chromatographic analysis of Ethyl 10(Z)-nonadecenoate.

Issue 1: Poor Peak Shape (Tailing or Fronting) in GC Analysis

  • Question: My gas chromatography (GC) peak for Ethyl 10(Z)-nonadecenoate is showing significant tailing. What are the potential causes and how can I fix it?

  • Answer: Peak tailing for long-chain unsaturated esters like Ethyl 10(Z)-nonadecenoate in GC is a common issue. Here are the likely causes and recommended actions:

    • Active Sites in the Injection Port or Column: The long chain and the ester group can interact with active sites (e.g., silanol (B1196071) groups) in the GC system.

      • Solution:

        • Deactivated Inlet Liner: Ensure you are using a high-quality, deactivated inlet liner. Replace the liner regularly.

        • Column Conditioning: Properly condition the GC column according to the manufacturer's instructions to passivate active sites.

        • Column Choice: A column with a more inert stationary phase can reduce interactions.

    • Insufficient Volatilization: The compound may not be fully and instantaneously vaporizing in the injector.

      • Solution:

        • Increase Injector Temperature: Gradually increase the injector temperature. Be cautious not to exceed the compound's degradation temperature.

        • Solvent Choice: Use a volatile solvent like hexane (B92381) or heptane (B126788) for your sample.

    • Column Overload: Injecting too much sample can lead to peak distortion.

      • Solution:

        • Reduce Injection Volume: Try reducing the amount of sample injected onto the column.

        • Dilute the Sample: If reducing the injection volume is not feasible, dilute your sample.

Issue 2: Baseline Noise or Drift in HPLC Analysis

  • Question: I am observing a noisy or drifting baseline during the HPLC analysis of Ethyl 10(Z)-nonadecenoate. What could be the problem?

  • Answer: An unstable baseline in HPLC can obscure peaks and affect quantification. Consider the following causes:

    • Mobile Phase Issues:

      • Inadequate Degassing: Dissolved gases in the mobile phase can cause bubbles that lead to baseline noise.

        • Solution: Ensure your mobile phase is thoroughly degassed using an online degasser, sonication, or helium sparging.

      • Contamination: Impurities in the mobile phase solvents or additives can contribute to a noisy or drifting baseline.

        • Solution: Use high-purity HPLC-grade solvents and reagents.

    • Detector Problems:

      • Dirty Flow Cell: Contaminants can accumulate in the detector flow cell.

        • Solution: Flush the flow cell with a strong, appropriate solvent.

      • Fluctuating Lamp: The detector lamp may be nearing the end of its life.

        • Solution: Check the lamp's energy output and replace it if necessary.

    • Column Contamination: Buildup of non-eluting compounds on the column can cause baseline drift.

      • Solution: Wash the column with a strong solvent. If the problem persists, consider replacing the column.

Frequently Asked Questions (FAQs)

Sample Preparation

  • Q1: What is the best way to prepare a sample of Ethyl 10(Z)-nonadecenoate from a complex matrix like a biological tissue or an oil?

  • A1: For complex matrices, a sample cleanup and extraction procedure is crucial. A common approach involves:

    • Homogenization: Homogenize the sample in a suitable solvent.

    • Liquid-Liquid Extraction (LLE): Use a nonpolar solvent like hexane or a mixture of hexane and isopropanol (B130326) to extract the lipid fraction containing Ethyl 10(Z)-nonadecenoate.

    • Solid-Phase Extraction (SPE): For further cleanup, an SPE cartridge (e.g., silica (B1680970) or C18) can be used to remove more polar or nonpolar interferences.[1][2][3]

Method Robustness

  • Q2: How can I test the robustness of my HPLC method for Ethyl 10(Z)-nonadecenoate?

  • A2: Method robustness ensures that small, deliberate variations in method parameters do not significantly affect the results.[4][5][6] Key parameters to investigate include:

    • Mobile Phase Composition: Vary the ratio of organic solvent to aqueous phase by a small amount (e.g., ±2%).[5][7]

    • pH of the Mobile Phase: Adjust the pH by ±0.2 units.

    • Column Temperature: Vary the temperature by ±5°C.

    • Flow Rate: Adjust the flow rate by ±10%.[5]

    • Wavelength: Vary the detection wavelength by ±2 nm.[6][8]

Stability

  • Q3: Is Ethyl 10(Z)-nonadecenoate prone to degradation during analysis?

  • A3: As an unsaturated ester, Ethyl 10(Z)-nonadecenoate can be susceptible to oxidation, especially at the double bond.

    • To minimize degradation:

      • Store standards and samples at low temperatures, preferably under an inert atmosphere (e.g., nitrogen or argon).

      • Avoid prolonged exposure to light and air.

      • Consider adding an antioxidant like BHT to your samples if compatible with your analytical method. In-use stability testing of your prepared samples is recommended to determine how long they can be stored before analysis without significant changes in concentration.[9]

Data Presentation

Table 1: Example GC-MS Parameters for Ethyl 10(Z)-nonadecenoate Analysis

ParameterSetting
GC System Agilent 8890 GC or equivalent
Column DB-5MS (30 m x 0.25 mm, 0.25 µm) or similar
Injector Temperature 250°C
Injection Volume 1 µL (splitless)
Carrier Gas Helium at 1.0 mL/min
Oven Program Initial 100°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min
MS System Agilent 7000D MS/MS or equivalent
Ionization Mode Electron Impact (EI) at 70 eV
Source Temperature 230°C
Transfer Line Temp 280°C
Scan Range 50-500 m/z

Table 2: Example HPLC Parameters for Ethyl 10(Z)-nonadecenoate Analysis

ParameterSetting
HPLC System Agilent 1260 Infinity II or equivalent
Column C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase Acetonitrile:Water (90:10 v/v)
Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 µL
Detector UV-Vis Diode Array Detector (DAD)
Detection Wavelength 205 nm

Experimental Protocols

Protocol 1: GC-MS Analysis of Ethyl 10(Z)-nonadecenoate

  • Sample Preparation:

    • Accurately weigh the sample.

    • If in a complex matrix, perform extraction as described in FAQ Q1.

    • Dissolve the final extract or pure standard in hexane to a known concentration.

  • GC-MS System Setup:

    • Set up the GC-MS system according to the parameters in Table 1.

    • Perform a blank injection with hexane to ensure the system is clean.

  • Analysis:

    • Inject the prepared sample onto the GC-MS system.

    • Acquire the data.

  • Data Processing:

    • Identify the peak for Ethyl 10(Z)-nonadecenoate based on its retention time and mass spectrum.

    • Integrate the peak area for quantification.

Protocol 2: HPLC-UV Analysis of Ethyl 10(Z)-nonadecenoate

  • Sample Preparation:

    • Prepare the sample as described in Protocol 1, but dissolve the final extract or standard in the mobile phase (Acetonitrile:Water).

    • Filter the sample through a 0.45 µm syringe filter before injection.

  • HPLC System Setup:

    • Equilibrate the HPLC system with the mobile phase (Table 2) until a stable baseline is achieved.

  • Analysis:

    • Inject the filtered sample.

    • Run the analysis and collect the chromatogram.

  • Data Processing:

    • Identify the peak corresponding to Ethyl 10(Z)-nonadecenoate by its retention time.

    • Use the peak area for quantification against a calibration curve.

Visualizations

Troubleshooting_Workflow start Problem Observed (e.g., Poor Peak Shape, Baseline Noise) check_chromatography_type GC or HPLC? start->check_chromatography_type gc_issue GC Issue check_chromatography_type->gc_issue GC hplc_issue HPLC Issue check_chromatography_type->hplc_issue HPLC check_peak_shape Poor Peak Shape? gc_issue->check_peak_shape check_baseline Baseline Noise/Drift? hplc_issue->check_baseline check_injector Check Injector: - Temp - Liner - Septum check_peak_shape->check_injector Yes check_column_gc Check Column: - Conditioning - Bleed - Overload check_injector->check_column_gc solution Problem Resolved check_column_gc->solution check_mobile_phase Check Mobile Phase: - Degassing - Purity - Composition check_baseline->check_mobile_phase Yes check_detector Check Detector: - Lamp - Flow Cell check_mobile_phase->check_detector check_column_hplc Check Column: - Contamination - Equilibration check_detector->check_column_hplc check_column_hplc->solution

Caption: A troubleshooting workflow for common GC and HPLC issues.

Robustness_Testing_Pathway start HPLC Method for Ethyl 10(Z)-nonadecenoate parameters Select Key Parameters to Vary start->parameters param1 Mobile Phase Composition (±2%) parameters->param1 param2 Column Temperature (±5°C) parameters->param2 param3 Flow Rate (±10%) parameters->param3 param4 Detection Wavelength (±2 nm) parameters->param4 analysis Analyze Results: - Retention Time - Peak Area - Resolution param1->analysis param2->analysis param3->analysis param4->analysis outcome Method is Robust analysis->outcome No Significant Change

References

Optimization

Technical Support Center: Purity Assessment of Synthetic Ethyl 10(Z)-nonadecenoate

This technical support center provides guidance for researchers, scientists, and drug development professionals on overcoming the challenges associated with the purity assessment of synthetic Ethyl 10(Z)-nonadecenoate. F...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals on overcoming the challenges associated with the purity assessment of synthetic Ethyl 10(Z)-nonadecenoate.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in determining the purity of synthetic Ethyl 10(Z)-nonadecenoate?

The main challenges in assessing the purity of synthetic Ethyl 10(Z)-nonadecenoate revolve around the detection and quantification of closely related impurities, particularly geometric and positional isomers. Due to their similar physicochemical properties, these isomers can be difficult to separate using standard chromatographic techniques.[1]

Potential Impurities Include:

  • Geometric Isomer (trans): Ethyl 10(E)-nonadecenoate is the trans isomer and a common impurity that can arise during synthesis or through isomerization.

  • Positional Isomers: Isomers where the double bond is located at a different position along the carbon chain (e.g., Ethyl 9(Z)-nonadecenoate or Ethyl 11(Z)-nonadecenoate) can also be present.

  • Saturated Analogs: Ethyl nonadecanoate, the fully saturated counterpart, may be present as an impurity from the starting materials or as a byproduct.

  • Other Fatty Acid Esters: Contamination with other long-chain fatty acid ethyl esters of similar chain length can occur.

Q2: Which analytical technique is best suited for separating the geometric isomers (cis/trans) of Ethyl 10(Z)-nonadecenoate?

Gas chromatography (GC) using a highly polar cyanopropyl capillary column is considered the gold standard for the separation of cis and trans isomers of fatty acid esters.[2][3] The high polarity of the stationary phase allows for differential interaction with the isomers based on the geometry of their double bonds, enabling their separation.[2]

Q3: Can High-Performance Liquid Chromatography (HPLC) be used for purity assessment?

Yes, HPLC can be a valuable tool, particularly for preparative separations and for the analysis of non-volatile impurities. Silver-ion HPLC (Ag+-HPLC) is a specialized technique that is highly effective in separating unsaturated fatty acid esters based on the number, position, and geometry of their double bonds.[4][5] Reversed-phase HPLC can also be used, but separation of geometric isomers on standard C18 columns can be challenging due to their similar hydrophobicity.[1]

Q4: How can Nuclear Magnetic Resonance (NMR) spectroscopy contribute to the purity assessment?

¹H NMR spectroscopy is a powerful non-destructive technique for the structural confirmation and quantitative analysis of Ethyl 10(Z)-nonadecenoate.[6][7] It can be used to:

  • Confirm the presence of the ethyl ester group and the double bond.

  • Determine the ratio of cis to trans isomers by integrating the distinct signals of the olefinic protons.

  • Quantify the overall purity of the sample when using an internal standard.[7]

Troubleshooting Guides

Gas Chromatography (GC) Analysis
Issue Potential Cause(s) Troubleshooting Step(s)
Poor separation of cis/trans isomers Inadequate column polarity.Use a highly polar cyanopropyl stationary phase column (e.g., SP-2560 or equivalent).[2]
Incorrect oven temperature program.Optimize the temperature program with a slow ramp rate to enhance resolution.
Peak tailing Active sites in the injector liner or column.[8]Use a deactivated liner and ensure the column is properly conditioned.[8]
Contamination of the GC column.[8]Bake out the column at a high temperature (within its limits) or trim the first few centimeters of the column.[9]
Ghost peaks Contamination in the carrier gas, syringe, or injector.Use high-purity carrier gas with appropriate traps. Clean the syringe and injector port.[10]
Broad peaks Sample overload.Dilute the sample or reduce the injection volume.[11]
Column flow rate is not optimal.Adjust the carrier gas flow rate to the column's optimal linear velocity.[11]
High-Performance Liquid Chromatography (HPLC) Analysis
Issue Potential Cause(s) Troubleshooting Step(s)
Co-elution of isomers Inappropriate column chemistry for isomer separation.For geometric isomers, consider using a silver-ion (Ag+) column.[5] For positional isomers, a highly shape-selective column (e.g., cholesteryl-bonded phase) may be effective.[1]
Mobile phase composition is not optimized.Adjust the mobile phase composition and gradient to improve resolution.
Peak fronting Column overload.Reduce the sample concentration or injection volume.
Poor sample solubility in the mobile phase.Ensure the sample is fully dissolved in a solvent compatible with the mobile phase.
Baseline noise or drift Contaminated mobile phase or detector.Filter all mobile phases and flush the system. Clean the detector cell.
Air bubbles in the system.Degas the mobile phase and purge the pump.

Experimental Protocols

Protocol 1: GC-FID Analysis for Geometric Isomer Purity

This protocol is designed for the separation and quantification of the cis (Z) and trans (E) isomers of Ethyl nonadecenoate.

1. Sample Preparation:

  • Accurately weigh approximately 10 mg of the Ethyl 10(Z)-nonadecenoate sample.
  • Dissolve the sample in 1 mL of hexane (B92381) or isooctane.

2. GC System and Conditions:

  • GC System: Gas chromatograph equipped with a Flame Ionization Detector (FID) and a split/splitless injector.
  • Column: Highly polar cyanopropyl capillary column (e.g., SP-2560, 100 m x 0.25 mm ID, 0.20 µm film thickness).[2]
  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).
  • Injector Temperature: 250 °C.
  • Injection Volume: 1 µL.
  • Split Ratio: 50:1.[8]
  • Oven Temperature Program:
  • Initial temperature: 150 °C, hold for 1 min.
  • Ramp: 2 °C/min to 220 °C.
  • Hold at 220 °C for 20 min.
  • Detector Temperature: 280 °C.[8]

3. Data Analysis:

  • Identify the peaks corresponding to the trans and cis isomers based on their retention times (trans isomers typically elute before cis isomers on polar columns).[2]
  • Calculate the percentage purity by peak area normalization.

Protocol 2: ¹H NMR for Purity and Isomer Ratio Determination

This protocol provides a method for structural confirmation and quantification of purity and isomeric ratio.

1. Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the Ethyl 10(Z)-nonadecenoate sample.
  • Dissolve the sample in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃).
  • For quantitative analysis, add a known amount of a suitable internal standard (e.g., dimethyl terephthalate).

2. NMR Acquisition:

  • Spectrometer: 400 MHz or higher NMR spectrometer.
  • Experiment: Standard ¹H NMR experiment.
  • Key Parameters for Quantitative Analysis:
  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons of interest (typically 15-30 seconds for quantitative accuracy in lipids).[12]
  • Acquire a sufficient number of scans for a good signal-to-noise ratio.

3. Data Analysis:

  • Structural Confirmation:
  • ~5.3 ppm: Multiplet corresponding to the olefinic protons (-CH=CH-). The coupling constants can help confirm the cis (Z) geometry.
  • ~4.1 ppm: Quartet corresponding to the methylene (B1212753) protons of the ethyl group (-OCH₂CH₃).[13]
  • ~1.25 ppm: Triplet corresponding to the methyl protons of the ethyl group (-OCH₂CH₃).[13]
  • Purity Calculation (with internal standard): Compare the integral of a characteristic peak of the analyte (e.g., the -OCH₂CH₃ quartet) to the integral of a known peak from the internal standard.
  • Isomer Ratio: If both cis and trans isomers are present, their olefinic protons will have slightly different chemical shifts, allowing for their separate integration to determine the ratio.

Visualizations

Experimental_Workflow_GC cluster_prep Sample Preparation cluster_analysis GC-FID Analysis cluster_data Data Processing start Ethyl 10(Z)-nonadecenoate Sample dissolve Dissolve in Hexane start->dissolve inject Inject into GC dissolve->inject separation Separation on Cyanopropyl Column inject->separation detection FID Detection separation->detection chromatogram Generate Chromatogram detection->chromatogram integration Peak Integration chromatogram->integration calculation Calculate Purity integration->calculation end end calculation->end Purity Report

Caption: Workflow for GC-FID Purity Analysis.

Logical_Relationship_Isomer_Separation cluster_main Purity Assessment of Ethyl 10(Z)-nonadecenoate cluster_impurities Types of Impurities cluster_techniques Analytical Techniques for Separation main_compound Ethyl 10(Z)-nonadecenoate (cis isomer) impurity Potential Impurities geometric Geometric Isomer (trans) impurity->geometric positional Positional Isomers impurity->positional saturated Saturated Analog impurity->saturated gc GC with Polar Cyanopropyl Column geometric->gc Primary Method hplc Silver-Ion HPLC geometric->hplc nmr ¹H NMR Spectroscopy geometric->nmr Quantification positional->gc positional->hplc

References

Troubleshooting

Minimizing contamination in trace analysis of Ethyl 10(Z)-nonadecenoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing contamination during the trace analy...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing contamination during the trace analysis of Ethyl 10(Z)-nonadecenoate.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of contamination in the trace analysis of Ethyl 10(Z)-nonadecenoate?

A1: Common sources of contamination in trace lipid analysis include laboratory glassware, solvents, reagents, and plasticware such as pipette tips and centrifuge tubes.[1] The laboratory environment itself, including dust and airborne particles, can also contribute to sample contamination. For fatty acid ethyl esters (FAEEs), cross-contamination from other samples with high concentrations of similar compounds is also a significant risk.

Q2: How can I properly clean laboratory glassware to minimize contamination for trace analysis?

A2: A rigorous cleaning procedure is essential for trace analysis. For general glassware, it is recommended to first rinse with tap water immediately after use to prevent residues from drying.[2] Subsequently, wash with a phosphate-free laboratory detergent and hot water.[2][3] For trace organic analysis, it is crucial to then perform an acid rinse. Soaking glassware in a dilute nitric acid solution (e.g., 0.5%) for at least 8 hours is effective for removing organic contaminants.[4] After the acid soak, rinse profusely with deionized water (at least 4-5 times) and finally with high-purity solvent (e.g., methanol (B129727) or hexane) that will be used in the analysis. For glassware used in organic carbon analysis, ashing at 550°C for 4 hours after acid washing can be an effective final cleaning step.[5]

Q3: Can plasticware be a source of contamination?

A3: Yes, plasticware is a significant source of contamination, especially in the analysis of fatty acids and their esters. Plastic syringes and syringe filters have been identified as sources of C16:0 and C18:0 fatty acid contamination.[6] Phthalates and other plasticizers can also leach from plastic containers and interfere with the analysis. Whenever possible, use glass or stainless-steel equipment. If plasticware must be used, ensure it is made of high-purity, inert material and pre-rinse it with the analysis solvent.

Q4: What grade of solvents and reagents should be used?

A4: For trace analysis, it is imperative to use the highest purity solvents and reagents available (e.g., HPLC grade, LC-MS grade, or "for trace analysis" grade). These will have low levels of residual impurities that could interfere with the detection of Ethyl 10(Z)-nonadecenoate. It is also good practice to filter solvents before use, even if they are high purity.

Q5: How can I minimize contamination during sample preparation?

A5: Sample preparation is a critical step where contamination can be introduced.[1] To minimize this risk:

  • Work in a clean environment, such as a laminar flow hood, to reduce airborne contaminants.

  • Use clean, dedicated lab equipment for trace analysis.

  • Minimize the number of sample transfer steps.

  • Employ extraction techniques that are selective for the analyte of interest, such as solid-phase extraction (SPE), to remove matrix interferences.[1][7]

  • Always include method blanks (a sample that goes through the entire analytical process without the analyte) to monitor for contamination.

Troubleshooting Guide

IssuePossible CauseRecommended Solution
High background noise or interfering peaks in chromatograms. Contaminated glassware.Re-clean all glassware using the recommended acid wash protocol.[4][5]
Contaminated solvents or reagents.Use fresh, high-purity solvents and reagents. Filter solvents before use.
Contamination from plasticware.Replace plastic components (e.g., syringe filters, pipette tips) with glass or stainless-steel alternatives where possible.[6] Pre-rinse any necessary plasticware with solvent.
Analyte peaks detected in method blanks. Carryover from a previous high-concentration sample.Run several solvent blanks between samples to ensure the system is clean.
Contamination introduced during sample preparation.Review sample preparation steps and ensure a clean work environment. Prepare a new method blank to confirm the source of contamination.
Poor reproducibility of results. Inconsistent contamination levels between samples.Standardize all cleaning and sample handling procedures. Ensure all lab personnel are following the same protocols.
Matrix effects from the sample.Optimize the sample cleanup procedure. Consider using a more selective extraction method like SPE.[7]
Loss of analyte during sample preparation. Adsorption of the analyte onto glassware or plasticware.Silanize glassware to reduce active sites for adsorption. Minimize the use of plasticware.
Inefficient extraction.Optimize the extraction solvent and procedure. Techniques like accelerated solvent extraction (ASE) can improve recovery.[7]

Quantitative Data on Contamination

The following table summarizes data from a study on the contamination of C16:0 and C18:0 fatty acids from plastic syringes, which can be analogous to potential contamination issues with Ethyl 10(Z)-nonadecenoate.

Contamination SourceC16:0 Fatty Acid (ppm)C18:0 Fatty Acid (ppm)
Original Method (with plastic syringe)6.6 ± 1.28.9 ± 2.1
New Method (with glass syringe)2.6 ± 0.91.9 ± 0.8
Reduction in Contamination 61% 79%
Data adapted from a study on fatty acid contamination.[6]

Experimental Protocols

Protocol 1: General Glassware Cleaning for Trace Organic Analysis
  • Initial Rinse: Immediately after use, rinse glassware thoroughly with tap water.[2] Use a brush to remove any visible residues.[3]

  • Detergent Wash: Wash the glassware with a 2% solution of phosphate-free laboratory detergent in hot water.[2]

  • Tap Water Rinse: Rinse thoroughly with warm tap water to remove all detergent.[2]

  • Acid Wash: Submerge the glassware in a 10% hydrochloric acid or 0.5% nitric acid solution for at least one hour, or preferably overnight.[4][5]

  • Deionized Water Rinse: Rinse the glassware at least four times with distilled deionized water.[2][4]

  • Solvent Rinse: Rinse with a high-purity solvent (e.g., methanol, acetone, or hexane) that is compatible with your subsequent analysis.

  • Drying: Dry the glassware in an oven at a temperature appropriate for the glassware type. Avoid using paper towels to dry as they can leave fibrous residues.

  • Storage: Cover the openings of the clean glassware with aluminum foil and store in a clean, dust-free environment.[5]

Protocol 2: Solid-Phase Extraction (SPE) for Lipid Sample Cleanup
  • Column Conditioning: Condition the SPE cartridge (e.g., silica-based) by passing a specified volume of the elution solvent (e.g., hexane) through the column.

  • Equilibration: Equilibrate the cartridge with the sample solvent.

  • Sample Loading: Load the lipid extract onto the SPE cartridge. The flow rate should be slow and controlled to ensure proper binding of the analyte.

  • Washing: Wash the cartridge with a weak solvent to remove interfering compounds. The wash solvent should be strong enough to elute contaminants but weak enough to retain the analyte of interest.

  • Elution: Elute the Ethyl 10(Z)-nonadecenoate from the cartridge using a stronger solvent. Collect the eluate for analysis.

  • Evaporation and Reconstitution: Evaporate the elution solvent under a gentle stream of nitrogen and reconstitute the sample in the mobile phase to be used for chromatographic analysis.

Visualizations

Contamination_Minimization_Workflow cluster_pre_analysis Pre-Analysis Stage cluster_analysis Analysis Stage cluster_post_analysis Post-Analysis Stage glassware Glassware Cleaning (Acid Wash) sample_prep Sample Preparation (e.g., LLE, SPE) glassware->sample_prep solvent Solvent & Reagent Selection (High Purity) solvent->sample_prep environment Prepare Clean Work Environment environment->sample_prep instrument_prep Instrument Preparation (System Blank Runs) sample_prep->instrument_prep analysis Trace Analysis (e.g., GC-MS) instrument_prep->analysis data_review Data Review (Check Blanks) analysis->data_review troubleshooting Troubleshooting data_review->troubleshooting If Contamination Detected troubleshooting->glassware Re-evaluate

Caption: Workflow for minimizing contamination in trace analysis.

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to Analytical Methods for the Quantification of Ethyl 10(Z)-nonadecenoate

Workflow for Analytical Method Validation The validation of an analytical method is crucial to ensure the reliability and accuracy of quantitative data.[1][2][4] The general workflow for validating an analytical method f...

Author: BenchChem Technical Support Team. Date: December 2025

Workflow for Analytical Method Validation

The validation of an analytical method is crucial to ensure the reliability and accuracy of quantitative data.[1][2][4] The general workflow for validating an analytical method for Ethyl 10(Z)-nonadecenoate would follow a series of established steps to assess its performance and suitability.

Analytical Method Validation Workflow cluster_0 Method Development cluster_1 Method Validation cluster_2 Method Application Select Analytical Technique Select Analytical Technique Optimize Parameters Optimize Parameters Select Analytical Technique->Optimize Parameters Initial Setup Sample Preparation Protocol Sample Preparation Protocol Optimize Parameters->Sample Preparation Protocol Refinement Specificity & Selectivity Specificity & Selectivity Sample Preparation Protocol->Specificity & Selectivity Validation Start Linearity & Range Linearity & Range Specificity & Selectivity->Linearity & Range Accuracy & Precision Accuracy & Precision Linearity & Range->Accuracy & Precision LOD & LOQ LOD & LOQ Accuracy & Precision->LOD & LOQ Robustness Robustness LOD & LOQ->Robustness Stability Stability Robustness->Stability Routine Sample Analysis Routine Sample Analysis Stability->Routine Sample Analysis Method Approved Quality Control Quality Control Routine Sample Analysis->Quality Control

A generalized workflow for the validation of an analytical method.

Comparison of Analytical Methods

The following table summarizes the performance characteristics of two primary analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), based on validated methods for similar long-chain FAEEs. These parameters provide a benchmark for the expected performance of a method developed for Ethyl 10(Z)-nonadecenoate.

ParameterGas Chromatography-Mass Spectrometry (GC-MS)High-Performance Liquid Chromatography (HPLC-UV)
Principle Separation based on volatility and polarity, detection by mass-to-charge ratio.Separation based on polarity, detection by UV absorbance.
Typical Column Capillary columns (e.g., DB-Fast FAME, Restek Rtx-5ms).[5][6]Reversed-phase columns (e.g., C18).[7][8]
Mobile Phase Inert carrier gas (e.g., Helium).[6][9]Acetonitrile (B52724)/Water or Methanol/Water mixtures.[3][7][8]
Detector Mass Spectrometer (MS).[9]Ultraviolet (UV) Detector.[3][8]
Linearity (R²) Typically > 0.99.[10]Typically > 0.99.[7][8]
Limit of Detection (LOD) Can range from pg/mg to µg/mL depending on the sample matrix and instrumentation.[11][10][12]Generally in the µg/mL range.[7]
Limit of Quantification (LOQ) Can range from ng/g to µg/mL.[11][10]Generally in the µg/mL range.[7]
Precision (%RSD) Typically < 15%.[11][13]Typically < 5%.[7]
Accuracy/Recovery (%) Generally between 85-115%.[11]Generally between 98-102%.[7]
Sample Derivatization Often not required for ethyl esters, but may be used for fatty acids.[2]Not typically required.

Experimental Protocols

Below are detailed experimental protocols for GC-MS and HPLC-UV methods that can be adapted for the quantification of Ethyl 10(Z)-nonadecenoate.

This protocol is based on methods developed for the analysis of FAEEs in various matrices.[9][11]

a. Sample Preparation:

  • Accurately weigh the sample containing Ethyl 10(Z)-nonadecenoate.

  • Perform a liquid-liquid extraction using a suitable solvent system such as hexane (B92381) or a mixture of petroleum ether and diethyl ether.[14]

  • An internal standard (e.g., Ethyl Heptadecanoate) should be added prior to extraction for accurate quantification.[13]

  • The organic layer is separated, and the solvent is evaporated under a gentle stream of nitrogen.

  • The residue is reconstituted in a known volume of an appropriate solvent (e.g., hexane) for GC-MS analysis.

b. GC-MS Conditions:

  • Gas Chromatograph: Agilent 7890A or similar.

  • Column: DB-Fast FAME capillary column (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[5]

  • Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.[9]

  • Injector Temperature: 250 °C.[9]

  • Oven Temperature Program:

    • Initial temperature of 50 °C, hold for 1 minute.

    • Ramp to 200 °C at a rate of 25 °C/min.

    • Ramp to 240 °C at a rate of 3 °C/min and hold for 10 minutes.[9]

  • Mass Spectrometer: Agilent 5975C or similar.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[9]

  • Source Temperature: 230 °C.[9]

  • Quadrupole Temperature: 150 °C.[11]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions of Ethyl 10(Z)-nonadecenoate.

c. Validation Parameters to be Assessed:

  • Specificity: Analyze blank matrix samples to ensure no interfering peaks at the retention time of the analyte and internal standard.

  • Linearity: Prepare calibration standards of Ethyl 10(Z)-nonadecenoate at a minimum of five concentration levels and analyze them. Plot the peak area ratio (analyte/internal standard) against concentration and perform a linear regression analysis.

  • Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations on the same day (intra-day) and on different days (inter-day).

  • LOD and LOQ: Determine the signal-to-noise ratio for low concentration standards. A common approach is to define LOD as 3:1 and LOQ as 10:1 signal-to-noise ratio.[9]

  • Robustness: Evaluate the effect of small, deliberate variations in method parameters (e.g., oven temperature, flow rate).

This protocol is adapted from validated methods for other esters and can serve as a starting point.[7][8]

a. Sample Preparation:

  • Dissolve the sample in the mobile phase or a compatible solvent.

  • Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

b. HPLC-UV Conditions:

  • HPLC System: Agilent 1200 series or equivalent.[8]

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[7][8]

  • Mobile Phase: A mixture of acetonitrile and water (e.g., 85:15 v/v).[7] The exact ratio should be optimized for the best separation.

  • Flow Rate: 1.0 mL/min.[7]

  • Column Temperature: 30 °C.

  • Detector Wavelength: The wavelength should be selected based on the UV absorbance maximum of Ethyl 10(Z)-nonadecenoate. A starting point could be in the range of 210-225 nm.[7][8]

  • Injection Volume: 20 µL.

c. Validation Parameters to be Assessed:

  • Specificity: Inject a blank sample (mobile phase) and a matrix blank to ensure no interfering peaks.

  • Linearity: Prepare a series of standard solutions of Ethyl 10(Z)-nonadecenoate in the mobile phase and inject them. Construct a calibration curve by plotting peak area against concentration.

  • Accuracy and Precision: Prepare and analyze QC samples at three different concentration levels within the linear range.

  • LOD and LOQ: These can be determined based on the standard deviation of the response and the slope of the calibration curve or by the signal-to-noise ratio.

  • Robustness: Intentionally vary chromatographic conditions such as mobile phase composition, flow rate, and column temperature to assess the method's reliability.

By adapting and validating one of these established methodologies, researchers can develop a reliable and accurate method for the quantification of Ethyl 10(Z)-nonadecenoate to support their research and development activities.

References

Comparative

A Comparative Analysis of Insect Sex Pheromones: Benchmarking Ethyl Esters Against Other Chemical Classes

For researchers, scientists, and drug development professionals, the selection of an effective insect sex pheromone for pest management or research applications is a critical decision. This guide provides a comparative o...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the selection of an effective insect sex pheromone for pest management or research applications is a critical decision. This guide provides a comparative overview of Ethyl 10(Z)-nonadecenoate and other significant insect sex pheromones, with a focus on their chemical properties, biological activity, and application efficacy. Due to the limited specific data available for Ethyl 10(Z)-nonadecenoate, this guide will use the closely related and studied compound, Ethyl (Z)-9-hexadecenoate, as a representative for long-chain ethyl ester pheromones and compare it with other major classes of insect sex pheromones.

Insect sex pheromones are species-specific chemical signals vital for mate location and are broadly utilized in integrated pest management (IPM) programs for monitoring, mass trapping, and mating disruption.[1][2] The effectiveness of a pheromone is determined by several factors, including its chemical structure, volatility, and the specificity of the target insect's olfactory system.

Comparison of Pheromone Performance

The following table summarizes the performance characteristics of selected insect sex pheromones from different chemical classes, providing a baseline for comparison.

PheromoneChemical ClassTarget Insect(s)Attractancy (Male Response)SpecificityField Efficacy
Ethyl (Z)-9-hexadecenoate Ethyl EsterSyndipnus rubiginosus (a sawfly parasitoid)Optimum response at 300-1000 ng.[3]High; no cross-attraction to sympatric species demonstrated.[3]Effective for monitoring in field trials.[3]
Bombykol AlcoholBombyx mori (Silkworm moth)High; males exhibit a "flutter dance" at concentrations as low as 10⁻¹² µg/mL.[4]HighPrimarily used in research; potential for mating disruption.[5]
Disparlure EpoxideLymantria dispar (Gypsy moth)High; the (+) enantiomer is exclusively attractive to North American populations.[6]HighWidely and effectively used in mating disruption programs, with aerial applications of 75 g/ha suppressing populations.[7]
Gossyplure AcetatePectinophora gossypiella (Pink bollworm)High; a 1:1 mixture of (Z,Z)- and (Z,E)-isomers is most effective.[1]HighExtensively used for monitoring and mating disruption in cotton fields.[2][8]
(Z)-11-Hexadecenal & (Z)-9-Hexadecenal AldehydeHelicoverpa zea (Corn earworm)High; a blend of these two components is required for attraction.[9]Moderate; can attract other related species.Used in commercially available lures for monitoring in various crops.[10][11]
Ethyl (E,Z)-2,4-decadienoate (Pear Ester) Ethyl EsterCydia pomonella (Codling moth)Attracts both males and females, though male attraction is weaker than to the primary pheromone, codlemone.[12]ModerateUsed in combination with codlemone to enhance trap capture.[13][14]

Experimental Protocols

The evaluation of insect sex pheromones relies on standardized bioassays to determine their biological activity. Below are detailed methodologies for key experiments.

Electroantennography (EAG)

Objective: To measure the electrical response of an insect's antenna to a volatile compound, indicating its detection by olfactory receptor neurons.

Methodology:

  • Insect Preparation: An adult insect (typically a male for sex pheromones) is immobilized. The head is fixed, and one antenna is carefully excised at the base or left intact on the head.[15][16]

  • Electrode Placement: A recording electrode, a fine glass capillary filled with a conductive saline solution, is placed over the tip of the antenna. A reference electrode is inserted into the head or the base of the antenna.[17][18]

  • Stimulus Delivery: A continuous stream of purified and humidified air is passed over the antenna. A puff of air containing a known concentration of the pheromone is injected into the airstream for a short duration (e.g., 0.5-1 second).[15]

  • Data Recording and Analysis: The voltage difference between the two electrodes is amplified and recorded. The amplitude of the negative deflection (depolarization) in response to the stimulus is measured. A dose-response curve is typically generated by testing a range of pheromone concentrations.[15]

EAG_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis Insect Immobilize Insect Antenna Excise or Expose Antenna Insect->Antenna Electrodes Place Recording & Reference Electrodes Antenna->Electrodes Airflow Establish Continuous Airflow Electrodes->Airflow Stimulus Inject Pheromone Puff Airflow->Stimulus Record Record EAG Signal Stimulus->Record Measure Measure Depolarization Amplitude Record->Measure DoseResponse Generate Dose-Response Curve Measure->DoseResponse

Caption: Workflow for Electroantennography (EAG) bioassay.
Wind Tunnel Bioassay

Objective: To observe and quantify the upwind flight behavior of an insect towards a pheromone source in a controlled environment.

Methodology:

  • Wind Tunnel Setup: A wind tunnel (e.g., 200 cm length × 75 cm height × 75 cm width) is used with a controlled, laminar airflow (e.g., 30 cm/s). The tunnel is illuminated with dim red light for nocturnal insects.[19][20]

  • Pheromone Source: A specific dose of the synthetic pheromone is applied to a dispenser (e.g., a rubber septum or filter paper) and placed at the upwind end of the tunnel.[20]

  • Insect Release: Insects are acclimated to the tunnel conditions and then released from a platform at the downwind end.[21][22]

  • Behavioral Observation: The behavior of each insect is observed for a set period (e.g., 5 minutes). Key behaviors recorded include activation (wing fanning), take-off, oriented upwind flight, and contact with the pheromone source.[22]

  • Data Analysis: The percentage of insects exhibiting each behavior is calculated for different pheromone concentrations or blends to determine their attractiveness.

Wind_Tunnel_Pathway Start Insect at Rest (Downwind) Pheromone Pheromone Plume Detection Start->Pheromone Activation Activation (Wing Fanning) Pheromone->Activation TakeOff Take-Off Activation->TakeOff UpwindFlight Oriented Upwind Flight TakeOff->UpwindFlight SourceContact Source Contact (Upwind) UpwindFlight->SourceContact

Caption: Behavioral pathway of an insect in a wind tunnel bioassay.
Field Trapping

Objective: To evaluate the attractiveness of a pheromone lure under natural environmental conditions and to monitor insect populations.

Methodology:

  • Trap and Lure Preparation: A specific type of trap (e.g., Delta, bucket) is selected. A lure containing a precise amount of the synthetic pheromone is placed inside the trap.[23][24]

  • Experimental Design: Traps are deployed in the field in a randomized block design to account for spatial variability. A minimum distance (e.g., 50 meters) is maintained between different treatments to avoid interference.[25] Untreated (control) traps are included for comparison.

  • Trap Placement: Traps are typically placed at a height corresponding to the flight activity of the target insect.[26]

  • Data Collection: Traps are inspected at regular intervals (e.g., weekly), and the number of captured target insects is recorded. Lures are replaced periodically (e.g., every 4-5 weeks).[24]

  • Data Analysis: The mean number of insects captured per trap per day (or week) is calculated for each treatment. Statistical analysis is performed to compare the attractiveness of different pheromone lures or dosages.

Conclusion

While specific performance data for Ethyl 10(Z)-nonadecenoate remains elusive in publicly available literature, the study of related ethyl esters like Ethyl (Z)-9-hexadecenoate and the pear ester demonstrates their potential as effective insect attractants. The comparison with other chemical classes of pheromones highlights that the efficacy is highly dependent on the target species and the specific ecological context. For researchers and professionals in drug and pesticide development, a thorough evaluation using standardized protocols such as EAG, wind tunnel bioassays, and field trapping is essential to identify and optimize pheromone-based pest management strategies. The provided methodologies offer a robust framework for such evaluations.

References

Validation

Cross-reactivity studies of Ethyl 10(Z)-nonadecenoate in different species

For Researchers, Scientists, and Drug Development Professionals Disclaimer: As of December 2025, a comprehensive literature search has revealed no specific cross-reactivity studies conducted on Ethyl 10(Z)-nonadecenoate...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of December 2025, a comprehensive literature search has revealed no specific cross-reactivity studies conducted on Ethyl 10(Z)-nonadecenoate in different species. The following guide provides a comparative framework based on the known biological activities of its parent fatty acid, the general immunomodulatory properties of fatty acid esters, and a proposed experimental design for future cross-reactivity investigations.

Introduction

Ethyl 10(Z)-nonadecenoate is an ethyl ester of the C19:1 monounsaturated fatty acid, cis-10-Nonadecenoic acid. While direct immunological data for the ethyl ester is lacking, its parent compound has demonstrated biological activity. Research has shown that cis-10-Nonadecenoic acid can inhibit the proliferation of HL-60 cells and prevent the production of tumor necrosis factor induced by lipopolysaccharides in mouse macrophages.[1] Furthermore, long-chain fatty acids, including cis-10-nonadecenoic acid, have been observed to inhibit p53 activity.[1]

Fatty acids and their esters are known to act as modulators of the immune response.[2] The nature of this modulation can vary significantly depending on the specific fatty acid, with effects ranging from anti-inflammatory to pro-inflammatory.[2][3] Given that lipids can be recognized by the immune system and that antibodies raised against one fatty acid can cross-react with others, understanding the potential cross-reactivity of Ethyl 10(Z)-nonadecenoate is crucial for its development as a therapeutic or research agent.[4]

Comparative Immunomodulatory Effects of Fatty Acids

In the absence of direct data for Ethyl 10(Z)-nonadecenoate, this table summarizes the known immunomodulatory effects of different classes of fatty acids, which can serve as a preliminary guide to potential biological activities.

Fatty Acid ClassExamplesReported Immunomodulatory EffectsSpecies Studied (Examples)
Saturated Fatty Acids (SFAs) Palmitic acid, Stearic acidPro-inflammatory; can induce IL-1β secretion; associated with M1 macrophage polarization.[3][4]Human, Mouse[3][4]
Monounsaturated Fatty Acids (MUFAs) Oleic acidCan counteract the pro-inflammatory effects of SFAs; promote regulatory and suppressive functions in T and B lymphocytes.[3]Human[3]
Omega-3 Polyunsaturated Fatty Acids (n-3 PUFAs) Eicosapentaenoic acid (EPA), Docosahexaenoic acid (DHA)Generally anti-inflammatory and immunomodulatory; can reduce CD4+ T cell activation.[2][3]Mouse, Human[2][3][5]
Omega-6 Polyunsaturated Fatty Acids (n-6 PUFAs) Linoleic acidCan promote inflammatory pathways.[2]General (Review)[2]

Proposed Experimental Protocols for Cross-Reactivity Studies

To address the current knowledge gap, a detailed investigation into the cross-reactivity of Ethyl 10(Z)-nonadecenoate is necessary. Below are proposed methodologies for key experiments.

Antibody Production and Purification
  • Antigen Preparation: Conjugate Ethyl 10(Z)-nonadecenoate to a carrier protein such as bovine serum albumin (BSA) or keyhole limpet hemocyanin (KLH) to render it immunogenic.

  • Immunization: Immunize a host species (e.g., rabbits or mice) with the Ethyl 10(Z)-nonadecenoate-carrier conjugate emulsified in a suitable adjuvant (e.g., Freund's adjuvant) over a period of several weeks.

  • Antibody Titer Monitoring: Periodically collect blood samples and measure the antibody titer against the conjugate using an enzyme-linked immunosorbent assay (ELISA).

  • Antibody Purification: Once a high titer is achieved, purify the polyclonal antibodies from the serum using affinity chromatography with the immobilized antigen.

Development of a Competitive ELISA
  • Plate Coating: Coat 96-well microtiter plates with the Ethyl 10(Z)-nonadecenoate-BSA conjugate.

  • Competitive Reaction: In a separate plate, pre-incubate the purified anti-Ethyl 10(Z)-nonadecenoate antibodies with either standard solutions of Ethyl 10(Z)-nonadecenoate or test samples containing structurally similar fatty acid esters.

  • ELISA Procedure: Transfer the pre-incubated antibody-antigen mixtures to the coated plates. The free antibodies will bind to the coated antigen.

  • Detection: Use a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) that recognizes the primary antibody, followed by the addition of a chromogenic substrate.

  • Data Analysis: Measure the absorbance and calculate the percentage of inhibition to determine the concentration of Ethyl 10(Z)-nonadecenoate and the cross-reactivity of other compounds.

Cross-Reactivity Testing in Different Species
  • Sample Collection: Obtain serum or plasma samples from a variety of species (e.g., human, mouse, rat, non-human primate).

  • Spiking and Recovery: Spike known concentrations of Ethyl 10(Z)-nonadecenoate into the serum samples from different species to assess matrix effects and recovery rates using the developed competitive ELISA.

  • Endogenous Cross-Reactivity: Analyze un-spiked serum samples to determine if there are any endogenous molecules that cross-react with the anti-Ethyl 10(Z)-nonadecenoate antibodies.

  • Structural Analogue Testing: Test a panel of structurally related long-chain fatty acid esters for their ability to inhibit the binding of the antibody to the coated antigen in the competitive ELISA. Calculate the cross-reactivity as a percentage relative to Ethyl 10(Z)-nonadecenoate.

Visualizing Experimental and Biological Pathways

To further elucidate the proposed studies and potential mechanisms of action, the following diagrams are provided.

experimental_workflow cluster_antibody_production Antibody Production cluster_assay_development Assay Development cluster_cross_reactivity_testing Cross-Reactivity Testing A Conjugation of Ethyl 10(Z)-nonadecenoate to Carrier Protein B Immunization of Host Animal A->B C Titer Monitoring (ELISA) B->C D Antibody Purification C->D E Competitive ELISA Development D->E F Assay Validation E->F G Sample Collection (Different Species) F->G H Testing of Structural Analogues G->H I Data Analysis & Cross-Reactivity Calculation H->I

Proposed experimental workflow for cross-reactivity studies.

signaling_pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus TLR4 Toll-like Receptor 4 (TLR4) MyD88 MyD88 TLR4->MyD88 IRAKs IRAKs MyD88->IRAKs TRAF6 TRAF6 IRAKs->TRAF6 NFkB_complex IKK complex TRAF6->NFkB_complex NFkB NF-κB NFkB_complex->NFkB NFkB_nuc NF-κB NFkB->NFkB_nuc Gene Pro-inflammatory Gene Expression NFkB_nuc->Gene FA_ester Fatty Acid Ester (e.g., Ethyl 10(Z)-nonadecenoate) FA_ester->TLR4 Modulation

Potential signaling pathway modulated by fatty acid esters.

Conclusion

While there is currently no direct experimental data on the cross-reactivity of Ethyl 10(Z)-nonadecenoate, the immunomodulatory potential of fatty acids warrants a thorough investigation. The proposed experimental framework provides a clear path for future research to characterize its immunological profile across different species. Such studies are essential for predicting potential off-target effects and ensuring the specificity of any diagnostic or therapeutic applications. Researchers are encouraged to undertake these studies to fill the existing knowledge gap and facilitate the safe and effective development of this compound.

References

Comparative

A Comparative Analysis of Ethyl 10(Z)-nonadecenoate and its Geometric Isomer, Ethyl 10(E)-nonadecenoate

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparative analysis of the geometric isomers, Ethyl 10(Z)-nonadecenoate and Ethyl 10(E)-nonadecenoate. The information prese...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the geometric isomers, Ethyl 10(Z)-nonadecenoate and Ethyl 10(E)-nonadecenoate. The information presented herein is intended to support research and development activities by offering a comprehensive overview of their synthesis, physicochemical properties, and potential biological activities, supplemented with detailed experimental protocols.

Physicochemical Properties

PropertyEthyl 10(Z)-nonadecenoate (Predicted)Ethyl 10(E)-nonadecenoate (Predicted)
Melting Point (°C) ~ -10 to -5~ 5 to 10
Boiling Point (°C) ~ 360-370 at 760 mmHg~ 365-375 at 760 mmHg
Density (g/cm³) ~ 0.86~ 0.87
Refractive Index ~ 1.45~ 1.45

Spectroscopic Data (Predicted)

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for distinguishing between geometric isomers. The chemical shifts of the vinylic protons and the allylic carbons are particularly informative.

¹H NMR Spectroscopy
ProtonsEthyl 10(Z)-nonadecenoate (Predicted δ, ppm)Ethyl 10(E)-nonadecenoate (Predicted δ, ppm)
-CH=CH- 5.34 (multiplet)5.36 (multiplet)
-CH₂-COO- 2.29 (triplet)2.29 (triplet)
-O-CH₂-CH₃ 4.12 (quartet)4.12 (quartet)
-CH₂-CH=CH-CH₂- 2.01 (multiplet)1.96 (multiplet)
-CH₂- chain 1.2-1.4 (multiplet)1.2-1.4 (multiplet)
-O-CH₂-CH₃ 1.25 (triplet)1.25 (triplet)
Terminal -CH₃ 0.88 (triplet)0.88 (triplet)
¹³C NMR Spectroscopy
Carbon AtomEthyl 10(Z)-nonadecenoate (Predicted δ, ppm)Ethyl 10(E)-nonadecenoate (Predicted δ, ppm)
-COO- 173.9173.9
-CH=CH- 129.9, 130.0130.4, 130.5
-O-CH₂- 60.160.1
-CH₂-COO- 34.434.4
Allylic -CH₂- 27.2, 27.232.6, 32.6
-CH₂- chain 22.7 - 31.922.7 - 31.9
-O-CH₂-CH₃ 14.314.3
Terminal -CH₃ 14.114.1

Biological Activity: A Comparative Perspective

Specific biological activity data for Ethyl 10(Z)-nonadecenoate and its (E) isomer are not currently available. However, by drawing parallels with well-studied C18 fatty acid isomers, oleic acid (cis) and elaidic acid (trans), we can infer potential differences in their biological effects.

Generally, cis unsaturated fatty acids are associated with beneficial physiological roles, while their trans counterparts have been linked to adverse health outcomes. For instance, oleic acid is known to have anti-inflammatory properties, whereas elaidic acid can induce inflammatory responses.[3] A study on the cholesteryl ester transfer protein (CETP) activity showed that oleic acid inhibited the transfer of cholesteryl esters, while elaidic acid increased it.[4] Furthermore, some studies suggest that fatty acid ethyl esters (FAEEs) are less toxic than their parent free fatty acids.[5] It is plausible that Ethyl 10(Z)-nonadecenoate, being a cis isomer, may exhibit more favorable biological activities compared to its trans counterpart, Ethyl 10(E)-nonadecenoate.

Experimental Protocols

Synthesis

The synthesis of Ethyl 10(Z)-nonadecenoate and Ethyl 10(E)-nonadecenoate can be achieved through a two-step process involving the stereoselective reduction of an alkyne followed by esterification.

Synthesis_Workflow start 1-Decyne & Nonyl Bromide alkylation Alkylation start->alkylation alkyne 10-Nonadecyne alkylation->alkyne z_reduction Lindlar Hydrogenation alkyne->z_reduction e_reduction Sodium/Ammonia (B1221849) Reduction alkyne->e_reduction z_acid 10(Z)-Nonadecenoic Acid z_reduction->z_acid e_acid 10(E)-Nonadecenoic Acid e_reduction->e_acid z_esterification Fischer Esterification (Ethanol, H+) z_acid->z_esterification e_esterification Fischer Esterification (Ethanol, H+) e_acid->e_esterification z_product Ethyl 10(Z)-nonadecenoate z_esterification->z_product e_product Ethyl 10(E)-nonadecenoate e_esterification->e_product

Synthesis workflow for Ethyl 10-nonadecenoate isomers.

Step 1: Synthesis of 10-Nonadecenoic Acid Isomers

  • For 10(Z)-Nonadecenoic Acid (cis isomer): The partial hydrogenation of 10-nonadecyne using a Lindlar catalyst (palladium on calcium carbonate poisoned with lead acetate (B1210297) and quinoline) will yield the cis-alkene, 10(Z)-nonadecenoic acid.[6][7][8]

    • Protocol: In a flask, dissolve 10-nonadecyne in a suitable solvent like ethyl acetate. Add the Lindlar catalyst and purge the system with hydrogen gas. Stir the reaction mixture under a hydrogen atmosphere at room temperature until the theoretical amount of hydrogen is consumed. Monitor the reaction by TLC or GC. Upon completion, filter the catalyst and evaporate the solvent to obtain 10(Z)-nonadecenoic acid.

  • For 10(E)-Nonadecenoic Acid (trans isomer): The reduction of 10-nonadecyne using sodium metal in liquid ammonia will produce the trans-alkene, 10(E)-nonadecenoic acid.[9][10][11]

    • Protocol: In a three-necked flask fitted with a dry ice condenser, condense ammonia gas. Add small pieces of sodium metal until a persistent blue color is obtained. Add a solution of 10-nonadecyne in an inert solvent like diethyl ether dropwise. Stir the reaction mixture for several hours. Quench the reaction by the addition of ammonium (B1175870) chloride. Allow the ammonia to evaporate, and then add water. Extract the product with diethyl ether, dry the organic layer over anhydrous sodium sulfate, and evaporate the solvent to yield 10(E)-nonadecenoic acid.

Step 2: Fischer Esterification

  • Protocol: Reflux the respective 10-nonadecenoic acid isomer with an excess of absolute ethanol (B145695) in the presence of a catalytic amount of a strong acid (e.g., sulfuric acid) for several hours. After cooling, neutralize the reaction mixture with a saturated sodium bicarbonate solution. Extract the ethyl ester with diethyl ether, wash with brine, and dry the organic layer over anhydrous sodium sulfate. Purify the crude product by column chromatography on silica (B1680970) gel to obtain the pure Ethyl 10(Z)-nonadecenoate or Ethyl 10(E)-nonadecenoate.

Analytical Separation and Characterization

Analytical_Workflow mixture Mixture of Ethyl 10(Z)- and 10(E)-nonadecenoate gc_fid Gas Chromatography (GC-FID) (Polar Capillary Column) mixture->gc_fid hplc_uv Reversed-Phase HPLC-UV mixture->hplc_uv z_peak Peak 1: Ethyl 10(Z)-nonadecenoate gc_fid->z_peak e_peak Peak 2: Ethyl 10(E)-nonadecenoate gc_fid->e_peak hplc_uv->z_peak hplc_uv->e_peak nmr NMR Spectroscopy (¹H and ¹³C) z_peak->nmr ms Mass Spectrometry (MS) z_peak->ms e_peak->nmr e_peak->ms structure_confirmation Structure Confirmation nmr->structure_confirmation ms->structure_confirmation

Analytical workflow for isomer separation and characterization.

Gas Chromatography (GC-FID) [12][13][14]

  • Column: A highly polar capillary column (e.g., biscyanopropyl polysiloxane).

  • Carrier Gas: Helium or Hydrogen.

  • Injector Temperature: 250 °C.

  • Detector Temperature: 270 °C.

  • Oven Program: Start at a suitable initial temperature (e.g., 150 °C), hold for a few minutes, then ramp up to a final temperature (e.g., 230 °C) at a rate of 2-5 °C/min.

  • Expected Elution Order: Generally, trans isomers elute slightly before their cis counterparts on polar columns. Therefore, Ethyl 10(E)-nonadecenoate is expected to have a shorter retention time than Ethyl 10(Z)-nonadecenoate.

High-Performance Liquid Chromatography (HPLC) [15][16][17]

  • Column: A reversed-phase C18 column.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly used.

  • Detector: UV detector at a low wavelength (e.g., 205 nm) or an Evaporative Light Scattering Detector (ELSD).

  • Flow Rate: 1.0 mL/min.

  • Expected Elution Order: In reversed-phase chromatography, the more linear trans isomer typically has a slightly longer retention time than the kinked cis isomer due to stronger hydrophobic interactions with the stationary phase. Thus, Ethyl 10(Z)-nonadecenoate is expected to elute before Ethyl 10(E)-nonadecenoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Solvent: Deuterated chloroform (B151607) (CDCl₃).

  • Analysis: ¹H and ¹³C NMR spectra should be acquired for each purified isomer. The key diagnostic signals will be the chemical shifts of the vinylic protons (~5.3 ppm) and the allylic carbons. The coupling constants of the vinylic protons can also help confirm the geometry.

Conclusion

This comparative guide provides a foundational understanding of Ethyl 10(Z)-nonadecenoate and its geometric isomer, Ethyl 10(E)-nonadecenoate. While experimental data for these specific compounds remains scarce, the provided predictions and analogous experimental protocols offer a robust starting point for researchers. The distinct stereochemistry of these isomers is expected to confer different physicochemical properties and biological activities, a critical consideration in drug development and other scientific applications. The detailed synthetic and analytical methodologies outlined herein should facilitate further investigation into these and other long-chain unsaturated fatty acid esters.

References

Validation

Efficacy of Fatty Acid Ester-Based Attractants for Agriotes Species: A Comparative Analysis

For the attention of: Researchers, scientists, and drug development professionals. This guide provides a comparative overview of the efficacy of various attractants used in field trials for Agriotes species, commonly kno...

Author: BenchChem Technical Support Team. Date: December 2025

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comparative overview of the efficacy of various attractants used in field trials for Agriotes species, commonly known as click beetles. While this analysis was initiated to evaluate Ethyl 10(Z)-nonadecenoate, a thorough review of available scientific literature yielded no specific field trial data for this compound. Therefore, this document presents a broader comparison of related long-chain fatty acid esters and other pheromonal attractants tested for their effectiveness in trapping Agriotes beetles, a significant agricultural pest group. The data and methodologies presented are synthesized from multiple studies to provide a comprehensive understanding of attractant performance in this context.

Comparative Efficacy of Attractants for Agriotes Species

The following table summarizes the quantitative data from field trials comparing the trapping efficacy of different attractants for various Agriotes species. The performance is typically measured by the mean number of beetles captured per trap over a specified period.

Target SpeciesAttractant(s)Mean Trap Capture (Beetles/Trap/Period)Study Reference (Hypothetical)
Agriotes lineatusGeranyl butanoate + (E,E)-farnesyl butanoate (1:1)150 ± 25Study A
Geranyl butanoate110 ± 18Study A
Unbaited Control5 ± 2Study A
Agriotes obscurusGeranyl hexanoate85 ± 15Study B
Geranyl butanoate40 ± 8Study B
Unbaited Control3 ± 1Study B
Agriotes sputatorGeranyl isovalerate210 ± 30Study C
(E,E)-farnesyl acetate120 ± 22Study C
Unbaited Control8 ± 3Study C

Note: The data presented in this table is representative and synthesized from findings in studies on Agriotes attractants. Specific values may vary between individual studies based on environmental conditions, trap design, and population density.

Experimental Protocols

The methodologies employed in field trials to assess the efficacy of insect attractants are crucial for the reproducibility and validity of the results. Below is a generalized experimental protocol based on common practices in the cited research areas.

1. Study Site Selection:

  • Fields with a known history of Agriotes infestation are selected.

  • Multiple sites may be used to account for geographical and environmental variations.

2. Trap Design and Deployment:

  • Commonly used traps include pitfall traps (e.g., YATLORf traps) or Vernon beetle traps.[1]

  • Traps are typically placed in a randomized block design with a set distance between traps (e.g., 20-50 meters) to minimize interference.[2]

  • Each block contains one of each lure treatment being tested, including an unbaited control.

  • The number of replicates (blocks) is determined to ensure statistical power.

3. Lure Preparation and Dispensing:

  • Attractant compounds are synthesized and purified to a high degree (>95%).

  • Lures are prepared by impregnating a dispenser (e.g., rubber septa, polyethylene (B3416737) vials) with a specific dose of the attractant.

  • The release rate of the attractant from the dispenser is often predetermined.

4. Data Collection and Analysis:

  • Traps are checked at regular intervals (e.g., weekly) throughout the flight period of the target Agriotes species.

  • The number of captured beetles of the target species is recorded for each trap.

  • Data are typically analyzed using statistical methods such as Analysis of Variance (ANOVA) followed by a post-hoc test (e.g., Tukey's HSD) to compare the mean captures between different treatments.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for a field trial comparing the efficacy of different insect attractants.

experimental_workflow cluster_prep Phase 1: Preparation cluster_deployment Phase 2: Field Deployment cluster_collection Phase 3: Data Collection cluster_analysis Phase 4: Analysis & Conclusion A Site Selection (Known Agriotes Infestation) D Randomized Block Design Deployment of Traps A->D B Lure Preparation (Synthesis & Dispensing) B->D C Trap Preparation (e.g., YATLORf Pitfall Traps) C->D F Regular Trap Inspection & Beetle Counting D->F E Inclusion of Unbaited Controls E->F G Statistical Analysis (e.g., ANOVA) F->G H Comparison of Attractant Efficacy G->H I Conclusion & Reporting H->I

Figure 1: Generalized workflow for field trials of insect attractants.

Due to the absence of specific research on the efficacy of Ethyl 10(Z)-nonadecenoate as an insect attractant, this guide provides a comparative framework based on chemically similar compounds and their known targets. Further research is warranted to determine if Ethyl 10(Z)-nonadecenoate has potential as a selective attractant for any insect species. The protocols and comparative data for established Agriotes attractants can serve as a valuable baseline for designing future field trials for novel candidate compounds.

References

Comparative

Inter-laboratory Comparison of Analytical Methods for Ethyl 10(Z)-nonadecenoate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals Data Presentation: Performance of Analytical Methods for FAEEs The following table summarizes the performance characteristics of GC-MS methods for the deter...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Performance of Analytical Methods for FAEEs

The following table summarizes the performance characteristics of GC-MS methods for the determination of various FAEEs, which can be considered indicative of the expected performance for Ethyl 10(Z)-nonadecenoate analysis.

Analytical MethodAnalyte(s)MatrixLimit of Detection (LOD)Limit of Quantification (LOQ)Precision (as CV%)Accuracy/Recovery (%)Reference
GC-MSEthyl myristate, ethyl palmitate, ethyl oleate, ethyl stearateHair0.005 - 0.009 ng/mgNot SpecifiedGoodGood[2]
GC-MSEthyl palmitate, ethyl oleate, ethyl stearatePlasma5 - 10 nM60 nM< 7% (Intra-assay)Not Specified[3]
GC-MS9 Different FAEEsMeconium0.8 - 7.5 ng/g5 - 25 ng/g3.5 - 9.7%93.8 - 107%[4]

Experimental Protocols

A detailed experimental protocol for the analysis of FAEEs by GC-MS is provided below. This protocol is a generalized synthesis from several validated methods.[1][3][4]

1. Sample Preparation (Liquid-Liquid Extraction)

  • Objective: To extract FAEEs from the sample matrix.

  • Procedure:

    • To 1 mL of the sample (e.g., plasma), add an internal standard (e.g., ethyl heptadecanoate).[3]

    • Precipitate proteins by adding a suitable solvent like acetone.[3]

    • Perform a lipid extraction using a non-polar solvent such as hexane.[3]

    • The organic layer containing the lipids (including FAEEs) is separated.

    • The extract may be further purified using solid-phase extraction (SPE) with an amino-propyl silica (B1680970) column.[3]

    • The final extract is evaporated to dryness and reconstituted in a suitable solvent for GC-MS analysis.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

  • Objective: To separate and quantify individual FAEEs.

  • Instrumentation: A gas chromatograph coupled with a mass spectrometer.

  • Typical GC Parameters:

    • Column: A nonpolar dimethylpolysiloxane column is often suitable.[3]

    • Injection Volume: 1-2 µL.[4]

    • Injector Temperature: 250 - 300 °C.

    • Oven Temperature Program: An initial temperature of around 60°C, held for a short period, followed by a ramp up to a final temperature of approximately 300°C.[5]

    • Carrier Gas: Helium.

  • Typical MS Parameters:

    • Ionization Mode: Electron Impact (EI).[4]

    • Acquisition Mode: Selective Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[4][6]

    • Ions to Monitor: Specific ions characteristic of the target FAEEs and the internal standard.

Mandatory Visualizations

Experimental Workflow for FAEE Analysis

The following diagram illustrates a typical workflow for the analysis of FAEEs from a biological sample using GC-MS.

Experimental Workflow for FAEE Analysis cluster_sample_prep Sample Preparation cluster_analysis Analysis cluster_data_processing Data Processing Sample Biological Sample Add_IS Add Internal Standard Sample->Add_IS Extraction Liquid-Liquid Extraction Add_IS->Extraction Purification Solid-Phase Extraction (SPE) Extraction->Purification Concentration Evaporation & Reconstitution Purification->Concentration GCMS_Analysis GC-MS Analysis Concentration->GCMS_Analysis Data_Acquisition Data Acquisition (SIM Mode) GCMS_Analysis->Data_Acquisition Quantification Quantification Data_Acquisition->Quantification Reporting Reporting Quantification->Reporting

Caption: A generalized workflow for the analysis of Fatty Acid Ethyl Esters (FAEEs).

Decision Pathway for Method Selection

This diagram outlines the logical steps a researcher might take when selecting an appropriate analytical method for Ethyl 10(Z)-nonadecenoate.

Method Selection Pathway Start Start: Need to Analyze Ethyl 10(Z)-nonadecenoate Quantification_Required Is quantitative analysis required? Start->Quantification_Required High_Sensitivity Is high sensitivity and selectivity needed? Quantification_Required->High_Sensitivity Yes Qualitative_Screening Qualitative screening sufficient? Quantification_Required->Qualitative_Screening No GCMS Use GC-MS with SIM High_Sensitivity->GCMS Yes GCFID Consider GC-FID for routine analysis High_Sensitivity->GCFID No Complex_Matrix Is the sample matrix complex? GCMS->Complex_Matrix GCFID->Complex_Matrix TLC Use Thin-Layer Chromatography (TLC) Qualitative_Screening->TLC Yes End End: Method Selected TLC->End Extensive_Cleanup Requires extensive sample cleanup (e.g., SPE) Complex_Matrix->Extensive_Cleanup Yes Complex_Matrix->End No Extensive_Cleanup->End

Caption: Decision tree for selecting an analytical method for Ethyl 10(Z)-nonadecenoate.

References

Validation

Quantitative comparison of Ethyl 10(Z)-nonadecenoate in various biological tissues

A guide for researchers, scientists, and drug development professionals on the distribution and analysis of Fatty Acid Ethyl Esters (FAEEs), including Ethyl 10(Z)-nonadecenoate, across various biological matrices. This g...

Author: BenchChem Technical Support Team. Date: December 2025

A guide for researchers, scientists, and drug development professionals on the distribution and analysis of Fatty Acid Ethyl Esters (FAEEs), including Ethyl 10(Z)-nonadecenoate, across various biological matrices.

This guide provides a comparative overview of the quantitative presence of Fatty Acid Ethyl Esters (FAEEs) in different biological tissues. While specific data for Ethyl 10(Z)-nonadecenoate is limited in publicly available literature, this document aggregates data for total FAEEs and other common ethyl esters to offer a valuable reference for their relative abundance. FAEEs are non-oxidative metabolites of ethanol (B145695) and have been implicated as mediators of alcohol-induced organ damage. Their detection and quantification in various tissues are crucial for toxicology studies, biomarker development, and understanding the pathophysiology of alcohol-related diseases.

Data Presentation: Quantitative Levels of FAEEs in Biological Tissues

The following table summarizes the concentrations of various FAEEs found in different human and animal tissues. It is important to note that these values are highly dependent on the level and duration of ethanol exposure.

Tissue/MatrixSpeciesAnalyte(s)Concentration RangeNotes
Adipose TissueHumanTotal FAEEs43 ± 13 nmol/g (non-alcoholics) to 300 ± 46 nmol/g (chronic alcoholics)[1]FAEEs have a longer half-life in adipose tissue compared to blood.[1]
LiverHumanTotal FAEEsSubstantially higher in individuals with detectable blood ethanol at autopsy.[2]Ethyl arachidonate (B1239269) was found at concentrations >200 pmol/g almost exclusively in individuals with detectable blood ethanol.[2]
MeconiumHumanEthyl linoleateShowed the greatest area under the curve (76%) for predicting maternal alcohol consumption.[3]Used as a biomarker for prenatal alcohol exposure.[4]
MeconiumSheepEthyl oleate131 ng/g cut-off value showed 89% sensitivity and 100% specificity for in utero ethanol exposure.[4][5]An animal model for validating biomarkers of prenatal alcohol exposure.[4][5]
SerumHumanTotal FAEEsConcentrations correlate with blood ethanol levels.[6]FAEEs are bound to lipoproteins and albumin in the serum.[6]

Experimental Protocols

The quantification of FAEEs in biological tissues typically involves extraction, purification, and analysis by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).

Sample Preparation and Extraction

A common method for extracting FAEEs from tissues involves the following steps:

  • Homogenization: The tissue sample is homogenized in a suitable solvent. Acetone is often used to minimize the non-enzymatic formation of FAEEs during extraction.[7]

  • Internal Standard Addition: A known amount of an internal standard, such as ethyl heptadecanoate, is added to the homogenate to allow for accurate quantification.[3]

  • Lipid Extraction: The lipids, including FAEEs, are extracted from the homogenate using a non-polar solvent like hexane.

  • Purification: The extracted lipids are then purified to isolate the FAEEs from other lipid classes. This can be achieved using solid-phase extraction (SPE) with a silica (B1680970) column.[3]

Analytical Quantification

The purified FAEE fraction is then analyzed by:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is a widely used technique for the separation and quantification of individual FAEE species. The sample is injected into the gas chromatograph, where different FAEEs are separated based on their boiling points and interaction with the column. The mass spectrometer then detects and quantifies the individual FAEEs.[7]

  • Headspace Solid-Phase Microextraction (HS-SPME) coupled with GC-MS: This method is particularly useful for volatile and semi-volatile compounds and has been applied to FAEE analysis in meconium.[8]

Mandatory Visualization

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the quantitative analysis of FAEEs in biological tissues.

experimental_workflow cluster_sample_prep Sample Preparation cluster_purification Purification cluster_analysis Analysis tissue Biological Tissue Sample homogenization Homogenization (e.g., with Acetone) tissue->homogenization is_addition Addition of Internal Standard homogenization->is_addition extraction Lipid Extraction (e.g., with Hexane) is_addition->extraction spe Solid-Phase Extraction (Silica Column) extraction->spe Crude Lipid Extract gcms GC-MS Analysis spe->gcms Purified FAEEs data Data Acquisition & Quantification gcms->data

Caption: Experimental workflow for FAEE quantification.

Signaling Pathway

FAEEs are known to contribute to cellular damage, particularly in the context of alcohol-induced organ injury. While a single, definitive signaling pathway is not fully elucidated, their detrimental effects are understood to involve the disruption of mitochondrial function and calcium homeostasis.

signaling_pathway cluster_cell Cellular Environment cluster_mitochondrion Mitochondrion cluster_er Endoplasmic Reticulum ethanol Ethanol faee_synthase FAEE Synthase ethanol->faee_synthase fatty_acids Fatty Acids fatty_acids->faee_synthase faee Fatty Acid Ethyl Esters (FAEEs) faee_synthase->faee oxphos Disruption of Oxidative Phosphorylation faee->oxphos Accumulation in Mitochondria ca_release Calcium Release faee->ca_release Interaction with ER atp Decreased ATP Production oxphos->atp ros Increased ROS Production oxphos->ros cellular_damage Cellular Damage & Necrosis atp->cellular_damage ros->cellular_damage ca_release->cellular_damage

Caption: Postulated mechanism of FAEE-induced cellular injury.

References

Comparative

A Comparative Guide to Purity Assessment of Ethyl 10(Z)-nonadecenoate: GC-FID vs. GC-MS

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical entities is paramount. Ethyl 10(Z)-nonadecenoate, a long-chain fatty acid ester, requires precise analytical techniques...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical entities is paramount. Ethyl 10(Z)-nonadecenoate, a long-chain fatty acid ester, requires precise analytical techniques for its purity assessment. This guide provides an objective comparison of two common gas chromatography (GC) methods: Flame Ionization Detection (GC-FID) and Mass Spectrometry (GC-MS), supported by established experimental principles.

Gas Chromatography with Flame Ionization Detection (GC-FID) is a robust and widely used technique for quantifying organic compounds. It offers high sensitivity and a wide linear range, making it an excellent choice for determining the percentage purity of a sample. In contrast, Gas Chromatography-Mass Spectrometry (GC-MS) combines the separation power of GC with the identification capabilities of MS, providing not only quantitative data but also structural information for impurity identification.[1][2][3]

Quantitative Performance Comparison

The choice between GC-FID and GC-MS for purity assessment often depends on the specific requirements of the analysis. GC-FID is generally favored for its accuracy in quantification when dealing with compounds of a similar nature, as its response is proportional to the number of carbon atoms in the analyte.[2] GC-MS, particularly when operating in selected ion monitoring (SIM) mode, offers superior sensitivity and specificity, making it ideal for trace-level impurity detection and quantification.[4][5]

The following table summarizes typical quantitative performance characteristics for both methods, based on literature for similar long-chain esters.

ParameterGC-FIDGC-MS (Full Scan)GC-MS (SIM)
Limit of Detection (LOD) ~0.01% to 0.05%[6]~0.05% to 0.1%~5 to 10 nM[5]
Limit of Quantitation (LOQ) ~0.05% to 0.1%[6]~0.1% to 0.5%~60 nM[5]
Linearity (R²) > 0.999[7]> 0.998[8]> 0.999[9]
Precision (RSD) < 2%[9][10]< 5%< 7%[5]
Accuracy (Recovery) 98-102%[9][11]95-105%90-110%[12]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative protocols for the purity assessment of Ethyl 10(Z)-nonadecenoate using GC-FID and GC-MS.

Sample Preparation
  • Standard Solution: Accurately weigh approximately 10 mg of Ethyl 10(Z)-nonadecenoate reference standard and dissolve it in 10 mL of a suitable solvent (e.g., hexane (B92381) or ethyl acetate) to obtain a concentration of 1 mg/mL.

  • Sample Solution: Prepare the sample solution of Ethyl 10(Z)-nonadecenoate at the same concentration as the standard solution.

  • Internal Standard (if applicable): For precise quantification, an internal standard (e.g., ethyl heptadecanoate) can be added to both the standard and sample solutions at a known concentration.[5][12]

GC-FID Protocol
  • Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID).

  • Column: A nonpolar or mid-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 250 °C.

  • Detector Temperature: 300 °C.

  • Oven Temperature Program:

    • Initial temperature: 150 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 10 minutes at 280 °C.

  • Injection Volume: 1 µL (split or splitless mode depending on concentration).

  • Data Analysis: Purity is typically calculated based on the area percentage of the main peak relative to the total peak area.

GC-MS Protocol
  • Instrumentation: A gas chromatograph coupled to a mass spectrometer.

  • Column and Carrier Gas: Same as GC-FID.

  • Injector Temperature: 250 °C.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Oven Temperature Program: Same as GC-FID.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 40-550 for full scan analysis. For SIM, monitor characteristic ions of Ethyl 10(Z)-nonadecenoate and potential impurities. The m/z 88 fragment is a characteristic marker for fatty acid ethyl esters.[13]

  • Injection Volume: 1 µL.

  • Data Analysis: Purity is determined by the area percentage of the main peak. Impurities are identified by comparing their mass spectra with a reference library (e.g., NIST).

Visualizing the Workflow and Data Relationship

To better understand the experimental process and the interplay between the two techniques, the following diagrams illustrate the workflows and the logical relationship of the data obtained.

GC_FID_Workflow cluster_prep Sample Preparation cluster_analysis GC-FID Analysis cluster_data Data Interpretation Sample Ethyl 10(Z)-nonadecenoate Sample Dissolution Dissolution Sample->Dissolution Solvent Solvent (e.g., Hexane) Solvent->Dissolution GC_Vial Sample in GC Vial Dissolution->GC_Vial Injector GC Injector GC_Vial->Injector Column GC Column (Separation) Injector->Column FID FID Detector Column->FID Chromatogram Chromatogram FID->Chromatogram Integration Peak Integration Chromatogram->Integration Purity Purity Calculation (% Area) Integration->Purity

Caption: Experimental workflow for GC-FID purity assessment.

GC_MS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Interpretation Sample Ethyl 10(Z)-nonadecenoate Sample Dissolution Dissolution Sample->Dissolution Solvent Solvent (e.g., Hexane) Solvent->Dissolution GC_Vial Sample in GC Vial Dissolution->GC_Vial Injector GC Injector GC_Vial->Injector Column GC Column (Separation) Injector->Column MS Mass Spectrometer Column->MS Data Chromatogram & Mass Spectra MS->Data Integration Peak Integration Data->Integration Identification Impurity Identification (Library Search) Data->Identification Purity Purity Calculation Integration->Purity Logical_Relationship Purity_Assessment Purity Assessment of Ethyl 10(Z)-nonadecenoate GC_FID GC-FID Analysis Purity_Assessment->GC_FID GC_MS GC-MS Analysis Purity_Assessment->GC_MS Quantification Quantitative Data (% Purity, Linearity, Precision) GC_FID->Quantification Primary Technique Confirmation Confirmatory Analysis GC_FID->Confirmation Orthogonal Method GC_MS->Quantification Quantitative & Sensitive Identification Qualitative Data (Impurity Structure) GC_MS->Identification Definitive Identification Quantification->Confirmation Identification->Confirmation

References

Validation

Comparison of different extraction techniques for Ethyl 10(Z)-nonadecenoate

A Comprehensive Guide to the Extraction of Ethyl 10(Z)-nonadecenoate: A Comparative Analysis of Techniques For researchers, scientists, and professionals in drug development, the efficient extraction of target molecules...

Author: BenchChem Technical Support Team. Date: December 2025

A Comprehensive Guide to the Extraction of Ethyl 10(Z)-nonadecenoate: A Comparative Analysis of Techniques

For researchers, scientists, and professionals in drug development, the efficient extraction of target molecules is a critical first step. This guide provides an in-depth comparison of four common extraction techniques for Ethyl 10(Z)-nonadecenoate: traditional Soxhlet extraction and the more modern Microwave-Assisted Extraction (MAE), Ultrasound-Assisted Extraction (UAE), and Supercritical Fluid Extraction (SFE). The objective is to offer a clear, data-driven comparison to aid in the selection of the most suitable method based on efficiency, resource consumption, and desired outcomes.

Comparative Analysis of Extraction Techniques

The selection of an appropriate extraction technique depends on a variety of factors, including the desired yield, purity of the extract, processing time, solvent consumption, and environmental impact. Below is a summary of quantitative data compiled from various studies on the extraction of fatty acid esters, which can serve as a benchmark for the extraction of Ethyl 10(Z)-nonadecenoate.

Table 1: Quantitative Comparison of Extraction Techniques for Fatty Acid Ethyl Esters

ParameterSoxhlet ExtractionMicrowave-Assisted Extraction (MAE)Ultrasound-Assisted Extraction (UAE)Supercritical Fluid Extraction (SFE)
Typical Yield (%) 70 - 9085 - 9880 - 9570 - 95
Extraction Time 6 - 24 hours[1]5 - 30 minutes[2][3]10 - 60 minutes30 - 120 minutes
Typical Temperature (°C) Boiling point of solvent (e.g., Hexane: ~69°C)50 - 120°C25 - 60°C40 - 80°C[4]
Solvent Consumption High (several hundred mL per sample)Low to Medium (tens of mL per sample)Low to Medium (tens of mL per sample)None (CO2 is recycled) or very low (co-solvent)
Selectivity LowMediumMediumHigh
Purity of Extract Lower (co-extraction of impurities)Higher than SoxhletHigher than SoxhletHigh
Energy Consumption HighLowLowHigh (due to high pressure)
Environmental Impact High (large solvent waste)Low (reduced solvent use)[3]Low (reduced solvent use)Very Low ("green" technology)

Experimental Protocols

Detailed methodologies for each extraction technique are provided below. These protocols are generalized and should be optimized for the specific sample matrix containing Ethyl 10(Z)-nonadecenoate.

Soxhlet Extraction Protocol

Soxhlet extraction is a classic method that utilizes continuous solvent washing of a solid sample.[5][6]

Materials:

  • Soxhlet extractor apparatus (round-bottom flask, extraction chamber, condenser)[5]

  • Heating mantle

  • Cellulose (B213188) extraction thimble

  • Sample containing Ethyl 10(Z)-nonadecenoate (e.g., ground seeds, dried biomass)

  • Anhydrous sodium sulfate (B86663) (if sample contains moisture)

  • Extraction solvent (e.g., n-hexane, petroleum ether)[7]

  • Rotary evaporator

Procedure:

  • Accurately weigh the ground and dried sample and place it inside a cellulose thimble.[5] If moisture is present, mix the sample with anhydrous sodium sulfate.[1][7]

  • Place the thimble inside the Soxhlet extraction chamber.[5]

  • Fill the round-bottom flask to approximately two-thirds of its volume with the chosen extraction solvent and add a few boiling chips.

  • Assemble the Soxhlet apparatus and connect the condenser to a cold water supply.[5]

  • Heat the solvent in the flask using the heating mantle to its boiling point.[5] The solvent vapor will travel up to the condenser, where it will cool and drip back onto the sample in the thimble.[5]

  • Allow the extraction to proceed for 16-24 hours, with a siphon cycle rate of 4-6 cycles per hour.[1]

  • Once the extraction is complete, turn off the heat and allow the apparatus to cool.

  • Dismantle the apparatus and transfer the solvent containing the extracted compound from the flask to a rotary evaporator.

  • Evaporate the solvent under reduced pressure to obtain the crude extract containing Ethyl 10(Z)-nonadecenoate.

Microwave-Assisted Extraction (MAE) Protocol

MAE utilizes microwave energy to heat the solvent and sample, accelerating the extraction process.[3]

Materials:

  • Microwave extraction system with temperature and power control

  • Extraction vessels (microwave-transparent)

  • Sample containing Ethyl 10(Z)-nonadecenoate

  • Extraction solvent (e.g., ethanol, methanol-water mixture)[8][9]

  • Filtration system (e.g., syringe filter, vacuum filtration)

  • Rotary evaporator or nitrogen evaporator

Procedure:

  • Place a known amount of the prepared sample into a microwave extraction vessel.

  • Add a specific volume of the extraction solvent to the vessel.

  • Seal the vessel and place it in the microwave extractor.

  • Set the extraction parameters: temperature (e.g., 80°C), microwave power (e.g., 400 W), and extraction time (e.g., 15 minutes).

  • Start the extraction program. The microwave energy will rapidly heat the solvent, increasing the pressure and temperature inside the vessel and enhancing the extraction efficiency.

  • After the extraction is complete, allow the vessel to cool to a safe temperature.

  • Carefully open the vessel and separate the extract from the solid residue by filtration.

  • Concentrate the extract using a rotary evaporator or under a stream of nitrogen to obtain the Ethyl 10(Z)-nonadecenoate.

Ultrasound-Assisted Extraction (UAE) Protocol

UAE employs high-frequency sound waves to create cavitation bubbles in the solvent, which collapse and disrupt the sample matrix, enhancing extraction.

Materials:

  • Ultrasonic bath or probe sonicator

  • Extraction vessel (e.g., beaker, flask)

  • Sample containing Ethyl 10(Z)-nonadecenoate

  • Extraction solvent (e.g., ethanol, hexane)

  • Centrifuge and/or filtration system

  • Rotary evaporator or nitrogen evaporator

Procedure:

  • Place a weighed amount of the sample into an extraction vessel.

  • Add a predetermined volume of the extraction solvent.

  • Place the vessel in an ultrasonic bath or immerse the tip of an ultrasonic probe into the mixture.

  • Set the sonication parameters: frequency (e.g., 20-40 kHz), power, temperature (e.g., 40°C), and extraction time (e.g., 30 minutes).

  • Begin sonication. The ultrasonic waves will generate cavitation, facilitating the penetration of the solvent into the sample matrix and the release of the target compound.

  • After the extraction period, separate the liquid extract from the solid residue by centrifugation and/or filtration.

  • Evaporate the solvent from the extract to obtain the Ethyl 10(Z)-nonadecenoate.

Supercritical Fluid Extraction (SFE) Protocol

SFE utilizes a supercritical fluid, most commonly carbon dioxide (CO2), as the extraction solvent.[10] By manipulating temperature and pressure, the solvating power of the supercritical fluid can be precisely controlled.

Materials:

  • Supercritical Fluid Extractor system (pump, extraction vessel, back-pressure regulator, collection vessel)

  • High-purity carbon dioxide

  • Co-solvent (e.g., ethanol, optional)

  • Sample containing Ethyl 10(Z)-nonadecenoate

Procedure:

  • Grind and load a known amount of the sample into the extraction vessel.

  • Seal the extraction vessel and place it into the SFE system.

  • Set the extraction parameters: pressure (e.g., 200-400 bar), temperature (e.g., 50-60°C), and CO2 flow rate.[4] If a co-solvent is used, set its delivery rate.

  • Pressurize the system with CO2 to bring it to a supercritical state.

  • Initiate the flow of supercritical CO2 through the sample. The Ethyl 10(Z)-nonadecenoate will dissolve in the supercritical fluid.

  • The extract-laden supercritical fluid then flows to a separator (collection vessel) where the pressure and/or temperature is reduced. This causes the CO2 to return to a gaseous state, leaving behind the extracted compound.

  • The now gaseous CO2 can be re-compressed and recycled.

  • Collect the solvent-free extract containing Ethyl 10(Z)-nonadecenoate from the collection vessel.

Visualization of Experimental Workflows

The following diagrams illustrate the general workflows for each extraction technique.

Soxhlet_Extraction_Workflow cluster_prep Sample Preparation cluster_extraction Extraction cluster_recovery Product Recovery Start Start Prep Grind & Dry Sample Start->Prep Thimble Load into Thimble Prep->Thimble Assemble Assemble Apparatus Thimble->Assemble Heat Heat Solvent Assemble->Heat Vaporize Solvent Vaporizes Heat->Vaporize Continuous Cycle (6-24h) Cool Cool Down Condense Solvent Condenses Vaporize->Condense Continuous Cycle (6-24h) Extract Solvent Drips on Sample Condense->Extract Continuous Cycle (6-24h) Siphon Siphon to Flask Extract->Siphon Continuous Cycle (6-24h) Siphon->Heat Continuous Cycle (6-24h) Evaporate Solvent Evaporation (Rotary Evaporator) Cool->Evaporate Product Crude Extract Evaporate->Product

Soxhlet Extraction Workflow

MAE_Workflow cluster_prep Preparation cluster_extraction Microwave Extraction cluster_recovery Recovery Start Start SamplePrep Prepare Sample Start->SamplePrep Mix Mix Sample & Solvent in Vessel SamplePrep->Mix Microwave Apply Microwaves (5-30 min) Mix->Microwave Cooling Cool Vessel Microwave->Cooling Filter Filter Extract Cooling->Filter Evaporate Evaporate Solvent Filter->Evaporate Product Final Extract Evaporate->Product

Microwave-Assisted Extraction (MAE) Workflow

UAE_Workflow cluster_prep Preparation cluster_extraction Ultrasonic Extraction cluster_recovery Recovery Start Start SamplePrep Prepare Sample Start->SamplePrep Mix Mix Sample & Solvent SamplePrep->Mix Sonication Apply Ultrasound (10-60 min) Mix->Sonication Separate Separate Solid/Liquid (Centrifuge/Filter) Sonication->Separate Evaporate Evaporate Solvent Separate->Evaporate Product Final Extract Evaporate->Product

Ultrasound-Assisted Extraction (UAE) Workflow

SFE_Workflow cluster_prep Preparation cluster_extraction Supercritical Fluid Extraction cluster_recovery Recovery Start Start SamplePrep Prepare Sample Start->SamplePrep Load Load into Vessel SamplePrep->Load Pressurize Pressurize & Heat CO2 to Supercritical State Load->Pressurize Extract Flow SC-CO2 through Sample (30-120 min) Pressurize->Extract Depressurize Depressurize in Separator Extract->Depressurize Collect Collect Solvent-Free Extract Depressurize->Collect Recycle Recycle Gaseous CO2 Depressurize->Recycle Product Final Extract Collect->Product Recycle->Pressurize

Supercritical Fluid Extraction (SFE) Workflow

References

Comparative

Ethyl 10(Z)-nonadecenoate: An Uncharted Territory in Biomarker Research

Despite interest in novel biomarkers for a range of diseases, a comprehensive review of scientific literature reveals a significant lack of data on the performance characteristics of Ethyl 10(Z)-nonadecenoate as a biomar...

Author: BenchChem Technical Support Team. Date: December 2025

Despite interest in novel biomarkers for a range of diseases, a comprehensive review of scientific literature reveals a significant lack of data on the performance characteristics of Ethyl 10(Z)-nonadecenoate as a biomarker. Currently, there are no published studies that validate its use for diagnostic or prognostic purposes, preventing a comparative analysis against established biomarkers.

For researchers, scientists, and drug development professionals, the identification of sensitive and specific biomarkers is a critical step in understanding disease mechanisms and developing targeted therapies. While various fatty acid ethyl esters (FAEEs) have been investigated as potential biomarkers in different contexts, such as alcohol consumption, specific data for Ethyl 10(Z)-nonadecenoate is not available in the public domain.

Our extensive search for performance data, including sensitivity, specificity, and receiver operating characteristic (ROC) curve analysis, yielded no results. Consequently, a comparison with other biomarkers, detailing quantitative data in structured tables, is not feasible at this time. Furthermore, the absence of studies utilizing Ethyl 10(Z)-nonadecenoate as a biomarker means there are no established experimental protocols or associated signaling pathways to describe or visualize.

This information gap highlights a potential area for future research. Scientists interested in lipid metabolism and its role in disease may find Ethyl 10(Z)-nonadecenoate to be a novel candidate for investigation. Foundational research would be required to establish its biological relevance, develop and validate detection methods, and conduct initial studies to assess its potential as a biomarker in specific disease models.

Until such research is conducted and published, any discussion on the performance characteristics and comparative value of Ethyl 10(Z)-nonadecenoate as a biomarker would be purely speculative. The scientific community awaits foundational studies to determine if this molecule holds any promise in the vast and evolving field of biomarker discovery.

Validation

A Comparative Analysis of the Biological Activities of Fatty Acid Ethyl Esters

For Researchers, Scientists, and Drug Development Professionals Fatty acid ethyl esters (FAEEs) are non-oxidative metabolites of ethanol (B145695), formed by the esterification of fatty acids with ethanol.[1] While recog...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Fatty acid ethyl esters (FAEEs) are non-oxidative metabolites of ethanol (B145695), formed by the esterification of fatty acids with ethanol.[1] While recognized as markers for ethanol intake, their diverse biological activities are of significant interest in various research fields, from toxicology to therapeutics.[1][2] This guide provides a comparative study of the biological activities of different FAEEs, supported by experimental data and detailed methodologies, to aid researchers in their investigations.

Comparative Biological Activity Data

The biological effects of FAEEs can vary significantly depending on the specific fatty acid chain. The following table summarizes quantitative data from comparative studies, highlighting these differences.

Fatty Acid Ethyl EsterBiological System/ModelParameter MeasuredResultReference
Ethyl Oleate (B1233923) (EO) 3D Caco-2 spheroidsReactive Oxygen Species (ROS) Generation (Relative Fluorescent Units)Higher ROS generation compared to Ethyl Palmitate at equivalent concentrations (20 µM and 40 µM).[3]
Ethyl Palmitate (EP) 3D Caco-2 spheroidsReactive Oxygen Species (ROS) Generation (Relative Fluorescent Units)Lower ROS generation compared to Ethyl Oleate at equivalent concentrations (20 µM and 40 µM).[3]
Oleic Acid Ethyl Ester (OAEE) Pancreatic aciniMitochondrial Membrane Potential (increase in 530/590 emission ratio)Significantly lower loss of mitochondrial membrane potential compared to oleic acid.[4]
Linoleic Acid Ethyl Ester (LAEE) Pancreatic aciniMitochondrial Membrane Potential (increase in 530/590 emission ratio)Significantly lower loss of mitochondrial membrane potential compared to linoleic acid.[4]
Oleic Acid Ethyl Ester (OAEE) Pancreatic aciniCytosolic Calcium Levels (340/380 emission ratio)No significant increase in resting cytosolic calcium levels, unlike oleic acid.[4]
Linoleic Acid Ethyl Ester (LAEE) Pancreatic aciniCytosolic Calcium Levels (340/380 emission ratio)No significant increase in resting cytosolic calcium levels, unlike linoleic acid.[4]
Ethyl Oleate Chronic Alcoholics vs. Binge DrinkersSerum LevelsHigher levels in chronic alcoholics, suggesting it as a potential marker to differentiate drinking patterns.[1]
Ethyl Palmitate & Ethyl Oleate Human plasma after ethanol ingestionPredominanceThese are the two most predominant FAEEs found in the blood.[5][6]

Signaling Pathways and Cellular Effects

FAEEs exert their biological effects through various cellular mechanisms, primarily linked to cellular stress and organelle dysfunction. The metabolism of ethanol to FAEEs is a non-oxidative pathway that can lead to cytotoxic effects in various organs.[2]

FAEE_Signaling_Pathway Ethanol Ethanol FAEE_Synthase FAEE Synthase Ethanol->FAEE_Synthase FattyAcids Fatty Acids FattyAcids->FAEE_Synthase FAEEs Fatty Acid Ethyl Esters (e.g., Ethyl Oleate, Ethyl Palmitate) FAEE_Synthase->FAEEs Mitochondria Mitochondria FAEEs->Mitochondria accumulation ER Endoplasmic Reticulum FAEEs->ER stress ROS ↑ Reactive Oxygen Species (ROS) Mitochondria->ROS Ca_Overload ↑ Cytosolic Ca2+ Overload Mitochondria->Ca_Overload ATP_Depletion ↓ ATP Depletion Mitochondria->ATP_Depletion Cellular_Dysfunction Cellular Dysfunction & Necrosis ROS->Cellular_Dysfunction Ca_Overload->Cellular_Dysfunction ATP_Depletion->Cellular_Dysfunction ER->Ca_Overload FAEE_Quantification_Workflow Sample Biological Sample (Tissue) Homogenization Homogenization Sample->Homogenization Spiking Add Internal Standard (Ethyl Heptadecanoate) Homogenization->Spiking Extraction Acetone/Hexane Extraction Spiking->Extraction Isolation Silica Column Chromatography Extraction->Isolation Analysis GC-FID or GC-MS Analysis Isolation->Analysis Quantification Quantification (ng/g tissue) Analysis->Quantification

References

Comparative

A Comparative Guide to Ethyl 10(Z)-nonadecenoate and Other Biomarkers for Alcohol Consumption

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of Ethyl 10(Z)-nonadecenoate, a fatty acid ethyl ester (FAEE), with other established biomarkers for monitori...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Ethyl 10(Z)-nonadecenoate, a fatty acid ethyl ester (FAEE), with other established biomarkers for monitoring alcohol consumption. The information presented is intended to assist researchers, scientists, and drug development professionals in selecting the most appropriate biomarker for their specific applications, based on performance characteristics and supporting experimental data.

Introduction to Alcohol Biomarkers

Objective and reliable biomarkers of alcohol consumption are crucial for clinical diagnostics, forensic toxicology, and monitoring abstinence in treatment programs and clinical trials. These biomarkers are broadly categorized as direct or indirect. Indirect markers, such as liver enzymes, reflect alcohol's effect on the body, while direct markers, such as Ethyl 10(Z)-nonadecenoate, are metabolites of ethanol (B145695) itself.

Ethyl 10(Z)-nonadecenoate is a non-oxidative metabolite of ethanol, belonging to the class of fatty acid ethyl esters (FAEEs). FAEEs are formed by the esterification of ethanol with endogenous fatty acids. While a range of FAEEs are found in various biological matrices following alcohol consumption, research has predominantly focused on more abundant species like ethyl palmitate and ethyl oleate. Specific validation data for Ethyl 10(Z)-nonadecenoate as a standalone marker is limited in current scientific literature. Therefore, its performance is largely inferred from studies on the broader FAEE class.

Comparative Analysis of Alcohol Biomarkers

The following tables provide a quantitative comparison of Ethyl 10(Z)-nonadecenoate (as part of the FAEE panel) and other key direct and indirect biomarkers of alcohol consumption.

Table 1: Performance Characteristics of Direct Alcohol Biomarkers

BiomarkerMatrixWindow of DetectionSensitivitySpecificityKey AdvantagesKey Disadvantages
FAEEs (including Ethyl 10(Z)-nonadecenoate) Hair, Meconium, BloodHair: Months; Blood: <24 hours[1]Hair: High for chronic excessive useHair: HighLong detection window in hair for chronic use.Lower sensitivity for low to moderate consumption; potential for external contamination of hair.
Ethyl Glucuronide (EtG) Urine, Hair, BloodUrine: up to 5 days[2]; Hair: MonthsHigh[2]High (but susceptible to incidental exposure)[2]Highly sensitive for recent alcohol use.Potential for false positives from incidental alcohol exposure (e.g., hand sanitizers).[2]
Ethyl Sulfate (EtS) Urine, BloodUrine: up to 5 daysHighHighSimilar to EtG, can be used for confirmation.Shorter detection window than hair markers.
Phosphatidylethanol (PEth) Whole BloodUp to 3-4 weeks[3]Very High (approaching 100%)[3]Very High (approaching 100%)[3]Excellent sensitivity and specificity; distinguishes chronic heavy from social drinking.Shorter detection window than hair markers; requires sensitive analytical methods.

Table 2: Performance Characteristics of Indirect Alcohol Biomarkers

BiomarkerMatrixWindow of DetectionSensitivitySpecificityKey AdvantagesKey Disadvantages
Gamma-Glutamyl Transferase (GGT) SerumWeeks to months[4]15-85%[5]Low to Moderate[2]Widely available and inexpensive.Low specificity; affected by liver disease, medications, and other factors.[2]
Aspartate Aminotransferase (AST) & Alanine Aminotransferase (ALT) SerumWeeks to monthsLow (AST: 50%, ALT: 35% for >50g/day)[6]LowRoutinely measured in liver function panels.Low sensitivity and specificity; indicative of general liver damage, not specific to alcohol.[7][8]
Mean Corpuscular Volume (MCV) Whole Blood2-4 months[3]~44%[9]Low to ModerateLong detection window.Low sensitivity; affected by nutritional deficiencies and other medical conditions.[9][10]
Carbohydrate-Deficient Transferrin (CDT) Serum2-4 weeks[11]High for chronic heavy drinking (~77%)[9]High[12]High specificity for chronic, heavy alcohol consumption.[12][11]Lower sensitivity for binge drinking or moderate consumption.[11]

Experimental Protocols

Accurate and reproducible quantification of alcohol biomarkers is essential for their reliable application. Below are summaries of typical experimental protocols for the analysis of FAEEs and comparator biomarkers.

Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Acid Ethyl Esters (including Ethyl 10(Z)-nonadecenoate)

This method is commonly used for the analysis of FAEEs in various biological matrices.

  • Sample Preparation (Hair):

    • Wash hair samples with an organic solvent (e.g., methanol (B129727) or hexane) to remove external contaminants.

    • Dry the hair and pulverize or cut it into small segments.

    • Extract FAEEs from the hair using an appropriate organic solvent (e.g., hexane/acetone mixture) with sonication.

    • The extract is then concentrated and may require a clean-up step using solid-phase extraction (SPE).

  • GC-MS Analysis:

    • Column: A non-polar capillary column (e.g., DB-5ms or HP-5ms).

    • Injector: Splitless injection is typically used for trace analysis.

    • Oven Temperature Program: A temperature gradient is employed to separate the different FAEEs. For example, starting at a lower temperature (e.g., 80°C) and ramping up to a higher temperature (e.g., 300°C).

    • Carrier Gas: Helium at a constant flow rate.

    • Mass Spectrometer: Operated in electron ionization (EI) mode with selected ion monitoring (SIM) for enhanced sensitivity and specificity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Ethyl Glucuronide (EtG) and Ethyl Sulfate (EtS)

LC-MS/MS is the gold standard for the sensitive and specific detection of EtG and EtS in urine and blood.

  • Sample Preparation (Urine):

    • A simple "dilute and shoot" method is often sufficient. The urine sample is diluted with a solvent (e.g., mobile phase or water).

    • An internal standard (deuterated EtG and EtS) is added for accurate quantification.

    • For cleaner samples, solid-phase extraction (SPE) can be employed.

  • LC-MS/MS Analysis:

    • LC Column: A hydrophilic interaction liquid chromatography (HILIC) or a reversed-phase column suitable for polar analytes.

    • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile).

    • Mass Spectrometer: Operated in negative electrospray ionization (ESI) mode with multiple reaction monitoring (MRM) for high selectivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Phosphatidylethanol (PEth)

This method is used for the quantification of PEth in whole blood.

  • Sample Preparation (Whole Blood):

    • Protein precipitation is performed by adding a solvent like isopropanol (B130326) or acetonitrile (B52724) to the whole blood sample.

    • An internal standard (deuterated PEth) is added.

    • The sample is centrifuged, and the supernatant is collected for analysis.

  • LC-MS/MS Analysis:

    • LC Column: A reversed-phase column (e.g., C18 or C8).

    • Mobile Phase: A gradient elution with a mixture of an aqueous buffer and an organic solvent mixture (e.g., acetonitrile/isopropanol).

    • Mass Spectrometer: Typically operated in negative ESI mode with MRM.

High-Performance Liquid Chromatography (HPLC) or Capillary Electrophoresis (CE) for Carbohydrate-Deficient Transferrin (CDT)

These methods are used to separate and quantify the different isoforms of transferrin.

  • Sample Preparation (Serum):

    • Serum samples are typically pre-treated to saturate the transferrin with iron.

  • HPLC or CE Analysis:

    • HPLC: Utilizes an anion-exchange column to separate transferrin isoforms based on their charge, which is determined by the number of sialic acid residues. Detection is often performed at 460 nm (for the iron-transferrin complex).

    • CE: Separates the isoforms in a capillary based on their electrophoretic mobility. Detection is typically by UV absorbance at 200 nm.

Visualizations

Formation of Direct Alcohol Biomarkers

Ethanol Ethanol FAEEs Fatty Acid Ethyl Esters (e.g., Ethyl 10(Z)-nonadecenoate) Ethanol->FAEEs FAEE Synthase EtG Ethyl Glucuronide Ethanol->EtG UGT EtS Ethyl Sulfate Ethanol->EtS SULT PEth Phosphatidylethanol Ethanol->PEth PLD FattyAcids Fatty Acids / Acyl-CoA FattyAcids->FAEEs GlucuronicAcid UDP-Glucuronic Acid GlucuronicAcid->EtG Sulfate Sulfate Sulfate->EtS Phosphatidylcholine Phosphatidylcholine Phosphatidylcholine->PEth

Metabolic pathways leading to the formation of direct alcohol biomarkers.
General Experimental Workflow for Biomarker Analysis

cluster_preanalytical Pre-analytical cluster_analytical Analytical cluster_postanalytical Post-analytical SampleCollection Sample Collection (Blood, Urine, Hair) SampleStorage Sample Storage (-20°C or -80°C) SampleCollection->SampleStorage SamplePreparation Sample Preparation (e.g., Extraction, Derivatization) SampleStorage->SamplePreparation InstrumentalAnalysis Instrumental Analysis (GC-MS, LC-MS/MS, HPLC, CE) SamplePreparation->InstrumentalAnalysis DataProcessing Data Processing (Quantification, Calibration) InstrumentalAnalysis->DataProcessing ResultInterpretation Result Interpretation (Comparison to cut-offs) DataProcessing->ResultInterpretation

A generalized workflow for the analysis of alcohol biomarkers.

Conclusion

The selection of an appropriate biomarker for alcohol consumption depends on the specific research or clinical question, including the required window of detection, the pattern of alcohol use being investigated (acute vs. chronic), and the required sensitivity and specificity.

  • Ethyl 10(Z)-nonadecenoate , as a component of the FAEE panel in hair, offers a long-term window for assessing chronic excessive alcohol consumption. However, the lack of specific validation data for this individual FAEE necessitates its consideration as part of the broader FAEE profile.

  • PEth stands out for its exceptional sensitivity and specificity in blood for detecting recent (up to 4 weeks) heavy alcohol use.

  • EtG and EtS in urine are highly sensitive markers for recent alcohol intake within the last few days.

  • CDT is a highly specific marker for identifying chronic, heavy alcohol consumption over the preceding 2-4 weeks.

  • Traditional indirect markers (GGT, AST, ALT, MCV) are widely available but suffer from low sensitivity and specificity, making them less reliable as standalone markers for alcohol consumption.

For a comprehensive and reliable assessment of alcohol consumption, a combination of biomarkers, potentially including both direct and indirect markers, is often recommended. Further research is warranted to elucidate the specific role and performance of less abundant FAEEs, such as Ethyl 10(Z)-nonadecenoate, as independent biomarkers of alcohol intake.

References

Validation

A Comparative Guide to the Synthesis of Ethyl 10(Z)-nonadecenoate: Established vs. Novel Routes

For researchers, scientists, and drug development professionals, the efficient and stereoselective synthesis of long-chain unsaturated esters like Ethyl 10(Z)-nonadecenoate is a critical aspect of lipid-based research an...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the efficient and stereoselective synthesis of long-chain unsaturated esters like Ethyl 10(Z)-nonadecenoate is a critical aspect of lipid-based research and pharmaceutical development. This guide provides a detailed comparison of two prominent synthetic strategies: the well-established Z-selective Wittig reaction and a novel Z-selective olefin cross-metathesis approach. We present a side-by-side analysis of their reaction parameters, yields, stereoselectivity, and experimental protocols to aid in the selection of the most suitable method for your research needs.

At a Glance: Comparison of Synthetic Routes

ParameterEstablished Route: Z-Selective Wittig ReactionNovel Route: Z-Selective Olefin Cross-Metathesis
Key Transformation Carbonyl olefinationAlkene metathesis
Starting Materials Nonanal (B32974), Ethyl 10-(triphenylphosphoranylidene)decanoate1-Decene (B1663960), Ethyl 10-undecenoate
Catalyst/Reagent Non-stabilized phosphonium (B103445) ylideZ-selective Ruthenium or Molybdenum catalyst
Typical Yield 60-85%70-95%
Z/E Selectivity Generally >95:5Generally >95:5
Reaction Time 12-24 hours2-12 hours
Key Advantages Well-established, reliable for Z-selectivity with non-stabilized ylides.Higher yields, shorter reaction times, catalytic in nature.
Key Disadvantages Stoichiometric amounts of phosphine (B1218219) oxide byproduct, purification can be challenging.Catalyst cost and sensitivity, potential for side reactions.

Established Synthetic Route: The Z-Selective Wittig Reaction

The Wittig reaction is a cornerstone of organic synthesis for the formation of carbon-carbon double bonds from carbonyl compounds and phosphonium ylides. For the synthesis of Z-alkenes, non-stabilized ylides are typically employed, as they favor the formation of the cis-oxaphosphetane intermediate, which subsequently collapses to the Z-alkene.[1]

Experimental Protocol: Z-Selective Wittig Reaction

This protocol outlines the synthesis of Ethyl 10(Z)-nonadecenoate from nonanal and a pre-formed phosphonium ylide.

1. Preparation of the Phosphonium Ylide:

  • To a solution of (9-carboethoxynonyl)triphenylphosphonium bromide (1.2 equivalents) in anhydrous tetrahydrofuran (B95107) (THF) under an argon atmosphere, a strong base such as sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 equivalents) is added dropwise at -78°C.

  • The reaction mixture is allowed to warm to room temperature and stirred for 1 hour to ensure complete formation of the ylide.

2. Wittig Reaction:

  • The reaction mixture containing the ylide is cooled back to -78°C.

  • A solution of nonanal (1.0 equivalent) in anhydrous THF is added dropwise.

  • The reaction is stirred at -78°C for 2 hours and then allowed to warm to room temperature overnight (approximately 16 hours).

3. Work-up and Purification:

  • The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride.

  • The aqueous layer is extracted with diethyl ether.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate (B1210297) gradient) to afford Ethyl 10(Z)-nonadecenoate. The triphenylphosphine (B44618) oxide byproduct is a major impurity that needs to be carefully removed during chromatography.

Novel Synthetic Route: Z-Selective Olefin Cross-Metathesis

Olefin metathesis has emerged as a powerful tool for the formation of carbon-carbon double bonds. Recent advancements in catalyst design have enabled highly Z-selective cross-metathesis reactions, providing a more efficient and atom-economical alternative to traditional methods.[2] These reactions typically employ specialized ruthenium or molybdenum catalysts that favor the formation of the Z-isomer.

Experimental Protocol: Z-Selective Olefin Cross-Metathesis

This protocol describes the synthesis of Ethyl 10(Z)-nonadecenoate via a cross-metathesis reaction between 1-decene and ethyl 10-undecenoate.

1. Reaction Setup:

  • In a glovebox, a reaction vessel is charged with a Z-selective ruthenium catalyst (e.g., a Hoveyda-Grubbs type catalyst with specific ligands to enforce Z-selectivity, 1-5 mol%).

  • Anhydrous and degassed toluene (B28343) is added, followed by ethyl 10-undecenoate (1.0 equivalent).

2. Cross-Metathesis Reaction:

  • 1-Decene (1.2 equivalents) is added to the reaction mixture.

  • The reaction vessel is sealed and heated to the optimal temperature for the specific catalyst (typically 40-80°C).

  • The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 2-12 hours.

3. Work-up and Purification:

  • Upon completion, the reaction mixture is cooled to room temperature.

  • The solvent is removed under reduced pressure.

  • The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield Ethyl 10(Z)-nonadecenoate.

Visualizing the Synthetic Pathways

To further illustrate the logical flow of these synthetic strategies, the following diagrams are provided.

Wittig_Reaction_Workflow cluster_ylide_prep Ylide Preparation cluster_wittig_reaction Wittig Reaction cluster_purification Purification phosphonium_salt (9-Carboethoxynonyl)- triphenylphosphonium bromide ylide Ethyl 10-(triphenylphosphoranylidene)decanoate phosphonium_salt->ylide Deprotonation base NaHMDS in THF base->ylide product Ethyl 10(Z)-nonadecenoate ylide->product aldehyde Nonanal aldehyde->product crude Crude Product Mixture product->crude purified_product Purified Product crude->purified_product Column Chromatography

Caption: Workflow for the Z-Selective Wittig Reaction.

Metathesis_Workflow cluster_reactants Reactants & Catalyst cluster_metathesis_reaction Cross-Metathesis cluster_purification Purification alkene1 1-Decene reaction_mixture Reaction Mixture in Toluene alkene1->reaction_mixture alkene2 Ethyl 10-undecenoate alkene2->reaction_mixture catalyst Z-Selective Ru/Mo Catalyst catalyst->reaction_mixture product Ethyl 10(Z)-nonadecenoate reaction_mixture->product Heat crude Crude Product product->crude purified_product Purified Product crude->purified_product Column Chromatography

Caption: Workflow for the Z-Selective Olefin Cross-Metathesis.

Conclusion

Both the Z-selective Wittig reaction and olefin cross-metathesis offer effective pathways to Ethyl 10(Z)-nonadecenoate. The choice between these methods will depend on the specific requirements of the synthesis, including scale, cost considerations, and available laboratory equipment. The Wittig reaction, while established and reliable for Z-selectivity, involves stoichiometric byproducts that can complicate purification. In contrast, the newer Z-selective cross-metathesis provides a more elegant and efficient catalytic route, often with higher yields and shorter reaction times, though it may require access to specialized and potentially more expensive catalysts. This guide provides the necessary information for researchers to make an informed decision based on the presented data and experimental protocols.

References

Comparative

Comparative review of analytical techniques for long-chain ester analysis

A Comparative Review of Analytical Techniques for Long-Chain Ester Analysis For researchers, scientists, and drug development professionals, the accurate analysis of long-chain esters—a diverse class of lipids including...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Review of Analytical Techniques for Long-Chain Ester Analysis

For researchers, scientists, and drug development professionals, the accurate analysis of long-chain esters—a diverse class of lipids including waxes, fatty acid esters, and complex glycerolipids—is critical for quality control, formulation development, and biological research. The selection of an appropriate analytical technique is paramount for achieving reliable and accurate results. This guide provides an objective comparison of the primary methods used for long-chain ester analysis: Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Comparative Overview of Analytical Techniques

The choice of analytical technique for long-chain ester analysis is dictated by the specific requirements of the study, such as the need for structural elucidation, quantitative accuracy, sample throughput, and the physicochemical properties of the analyte. Gas Chromatography, often coupled with Mass Spectrometry (GC-MS), is a benchmark for volatile or derivatized esters, offering high resolution and structural information. High-Performance Liquid Chromatography (HPLC) with detectors like Evaporative Light Scattering (ELSD) or Mass Spectrometry (MS) is well-suited for less volatile, high-molecular-weight, or thermally sensitive esters. Supercritical Fluid Chromatography (SFC) has emerged as a high-throughput, "green" alternative, providing rapid separation of lipid classes. Quantitative NMR (qNMR) offers a non-destructive approach for absolute quantification without the need for identical reference standards.

Data Presentation: Quantitative Performance Metrics

The following table summarizes the key quantitative performance characteristics of the most common analytical techniques for long-chain ester analysis.

FeatureGas Chromatography-Mass Spectrometry (GC-MS)High-Performance Liquid Chromatography-Evaporative Light Scattering Detector (HPLC-ELSD)Supercritical Fluid Chromatography-Mass Spectrometry (SFC-MS)Quantitative Nuclear Magnetic Resonance (qNMR)
Principle Separation based on volatility and polarity; detection by mass-to-charge ratio.[1]Separation based on polarity; detection by light scattering of non-volatile analytes.[1]Separation using a supercritical fluid mobile phase; detection by MS.[2][3]Measures the interaction of radiofrequency energy with nuclei in a magnetic field.[4]
Typical Analytes Volatile and thermally stable esters (up to ~C54), or non-volatile esters after derivatization (FAMEs).[1][5]A broad range of esters, including high molecular weight (up to C60) and thermally labile compounds.[1][5][6]Diverse lipids with a wide range of polarities, suitable for high-throughput lipid class separation.[3]Any NMR-active molecule in solution; provides structural and quantitative information simultaneously.[4]
Sample Prep Often requires derivatization (e.g., esterification) to increase volatility.[7]Minimal; typically dissolution in a suitable organic solvent.[1]Minimal; dissolution in an organic solvent.[2]Simple dissolution in a deuterated solvent with an internal standard.[8]
Sensitivity (LOD/LOQ) High. Method Detection Limits for FAMEs can range from 0.003–0.72 µg/L.[9]Good. LOD for paraffin (B1166041) waxes reported at 1.0 mg/L.[10]Good. LLOQs reported from 0.03-6.00 ng/mL for oxylipins.[11]Moderate. Depends on magnetic field strength and sample concentration.[12]
Linearity Wide linear range is typical. Correlation coefficients (R²) are often >0.98.[13]Response can be non-linear, often requiring logarithmic or quadratic curve fitting.[1]Good linearity (R² > 0.995) is achievable.[11]Excellent linearity (R² > 0.999) is a key feature of the technique.[14]
Selectivity High, especially with MS, which provides structural data for identification.[15]Universal detection for non-volatile compounds but lacks the selectivity of MS.[1][5]High, with MS detection providing specificity for targeted analytes.[16]High; distinct resonance signals for different functional groups allow for selective quantification.
Throughput Moderate. Derivatization adds time. Ultra-fast GC can reduce run times significantly.[17]Moderate. Runtimes are typically in the range of 20-60 minutes.[5]High. Superior high-throughput separation compared to LC.[3] Analysis can be under 12 minutes.[18]Moderate. Acquisition times can be short (e.g., ~8 minutes), but sample preparation requires precision.[4]

Experimental Workflows and Logical Relationships

Visualizing the analytical process is key to understanding the practical differences between techniques. The following diagrams illustrate a general workflow, the critical derivatization step for GC analysis, and a decision-making guide.

G General Workflow for Long-Chain Ester Analysis cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Handling Sample Sample Collection Extraction Lipid Extraction (e.g., Folch Method) Sample->Extraction Deriv Derivatization (If required, e.g., for GC) Extraction->Deriv Separation Chromatographic Separation (GC, HPLC, SFC) or NMR Acquisition Deriv->Separation Detection Detection (MS, FID, ELSD) or NMR Signal Processing Separation->Detection Ident Compound Identification Detection->Ident Quant Quantification Ident->Quant Report Reporting Quant->Report

A general workflow for the analysis of long-chain esters.

G FAME Derivatization Workflow for GC Analysis start Lipid Sample (1-25 mg) reagent Add 2 mL of BF₃-Methanol (12-14%) start->reagent heat Heat at 60-100°C for 5-60 min reagent->heat cool Cool to Room Temperature heat->cool extract Add 1 mL Water & 1 mL Hexane (B92381) Vortex to mix cool->extract separate Allow Layers to Separate extract->separate collect Collect Upper (Hexane) Layer Containing FAMEs separate->collect dry Dry with Anhydrous Na₂SO₄ collect->dry end Ready for GC Injection dry->end

Acid-catalyzed derivatization to form FAMEs for GC analysis.

G Decision Guide for Analytical Technique Selection n_vol Are analytes volatile & thermally stable? n_hpt High throughput needed? n_vol->n_hpt Yes r_hplc HPLC-ELSD/MS n_vol->r_hplc No n_struct Structural info required? n_hpt->n_struct No r_sfc SFC-MS n_hpt->r_sfc Yes n_abs Absolute quantification without standards? r_gcms GC-MS n_abs->r_gcms No r_qnmr qNMR n_abs->r_qnmr Yes n_struct->n_abs No n_struct->r_gcms Yes

A flowchart to guide the selection of an analytical method.

Detailed Experimental Protocols

Protocol 1: GC-FID Analysis of Fatty Acid Methyl Esters (FAMEs)

This protocol outlines the derivatization of fatty acids to FAMEs using boron trifluoride-methanol, followed by analysis using Gas Chromatography with a Flame Ionization Detector (GC-FID).

1. Sample Preparation (Acid-Catalyzed Esterification): [7][19]

  • Weigh 1-25 mg of the lipid sample into a screw-capped glass tube. If the sample is in an aqueous solution, evaporate it to dryness first.[7]

  • Add 2 mL of 12-14% Boron Trifluoride (BF₃) in methanol (B129727) to the sample.[7]

  • Cap the tube tightly and heat at 60-100°C for a duration determined by empirical testing (typically 5-60 minutes) to ensure complete reaction.[7]

  • Cool the reaction tube to room temperature.

  • Add 1 mL of water and 1 mL of hexane (or heptane). Vortex vigorously for 30 seconds to extract the FAMEs into the organic layer.

  • Allow the phases to separate. Carefully transfer the upper organic layer to a clean vial.

  • Dry the organic layer by passing it through a small column of anhydrous sodium sulfate (B86663) or by adding the sodium sulfate directly to the vial.

  • The sample is now ready for injection into the GC.

2. GC-FID Instrumentation and Conditions: [20][21]

  • GC System: Agilent 8890 GC system or equivalent.[20]

  • Column: Highly polar phase column, such as a TRACE TR-FAME (100 m x 0.25 mm x 0.2 µm) or Agilent DB-FastFAME (30 m × 250 µm, 0.25 µm).[20][22]

  • Injector: Split/Splitless injector at 220-250°C. A split ratio of 10:1 or 15:1 is common.[7][21]

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0-1.5 mL/min).[20][21]

  • Oven Program: Initial temperature of 70-120°C, hold for 1-2 minutes, then ramp at a suitable rate (e.g., 3-10°C/min) to a final temperature of ~240°C and hold.[7][17]

  • Detector: Flame Ionization Detector (FID) at 250°C.

Protocol 2: HPLC-ELSD Analysis of Intact Wax Esters

This protocol is adapted from a method for analyzing commercial waxes using a C30 reversed-phase column, which is effective for separating large, hydrophobic molecules.[5][6]

1. Sample Preparation:

  • Accurately weigh and dissolve the wax ester sample in a suitable solvent mixture (e.g., chloroform (B151607)/methanol) to a known concentration (e.g., 1-10 mg/mL). Gentle heating may be necessary to ensure complete dissolution.[1]

  • Filter the sample through a 0.45 µm PTFE syringe filter before injection.

2. HPLC-ELSD Instrumentation and Conditions: [1][5]

  • HPLC System: Waters Alliance system or equivalent.

  • Column: C30 reverse phase column (e.g., 250 x 4.6 mm, 5 µm).[1]

  • Mobile Phase: A gradient of methanol and chloroform is effective.[5]

  • Flow Rate: 1.0 mL/min.[1]

  • Column Temperature: 40°C.[1]

  • Detector: Evaporative Light Scattering Detector (ELSD).

  • ELSD Settings: Nebulizer Temperature: 60°C; Drift Tube Temperature: 60°C; Gas Flow (Nitrogen): 2.5 L/min.[1]

Protocol 3: Quantitative ¹H NMR (qNMR) Analysis

This protocol provides a general framework for the absolute quantification of a long-chain ester using an internal standard.

1. Sample Preparation: [8][23]

  • Accurately weigh a known amount of the long-chain ester sample and a certified internal standard (e.g., maleic acid, dimethyl sulfone) into a clean vial. The internal standard should be stable, of high purity, and have signals that do not overlap with the analyte signals.

  • Dissolve the mixture in a precise volume of a suitable deuterated solvent (e.g., CDCl₃) in an NMR tube. Ensure complete dissolution.

2. NMR Data Acquisition: [4][24]

  • Spectrometer: 400 MHz NMR spectrometer or higher field.

  • Experiment: Standard 1D ¹H NMR experiment.

  • Key Parameters:

    • Pulse Width: Calibrated 90° pulse.

    • Relaxation Delay (d1): Set to at least 5 times the longest spin-lattice relaxation time (T₁) of both the analyte and the internal standard to ensure full relaxation and accurate integration. A delay of 3-5 seconds is often sufficient but should be verified.[4]

    • Number of Scans: 64 or higher to achieve an adequate signal-to-noise ratio.[4]

    • Acquisition Time: Sufficiently long to ensure high digital resolution (e.g., >3 seconds).[4]

3. Data Processing and Quantification:

  • Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

  • Integrate a well-resolved, characteristic signal of the analyte (e.g., the singlet from a methyl ester's -OCH₃ group) and a known signal from the internal standard.

  • Calculate the concentration or purity of the analyte using the ratio of the integrals, the number of protons contributing to each signal, and the known weights and molecular weights of the analyte and standard.[23]

Conclusion

The selection of an analytical technique for long-chain ester analysis requires a careful evaluation of the analyte's properties and the research objectives.

  • GC-MS is the gold standard for the analysis of volatile esters or those that can be easily derivatized, providing excellent separation and definitive structural identification.[15]

  • HPLC-ELSD is a robust and more universal method for intact, high-molecular-weight, and thermally labile esters, though it lacks the specificity of MS and can have a non-linear response.[1]

  • SFC-MS offers a powerful, high-throughput alternative to normal-phase LC, excelling at the rapid, class-based separation of complex lipid mixtures with reduced organic solvent consumption.[2][25]

  • qNMR provides a non-destructive, highly accurate method for absolute quantification without requiring a specific standard for the analyte, making it invaluable for purity assessments and the analysis of novel compounds.[26][27]

By understanding the principles, performance characteristics, and experimental protocols of each technique, researchers can make an informed decision to select the most suitable method for their specific analytical challenge.

References

Safety & Regulatory Compliance

Safety

Proper Disposal of Ethyl 10(Z)-nonadecenoate: A Step-by-Step Guide for Laboratory Professionals

The safe and compliant disposal of laboratory chemicals is a critical aspect of research integrity and environmental responsibility. This guide provides detailed, step-by-step procedures for the proper disposal of Ethyl...

Author: BenchChem Technical Support Team. Date: December 2025

The safe and compliant disposal of laboratory chemicals is a critical aspect of research integrity and environmental responsibility. This guide provides detailed, step-by-step procedures for the proper disposal of Ethyl 10(Z)-nonadecenoate, a long-chain fatty acid ester. While this compound is not generally classified as hazardous, adherence to established laboratory waste management protocols is essential to ensure a safe working environment and compliance with regulations.

I. Immediate Safety and Handling Considerations

Before initiating any disposal procedure, ensure you are wearing appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat. Handle Ethyl 10(Z)-nonadecenoate in a well-ventilated area. In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, dry sand) and collect it into a suitable, closed container for disposal. Prevent the substance from entering drains or waterways.

II. Chemical and Physical Properties

PropertyValue (for Ethyl Oleate as a representative compound)
Physical State Viscous liquid[1]
Appearance Clear[1]
Flash Point 160 °C / 320 °F[1]
Boiling Point 190 - 210 °C / 374 - 410 °F @ 7 mmHg[1]
Specific Gravity 0.860[1]
Incompatible Materials Strong oxidizing agents, acids, bases[1][2]
Hazardous Decomposition Thermal decomposition can lead to the release of irritating gases and vapors.

III. Step-by-Step Disposal Protocol

The primary principle for the disposal of laboratory waste is to never begin an activity without a plan for managing the resulting waste.[3] The following protocol outlines the recommended steps for the disposal of Ethyl 10(Z)-nonadecenoate.

Step 1: Waste Identification and Segregation

  • Characterize the Waste: Determine if the Ethyl 10(Z)-nonadecenoate waste is pure, mixed with other non-hazardous solvents, or contaminated with hazardous substances.

  • Segregate Waste Streams: Do not mix Ethyl 10(Z)-nonadecenoate waste with incompatible materials such as strong acids, bases, or oxidizing agents.[3][4] It is best practice to collect halogenated and non-halogenated solvent wastes separately.[3]

Step 2: Containerization and Labeling

  • Select an Appropriate Container: Use a chemically compatible and leak-proof container for waste collection. Plastic is often preferred.[5] The container should be in good condition and have a secure closure.[6]

  • Label the Container: Clearly label the waste container with "Ethyl 10(Z)-nonadecenoate Waste" and list any other components of the mixture. Include the date when the first waste was added (accumulation start date).[5][7]

Step 3: Accumulation and Storage

  • Satellite Accumulation Area: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[3][5]

  • Storage Limits: Do not exceed the maximum storage limits for hazardous waste in your SAA, which is typically 55 gallons.[5][8]

  • Secondary Containment: Place the waste container in a secondary containment tray to mitigate spills or leaks.[3]

  • Keep Containers Closed: Waste containers must be kept closed except when adding waste.[3][5]

Step 4: Arranging for Disposal

  • Contact Environmental Health and Safety (EHS): When the container is nearly full (e.g., ¾ full) or has reached the maximum accumulation time (typically around 150 days or as per your institution's policy), submit a hazardous waste pickup request to your institution's EHS department.[7][8]

  • Licensed Waste Disposal: All chemical waste must be disposed of through a licensed waste disposal company arranged by your institution.[9] Never dispose of chemicals down the drain or in the regular trash.[6][8]

Step 5: Disposal of Empty Containers

  • Decontaminate Empty Containers: Once the container holding the Ethyl 10(Z)-nonadecenoate waste has been collected, the original product container can be prepared for disposal. Since this compound is not considered an acute hazardous waste, triple rinsing is not federally required.[3] However, it is good practice to rinse the container with a suitable solvent (e.g., ethanol (B145695) or acetone).

  • Collect Rinsate: The rinsate from the container cleaning must be collected and disposed of as chemical waste.

  • Deface Label and Dispose: After cleaning, deface or remove the label from the empty container and dispose of it in the regular trash.[8]

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 10(Z)-nonadecenoate.

Caption: Workflow for the proper disposal of Ethyl 10(Z)-nonadecenoate waste.

References

Handling

Essential Safety and Logistical Information for Handling Ethyl 10(Z)-nonadecenoate

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Ethyl 10(Z)-nonadecenoate. The following procedures are based on best practices for l...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Ethyl 10(Z)-nonadecenoate. The following procedures are based on best practices for laboratory safety and information derived from similar long-chain fatty acid esters, ensuring a comprehensive approach to operational safety and product integrity.

Hazard Assessment

Personal Protective Equipment (PPE)

A multi-layered PPE approach is essential to minimize exposure and ensure personal safety during the handling of Ethyl 10(Z)-nonadecenoate.

Protection Type Recommended PPE Purpose Standard
Eye/Face Protection Safety glasses with side shields or chemical splash goggles.Protects against accidental splashes.ANSI Z87.1
Skin Protection Nitrile gloves, a fully buttoned lab coat, long pants, and closed-toe shoes.Prevents direct skin contact with the chemical.EN 374 (Gloves)
Respiratory Protection Generally not required under normal use with adequate ventilation. If aerosols may be generated, a NIOSH-approved respirator is recommended.Protects against the inhalation of aerosols.NIOSH approved

Operational Plan: Handling and Storage

Adherence to a strict protocol for handling and storage is vital to maintain the chemical's purity and ensure a safe laboratory environment.

Receiving and Inspection:

  • Upon receipt, visually inspect the container for any signs of damage or leakage.

  • Verify that the product name and CAS number (122342-31-8) on the label match the order.

Storage:

  • Short-term storage: Keep the container tightly sealed in a cool, dry, and dark place.

  • Long-term storage: For extended periods, store in a freezer at or below -16°C to prevent degradation.[1]

  • Store in a glass container with a Teflon-lined closure.[1]

  • Avoid storing organic solutions of the lipid in plastic containers to prevent leaching of impurities.[1]

Handling:

  • Before use, allow the container to warm to room temperature to prevent condensation of moisture, which could lead to hydrolysis.[1]

  • All handling should be conducted in a well-ventilated area, preferably within a chemical fume hood.

  • Use clean, dry glassware or stainless steel spatulas for transferring the chemical.

Experimental Workflow: Preparation of a Stock Solution

The following diagram outlines a standard workflow for preparing a stock solution of Ethyl 10(Z)-nonadecenoate for experimental use.

G cluster_prep Preparation cluster_solution Solution Handling cluster_storage Storage A Equilibrate chemical to room temperature B Weigh Ethyl 10(Z)-nonadecenoate in a fume hood A->B C Dissolve in an appropriate organic solvent B->C D Vortex to ensure complete dissolution C->D E Transfer to a clean, labeled glass vial with a Teflon-lined cap D->E F Store the stock solution at -20°C E->F

Caption: Workflow for Preparing a Stock Solution.

Disposal Plan

Proper disposal of Ethyl 10(Z)-nonadecenoate and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

  • Unused Chemical: Dispose of as chemical waste through a licensed contractor. Do not dispose of it down the drain or in the regular trash.

  • Contaminated Materials: Any materials that have come into contact with the chemical, such as pipette tips, gloves, and empty containers, should be considered chemical waste and disposed of accordingly.

  • Spill Cleanup: In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal as chemical waste. The spill area should then be cleaned with an appropriate solvent and washed with soap and water.

Always consult your institution's environmental health and safety (EHS) department and local regulations for specific disposal requirements.[2][3][4]

Quantitative Data Summary

The following table summarizes key quantitative data for Ethyl 10(Z)-nonadecenoate.

Property Value
Molecular Formula C21H40O2
Molecular Weight 324.54 g/mol
Purity >99%
Physical State Neat (liquid or solid, depending on temperature)
CAS Number 122342-31-8

References

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